N-Nitroso Desmethyl Olopatadine

Core Science & Biosynthesis

A Technical Guide to the Genotoxic Potential of N-Nitroso Desmethyl Olopatadine: A Scientific and Regulatory Framework

Abstract

The detection of N-nitrosamine impurities in pharmaceutical products has become a critical focus for regulatory agencies and drug developers worldwide. These compounds are often potent mutagenic carcinogens, necessitating rigorous risk assessment and control. N-Nitroso Desmethyl Olopatadine (NDMO), a Nitrosamine Drug Substance-Related Impurity (NDSRI) of the antihistamine Olopatadine, falls under this category of concern. This technical guide provides researchers, scientists, and drug development professionals with an in-depth framework for evaluating the potential genotoxicity of NDMO. It synthesizes the mechanistic basis for N-nitrosamine activity, outlines a phased testing strategy aligned with current regulatory expectations, and provides detailed, field-proven experimental protocols for core in vitro genotoxicity assays. The objective is to equip scientific teams with the necessary knowledge to conduct a thorough, scientifically sound, and regulatory-compliant assessment of this and similar nitrosamine impurities.

Introduction: The Challenge of Nitrosamine Drug Substance-Related Impurities (NDSRIs)

The pharmaceutical industry has faced significant challenges since the discovery of N-nitrosamine impurities in common medications, leading to product recalls and a re-evaluation of manufacturing processes.[1] Initially, the focus was on small-molecule nitrosamines formed from reactions with manufacturing reagents or solvents. However, the scope has expanded to include Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are N-nitroso compounds that share a structural similarity to the active pharmaceutical ingredient (API).[1][2]

N-Nitroso Desmethyl Olopatadine is an NDSRI that can potentially form from a desmethyl intermediate during the manufacturing process of Olopatadine Hydrochloride, a widely used antihistamine.[3][4] As a member of the N-nitroso compound family—a class of substances recognized as a "cohort of concern" by the International Council for Harmonisation (ICH)—NDMO requires a stringent evaluation of its genotoxic and carcinogenic risk.[1][4] This guide provides the technical and logical framework for conducting such an evaluation.

The Mechanistic Underpinnings of N-Nitrosamine Genotoxicity

The vast majority of N-nitrosamines are not directly genotoxic. Their mutagenic and carcinogenic properties are contingent upon metabolic activation, primarily by the cytochrome P450 (CYP) enzyme system in the liver.[5][6][7][8][9]

The key steps in this bioactivation pathway are:

• α-Hydroxylation: The process is initiated by CYP-mediated oxidation of a carbon atom alpha (α) to the nitroso group.[7][10] This is the rate-limiting and critical step for activation.

• Formation of an Unstable Intermediate: The resulting α-hydroxy-nitrosamine is unstable and undergoes spontaneous decomposition.

• Generation of a Diazonium Ion: This decomposition yields an aldehyde and a highly reactive alkyldiazonium ion.[7][10]

• DNA Adduct Formation: The electrophilic diazonium ion readily reacts with nucleophilic sites on DNA bases (such as the O⁶ and N⁷ positions of guanine), forming covalent DNA adducts.[6][7]

These DNA adducts, if not repaired by cellular mechanisms, can lead to mispairing during DNA replication, resulting in permanent gene mutations—the initiating event in chemical carcinogenesis.[6][8]

Figure 1: Generalized metabolic activation pathway for N-nitrosamines.

Regulatory Framework and Risk Assessment for NDMO

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of nitrosamine impurities.[11][12][13] The ICH M7(R2) guideline provides a framework for assessing and controlling DNA reactive (mutagenic) impurities in pharmaceuticals.[14]

A key component of this framework is the establishment of an Acceptable Intake (AI) limit, which represents a daily exposure level likely to pose a negligible cancer risk over a lifetime. For NDSRIs lacking robust substance-specific carcinogenicity data, the FDA recommends a Carcinogenic Potency Categorization Approach (CPCA) .[15][16]

Based on its structural features, N-Nitroso Desmethyl Olopatadine has been placed in CPCA Category 4 or 5, corresponding to a recommended AI limit of 1500 ng/day .[3][4][17] This AI limit serves as the critical threshold against which analytical detection results are compared and informs the required sensitivity of genotoxicity assays.

A Phased Strategy for Genotoxicity Testing

A scientifically sound assessment of NDMO's genotoxic potential should follow a logical, tiered approach, moving from foundational in vitro assays to more complex systems if warranted by initial findings. This strategy maximizes scientific rigor while optimizing resource allocation.

Figure 3: Workflow for the Enhanced Ames Test.

Step-by-Step Protocol:

• Strain Preparation: Grow overnight cultures of the selected tester strains in a suitable nutrient broth at 37°C.

• S9 Mix Preparation: On the day of the experiment, thaw the hamster liver S9 fraction and cofactor supplements on ice. Prepare the S9 mix to achieve a final concentration of 30% S9 in the reaction mixture.

• Exposure: In sterile test tubes, combine 0.1 mL of bacterial culture, 0.5 mL of S9 mix (for activated tests) or phosphate buffer (for non-activated tests), and 0.1 mL of the test article solution (NDMO) at various concentrations. Include a vehicle control (e.g., DMSO) and appropriate positive controls for each condition (e.g., 2-nitrofluorene for TA98 without S9, and 2-aminoanthracene for TA100 with S9).

• Pre-incubation: Incubate the tubes at 37°C for 30 minutes with gentle shaking.

• Plating: After incubation, add 2.0 mL of molten top agar (45°C) containing a trace amount of histidine and biotin (for Salmonella) or tryptophan (for E. coli) to each tube. Vortex briefly and pour the contents onto the surface of minimal glucose agar plates.

• Incubation: Allow the top agar to solidify, then invert the plates and incubate at 37°C for 48-72 hours.

• Scoring and Interpretation: Count the number of revertant colonies on each plate. A positive result is defined as a concentration-related increase in the mean number of revertants per plate, which is at least double the mean of the vehicle control plates for at least one tester strain.

In Vitro Mammalian Cell Micronucleus Test (Conducted to OECD 487 Guideline)

This assay detects chromosomal damage by identifying micronuclei in the cytoplasm of interphase cells. Micronuclei are small, membrane-bound bodies containing chromosomal fragments or whole chromosomes that were not incorporated into the main nucleus during cell division. This test is crucial as it can detect both clastogenic (chromosome breaking) and aneugenic (chromosome loss) events. [18] Causality Behind Experimental Choices:

• Cell Line Selection: Human lymphoblastoid TK6 cells are a well-characterized and recommended cell line, as they are p53-competent and exhibit stable karyotypes, providing human-relevant data. [1][2]* Metabolic Activation: As with the Ames test, parallel treatments with and without an exogenous metabolic activation system (e.g., 30% hamster liver S9) are required to assess metabolically activated genotoxins. [1][2]* Treatment Duration: A short treatment (e.g., 4 hours) in the presence and absence of S9, followed by a recovery period, and a long treatment (e.g., 24 hours) without S9 ensures detection of compounds with different modes of action. [18]* Cytochalasin B: This cytokinesis-blocking agent is added to the cultures after treatment. It allows for the identification of cells that have completed one nuclear division, as they become binucleated. Scoring micronuclei specifically in these binucleated cells ensures that the observed damage occurred during or after the treatment period.

Figure 4: Workflow for the In Vitro Micronucleus Test.

Step-by-Step Protocol:

• Cell Seeding: Plate TK6 cells at an appropriate density and allow them to attach or stabilize.

• Treatment:

  • Short Duration (with and without S9): Treat cultures with multiple concentrations of NDMO for 4 hours.

  • Long Duration (without S9): Treat cultures for 24 hours.

  • Include vehicle and positive controls (e.g., Mitomycin C without S9, Cyclophosphamide with S9).

• Removal and Recovery: After the treatment period, wash the cells with buffer and add fresh culture medium containing Cytochalasin B.

• Incubation: Incubate the cells for a period equivalent to 1.5-2.0 normal cell cycles to allow binucleated cells to form.

• Harvesting: Harvest the cells by trypsinization (if adherent) or centrifugation.

• Slide Preparation: Subject the cells to a mild hypotonic treatment, followed by fixation. Drop the fixed cell suspension onto clean microscope slides.

• Staining: Stain the slides with a suitable DNA stain, such as Giemsa or a fluorescent dye like DAPI.

• Scoring: Using a light or fluorescence microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei. Also, assess cytotoxicity by calculating the Replication Index (RI).

• Interpretation: A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells that exceeds the laboratory's historical negative control range. [18]

Data Interpretation and Risk Assessment

The interpretation of genotoxicity data must be holistic, considering results from the entire battery of tests.

Data Presentation: Summary of Potential Outcomes

Ames Test Result	In Vitro Micronucleus Result	Interpretation	Recommended Action
Negative	Negative	NDMO is not mutagenic or clastogenic in vitro. Low genotoxic concern.	Control NDMO below acceptable limits based on other toxicological endpoints.
Positive	Negative	Mutagenic (induces gene mutations) but not clastogenic in vitro.	Considered a mutagen. Requires stringent control to below the AI limit. In vivo follow-up may be needed to understand target tissue effects.
Negative	Positive	Not mutagenic but is clastogenic/aneugenic (induces chromosomal damage) in vitro.	Considered a genotoxin. Requires stringent control. In vivo follow-up is likely required.
Positive	Positive	Mutagenic and clastogenic in vitro. High genotoxic concern.	Confirmed genotoxin. Must be controlled to the lowest feasible levels, well below the AI limit.

A positive result in either the Ames test or the in vitro micronucleus assay would classify N-Nitroso Desmethyl Olopatadine as a genotoxic impurity. [1][2]This finding would mandate the implementation of a stringent control strategy to ensure that patient exposure does not exceed the established AI limit of 1500 ng/day. Any conflicting or equivocal results would necessitate further investigation, potentially including in vivo studies (e.g., an in vivo rodent liver micronucleus assay) to provide a more definitive risk assessment. [19]

Conclusion

The evaluation of the genotoxic potential of N-Nitroso Desmethyl Olopatadine is a critical component of ensuring the safety of Olopatadine drug products. A robust assessment is built on three pillars: a thorough understanding of the mechanistic chemistry of N-nitrosamines, a clear interpretation of the current regulatory framework, and the meticulous execution of a validated, phased testing strategy. By employing enhanced in vitro protocols, specifically the Ames test with hamster liver S9 and the mammalian cell micronucleus assay, researchers can generate the reliable data needed for a confident hazard identification and risk assessment. This structured, science-driven approach is essential for navigating the complexities of NDSRI safety evaluation and upholding the highest standards of drug development.

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A Toxicological and Analytical Compendium for N-Nitroso Desmethyl Olopatadine (NDMO)

Abstract: The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has presented a significant challenge in pharmaceutical development and manufacturing. This guide provides an in-depth toxicological profile of N-Nitroso Desmethyl Olopatadine (NDMO), a potential NDSRI associated with the antihistamine Olopatadine. We will explore its formation, regulatory classification, recommended toxicological testing strategies, and the analytical methodologies required for its control. This document is intended for researchers, toxicologists, and drug development professionals engaged in ensuring the safety and quality of pharmaceutical products.

Chapter 1: Genesis and Physicochemical Profile of NDMO

Introduction to Olopatadine and NDSRI Concerns

Olopatadine is a widely used second-generation antihistamine and mast cell stabilizer, primarily prescribed for allergic conjunctivitis and rhinitis.[1][2][3] The manufacturing process of any active pharmaceutical ingredient (API) is a complex synthesis that can inadvertently generate impurities. In recent years, regulatory bodies worldwide have focused intensely on a class of impurities known as N-nitrosamines, many of which are classified as probable human carcinogens.[1][4]

NDSRIs are a specific subclass of nitrosamines that are structurally similar to the API or its synthetic precursors.[5] N-Nitroso Desmethyl Olopatadine (NDMO) has been identified as a potential NDSRI in Olopatadine, arising from a desmethyl intermediate in the manufacturing process.[1][2] Its presence, even at trace levels, necessitates a thorough risk assessment to ensure patient safety.

Chemical Identity and Formation Pathway

NDMO, chemically known as (Z)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid, is formed when the N-desmethyl olopatadine intermediate reacts with a nitrosating agent (e.g., nitrous acid derived from nitrites) under specific conditions present during API synthesis or storage.[1][3][6]

Caption: Fig 1. Relationship between Olopatadine and NDMO.

The critical step is the potential for nitrosation of the secondary amine present in the N-desmethyl intermediate, a common precursor in the synthesis of Olopatadine. Understanding this pathway is fundamental to developing effective control strategies to prevent its formation.

Chapter 2: Toxicological Hazard and Regulatory Landscape

The N-Nitroso Class: A Mechanistic Overview

N-nitroso compounds are a well-established "cohort of concern" due to their carcinogenic potential.[1][2] Their toxicity is primarily mediated through metabolic activation, typically by cytochrome P450 (CYP) enzymes, leading to the formation of unstable α-hydroxy nitrosamines. These intermediates decompose to yield highly reactive electrophilic diazonium ions, which can then alkylate DNA bases. This DNA damage, if not repaired, can lead to mutations and initiate carcinogenesis. This shared mechanism is the basis for the stringent regulatory control over this class of impurities.

Carcinogenic Potency Categorization and Acceptable Intake

In the absence of specific carcinogenicity data for every new NDSRI, regulatory agencies like the U.S. FDA and EMA employ a structure-activity relationship (SAR) framework known as the Carcinogenic Potency Categorization Approach (CPCA).[7][8] This approach assigns an Acceptable Intake (AI) limit based on the structural features of the nitrosamine, which are known to influence its carcinogenic potency.

N-Nitroso Desmethyl Olopatadine has been evaluated and assigned an Acceptable Intake (AI) of 1500 ng/day .[1][2][7][9] Sources classify it within CPCA Category 4 or 5.[1][2][7] This AI represents the daily exposure level that is estimated to pose a negligible cancer risk over a lifetime.

From AI to Specification: The Role of the Maximum Daily Dose (MDD)

The AI is a toxicological threshold. To apply it as a practical control limit in a drug product, it must be converted into a concentration (parts per million, ppm). This calculation is critically dependent on the Maximum Daily Dose (MDD) of the specific Olopatadine-containing product.

Formula: Limit (ppm) = [AI (ng/day) / MDD (mg/day)]

This dependency leads to different specification limits for different products, as summarized below.

Parameter	Olopatadine HCl API[1]	Olopatadine Ophthalmic Solution[2]
Acceptable Intake (AI)	1500 ng/day	1500 ng/day
Maximum Daily Dose (MDD)	5.32 mg/day	0.22 mg/day
Calculated Control Limit	282 ppm	6818 ppm
Table 1. Illustrative calculation of NDMO control limits based on product MDD.

This highlights the essential principle that the risk assessment is product-specific. A higher MDD necessitates a more stringent concentration limit to ensure the total daily intake of the impurity remains below the 1500 ng AI.

Chapter 3: A Framework for Toxicological Evaluation

While NDMO has an established AI based on the CPCA, confirming the toxicological profile with experimental data provides the highest degree of assurance. As of now, specific public data on the mutagenicity or carcinogenicity of NDMO is limited.[10] The following represents a standard, scientifically-grounded testing strategy that would be employed to characterize such an impurity.

Step 1: In Vitro Bacterial Reverse Mutation Assay (Enhanced Ames Test)

The Ames test is the foundational screen for mutagenic potential. For nitrosamines, an Enhanced Ames Test (EAT) protocol is recommended.[5][11] The enhancement typically involves using liver S9 fractions from a more sensitive species (e.g., hamster) at higher concentrations to ensure robust metabolic activation, which is critical for many nitrosamines.[5][11]

Caption: Fig 2. Workflow for the Enhanced Ames Test.

Protocol: Enhanced Ames Test for NDSRIs

• Strain Selection: Utilize a standard set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA).

• Metabolic Activation: Prepare S9 mix using induced hamster liver homogenate (30% concentration is often preferred for nitrosamines) and necessary co-factors (e.g., NADP, G6P).

• Exposure: In triplicate, combine the test bacterial strain, varying concentrations of NDMO, and the S9 mix (for activated tests) or a buffer (for non-activated tests). Positive and negative controls must be run concurrently.

• Incubation: Incubate the mixture at 37°C with gentle shaking.

• Plating: Mix the culture with molten top agar and pour onto minimal glucose agar plates.

• Scoring: After 48-72 hours of incubation at 37°C, count the number of revertant colonies on each plate.

• Interpretation: A positive result is typically defined as a concentration-dependent increase in revertant colonies that is at least double the background (negative control) count.

Step 2: Follow-up In Vitro Mammalian Cell Assays

A positive Ames test warrants further investigation in mammalian cell systems to assess relevance to humans.[5][12] These assays can detect a broader range of genotoxic events.

• In Vitro Micronucleus Assay: This test identifies both clastogenic (chromosome breaking) and aneugenic (chromosome loss/gain) events. Human TK6 cells are a suitable and widely used cell line.[5][12]

• HPRT/TK Gene Mutation Assay: These assays measure forward mutations at specific gene loci in mammalian cells, providing data that is complementary to the Ames test.[5]

The results from this testing cascade would provide a definitive mutagenicity profile for NDMO, either confirming the risk profile suggested by the CPCA or providing data to refine it.

Chapter 4: Analytical Control and Quantification

Controlling an impurity at ppm levels requires highly sensitive and specific analytical methods. The scientific literature describes robust methods for the quantification of NDMO in both the Olopatadine API and its final drug products.[1][2][13]

Methodologies of Choice: LC-MS/MS and HPLC

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for trace-level impurity analysis. Its superior sensitivity and specificity, derived from monitoring specific parent-to-daughter ion transitions, allow for unambiguous detection and quantification well below the required limits.[1][13]

• High-Performance Liquid Chromatography (HPLC) with UV Detection: For some applications, particularly in drug products with higher calculated limits (like the ophthalmic solution), a validated HPLC-UV method can also be suitable and cost-effective.[2]

Parameter	LC-MS/MS Method[1]	HPLC-UV Method[2]
Column	Phenyl Hexyl	Poroshell 120 Phenyl Hexyl
Mobile Phase A	2 mM Ammonium Formate in Water	1.36 g/L KH2PO4 (pH 3.0): ACN (95:5)
Mobile Phase B	Acetonitrile	Acetonitrile: Water (98:2)
Detection	Triple Quadrupole MS (MRM)	PDA/UV-Visible (220 nm)
Linear Range	0.014 - 0.210 ppm	0.27 - 4.05 ppm
LOQ (relative to sample)	~0.14 ppm	~0.27 ppm
Table 2. Comparison of published analytical methods for NDMO quantification.

Protocol: Quantification of NDMO in Olopatadine HCl API via LC-MS/MS

This protocol is adapted from published, validated methods.[1][13]

Caption: Fig 3. Analytical workflow for NDMO quantification.

• Standard Preparation: Prepare a stock solution of certified NDMO reference standard. Create a series of calibration standards by diluting the stock to cover the expected concentration range (e.g., 0.014 ppm to 0.210 ppm).

• Sample Preparation: Accurately weigh and dissolve the Olopatadine HCl API in a suitable diluent to a final concentration of 0.5 mg/mL.

• Chromatography:

  • Column: Phenyl Hexyl column.

  • Mobile Phase A: 2 mM ammonium formate in water (pH adjusted to 3.0 with formic acid).

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.5 mL/min.

  • Gradient: A time-based gradient program to separate NDMO from Olopatadine and other components.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM). Monitor at least two specific precursor-to-product ion transitions for NDMO to ensure identity and accurate quantification.

• Quantification: Construct a calibration curve by plotting the peak area of the NDMO standard against its concentration. Determine the concentration of NDMO in the test sample by interpolating its peak area from the curve.

Conclusion

N-Nitroso Desmethyl Olopatadine is a scientifically characterized potential impurity in Olopatadine. Its toxicological risk has been assessed by regulatory bodies, resulting in a health-protective Acceptable Intake limit of 1500 ng/day. The translation of this AI into a specific control limit is critically dependent on the maximum daily dose of the final drug product, underscoring the need for a product-specific risk assessment.

While a definitive mutagenicity profile from compound-specific tests is not publicly available, established protocols for in vitro assays provide a clear path for such characterization. Crucially, highly sensitive and validated analytical methods, particularly LC-MS/MS, are available and capable of controlling NDMO at levels far below the established AI, ensuring that patient safety is maintained. The comprehensive management of NDMO relies on the integration of toxicological principles, regulatory guidance, and robust analytical science.

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• Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. NIH. Available at: [Link]

• A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. IJPPR. Available at: [Link]

• Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. PubMed. Available at: [Link]

• Product Name : N-Nitroso Olopatadine N-Desmethyl Impurity. Pharmaffiliates. Available at: [Link]

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• N-Nitrosamine Drug Impurity Research at FDA/NCTR: Assessing the Mutagenicity of N. FDA. Available at: [Link]

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Introduction: The Imperative for Impurity Analysis in Pharmaceutical Development

An In-Depth Technical Guide to the Synthesis and Characterization of N-Nitroso Desmethyl Olopatadine

Olopatadine, marketed under brand names like Patanol, is a widely used antihistamine and mast cell stabilizer for treating allergic conjunctivitis and rhinitis. In the landscape of pharmaceutical manufacturing, ensuring the purity and safety of Active Pharmaceutical Ingredients (APIs) is paramount. A significant challenge in recent years has been the emergence of nitrosamine impurities, a class of compounds classified as probable human carcinogens. These impurities can form at various stages of the manufacturing process or during storage when precursor molecules—secondary or tertiary amines—react with nitrosating agents, such as nitrite salts under acidic conditions.

This guide focuses on a specific Nitrosamine Drug Substance-Related Impurity (NDSRI), N-Nitroso Desmethyl Olopatadine . This compound is a nitrosated derivative of a potential intermediate or degradant of Olopatadine. Understanding its synthesis, developing robust analytical methods for its detection and quantification, and contextualizing its regulatory significance are critical for any professional involved in the development, manufacturing, or quality control of Olopatadine-containing drug products.

Part 1: Formation and Synthesis of N-Nitroso Desmethyl Olopatadine

Mechanism of Formation

The formation of N-Nitroso Desmethyl Olopatadine is a classic example of N-nitrosation. The reaction requires two key components:

• The Amine Precursor: Desmethyl Olopatadine, which contains a secondary amine functional group. This precursor may be present as an intermediate in the synthesis of Olopatadine or as a degradant.

• The Nitrosating Agent: Typically, this is nitrous acid (HNO₂), which is formed in situ from nitrite salts (e.g., sodium nitrite, NaNO₂) under acidic conditions.

Trace amounts of nitrites can be found in raw materials, excipients, solvents, and even potable water used in manufacturing. When these nitrites are exposed to an acidic environment in the presence of the Desmethyl Olopatadine secondary amine, the nitrosation reaction can occur, leading to the formation of the N-nitroso impurity.

Laboratory-Scale Synthesis Protocol

The following protocol describes a plausible, controlled synthesis for generating N-Nitroso Desmethyl Olopatadine as a reference standard. This is essential for developing and validating analytical methods.

Disclaimer: This protocol is for informational purposes for qualified laboratory personnel. All work should be conducted in a fume hood with appropriate personal protective equipment (PPE), as N-nitroso compounds are potentially carcinogenic.

Objective: To synthesize N-Nitroso Desmethyl Olopatadine from Desmethyl Olopatadine hydrochloride.

Materials:

• Desmethyl Olopatadine HCl (Precursor)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 1M solution

• Deionized Water

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Sodium Sulfate (Na₂SO₄), anhydrous

• Methanol (for dissolution)

Step-by-Step Protocol:

• Precursor Dissolution: Dissolve a known quantity of Desmethyl Olopatadine HCl in deionized water and cool the solution to 0-5°C in an ice bath. The acidic nature of the hydrochloride salt provides the necessary environment for the reaction.

• Nitrosating Agent Preparation: In a separate flask, prepare a solution of sodium nitrite in deionized water.

• Nitrosation Reaction: Slowly add the sodium nitrite solution dropwise to the chilled Desmethyl Olopatadine solution while maintaining the temperature between 0-5°C. The reaction is typically rapid. Monitor the reaction progress using Thin Layer Chromatography (TLC) or a rapid LC-MS analysis.

• Reaction Quenching: Once the reaction is complete (typically within 1-2 hours), quench any excess nitrous acid by adding a quenching agent like sulfamic acid or ammonium sulfamate.

• Neutralization and Extraction: Carefully neutralize the reaction mixture to a pH of ~7-8 using a saturated sodium bicarbonate solution. Extract the aqueous layer multiple times with an organic solvent such as Dichloromethane or Ethyl Acetate.

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude N-Nitroso Desmethyl Olopatadine product.

• Purification (If Necessary): The crude product can be further purified using column chromatography on silica gel to isolate the target compound to a high degree of purity required for a reference standard.

Caption: Synthetic pathway for N-Nitroso Desmethyl Olopatadine.

Part 2: Analytical Characterization

A robust and validated analytical methodology is the cornerstone of impurity control. The synthesized material must be unequivocally identified, and its purity must be confirmed. The following techniques are essential for the comprehensive characterization of N-Nitroso Desmethyl Olopatadine.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred technique for trace-level quantification of nitrosamines due to its exceptional sensitivity and specificity.

Principle: The method separates the N-nitroso impurity from the Olopatadine API and other components using High-Performance Liquid Chromatography (HPLC). The separated components then enter a tandem mass spectrometer. The mass spectrometer is set to Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion (the molecular weight of the impurity) is selected and fragmented, and a specific product ion is monitored. This precursor-to-product ion transition is unique to the target molecule, providing high confidence in both identification and quantification, even at parts-per-million (ppm) levels.

Detailed Protocol (LC-MS/MS): [1][2][3]

Parameter	Condition	Rationale
LC System	UPLC/HPLC System	Provides high-resolution separation.
Column	Phenyl Hexyl (100 x 4.6 mm, 2.1 µm)	Offers suitable retention and selectivity for the analyte.
Mobile Phase A	2 mM Ammonium Formate in water (pH 3.0 with Formic Acid)	Buffered aqueous phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile	Organic phase for elution.
Flow Rate	0.5 mL/min	Standard flow rate for analytical separation.
Column Temp.	30°C	Ensures reproducible retention times.
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM quantification.
Ionization	Electrospray Ionization (ESI), Positive or Negative Mode	ESI is a soft ionization technique suitable for these molecules. Mode must be optimized.
Monitoring	Multiple Reaction Monitoring (MRM)	Provides the highest level of specificity and sensitivity.

Validation Data Summary (LC-MS/MS): [1][2]

Parameter	Result
Linearity Range	0.014 ppm - 0.210 ppm
Correlation Coefficient (r²)	> 0.9990
Limit of Detection (LOD)	Determined based on S/N ratio of ~3
Limit of Quantification (LOQ)	0.14 ppm (relative to 0.5 mg/mL Olopatadine)
Accuracy (% Recovery)	80.0% - 120.0%

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For routine quality control where extreme sensitivity is not required, a validated HPLC-UV method can be a cost-effective alternative.

Principle: This method also uses HPLC to separate the impurity from the API. Detection is achieved using a UV-visible spectrophotometer (often a Photo Diode Array, PDA, detector) set to a wavelength where the N-nitroso impurity has significant absorbance (e.g., 220 nm). Quantification is based on the peak area relative to a calibration curve generated from the certified reference standard.

Detailed Protocol (HPLC-UV): [4][5]

Parameter	Condition	Rationale
LC System	HPLC with PDA/UV Detector	Standard equipment in QC labs.
Column	Poroshell 120 Phenyl Hexyl (150 x 4.6 mm, 2.7 µm)	Provides good separation and peak shape.
Mobile Phase A	1.36 g/L Potassium Hydrogen Phosphate (pH 3.0) : Acetonitrile (95:5)	Buffered aqueous phase.
Mobile Phase B	Acetonitrile : Water (98:2)	Strong organic phase for gradient elution.
Flow Rate	0.8 mL/min	Optimized for the column and separation.
Column Temp.	35°C	Ensures method robustness.
Detection λ	220 nm	Wavelength for detection.

Validation Data Summary (HPLC-UV): [4][5]

Parameter	Result
Linearity Range	0.27 ppm - 4.05 ppm
Correlation Coefficient (r²)	> 0.99
Limit of Quantification (LOQ)	0.27 ppm
Accuracy (% Recovery)	80% - 120% (70-130% at LOQ)

Structural Elucidation

For the initial characterization of the synthesized reference standard, structural confirmation is mandatory.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula. N-Nitroso Desmethyl Olopatadine has a molecular formula of C₂₀H₂₀N₂O₄ and a molecular weight of 352.38 g/mol .[6][7] The ESI-MS spectrum should show a prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 353.1.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure. The spectra would be expected to show characteristic signals for the aromatic protons, the aliphatic chain, the methyl group attached to the nitrogen, and the methylene group of the acetic acid side chain. The presence of the N-nitroso group causes a downfield shift of the adjacent protons compared to the parent desmethyl amine, providing key evidence of successful nitrosation.

Caption: Workflow for the characterization and validation of the reference standard.

Part 3: Regulatory Context and Risk Mitigation

Acceptable Intake (AI) Limits

Regulatory agencies like the U.S. FDA have established a framework for controlling nitrosamine impurities. For NDSRIs that lack extensive carcinogenicity data, the FDA recommends a "Carcinogenic Potency Categorization Approach" (CPCA) to assign a recommended Acceptable Intake (AI) limit.

N-Nitroso Desmethyl Olopatadine falls into a category with a recommended AI limit of 1500 ng/day .[1][4] This AI limit is used to calculate the maximum allowable concentration of the impurity in the final drug product, based on its maximum daily dose. For instance, with a maximum daily dose of 5.32 mg, the impurity limit would be approximately 282 ppm.[1] Manufacturers must develop analytical methods sensitive enough to quantify the impurity well below this calculated limit.

Risk Assessment and Mitigation

A thorough risk assessment is a regulatory requirement. This involves identifying potential sources of both the secondary amine precursor (Desmethyl Olopatadine) and nitrosating agents throughout the entire manufacturing process.

Mitigation Strategies:

• Process Optimization: Modify reaction conditions (e.g., pH, temperature) to disfavor nitrosamine formation.

• Raw Material Control: Source high-purity raw materials and excipients with low or non-detectable levels of nitrites. Implement rigorous testing for incoming materials.

• Use of Inhibitors: In some formulations, antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (Vitamin E) can be added to act as scavengers, reacting with nitrosating agents before they can react with the amine.

• Purification: Implement purification steps specifically designed to remove the N-nitroso impurity from the API or intermediate.

Caption: Logical flow for nitrosamine impurity risk assessment and control.

Conclusion

N-Nitroso Desmethyl Olopatadine represents a critical potential impurity that demands rigorous scientific understanding and control from pharmaceutical researchers and developers. Its synthesis as a reference standard is the foundational step for developing highly sensitive and specific analytical methods, with LC-MS/MS being the gold standard. By integrating robust analytical characterization with a comprehensive understanding of the regulatory landscape and proactive risk mitigation strategies, manufacturers can ensure the safety, quality, and efficacy of Olopatadine drug products, safeguarding patient health.

References

• CDER Nitrosamine Impurity Acceptable Intake Limits. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]

• Exponent. (2023, August 15). FDA Releases New Acceptable Intake Levels for Nitrosamine Drug Substance-Related Impurities. Retrieved from [Link]

• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica, 17(2), 634-639. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023, August 4). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities. Retrieved from [Link]

• Foley & Lardner LLP. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

• Federal Register. (2023, August 4). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities; Guidance for Industry. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Retrieved from [Link]

• Vele, V. T., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica, 16(4), 362-366. Retrieved from [Link]

• SynZeal. (n.d.). N-Nitroso N-Desmethyl Olopatadine. Retrieved from [Link]

• Vele, V. T., et al. (2025, October 28). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. Retrieved from [Link]

• Vele, V. T., et al. (2025, August 7). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. ResearchGate. Retrieved from [Link]

• Alfa Omega Pharma. (n.d.). Olopatadine Impurities. Retrieved from [Link]

• precisionFDA. (n.d.). N-NITROSO-DESMETHYL-OLOPATADINE. Retrieved from [Link]

• Synchemia. (2023, March 9). CERTIFICATE OF ANALYSIS Product Name: N-Nitroso Olopatadine N-Desmethyl Impurity. Retrieved from [Link]

• SCIEX. (n.d.). Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citrate API. Retrieved from [Link]

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• 7. public-inspection.federalregister.gov [public-inspection.federalregister.gov]

An In-depth Technical Guide to the Chemical Structure and Analysis of N-Nitroso Desmethyl Olopatadine

Foreword: The Imperative of Nitrosamine Impurity Control

The discovery of N-nitrosamine impurities in widely used pharmaceuticals since 2018 has presented a significant challenge to the pharmaceutical industry and global regulatory bodies.[1] These compounds, many of which are classified as probable human carcinogens, can form at various stages of the manufacturing process, during storage, or even in-situ from precursor molecules.[2] This has led to heightened scrutiny and the implementation of stringent controls to ensure patient safety. A particularly challenging class of these impurities is the Nitrosamine Drug Substance-Related Impurities (NDSRIs). Unlike simple, small-molecule nitrosamines, NDSRIs are structurally similar to the active pharmaceutical ingredient (API) itself, often forming from the API or its intermediates.[3][4] This guide provides a detailed technical examination of one such NDSRI: N-Nitroso Desmethyl Olopatadine, a potential impurity in the antihistamine drug, Olopatadine.

Chemical Identity and Structure of N-Nitroso Desmethyl Olopatadine

N-Nitroso Desmethyl Olopatadine is a nitrosamine derivative of a desmethylated form of Olopatadine. Its unique structure presents specific challenges for detection and control in the final drug product.

Molecular Structure and Properties

The fundamental chemical identity of N-Nitroso Desmethyl Olopatadine is established through its molecular formula, weight, and systematic nomenclature.

• IUPAC Name: (Z)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid[5][6]

• Molecular Formula: C₂₀H₂₀N₂O₄[5][7][8]

• Molecular Weight: 352.4 g/mol [5][8]

The structure features the core dibenzo[b,e]oxepin ring system of Olopatadine, but with a critical modification on the side chain. The tertiary dimethylamino group of Olopatadine is replaced by a secondary methylamine which is subsequently nitrosated.

Caption: Chemical structure of N-Nitroso Desmethyl Olopatadine.

Table 1: Key Chemical Identifiers

Property	Value	Source(s)
IUPAC Name	(Z)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid	[5][6]
Molecular Formula	C₂₀H₂₀N₂O₄	[5][7][8]
Molecular Weight	352.4 g/mol	[5][8]
InChIKey	HDDPOSUKYWTHLT-IDUWFGFVSA-N	[7]
SMILES	CN(CC/C=C\1/C2=CC=CC=C2COC3=C1C=C(C=C3)CC(=O)O)N=O	[5]
Physical Description	Reported as a sticky oil	[9]
Solubility	Soluble in DMSO and Methanol	[9][10]

Formation Pathway and Risk Mitigation

Understanding the potential formation routes of N-Nitroso Desmethyl Olopatadine is critical for developing effective control strategies. As an NDSRI, its formation is intrinsically linked to the Olopatadine manufacturing process and drug product formulation.

Causality of Formation

The formation of nitrosamines requires the presence of a nitrosatable amine (secondary, tertiary, or quaternary) and a nitrosating agent (typically nitrite salts under acidic conditions).[1][11] The formation of N-Nitroso Desmethyl Olopatadine is predicated on a two-step logical sequence:

• Generation of the Secondary Amine Precursor: The primary precursor is Desmethyl Olopatadine. This secondary amine can be present as an intermediate or impurity in the Olopatadine Hydrochloride API synthesis.[12] Forced degradation studies on Olopatadine have shown its susceptibility to degradation under various stress conditions, which could potentially lead to the formation of related substances.[13][14][15]

• Nitrosation Reaction: The Desmethyl Olopatadine intermediate, containing a vulnerable secondary amine, can then react with nitrosating agents. A primary source of concern for drug products is the presence of trace nitrite impurities in commonly used excipients.[3][16] This reaction is often facilitated by acidic conditions.

Caption: Potential formation pathway of N-Nitroso Desmethyl Olopatadine.

Risk Mitigation Strategies

Based on the formation pathway, several key strategies can be implemented to mitigate the risk of N-Nitroso Desmethyl Olopatadine contamination, in line with FDA guidance.[11][17]

• API Process Control: Stringently control the Olopatadine synthesis process to minimize the formation of the Desmethyl Olopatadine intermediate.

• Excipient Qualification: Thoroughly screen and qualify excipients for nitrite content.[16] Manufacturers should work with suppliers to understand and control nitrite levels in raw materials.[11]

• Formulation Design: Adjusting the formulation's pH to neutral or basic levels can significantly reduce the kinetics of nitrosamine formation.[17] The inclusion of antioxidants, such as ascorbic acid or alpha-tocopherol, may also inhibit the nitrosation reaction.[3][17]

• Analytical Testing: Implement robust and sensitive analytical methods to test for the presence of N-Nitroso Desmethyl Olopatadine in both the API and the finished drug product.[4]

Analytical Methodologies for Quantification

Due to the potential carcinogenicity and the low acceptable intake (AI) limits for nitrosamines, highly sensitive and specific analytical methods are required.[2] For N-Nitroso Desmethyl Olopatadine, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice.[12][18]

Experimental Protocol: LC-MS/MS Quantification

The following protocol is a synthesized methodology based on published research for the quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine HCl API.[12] This protocol serves as a self-validating system by employing an internal standard-like approach (monitoring the parent compound) and specific mass transitions for unequivocal identification.

Objective: To develop and validate a sensitive LC-MS/MS method for the determination of N-Nitroso Desmethyl Olopatadine impurity.

Step 1: Preparation of Solutions

• Diluent: Prepare a suitable mixture, for example, 20% acetonitrile in water.[19]

• Standard Stock Solution: Accurately weigh a reference standard of N-Nitroso Desmethyl Olopatadine and dissolve in methanol to create a stock solution (e.g., ~70 ppm).[19]

• Working Standard Solution: Perform serial dilutions of the stock solution with the diluent to prepare calibration standards ranging from the Limit of Quantification (LOQ) to ~150% of the target specification limit (e.g., 0.014 ppm to 0.210 ppm).[12]

• Sample Solution: Accurately weigh the Olopatadine HCl API and dissolve in diluent to achieve a target concentration (e.g., 0.5 mg/mL).[12]

Step 2: Chromatographic Separation

• The separation must effectively resolve N-Nitroso Desmethyl Olopatadine from the highly concentrated Olopatadine API to prevent ion suppression in the mass spectrometer.

Table 2: Example Chromatographic Conditions

Parameter	Condition	Source
HPLC System	UHPLC/HPLC system coupled to a triple quadrupole mass spectrometer	[12]
Column	Phenyl Hexyl (e.g., 150 x 4.6 mm, 2.7 µm)	[19]
Mobile Phase A	2 mM Ammonium formate in water, pH adjusted to 3.0 with formic acid	[12]
Mobile Phase B	Acetonitrile	[12]
Flow Rate	0.5 mL/min	[12]
Gradient Elution	Example: 0-3 min (20% B), 3-12 min (20-90% B), 12-15 min (90% B), 15-16 min (90-20% B), 16-20 min (20% B)	[12]
Column Temperature	30°C	[12]
Injection Volume	10 µL	[12]
Autosampler Temp.	15°C	[12]

Step 3: Mass Spectrometric Detection

• Utilize a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Table 3: Example Mass Spectrometry Parameters

Parameter	Setting for N-Nitroso Desmethyl Olopatadine	Source
Ionization Mode	Electrospray Ionization (ESI), Negative	[12]
MRM Transition (m/z)	351.10 → 307.30	[12]
Declustering Potential (DP)	70 V	[12]
Entrance Potential (EP)	10 V	[12]
Collision Exit Potential (CXP)	14 V	[12]

Step 4: Method Validation (as per ICH Q2(R1))

• Specificity: Demonstrate that the API peak and other potential impurities do not interfere with the N-Nitroso Desmethyl Olopatadine peak.

• Linearity: Establish a linear relationship between concentration and response across the desired range (e.g., LOQ to 150%). A correlation coefficient (r²) > 0.999 is expected.[12]

• Limit of Detection (LOD) & Limit of Quantification (LOQ): Determine the lowest concentration that can be reliably detected and quantified. The LOQ should be sufficiently below the regulatory limit. Published methods have achieved an LOQ of ~0.14 ppm.[12]

• Accuracy: Perform recovery studies by spiking the API sample with known amounts of the impurity standard at different levels. Recoveries are typically expected to be within 80-120%.[12]

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations. The Relative Standard Deviation (RSD) should be within acceptable limits.

• Robustness: Evaluate the method's performance under small, deliberate variations in parameters like flow rate, column temperature, and mobile phase pH.

Caption: High-level workflow for LC-MS/MS analysis.

Regulatory Context and Conclusion

N-Nitroso Desmethyl Olopatadine is classified as a Category 5 impurity according to the carcinogenic potency categorization approach, with a corresponding Acceptable Intake (AI) limit of 1500 ng/day.[12] Based on the maximum daily dose of Olopatadine Hydrochloride (5.32 mg/day), the impurity must be controlled at or below 282 ppm.[12]

The control of NDSRIs like N-Nitroso Desmethyl Olopatadine represents a critical aspect of modern pharmaceutical quality control. A comprehensive strategy grounded in a deep understanding of the impurity's chemical structure, formation pathways, and robust analytical science is non-negotiable. By integrating process controls, formulation design, and validated, highly sensitive analytical methods, manufacturers can effectively manage the risks associated with this potential impurity, ensuring the continued safety and efficacy of Olopatadine-containing medicines.

References

• U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link]

• Snodin, D. J., & Elder, D. P. (2023). Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. ACS Publications. [Link]

• Starodub BV. (2025). FDA Updated Guidance On Nitrosamine Impurities. [Link]

• BioPharmaSpec. (2025). What Are Nitrosamine Drug Substance Related Impurities?. [Link]

• Regulatory Affairs Professionals Society (RAPS). (2024). FDA revises final guidance on nitrosamine impurities. [Link]

• FDAzilla. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

• U.S. Food and Drug Administration. (2024). Information about Nitrosamine Impurities in Medications. [Link]

• Vele, V. T., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica, 16(3), 362-366. [Link]

• Vele, V. T., et al. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 169445062, N-Nitroso Desmethyl Olopatadine. [Link]

• precisionFDA. (n.d.). N-NITROSO-DESMETHYL-OLOPATADINE. [Link]

• JournalAgent. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method. [Link]

• Veeprho. (n.d.). Olopatadine Impurities and Related Compound. [Link]

• SciSpace. (n.d.). UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods of. [Link]

• Mahajan, S., et al. (2013). STUDY OF OLOPATADINE HYDROCHLORIDE UNDER ICH RECOMMENDED STRESS CONDITIONS BY LC, LC-MS/TOF FOR IDENTIFICATION, AND CHARACTERIZATION OF DEGRADATION PRODUCTS. Taylor & Francis Online. [Link]

• National Center for Biotechnology Information. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. [Link]

• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution. Der Pharma Chemica, 17(1), 634-639. [Link]

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Navigating the Regulatory Landscape of Nitrosamine Impurities: A Technical Guide to N-Nitroso Desmethyl Olopatadine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a "Cohort of Concern"

The discovery of N-nitrosamine impurities in widely used medications has triggered a paradigm shift in pharmaceutical quality control and regulatory expectations.[1][2] Classified as probable human carcinogens, these compounds represent a significant risk to patient safety, prompting stringent new guidelines from global regulatory bodies.[1] The International Council for Harmonisation (ICH) M7 guideline, which addresses DNA-reactive (mutagenic) impurities, places nitrosamines in a "cohort of concern" due to their high carcinogenic potency.[3][4] This designation necessitates a rigorous, science-driven approach to their assessment and control throughout a drug product's lifecycle.[1][4]

This guide provides an in-depth technical overview of the regulatory guidelines surrounding a specific type of nitrosamine impurity: Nitrosamine Drug Substance-Related Impurities (NDSRIs).[2][5] We will use N-Nitroso Desmethyl Olopatadine , an NDSRI associated with the antihistamine Olopatadine, as a practical case study to illustrate the core principles and methodologies required for compliance.

N-Nitroso Desmethyl Olopatadine: A Case Study in NDSRIs

N-Nitroso Desmethyl Olopatadine is a nitrosamine impurity that can potentially form in drug products containing Olopatadine.[6][7] Understanding its chemical identity, formation pathway, and toxicological profile is fundamental to developing effective control strategies.

Chemical Identity and Formation Pathway

• Chemical Name: (±)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid[8]

• Molecular Formula: C20H20N2O4[9]

• Molecular Weight: 352.38 g/mol [9]

The formation of N-Nitroso Desmethyl Olopatadine is a multi-step process that begins with the metabolism of the active pharmaceutical ingredient (API), Olopatadine. Olopatadine can undergo N-demethylation, a common metabolic pathway, to form its desmethyl metabolite.[10][11][12] This secondary amine metabolite can then react with nitrosating agents, such as nitrites, which may be present as excipients or contaminants, to form the N-nitroso impurity.[2]

Figure 1: Formation Pathway of N-Nitroso Desmethyl Olopatadine.

Toxicological Profile and Acceptable Intake (AI) Limit

The primary concern with nitrosamine impurities is their potential carcinogenicity.[1] Regulatory agencies have established acceptable intake (AI) limits for many common nitrosamines. For NDSRIs where specific carcinogenicity data is not available, a Carcinogenic Potency Categorization Approach (CPCA) may be used to assign an AI limit.[5][13] N-Nitroso Desmethyl Olopatadine has been categorized, and an AI limit has been established.

Impurity	Acceptable Intake (AI) Limit (ng/day)	Potency Category (if applicable)
N-Nitroso Desmethyl Olopatadine	1500	4 or 5[6][7][14]
N-nitrosodimethylamine (NDMA)	26.5[15]	N/A
N-nitrosodiethylamine (NDEA)	26.5[15]	N/A

Table 1: Acceptable Intake (AI) Limits for N-Nitroso Desmethyl Olopatadine and Common Nitrosamines.

Regulatory Framework for NDSRI Control

The regulatory framework for controlling nitrosamine impurities is largely harmonized between the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), with both referencing the principles outlined in the ICH M7 guideline.[1][3][13][16] The process is a systematic, three-step approach.

Figure 2: Regulatory Workflow for Nitrosamine Impurity Control.

Step 1: Risk Assessment

The initial and most critical step is a comprehensive risk assessment of the manufacturing process for both the API and the finished drug product.[16][17] This involves a thorough evaluation of all raw materials, intermediates, and processing conditions to identify any potential sources of secondary or tertiary amines and nitrosating agents.

Key considerations for Olopatadine products:

• Presence of the Desmethyl Metabolite: The primary risk factor is the potential for the formation of the desmethyl olopatadine secondary amine.

• Nitrosating Agents: Scrutinize all raw materials, including excipients, for the presence of nitrites. Water used in the manufacturing process should also be considered.

• Manufacturing Process Conditions: Evaluate factors such as pH, temperature, and reaction times, as these can influence the rate of nitrosamine formation.

• Packaging and Storage: Assess the potential for leaching of nitrosating agents from packaging materials during storage.[2]

Step 2: Confirmatory Testing

If the risk assessment indicates a potential for the presence of N-Nitroso Desmethyl Olopatadine, confirmatory testing is required.[5][18] This necessitates the development and validation of a sensitive and specific analytical method capable of detecting and quantifying the impurity at levels well below the AI limit.

Step 3: Mitigation and Control Strategies

Should confirmatory testing reveal the presence of N-Nitroso Desmethyl Olopatadine at levels that could exceed the AI limit, manufacturers must implement mitigation strategies.[2][5][16] These can include:

• Process Optimization: Modify the manufacturing process to minimize the formation of the desmethyl metabolite or to remove it.

• Raw Material Control: Implement stricter specifications for incoming raw materials to limit the presence of nitrites.

• Formulation Changes: Consider the addition of antioxidants, such as ascorbic acid or alpha-tocopherol, which can inhibit nitrosamine formation. Adjusting the pH of the formulation to be neutral or basic may also reduce the kinetics of nitrosamine formation.[5]

• Setting Specifications: Establish a specification for N-Nitroso Desmethyl Olopatadine in the API and/or the finished product to ensure that the AI limit is not exceeded.

Analytical Methodologies for N-Nitroso Desmethyl Olopatadine

The low levels at which nitrosamine impurities need to be controlled demand highly sensitive and selective analytical techniques. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most commonly employed method for this purpose.[6]

Method Development and Validation Considerations

• Sensitivity: The method must be able to achieve a Limit of Quantification (LOQ) that is sufficiently below the control limit derived from the AI.

• Specificity: The method must be able to distinguish N-Nitroso Desmethyl Olopatadine from the API and other potential impurities.

• Accuracy and Precision: The method must be demonstrated to be accurate and precise over the intended range of concentrations.

• Robustness: The method should be resilient to small, deliberate variations in method parameters.

Example Protocol: LC-MS/MS Method for N-Nitroso Desmethyl Olopatadine

The following is a representative LC-MS/MS method based on published literature for the quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride API.[6]

Figure 3: Experimental Workflow for LC-MS/MS Analysis.

Detailed Method Parameters:

Parameter	Description
Chromatographic System	Liquid Chromatograph with a tandem Mass Spectrometer
Column	Phenyl Hexyl stationary phase
Mobile Phase A	2 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile
Elution	Gradient
Flow Rate	0.5 mL/min
Ionization Source	Electrospray Ionization (ESI)
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 2: Example LC-MS/MS Method Parameters for N-Nitroso Desmethyl Olopatadine Analysis.[6]

Method Validation: The method should be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, range, accuracy, precision, and robustness. A typical linear range for this method is 0.014 ppm to 0.210 ppm.[6]

Conclusion and Future Outlook

The control of nitrosamine impurities, including NDSRIs like N-Nitroso Desmethyl Olopatadine, is a complex but essential aspect of modern pharmaceutical development and manufacturing. A thorough understanding of the chemistry, toxicology, and regulatory expectations is paramount. By implementing a robust, risk-based approach that integrates comprehensive risk assessments, sensitive analytical testing, and effective mitigation strategies, pharmaceutical manufacturers can ensure the safety and quality of their products.

The regulatory landscape for nitrosamines is continually evolving as our scientific understanding grows.[1] It is crucial for professionals in the field to remain vigilant, stay informed of the latest guidance from regulatory agencies, and proactively address the potential for these impurities in their products.

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A Technical Guide to Understanding and Controlling N-Nitroso Desmethyl Olopatadine in Pharmaceutical Products

Abstract

This in-depth technical guide provides a comprehensive overview of N-Nitroso Desmethyl Olopatadine, a nitrosamine drug substance-related impurity (NDSRI) associated with Olopatadine. Nitrosamine impurities are a class of potential carcinogens that have come under intense regulatory scrutiny. This document, intended for researchers, scientists, and drug development professionals, delineates the regulatory landscape, toxicological basis for the acceptable intake limit, formation pathways, analytical detection methodologies, and risk mitigation strategies pertinent to N-Nitroso Desmethyl Olopatadine. By synthesizing current regulatory guidance with established scientific principles, this guide offers a holistic framework for ensuring the safety and quality of Olopatadine-containing drug products.

Introduction: The Challenge of Nitrosamine Impurities

The discovery of nitrosamine impurities in widely used medications has presented a significant challenge to the pharmaceutical industry, necessitating a thorough re-evaluation of manufacturing processes and quality control paradigms.[1][2] These compounds, many of which are classified as probable or possible human carcinogens, can form under specific chemical conditions when a secondary or tertiary amine reacts with a nitrosating agent.[3] The focus of regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada has expanded from common, small-molecule nitrosamines to include Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1][2] NDSRIs, like N-Nitroso Desmethyl Olopatadine, are structurally similar to the active pharmaceutical ingredient (API) and often arise from intermediates or degradation products within the API's manufacturing process.[1][2] This guide will focus specifically on N-Nitroso Desmethyl Olopatadine, providing the technical insights necessary for its control.

Establishing the Acceptable Intake (AI) Limit for N-Nitroso Desmethyl Olopatadine

The cornerstone of controlling any potentially genotoxic impurity is the establishment of a safe level for human exposure. For nitrosamines, this is defined by the Acceptable Intake (AI) limit, which represents a negligible cancer risk over a lifetime of exposure.

Regulatory AI Limits

Global regulatory agencies have established an Acceptable Intake (AI) limit for N-Nitroso Desmethyl Olopatadine.

Regulatory Body	Acceptable Intake (AI) Limit
U.S. Food and Drug Administration (FDA)	1500 ng/day

This limit is derived from a toxicological framework known as the Carcinogenic Potency Categorization Approach (CPCA).[1][2]

The Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is a structure-activity relationship (SAR) based method that assigns a nitrosamine to one of five potency categories, each with a corresponding AI limit.[4][5] This approach was developed to provide a rapid and scientifically sound basis for setting AI limits for the many NDSRIs that lack compound-specific carcinogenicity data.[5] The categorization considers structural features that influence the metabolic activation of nitrosamines, particularly the α-hydroxylation pathway, which is critical to their carcinogenic potential.[4]

N-Nitroso Desmethyl Olopatadine is classified as a Category 4 or Category 5 impurity under the CPCA, which corresponds to an AI of 1500 ng/day .[1][2][6] This categorization suggests a lower carcinogenic potency compared to other more potent nitrosamines. The structural characteristics of N-Nitroso Desmethyl Olopatadine likely contribute to this reduced potency, although specific deactivating features are evaluated on a case-by-case basis within the CPCA framework.[4]

Formation Pathway of N-Nitroso Desmethyl Olopatadine

Understanding the chemical genesis of N-Nitroso Desmethyl Olopatadine is fundamental to developing effective control strategies. Its formation is intrinsically linked to the manufacturing process of Olopatadine Hydrochloride.

The primary route of formation involves the nitrosation of the desmethyl olopatadine intermediate.[1][2] This secondary amine intermediate can react with nitrosating agents, such as nitrous acid (formed from residual nitrites under acidic conditions), to yield the N-nitroso impurity.

Caption: Potential formation pathway of N-Nitroso Desmethyl Olopatadine.

The key risk factors for its formation during the synthesis of Olopatadine API or its formulation into a drug product include:

• The presence of the desmethyl olopatadine intermediate.

• The carryover of residual nitrites or other nitrosating agents from raw materials, solvents, or water.

• Manufacturing process conditions, such as acidic pH and elevated temperatures, that favor the nitrosation reaction.[7]

Analytical Methodologies for Detection and Quantification

Robust and sensitive analytical methods are critical for the detection and quantification of N-Nitroso Desmethyl Olopatadine at levels relevant to its AI limit. Two primary techniques have been successfully validated for this purpose.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for trace-level impurity analysis due to its high sensitivity and specificity.

Experimental Protocol: LC-MS/MS Method [1]

• Instrumentation: UPLC system coupled with a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: Phenyl Hexyl column (e.g., 100 x 4.6 mm, 2.1 µm).

• Mobile Phase A: 2 mM ammonium formate in water, pH adjusted to 3.0 with formic acid.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10.0 µL.

• Gradient Program:

  • 0.00 min: 80% A

  • 3.00 min: 80% A

  • 12.0 min: 10% A

  • 15.0 min: 10% A

  • 16.0 min: 80% A

  • 20.0 min: 80% A

• MS Detection: ESI in negative mode, using Multiple Reaction Monitoring (MRM).

• MRM Transition: m/z 351.10 → 307.30.

• Validation: The method should be validated according to ICH guidelines for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). Published methods have demonstrated linearity in the range of 0.014 ppm to 0.210 ppm and an LOQ of approximately 0.14 ppm with respect to a 0.5 mg/mL Olopatadine Hydrochloride solution.[1]

Caption: Workflow for LC-MS/MS analysis of N-Nitroso Desmethyl Olopatadine.

High-Performance Liquid Chromatography (HPLC) with UV Detection

For routine quality control where extreme sensitivity is not required, a validated HPLC method with UV detection can be employed.

Experimental Protocol: RP-HPLC Method [2]

• Instrumentation: HPLC system with a PDA/UV-visible detector.

• Column: Poroshell 120 Phenyl Hexyl (e.g., 150 x 4.6 mm, 2.7 µm).

• Mobile Phase A: 1.36 g/L Potassium hydrogen phosphate in water (pH 3.0) : Acetonitrile (95:5 v/v).

• Mobile Phase B: Acetonitrile : Water (98:2 v/v).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 220 nm.

• Gradient Program:

  • 0.00 min: 69% A

  • 28.0 min: 69% A

  • 38.0 min: 32% A

  • 50.0 min: 69% A

  • 60.0 min: 69% A

• Validation: This method has been validated with linearity over a concentration range of 0.27 ppm to 4.05 ppm.[2][8]

Risk Assessment and Mitigation Strategies

A proactive approach to risk management is essential for controlling N-Nitroso Desmethyl Olopatadine. This involves a three-step process of risk assessment, confirmatory testing, and implementation of mitigation strategies.

Caption: A lifecycle approach to managing nitrosamine impurity risk.

Risk Assessment

A thorough risk assessment should scrutinize every potential source of nitrosamine formation:

• API Manufacturing: Is the desmethyl intermediate present? Are nitrosating agents used or present as impurities in reagents or solvents?

• Excipients: Screen excipients for residual nitrite content. While the risk is generally low, some grades may contain trace levels.[7]

• Formulation: Does the drug product formulation create an environment (e.g., acidic pH) conducive to nitrosation?

• Manufacturing Process: Does the process for creating the final dosage form (e.g., wet granulation) introduce water and heat, which can accelerate nitrosamine formation?[9]

Mitigation Strategies

If a risk is identified, the following strategies can be employed to prevent or reduce the formation of N-Nitroso Desmethyl Olopatadine:

• Process Optimization:

  • Modify the API synthesis to minimize the formation or carryover of the desmethyl intermediate.

  • Implement purification steps to effectively remove this intermediate.

• Supplier and Material Qualification:

  • Source raw materials and excipients with low or non-detectable levels of nitrites.[10][11]

  • Establish stringent specifications for incoming materials.

• Formulation Design:

  • Incorporate antioxidants or pH modifiers. For instance, excipients like sodium carbonate can raise the micro-environmental pH to neutral or basic, significantly slowing the kinetics of nitrosation.[7][10] Ascorbic acid can also act as a scavenger of nitrosating agents.[7]

• Manufacturing Process Control:

  • Favor dry granulation or direct compression over wet granulation to minimize the use of water and heat.[9][11]

  • Control processing temperatures and times to avoid conditions that promote the reaction.

Conclusion

The control of N-Nitroso Desmethyl Olopatadine is a critical aspect of ensuring the safety and quality of Olopatadine drug products. A comprehensive understanding of its formation pathways, the toxicological basis for its acceptable intake limit of 1500 ng/day, and the available analytical techniques is paramount for drug developers and manufacturers. By implementing a robust risk-based approach that encompasses careful raw material selection, process optimization, and potentially formulation redesign, the presence of this NDSRI can be effectively managed to levels that ensure patient safety and meet stringent global regulatory expectations.

References

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• Bhagvan Kamaliya, et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica, 17(1): 634-639. [Link]

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The Specter in the Supply Chain: A Technical Guide to the Carcinogenic Potential and Control of Nitrosamine Impurities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The discovery of N-nitrosamine impurities in widely used pharmaceuticals since 2018 has presented one of the most significant challenges to drug quality and safety in recent history.[1][2] These compounds, many of which are classified as probable or possible human carcinogens, can form at various stages of the manufacturing process, from active pharmaceutical ingredient (API) synthesis to finished product storage.[3] This technical guide provides an in-depth exploration of the carcinogenic potential of nitrosamine impurities, designed for the drug development professional. We will dissect the fundamental mechanisms of nitrosamine formation and carcinogenicity, navigate the global regulatory landscape, detail robust risk assessment frameworks, and provide validated analytical methodologies for their detection and control.

The Genesis of a Crisis: Understanding Nitrosamine Formation

Nitrosamines are chemical compounds characterized by a nitroso group bonded to an amine (R1N(-R2)-N=O).[3] Their formation in pharmaceuticals is not an intentional addition but an undesirable side reaction between precursor molecules under specific conditions. The most common pathway involves the reaction of a secondary, tertiary, or quaternary amine with a nitrosating agent.[1]

Key Precursors and Conditions:

• Vulnerable Amines: The API itself, its degradants, intermediates, or raw materials may contain secondary or tertiary amine functional groups.[3][4] Reagents and catalysts, such as diisopropylethylamine (DIPEA), are also common sources.[3]

• Nitrosating Agents: These are typically derived from nitrite salts (e.g., sodium nitrite) under acidic conditions, which form nitrous acid (HNO₂).[3] Nitrite impurities can be found in a vast array of common excipients, raw materials, and even potable water.[1][3]

• Reaction Conditions: The reaction is often facilitated by acidic conditions (low pH) and can be accelerated by heat. These conditions can exist during API synthesis or within the microenvironment of a solid dosage form during storage.[5]

Contamination can occur at virtually any stage, including the use of recovered solvents that may harbor residual amines and nitrosamines, or from packaging materials like nitrocellulose blisters.[1][3] A significant and challenging class of these impurities are Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are formed when the API itself (containing a vulnerable amine) reacts with a nitrosating agent, creating a unique nitrosamine structurally related to the parent drug.[6]

Caption: General pathway for N-nitrosamine formation.

The Molecular Mechanism of Carcinogenicity

The carcinogenic threat of N-nitrosamines is not inherent to the parent molecule but is realized through metabolic activation.[7] This process transforms the chemically stable nitrosamine into a highly reactive electrophile capable of damaging DNA.[8]

Pillar 1: Metabolic Activation via Cytochrome P450

The primary activation pathway is initiated by cytochrome P450 (CYP) enzymes in the liver, particularly CYP2E1 and CYP2A6.[9][10] These enzymes catalyze the hydroxylation of the carbon atom alpha (α) to the nitroso group (a process known as α-hydroxylation).[8][11]

Pillar 2: Generation of DNA-Reactive Electrophiles

The resulting α-hydroxy nitrosamine is highly unstable and spontaneously decomposes. This decomposition releases an aldehyde (e.g., formaldehyde from NDMA) and generates a highly electrophilic diazonium ion.[7][11]

Pillar 3: DNA Adduct Formation and Mutagenesis

This reactive diazonium ion readily attacks nucleophilic sites on DNA bases, forming covalent DNA adducts. A critical adduct linked to the mutagenicity of many nitrosamines is O⁶-alkylguanine (e.g., O⁶-methylguanine from NDMA).[11] If not repaired by cellular mechanisms, this damaged base can mispair during DNA replication, leading to a G:C to A:T transition mutation. An accumulation of such mutations in critical genes (e.g., tumor suppressor genes) can initiate carcinogenesis.[9][12]

It is this potent, DNA-damaging mechanism that classifies nitrosamines as mutagenic carcinogens and places them in the "cohort of concern" under the International Council for Harmonisation (ICH) M7(R2) guideline.[3]

Caption: Metabolic activation pathway of NDMA.

Regulatory Framework and Risk Assessment

In response to the nitrosamine crisis, global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines.[2][13] The core of these regulations is a mandatory, science-based risk assessment for all pharmaceutical products.[5] This process is generally structured in three steps.[14]

A Three-Step Approach to Risk Management:

• Step 1: Risk Evaluation: A comprehensive review of the API and drug product manufacturing processes, as well as the chemical structures of all components, to identify any potential for nitrosamine formation or contamination.[4] Factors to consider include the presence of amine and nitrite precursors, reaction conditions, and potential for cross-contamination.[5][15]

• Step 2: Confirmatory Testing: If a risk is identified in Step 1, highly sensitive and validated analytical methods must be employed to detect and quantify nitrosamine impurities in the drug product.[12][14]

• Step 3: Risk Mitigation & Control: If confirmatory testing reveals nitrosamine levels above the Acceptable Intake (AI) limit, manufacturers must implement changes to prevent or reduce the impurity to an acceptable level.[12][14] This could involve modifying the manufacturing process, sourcing new raw materials, or reformulating the product.[13]

Acceptable Intake (AI) Limits

AI limits are based on a lifetime cancer risk and are set at levels considered to be of negligible risk. For newly identified nitrosamines without sufficient carcinogenicity data, a Carcinogenic Potency Categorization Approach (CPCA) may be used to derive a scientifically sound AI limit based on structural features.[1]

Nitrosamine Impurity	Common Abbreviation	Acceptable Intake (AI) Limit (ng/day)
N-Nitrosodimethylamine	NDMA	96.0[4]
N-Nitrosodiethylamine	NDEA	26.5[4]
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	96.0
N-Nitrosodiisopropylamine	NDIPA	26.5
N-Nitrosoethylisopropylamine	NEIPA	26.5
N-Nitrosodibutylamine	NDBA	26.5

Note: AI limits are subject to updates by regulatory agencies. Always consult the latest guidance from authorities like the FDA and EMA.

Caption: Regulatory risk assessment and mitigation workflow.

Analytical Methodologies for Detection and Quantification

The extremely low AI limits for nitrosamines necessitate highly sensitive and selective analytical techniques.[16] Standard HPLC-UV methods are generally insufficient for this task.[17]

Technique	Abbreviation	Strengths	Common Applications
Liquid Chromatography-Tandem Mass Spectrometry	LC-MS/MS	High sensitivity and selectivity; suitable for a broad range of nitrosamines, including non-volatile and thermally unstable compounds like NDSRIs.[16]	The most widely used technique for nitrosamine analysis in pharmaceuticals.[17]
Gas Chromatography-Mass Spectrometry	GC-MS	Excellent for volatile nitrosamines. Can be coupled with high-resolution mass spectrometry (GC-HRMS) or tandem MS (GC-MS/MS) for enhanced selectivity.[16]	Analysis of small, volatile nitrosamines like NDMA and NDEA.
Liquid Chromatography-High Resolution Mass Spectrometry	LC-HRMS	Provides high mass accuracy, which helps in differentiating nitrosamines from isobaric interferences, ensuring high reliability of results.[18]	Confirmatory analysis and screening for unknown nitrosamines.[18]

Protocol: General LC-MS/MS Method for Nitrosamine Quantification

This protocol describes a generalized, self-validating workflow for the quantification of multiple nitrosamines in a drug product. Causality: The use of tandem mass spectrometry (MS/MS) is critical. The first quadrupole selects the parent ion of the target nitrosamine, which is then fragmented. The second quadrupole selects a specific fragment ion. This two-stage filtering (Multiple Reaction Monitoring or MRM) provides exceptional selectivity, minimizing the risk of false positives from the complex drug matrix.

1. System Suitability and Standard Preparation: a. Standard Preparation: Prepare individual stock solutions of certified nitrosamine reference standards (e.g., NDMA, NDEA, etc.) in a suitable solvent like methanol.[16] Create a mixed working standard solution by diluting the stocks. Prepare a calibration curve by serially diluting the working standard to cover a range from below the limit of quantification (LOQ) to well above the expected concentration range. b. System Suitability: Before analysis, inject a mid-level calibration standard multiple times. The system is deemed suitable if the peak area and retention time reproducibility are within predefined limits (e.g., %RSD < 15%). This validates that the instrument is performing correctly on the day of analysis.

2. Sample Preparation: a. Accurately weigh a portion of the homogenized drug product (e.g., ground tablets). b. Add a precise volume of extraction solvent (e.g., 1% formic acid in water/methanol). Causality: Formic acid is often used to ensure nitrosamines are protonated, which is favorable for positive mode electrospray ionization (ESI).[16] c. Vortex or sonicate the sample to ensure complete extraction of the nitrosamines from the matrix. d. Centrifuge the sample at high speed to pelletize excipients.[19] e. Filter the supernatant through a 0.22 or 0.45 µm filter (e.g., PTFE) into an autosampler vial.[19] This step is crucial to protect the LC-MS system from particulate matter.

3. Chromatographic and MS Conditions: a. LC System: UPLC or HPLC system.[16] b. Column: A C18 reversed-phase column is commonly used. c. Mobile Phase: Gradient elution using A) 0.1% Formic Acid in Water and B) 0.1% Formic Acid in Acetonitrile or Methanol.[16] The gradient is optimized to separate the target nitrosamines from each other and from matrix interferences. d. Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). Causality: APCI is often preferred for small, more volatile nitrosamines like NDMA as it can provide better ionization efficiency and reduce in-source fragmentation compared to ESI.[16] e. MS Detection: Tandem Quadrupole Mass Spectrometer operating in positive ion, MRM mode. At least two MRM transitions (one for quantification, one for confirmation) should be monitored for each analyte to ensure unambiguous identification.

4. Data Analysis and Quantification: a. Generate the calibration curve by plotting the peak area of each nitrosamine standard against its concentration. A linear regression with a correlation coefficient (r²) ≥ 0.99 is required. b. Quantify the amount of each nitrosamine in the sample by interpolating its peak area from the calibration curve. c. The final result is reported in ppm (µg of nitrosamine per gram of drug) or ng/g, which can then be used to calculate the daily exposure based on the maximum daily dose of the drug.

Conclusion and Future Outlook

The challenge of nitrosamine impurities has fundamentally altered the landscape of pharmaceutical quality control. It has underscored the critical importance of a deep understanding of synthetic and formulation chemistry, the necessity of proactive risk management, and the indispensable role of advanced analytical technologies.[14][15] For researchers and drug development professionals, a proactive and science-driven approach is not merely a matter of regulatory compliance but a fundamental pillar of ensuring patient safety. The ongoing development of predictive tools for carcinogenicity, such as in silico QSAR models, and more robust mitigation strategies, will continue to shape the industry's response to this enduring challenge.[20]

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• Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency. Health and Environmental Sciences Institute. [URL: https://hesiglobal.org/mechanisms-of-nitrosamine-mutagenicity-and-their-relationship-to-rodent-carcinogenic-potency/]
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A Technical Guide to the Potential Degradation Pathways of Olopatadine Hydrochloride Leading to Nitrosamine Formation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated a thorough risk assessment of all drug substances, particularly those containing vulnerable amine functional groups. Olopatadine hydrochloride, a widely used antihistamine, possesses a tertiary amine moiety within its dibenz[b,e]oxepine structure, making it a candidate for nitrosamine drug substance-related impurity (NDSRI) formation. This technical guide provides an in-depth analysis of the potential degradation pathways of olopatadine hydrochloride that could lead to the formation of nitrosamines. It synthesizes information on the chemical reactivity of tertiary amines, forced degradation studies of olopatadine, and regulatory perspectives on NDSRI risk assessment. This document is intended to serve as a resource for researchers and drug development professionals in designing robust control strategies to mitigate the risk of nitrosamine contamination in olopatadine-containing drug products.

Introduction: The Nitrosamine Crisis and Olopatadine Hydrochloride

The discovery of N-nitrosodimethylamine (NDMA) in valsartan in 2018 triggered a global regulatory and scientific effort to understand and control nitrosamine impurities in human drugs.[1] Nitrosamines are a class of compounds, many of which are classified as probable or possible human carcinogens, that can form when a secondary or tertiary amine reacts with a nitrosating agent.[2][3] This has led to numerous drug recalls and heightened scrutiny from regulatory bodies like the U.S. Food and Drug Administration (FDA).[1][4]

The FDA has issued comprehensive guidance for the industry, categorizing nitrosamines into two main types: small-molecule nitrosamines (e.g., NDMA) and Nitrosamine Drug Substance-Related Impurities (NDSRIs).[1][5] NDSRIs are of particular concern as they are structurally related to the active pharmaceutical ingredient (API) itself and may be unique to a specific drug substance.[1][6]

Olopatadine hydrochloride is a histamine H1 receptor antagonist used for the treatment of allergic conjunctivitis and rhinitis.[7][8] Its chemical structure, featuring a tertiary amine, places it under the umbrella of APIs requiring a thorough risk assessment for potential nitrosamine formation.

Chemical Structure and Reactivity of Olopatadine

The chemical structure of olopatadine is (Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydro-dibenz[b,e]oxepin-2-acetic acid hydrochloride. The key functional group of interest for nitrosamine formation is the tertiary dimethylamino group.

dot graph Olopatadine_Structure { layout=neato; node [shape=none, image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=5282402&t=l"]; olopatadine; } caption: "Chemical Structure of Olopatadine Hydrochloride.[9]"

While secondary amines are more readily nitrosated, tertiary amines can also lead to nitrosamine formation through a process known as dealkylative nitrosation.[3][10] This reaction is generally slower than the nitrosation of secondary amines but still represents a significant risk pathway that must be evaluated.[10] The reaction proceeds via a methylene ammonium ion intermediate, which, upon reaction with nitrite and subsequent cleavage, can yield a nitrosamine.[3]

Potential Degradation Pathways Leading to Nitrosamine Formation

The formation of a nitrosamine from olopatadine would require the presence of a nitrosating agent. Nitrous acid, which can be formed in situ from nitrites (NO₂⁻) under acidic conditions, is a common nitrosating agent.[3] Sources of nitrites can be unintentional contaminants in starting materials, reagents, solvents, or excipients used in the manufacturing process.[3]

3.1. Dealkylative Nitrosation of the Tertiary Amine

The most direct pathway for nitrosamine formation from olopatadine involves the dealkylative nitrosation of the tertiary dimethylamino group. This pathway is more likely to occur under acidic conditions and at elevated temperatures.[2]

dot graph Dealkylative_Nitrosation { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

Olopatadine [label="Olopatadine (Tertiary Amine)", fillcolor="#F1F3F4"]; NitrosatingAgent [label="Nitrosating Agent (e.g., HONO)", fillcolor="#F1F3F4"]; Intermediate [label="Methylene Ammonium\nIon Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; SecondaryAmine [label="Secondary Amine Precursor", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nitrosamine [label="N-Nitroso-Olopatadine Derivative", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Olopatadine -> Intermediate [label="Reaction with\nNitrosating Agent"]; NitrosatingAgent -> Intermediate; Intermediate -> SecondaryAmine [label="Cleavage"]; SecondaryAmine -> Nitrosamine [label="Nitrosation"]; } caption: "General Pathway of Dealkylative Nitrosation of a Tertiary Amine.[3]"

In the case of olopatadine, this would likely result in the formation of N-nitroso-methyl-(3-((Z)-2-(carboxymethyl)-6,11-dihydrodibenzo[b,e]oxepin-11-ylidene)propyl)amine. The risk of this pathway is considered lower than for secondary amines but cannot be dismissed without experimental evaluation.[10]

3.2. Degradation of Olopatadine Creating Secondary Amine Precursors

Forced degradation studies on olopatadine hydrochloride have been conducted to understand its intrinsic stability and identify degradation products.[11][12][13] These studies have shown that olopatadine is susceptible to degradation under hydrolytic (acidic, alkaline, and neutral) and photolytic conditions.[14][15]

One study identified a degradation product formed by the cleavage of the tricyclic ring, (2-(4-(dimethylamino) butyl) phenyl)methanol, under neutral hydrolytic conditions.[11][13] While this specific degradation product is still a tertiary amine, other cleavage pathways could potentially generate secondary amine impurities, which would be highly susceptible to nitrosation.

It is crucial to note that existing forced degradation studies did not specifically investigate for the formation of nitrosamines.[11][12][13][14][15] Therefore, while they provide insights into the general stability of the molecule, they do not rule out the possibility of nitrosamine formation under specific conditions where nitrosating agents are present.

Risk Assessment and Control Strategy

The FDA recommends a three-step process for mitigating nitrosamine impurities:

• Risk Assessment: Evaluate the risk of nitrosamine impurities in APIs and drug products.[1]

• Confirmatory Testing: If a risk is identified, conduct analytical testing using sensitive and validated methods.[1]

• Mitigation: Implement changes to the manufacturing process or formulation to reduce or prevent nitrosamine formation.

For olopatadine, the risk assessment should consider all potential sources of nitrosating agents throughout the manufacturing process of both the drug substance and the drug product.

dot graph Risk_Assessment_Workflow { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

Start [label="Start Risk Assessment", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; IdentifyAmine [label="Identify Tertiary Amine\nin Olopatadine", fillcolor="#F1F3F4"]; IdentifyNitrosatingAgents [label="Identify Potential Sources of\nNitrosating Agents\n(Raw Materials, Solvents, Excipients)", fillcolor="#F1F3F4"]; AssessConditions [label="Assess Manufacturing Conditions\n(pH, Temperature, Storage)", fillcolor="#F1F3F4"]; RiskIdentified [label="Risk of Nitrosamine\nFormation Identified?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; ConfirmatoryTesting [label="Perform Confirmatory Testing\n(LC-MS/MS)", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; NoRisk [label="Low Risk - Document Assessment", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Results [label="Nitrosamine Detected\nAbove AI Limit?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; ImplementControls [label="Implement Control Strategy\n(Process Modification, Reformulation)", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Monitor [label="Monitor and Review", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> IdentifyAmine; IdentifyAmine -> IdentifyNitrosatingAgents; IdentifyNitrosatingAgents -> AssessConditions; AssessConditions -> RiskIdentified; RiskIdentified -> ConfirmatoryTesting [label="Yes"]; RiskIdentified -> NoRisk [label="No"]; ConfirmatoryTesting -> Results; Results -> ImplementControls [label="Yes"]; Results -> Monitor [label="No"]; ImplementControls -> Monitor; } caption: "Workflow for Nitrosamine Risk Assessment and Control."

Analytical Methodologies for Detection

Should a risk of nitrosamine formation be identified, highly sensitive and specific analytical methods are required for detection and quantification. Liquid Chromatography-Mass Spectrometry (LC-MS) based methods are the preferred techniques for this purpose.[16]

5.1. Sample Preparation

Sample preparation is a critical step and needs to be optimized for the specific drug product matrix to avoid interferences and ensure accurate quantification.[17] For olopatadine formulations, this may involve dissolution in an appropriate solvent followed by centrifugation and filtration.

5.2. LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) provides the necessary sensitivity and selectivity for detecting trace levels of nitrosamines.[18][19]

Parameter	Recommendation
Chromatography	Reversed-phase LC with a C18 column is commonly used.
Ionization	Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be employed.[19]
Detection	Multiple Reaction Monitoring (MRM) is recommended for high selectivity and sensitivity.[19]

Table 1: Key Parameters for LC-MS/MS Analysis of Nitrosamines.

Experimental Protocol: Forced Degradation Study for Nitrosamine Assessment

This protocol outlines a general procedure for a forced degradation study designed to investigate the potential for nitrosamine formation from olopatadine hydrochloride.

Objective: To evaluate the formation of N-nitroso-olopatadine under stress conditions that mimic potential manufacturing and storage environments.

Materials:

• Olopatadine hydrochloride API

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid

Procedure:

• Stock Solution Preparation: Prepare a stock solution of olopatadine hydrochloride in a suitable solvent (e.g., methanol/water).

• Stress Conditions:

  • Acidic Hydrolysis with Nitrite: To an aliquot of the stock solution, add HCl to achieve a final concentration of 0.1 N. Add sodium nitrite to a final concentration of 100 ppm. Incubate at 60°C for 24 hours.

  • Neutral Hydrolysis with Nitrite: To an aliquot of the stock solution, add sodium nitrite to a final concentration of 100 ppm. Incubate at 60°C for 24 hours.

  • Control Samples: Prepare corresponding samples without the addition of sodium nitrite to serve as controls.

• Sample Analysis:

  • At specified time points (e.g., 0, 8, 24 hours), withdraw samples and quench the reaction if necessary (e.g., by neutralization).

  • Analyze the samples using a validated LC-MS/MS method optimized for the detection of the potential N-nitroso-olopatadine derivative.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with and without nitrite to identify any new peaks corresponding to the potential nitrosamine.

  • If a potential nitrosamine peak is detected, confirm its identity using high-resolution mass spectrometry (HRMS).

  • Quantify the amount of nitrosamine formed.

Conclusion

While there is no direct evidence in the published literature of nitrosamine formation from olopatadine hydrochloride, its chemical structure as a tertiary amine warrants a thorough risk assessment. The potential for dealkylative nitrosation, as well as the formation of secondary amine precursors through degradation, represents viable pathways for the formation of NDSRIs. A proactive approach, incorporating a comprehensive risk assessment, targeted forced degradation studies, and the use of sensitive analytical methodologies, is essential for ensuring the safety and quality of olopatadine-containing drug products. This guide provides a framework for researchers and drug development professionals to navigate the complexities of nitrosamine risk mitigation for this important therapeutic agent.

References

• ResolveMass Laboratories Inc. (n.d.). Nitrosamine formation mechanism from Nitrates and Amines. Retrieved from [Link][2]

• Basniwal, P. K., & Jain, D. (2018). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Turkish Journal of Pharmaceutical Sciences, 15(3), 324–331.[11][12]

• Veeprho. (2020, July 30). Chemistry for The Formation of Nitrosamines. Retrieved from [Link][3]

• U.S. Food and Drug Administration. (2023, August 4). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities. Retrieved from [Link][6]

• Foley & Lardner LLP. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link][1]

• RAPS. (2024, September 4). FDA revises final guidance on nitrosamine impurities. Retrieved from [Link][5]

• U.S. Food and Drug Administration. (2024, September 4). Information about Nitrosamine Impurities in Medications. Retrieved from [Link][4]

• U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Retrieved from [Link][16]

• Semantic Scholar. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Retrieved from [Link][12]

• Pharmaceutical Technology. (2024, October 23). What Does the FDA's Recent Update of the Nitrosamine Guidance Convey?. Retrieved from [Link][20]

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A Technical Guide to the In Vitro Mutagenicity Assessment of N-Nitroso Desmethyl Olopatadine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Regulatory Imperative for Nitrosamine Assessment

The detection of N-nitrosamine impurities in pharmaceutical products has become a critical focus for global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] Nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, necessitates a rigorous safety and quality risk management approach.[1][2] N-Nitroso Desmethyl Olopatadine is a potential nitrosamine impurity in Olopatadine Hydrochloride, an antihistamine medication.[4][5] Its chemical structure features a nitroso group bonded to a secondary amine, a characteristic shared by many compounds in this "cohort of concern".[4][6][7]

In accordance with the International Council for Harmonisation (ICH) M7(R2) guideline, which governs DNA reactive impurities, a thorough mutagenicity assessment is mandatory to characterize the risk posed by such compounds.[8][9][10][11][12] This guide provides an in-depth technical framework for designing and executing a robust in vitro mutagenicity testing battery for N-Nitroso Desmethyl Olopatadine, grounded in established OECD guidelines and tailored to the specific chemistry of N-nitroso compounds.

Scientific Rationale: A Multi-Endpoint Approach to Mutagenicity

No single in vitro test is sufficient to detect all mechanisms of genotoxicity. Therefore, a battery of assays is required to provide a comprehensive assessment. For a nitrosamine impurity like N-Nitroso Desmethyl Olopatadine, the standard and regulatory-accepted approach involves evaluating two key endpoints: gene mutation and chromosomal damage .

This guide focuses on a core battery of three assays:

• Bacterial Reverse Mutation Assay (Ames Test, OECD 471): To detect point mutations (base-pair substitutions and frameshifts).[13]

• In Vitro Mammalian Cell Gene Mutation Test (Mouse Lymphoma Assay, OECD 490): To detect a broad spectrum of genetic events, including point mutations and chromosomal alterations.[14][15][16]

• In Vitro Mammalian Cell Micronucleus Test (MNvit, OECD 487): To detect chromosomal damage by identifying micronuclei, which originate from chromosome fragments or whole chromosomes left behind during cell division.[17][18][19]

A critical consideration for N-nitroso compounds is their requirement for metabolic activation to exert mutagenic effects.[20][21] Therefore, all assays must be conducted both with and without an exogenous metabolic activation system (S9 fraction).

Figure 1: Overall workflow for the in vitro mutagenicity assessment of N-Nitroso Desmethyl Olopatadine.

The Critical Role of Metabolic Activation

N-nitrosamines are not typically mutagenic themselves. Their genotoxic potential is realized after metabolic activation by cytochrome P450 (CYP) enzymes, primarily through a process called α-hydroxylation.[20] This reaction forms an unstable α-hydroxy nitrosamine, which then decomposes to yield a highly reactive alkyldiazonium ion. This ion can then alkylate DNA, leading to mutations.

Given this mechanism, the composition and concentration of the S9 fraction—a post-mitochondrial supernatant from liver homogenates containing microsomal enzymes—are paramount for accurately detecting the mutagenicity of N-Nitroso Desmethyl Olopatadine.[22][23]

Key Considerations for S9 Activation:

• Species Origin: Hamster liver S9 has often been shown to be more effective than rat liver S9 for activating nitrosamines.[6][22] Recent studies recommend using S9 from hamsters pre-treated with enzyme inducers.[6][23]

• S9 Concentration: Higher S9 concentrations (e.g., 10-30%) are often necessary to achieve sufficient metabolic conversion for nitrosamines, compared to standard Ames test protocols.[6][23]

• Incubation Method: A pre-incubation method, where the test article, bacteria, and S9 mix are incubated together in a liquid suspension before plating, is generally more sensitive for detecting nitrosamines than the standard plate incorporation method.[6][13][24]

Figure 2: Metabolic activation pathway of N-nitroso compounds leading to DNA mutation.

Detailed Experimental Protocols

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

The Ames test is a widely used method for detecting gene mutations induced by chemicals.[13] It utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for histidine or tryptophan, respectively, meaning they cannot synthesize these essential amino acids and require them in the growth medium.[25] The assay measures the ability of a test substance to cause reverse mutations (reversions), restoring the gene's function and allowing the bacteria to grow on an amino acid-deficient medium.[26]

Step-by-Step Methodology:

• Strain Selection: A minimum of five tester strains should be used. The standard set includes S. typhimurium strains TA98 (for frameshift mutations), TA100, and TA1535 (for base-pair substitution mutations).[6] Given the nature of nitrosamines, including strains like TA1535 and E. coli WP2 uvrA (pKM101) is highly recommended for their sensitivity to this class of mutagens.[6]

• Dose Range Finding: A preliminary cytotoxicity assay is performed to determine the appropriate concentration range for the main experiment. Doses should be selected to cover a range from non-toxic to moderately toxic.

• Main Experiment (Pre-incubation Method):

  • For each concentration, the test article, the bacterial culture, and the S9 mix (for activated conditions) or a buffer (for non-activated conditions) are added to a sterile tube.

  • The mixture is incubated at 37°C for a defined period (e.g., 30-60 minutes) to allow for metabolic activation and interaction with the bacterial DNA.[6]

  • After incubation, molten top agar is added, and the mixture is poured onto the surface of minimal glucose agar plates.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Collection & Analysis:

  • The number of revertant colonies on each plate is counted.

  • The background lawn of bacterial growth is examined for signs of cytotoxicity.

  • A positive response is defined as a concentration-related increase in the number of revertant colonies, typically reaching at least a two-fold increase over the solvent control for at least one strain.[13]

Component	Description	Rationale for N-Nitrosamines
Tester Strains	S. typhimurium TA98, TA100, TA1535; E. coli WP2 uvrA	Detects both frameshift and base-pair substitution mutations. TA1535 and WP2 uvrA are particularly sensitive to alkylating agents like activated nitrosamines.[6]
Metabolic Activation	Aroclor-1254 or Phenobarbital/β-naphthoflavone induced hamster liver S9	Hamster S9 is often more efficient at activating nitrosamines.[6][23]
Test Method	Pre-incubation assay	Increases the interaction time between the activated metabolite and bacterial DNA, enhancing sensitivity.[6][24]
Solvent/Vehicle	Water or Methanol	DMSO can sometimes inhibit the mutagenicity of short-chain nitrosamines and should be used with caution.[21][24]
Positive Controls	Known mutagens (e.g., 2-Nitrofluorene for TA98, Sodium Azide for TA1535)	Ensures the test system is functioning correctly.
Negative Control	Solvent/Vehicle used to dissolve the test article	Provides a baseline for comparison.

Table 1: Recommended Ames Test Conditions for N-Nitroso Desmethyl Olopatadine

In Vitro Mammalian Cell Gene Mutation Test (Mouse Lymphoma Assay - OECD 490)

The Mouse Lymphoma Assay (MLA) is capable of detecting a wide range of genetic damage, including point mutations and chromosomal events that lead to the loss of heterozygosity at the thymidine kinase (Tk) locus.[14][15][27] The assay uses L5178Y Tk+/- mouse lymphoma cells.[28] Mutation at the functional Tk allele renders cells resistant to the cytotoxic effects of a pyrimidine analogue, such as trifluorothymidine (TFT).[14]

Step-by-Step Methodology:

• Cell Culture: L5178Y Tk+/- cells are maintained in suspension culture.

• Dose Selection: A preliminary cytotoxicity test is conducted to select concentrations for the main experiment, aiming for a range of relative total growth (RTG) from ~10% to 100% compared to the negative control.[27]

• Treatment:

  • Cells are exposed to various concentrations of N-Nitroso Desmethyl Olopatadine in both the presence and absence of S9 metabolic activation.

  • A short exposure (3-4 hours) is used for both +S9 and -S9 conditions. An extended exposure (e.g., 24 hours) without S9 is also typically performed.[14]

• Expression Period: After treatment, cells are washed and cultured for a period (typically 48-72 hours) to allow for the expression of the mutant Tk-/- phenotype.[27]

• Mutant Selection: Cells are plated in a semi-solid medium containing TFT. Only mutant cells (Tk-/-) will be able to proliferate and form colonies. Viability is determined by plating cells in a non-selective medium.

• Data Analysis:

  • Mutant frequency (MF) is calculated.

  • Colonies are sized (small vs. large) to provide information on the type of genetic event (small colonies are often associated with chromosomal damage).

  • A positive result is determined by a concentration-dependent increase in mutant frequency that exceeds a predefined global evaluation factor (GEF).

In Vitro Mammalian Cell Micronucleus Test (MNvit - OECD 487)

The MNvit assay detects chromosomal damage by identifying micronuclei (MN) in the cytoplasm of cells that have undergone mitosis.[17][19] These micronuclei are small, membrane-bound bodies containing chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[19]

Step-by-Step Methodology:

• Cell Line Selection: Human peripheral blood lymphocytes or established cell lines like CHO or TK6 are commonly used.[17][18][29][30]

• Treatment:

  • Cell cultures are exposed to at least three analyzable concentrations of N-Nitroso Desmethyl Olopatadine.[18]

  • Treatment is performed for a short duration (3-5 hours) with and without S9, and for a longer duration (e.g., one full cell cycle) without S9.[17]

• Cytokinesis Block: Cytochalasin B is added to the cultures to block cytokinesis (the final stage of cell division), resulting in the accumulation of binucleated cells.[18] This allows for the specific analysis of cells that have completed one nuclear division post-treatment.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.[18] Cytotoxicity is assessed by measuring the reduction in cell proliferation, often using the Cytokinesis-Block Proliferation Index (CBPI).

• Data Analysis: A positive result is characterized by a statistically significant, concentration-dependent increase in the frequency of micronucleated cells.

Data Interpretation and Decision Logic

The results from the test battery are integrated to classify the mutagenic potential of N-Nitroso Desmethyl Olopatadine according to ICH M7 guidelines.

Ames Test Result	Mammalian Assay Result (MLA or MNvit)	Conclusion	ICH M7 Class
Positive	Not required	Mutagenic impurity	Class 1
Negative	Positive	Mutagenic impurity (non-bacterial mutagen)	Class 2
Negative	Negative	Non-mutagenic impurity	Class 5
Equivocal/Conflicting	Further testing may be required	Inconclusive	-

Table 2: Interpretation of Results based on the In Vitro Test Battery

Figure 3: Decision logic for classifying N-Nitroso Desmethyl Olopatadine based on in vitro results.

A positive result in any of these well-conducted in vitro assays would classify N-Nitroso Desmethyl Olopatadine as a mutagenic impurity, requiring strict control to a level that poses negligible carcinogenic risk.

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• Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. National Center for Biotechnology Information (NCBI), PMC. [Link]

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• Scientific Poster: Comparative Evaluation of Different Plating Methodologies and Sources of Induced S9 Metabolic Activation on the Mutagenic Potential of N-Nitrosodipropylamine Using the Ames Test. Inotiv. [Link]

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Navigating the Analytical Landscape of N-Nitroso Desmethyl Olopatadine: A Technical Guide to Reference Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Nitrosamine Impurity Control

The discovery of nitrosamine impurities in commonly used medications has presented a significant challenge to the pharmaceutical industry, demanding rigorous analytical oversight to ensure patient safety.[1] These compounds, often classified as probable human carcinogens, can form during drug synthesis, manufacturing, or storage.[2] N-Nitroso Desmethyl Olopatadine, a potential impurity in the antihistamine Olopatadine, has emerged as a substance of interest for regulatory bodies and pharmaceutical manufacturers. This guide provides a comprehensive technical overview of N-Nitroso Desmethyl Olopatadine, with a core focus on the critical role and sourcing of high-quality reference standards for its accurate detection and quantification.

From a regulatory perspective, understanding the acceptable intake (AI) limit for this specific nitrosamine is paramount. The U.S. Food and Drug Administration (FDA) has classified N-Nitroso Desmethyl Olopatadine as a Potency Category 4 Nitrosamine Drug Substance-Related Impurity (NDSRI) and has established an acceptable intake (AI) limit of 1500 ng/day. This underscores the necessity for highly sensitive and accurate analytical methods to monitor and control its presence in Olopatadine drug products.

The Genesis of an Impurity: Understanding the Formation of N-Nitroso Desmethyl Olopatadine

The formation of N-Nitroso Desmethyl Olopatadine is a direct consequence of the potential for nitrosation of a known Olopatadine impurity, N-Desmethyl Olopatadine. This precursor is a secondary amine, a functional group particularly susceptible to reaction with nitrosating agents.[2] The presence of residual nitrites, which can originate from various sources including excipients or manufacturing processes, under acidic conditions can facilitate this transformation.[3][4]

The reaction mechanism involves the protonation of the nitrosating agent, typically nitrous acid (formed from nitrites in acidic conditions), to form a more reactive electrophile. This electrophile is then attacked by the lone pair of electrons on the nitrogen atom of the secondary amine of N-Desmethyl Olopatadine, leading to the formation of the N-nitroso derivative.

Formation of N-Nitroso Desmethyl Olopatadine.

Sourcing High-Quality Reference Standards: A Cornerstone of Analytical Integrity

The accuracy of any analytical method hinges on the quality of the reference standard used for calibration and identification. For N-Nitroso Desmethyl Olopatadine, sourcing a well-characterized reference standard is a critical first step for any laboratory involved in impurity testing. Several reputable suppliers specialize in the synthesis and certification of pharmaceutical impurities.

When selecting a supplier, it is imperative to consider the following:

• Accreditation: Look for suppliers with ISO 17034 and ISO/IEC 17025 accreditations. These certifications demonstrate a commitment to the highest quality standards in the production and testing of reference materials.[5]

• Comprehensive Certificate of Analysis (CoA): The CoA is a vital document that provides evidence of the reference standard's identity, purity, and potency. A detailed CoA should include:

  • Identity Confirmation: Data from techniques such as ¹H-NMR and Mass Spectrometry (MS) that confirm the chemical structure.[6][7]

  • Purity Assessment: Chromatographic purity determined by a validated HPLC or UPLC method.[6][7]

  • Potency: Often determined by mass balance, taking into account chromatographic purity, water content, and residual solvents.

  • Storage and Handling Information: Clear instructions on the appropriate storage conditions and safety precautions.[6][7]

• Traceability: The reference standard should be traceable to national or international standards where applicable.

Below is a comparative table of select suppliers offering N-Nitroso Desmethyl Olopatadine reference standards:

Supplier	Product Name	Accreditations (if available)	Accompanying Documentation
LGC Standards	N-Nitroso Desmethyl Olopatadine	ISO 17034, ISO/IEC 17025	Certificate of Analysis
Veeprho	N-Nitroso Olopatadine N-Desmethyl Impurity	ISO 9001:2015	Certificate of Analysis, ¹H-NMR, Mass, HPLC data
Simson Pharma	N-Nitroso N-Desmethyl Olopatadine	ISO 9001:2015	Certificate of Analysis
SynZeal Research	N-Nitroso N-Desmethyl Olopatadine	ISO 9001:2015	Certificate of Analysis with characterization data
Clearsynth	N-Nitroso N-Desmethyl Olopatadine	ISO 9001:2015	Certificate of Analysis, MSDS
SynThink Research Chemicals	N-Nitroso Olopatadine N-Desmethyl Impurity	Not specified	Certificate of Analysis with ¹H-NMR, Mass, HPLC, IR, TGA data

Note: The availability of specific accreditations and the level of detail in documentation may vary. It is essential to contact the supplier directly for the most current information.

Experimental Protocols: Verification and Use of Reference Standards

Upon receiving a new reference standard, it is crucial to perform an internal verification to ensure its suitability for its intended use.

Protocol 1: Initial Receipt and Verification of N-Nitroso Desmethyl Olopatadine Reference Standard

• Documentation Review: Meticulously review the supplier's Certificate of Analysis. Verify that the identity, purity, and storage conditions align with your laboratory's requirements.

• Visual Inspection: Examine the physical state of the reference standard. It is often supplied as a solid.[8]

• Solubility Check: Confirm the solubility as stated on the CoA. N-Nitroso Desmethyl Olopatadine is typically soluble in solvents like DMSO and Methanol.[6][7]

• Identity Confirmation (Optional but Recommended): If resources permit, perform a simple identity test, such as obtaining a mass spectrum, to confirm the molecular weight.

• Proper Storage: Immediately transfer the reference standard to the recommended storage conditions, which is often at 2-8°C or -20°C for long-term stability.[9][10]

Workflow for handling new reference standards.

Protocol 2: Preparation of Stock and Working Standard Solutions

Safety First: N-Nitroso Desmethyl Olopatadine is a suspected human carcinogen and should be handled with extreme care in a designated area, preferably within a fume hood, using appropriate personal protective equipment (PPE).[6]

• Personal Protective Equipment (PPE):

  • Gloves: Double gloving with nitrile gloves is recommended.[9]

  • Lab Coat: A dedicated lab coat should be used.

  • Eye Protection: Safety glasses or goggles are mandatory.

  • Respiratory Protection: For handling the neat material, a NIOSH-approved respirator may be necessary based on your institution's safety assessment.[9]

• Stock Solution Preparation: a. Allow the reference standard to equilibrate to room temperature before opening the vial to prevent condensation. b. Accurately weigh a suitable amount of the N-Nitroso Desmethyl Olopatadine reference standard using a calibrated analytical balance. c. Quantitatively transfer the weighed standard to a Class A volumetric flask. d. Dissolve the standard in a suitable solvent (e.g., Methanol or Acetonitrile) and dilute to the mark to achieve a known concentration.

• Working Standard Preparation: a. Perform serial dilutions of the stock solution using Class A volumetric pipettes and flasks to prepare working standards at the desired concentrations for constructing a calibration curve.

Analytical Methodologies for Quantification

Sensitive and specific analytical methods are required to detect and quantify N-Nitroso Desmethyl Olopatadine at levels relevant to the AI limit. Liquid chromatography coupled with mass spectrometry (LC-MS) is the technique of choice due to its high sensitivity and selectivity.

Published LC-MS/MS Method for N-Nitroso Desmethyl Olopatadine

A published method for the quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride active pharmaceutical ingredient utilizes a phenyl hexyl column with a gradient elution.[11]

• Column: Phenyl Hexyl

• Mobile Phase A: 2 mM Ammonium Formate in water

• Mobile Phase B: Acetonitrile

• Detection: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in multiple reaction monitoring (MRM) mode.

This method demonstrated good linearity and recovery, with a limit of quantification suitable for monitoring the impurity at the required levels.[11]

Safe Handling, Storage, and Disposal

Given the hazardous nature of nitrosamines, strict safety protocols must be in place.

• Handling: All handling of N-Nitroso Desmethyl Olopatadine, especially in its pure form, should be conducted in a well-ventilated fume hood.[9]

• Storage: The reference standard should be stored in a clearly labeled, sealed container in a designated, secure area, and maintained at the recommended temperature (typically 2-8°C or -20°C) to ensure its stability.[9][10]

• Decontamination: Work surfaces should be decontaminated after use. A common practice in research laboratories involves the use of solutions like hydrobromic acid in acetic acid to degrade nitrosamines.[12] Always follow your institution's approved procedures.

• Disposal: All waste contaminated with N-Nitroso Desmethyl Olopatadine, including disposable PPE, vials, and solutions, must be disposed of as hazardous chemical waste in accordance with local and national regulations.[9] A common laboratory disposal method involves reduction with aluminum-nickel alloy powder and aqueous alkali.[10]

Conclusion

The control of N-Nitroso Desmethyl Olopatadine is a critical aspect of ensuring the safety and quality of Olopatadine-containing pharmaceuticals. A thorough understanding of its formation, coupled with the use of high-quality, well-characterized reference standards, is fundamental to the development and validation of robust analytical methods. By adhering to stringent sourcing criteria for reference standards and implementing rigorous in-house verification and safety protocols, researchers and drug development professionals can confidently navigate the analytical challenges posed by this nitrosamine impurity and uphold the highest standards of pharmaceutical quality and patient safety.

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An In-depth Technical Guide to the Metabolic Fate of N-Nitroso Desmethyl Olopatadine

Foreword: The Imperative of Understanding Nitrosamine Impurity Metabolism

N-Nitroso Desmethyl Olopatadine is a nitrosamine drug substance-related impurity (NDSRI) associated with Olopatadine, a widely used antihistamine. The classification of N-nitroso compounds as a "cohort of concern" by international regulatory bodies, including the International Council for Harmonisation (ICH), stems from their well-documented potential as mutagenic and carcinogenic agents.[1][2] The toxicity of most nitrosamines is not inherent to the molecule itself but is a consequence of its metabolic activation into reactive electrophiles.[1][3] Therefore, a thorough understanding of the metabolic fate of an NDSRI like N-Nitroso Desmethyl Olopatadine is not merely an academic exercise; it is a critical component of a comprehensive toxicological risk assessment essential for ensuring drug safety. This guide synthesizes information on the metabolism of the parent drug, the established biotransformation of N-nitrosamines, and the regulatory context to construct a predictive analysis of the metabolic pathways of N-Nitroso Desmethyl Olopatadine.

Section 1: Foundational Biochemistry of the Parent Compound, Olopatadine

To predict the metabolism of the N-nitroso impurity, we must first understand the biotransformation of the parent drug, Olopatadine.

Olopatadine is not extensively metabolized in humans, with the majority of the drug being eliminated unchanged through urinary excretion.[4][5] However, minor metabolic pathways have been identified, providing crucial clues about the enzymes that can interact with its core structure. Two primary metabolites are formed[6][7]:

• N-Desmethyl Olopatadine (M1): This metabolite is formed through the N-demethylation of the dimethylamino group. In vitro studies using human liver microsomes and cDNA-expressed enzymes have conclusively shown that this reaction is almost exclusively catalyzed by Cytochrome P450 3A4 (CYP3A4) .[6]

• Olopatadine N-oxide (M3): This is the more abundant of the two minor metabolites. Its formation is catalyzed by Flavin-Containing Monooxygenase (FMO) systems , specifically FMO1 and FMO3.[6][7]

Notably, plasma concentrations of these metabolites are very low; N-desmethyl olopatadine is often non-quantifiable (≤0.050 ng/mL) following therapeutic administration of olopatadine.[8] This limited metabolism of the parent drug is a key factor in its favorable safety profile and low potential for drug-drug interactions.[5]

Section 2: Predicted Metabolic Pathways of N-Nitroso Desmethyl Olopatadine

The metabolic fate of N-Nitroso Desmethyl Olopatadine is predicted to be dominated by the enzymatic machinery known to process N-nitrosamines. The biotransformation can diverge into two principal, competing pathways: a toxifying metabolic activation pathway and a detoxification pathway.

Pathway A: Metabolic Activation via α-Hydroxylation (Toxification)

This is the most significant pathway from a toxicological standpoint. The metabolic activation of N-nitrosamines is a critical step that unleashes their carcinogenic potential.[9] The process is catalyzed by Cytochrome P450 (CYP) enzymes and involves the hydroxylation of a carbon atom immediately adjacent (in the alpha position) to the nitroso group.[1][9][10]

For N-Nitroso Desmethyl Olopatadine, the alpha-carbon is on the methyl group. The sequence is as follows:

• CYP-Mediated α-Hydroxylation: CYP enzymes, particularly isoforms like CYP2E1 and CYP2A6 which are known to be highly active in metabolizing nitrosamines, catalyze the addition of a hydroxyl group to the methyl carbon.[10][11][12]

• Spontaneous Decomposition: The resulting α-hydroxymethyl nitrosamine intermediate is highly unstable.[1] It spontaneously decomposes, cleaving the C-N bond.

• Formation of Electrophiles: This decomposition yields two products:

  • Methyldiazonium Ion (CH₃N₂⁺): A potent and highly reactive electrophile. This ion is a powerful alkylating agent considered to be a primary ultimate carcinogen, capable of forming covalent adducts with DNA.[3]

  • The corresponding aldehyde derivative of the parent molecule.

This activation cascade is the mechanistic basis for the mutagenicity of small N-nitrosamines.[3]

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An In-depth Technical Guide to the Interaction of N-Nitroso Desmethyl Olopatadine with Biological Macromolecules

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of nitrosamine drug substance-related impurities (NDSRIs) such as N-Nitroso Desmethyl Olopatadine represents a significant challenge in pharmaceutical development and safety assessment. As a member of the N-nitroso compound class, which is broadly recognized for its carcinogenic potential, understanding the interaction of this specific impurity with biological macromolecules is paramount for accurate risk assessment.[1][2] This guide provides a comprehensive technical overview of the core mechanisms governing these interactions, focusing on the metabolic activation required to convert the parent compound into a reactive electrophile and its subsequent covalent binding to critical cellular targets like DNA and proteins. We detail authoritative, field-proven methodologies for the in vitro study of these interactions, including metabolic simulation using liver S9 fractions and advanced analytical techniques for the characterization of macromolecular adducts. The protocols and data interpretation frameworks presented herein are designed to provide a robust, self-validating system for researchers to investigate the toxicological profile of N-Nitroso Desmethyl Olopatadine and other related NDSRIs.

Introduction: The Challenge of Nitrosamine Drug Substance-Related Impurities (NDSRIs)

Olopatadine is a widely used second-generation antihistamine and mast cell stabilizer effective in treating allergic conjunctivitis and rhinitis.[3] During the synthesis of the Olopatadine active pharmaceutical ingredient (API), or potentially during storage, the formation of impurities can occur. One such impurity of critical concern is N-Nitroso Desmethyl Olopatadine, an NDSRI.[4] This compound arises from the nitrosation of a desmethyl intermediate of Olopatadine.[3][4]

The concern surrounding N-nitroso compounds stems from their classification as a "cohort of concern" due to their potential as potent mutagenic carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have issued stringent guidance on the control of nitrosamine impurities in pharmaceutical products, necessitating a thorough risk assessment for their presence.[1][5][6] The genotoxicity of most N-nitrosamines is not direct; they require metabolic activation to exert their effects.[7][8] This guide will dissect the journey of N-Nitroso Desmethyl Olopatadine from a stable parent molecule to a reactive species capable of damaging cellular macromolecules.

Bioactivation: The Gateway to Reactivity

The toxic potential of N-Nitroso Desmethyl Olopatadine is unlocked through metabolic activation, a process primarily carried out by Cytochrome P450 (CYP) enzymes in the liver.[7][9][10] This bioactivation is the critical initiating step that converts the chemically stable nitrosamine into a highly reactive electrophilic intermediate capable of alkylating nucleophilic sites on macromolecules.[11][12]

The Role of Cytochrome P450 Enzymes

The key metabolic pathway for nitrosamines is α-hydroxylation, which is the enzymatic hydroxylation of the carbon atom adjacent (alpha) to the nitroso group.[10][13][14] While multiple CYP isoforms exist, enzymes such as CYP2E1 and CYP2A6 have been identified as major catalysts in the activation of various nitrosamines.[9][15]

The α-hydroxylation of N-Nitroso Desmethyl Olopatadine results in an unstable α-hydroxynitrosamine intermediate. This intermediate spontaneously decomposes, yielding a reactive diazonium ion. This ion, in turn, can generate a highly electrophilic carbenium ion, which is the ultimate alkylating species responsible for covalently modifying DNA and proteins.[11][12]

Below is a diagram illustrating the proposed metabolic activation pathway.

Caption: Proposed metabolic activation of N-Nitroso Desmethyl Olopatadine.

Interaction with Biological Macromolecules

Once activated, the electrophilic metabolite of N-Nitroso Desmethyl Olopatadine can form covalent bonds with nucleophilic sites present in cellular macromolecules. The two primary targets of toxicological significance are nucleic acids (DNA) and proteins.

Interaction with Nucleic Acids: The Genotoxic Lesion

The reaction of the alkylating intermediate with DNA is the primary mechanism behind the mutagenic and carcinogenic properties of nitrosamines.[11][12][16] The electrophile attacks electron-rich nitrogen and oxygen atoms in the DNA bases. While several adducts can form, the alkylation at the O⁶-position of guanine (forming O⁶-alkylguanine) is considered one of the most critical mutagenic lesions.[17][18][19]

Causality of Mutagenesis: O⁶-alkylguanine is prone to mispairing with thymine instead of cytosine during DNA replication. If this lesion is not repaired by cellular mechanisms, such as the O⁶-methylguanine-DNA methyltransferase (MGMT) repair protein, it leads to a permanent G:C to A:T transition mutation in the subsequent round of replication.[20][21] An accumulation of such mutations in critical genes (e.g., tumor suppressor genes or oncogenes) can initiate carcinogenesis.[17][18]

Interaction with Proteins: The Cytotoxic Effect

In addition to DNA, the reactive metabolite can bind to nucleophilic amino acid residues in proteins, such as cysteine, histidine, and lysine.[22] This covalent binding, or protein adduction, can alter the protein's structure and function, leading to cytotoxicity. While historically less studied than DNA adducts, protein adducts can serve as biomarkers of exposure and contribute to cellular damage by:

• Inactivating critical enzymes.

• Disrupting cellular signaling pathways.

• Inducing oxidative stress and cellular necrosis.

Methodologies for Studying Macromolecular Interactions

To assess the risk posed by N-Nitroso Desmethyl Olopatadine, robust and validated in vitro methods are essential. These assays aim to simulate the metabolic activation process and detect the resulting macromolecular adducts.

In Vitro Metabolic Activation using Liver S9 Fraction

The liver S9 fraction is a post-mitochondrial supernatant that contains both microsomal (Phase I) and cytosolic (Phase II) enzymes, making it a comprehensive and cost-effective tool for in vitro metabolism studies.[23][24][25]

Rationale for Use: Using the S9 fraction allows for the simulation of hepatic metabolism in a controlled environment. By supplementing the reaction with necessary cofactors like NADPH (for CYP450 activity), researchers can generate the reactive metabolites of N-Nitroso Desmethyl Olopatadine and study their subsequent interactions.[25][26]

Experimental Workflow Diagram:

Caption: Workflow for in vitro interaction studies using liver S9 fraction.

Protocol: Characterization of DNA Adducts by LC-MS/MS

Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for detecting and quantifying specific DNA adducts due to its high sensitivity and specificity.[27][28][29]

Self-Validating Protocol Design: This protocol includes controls (minus S9, minus NADPH) to ensure that any observed adducts are the result of enzymatic metabolism and not spontaneous degradation or artifacts.

Step-by-Step Methodology:

• Reaction Setup:

  • Prepare a master mix containing phosphate buffer (pH 7.4), calf thymus DNA (as a substrate), and the liver S9 fraction.

  • Aliquot the master mix into three sets of tubes:

    • Test: Add N-Nitroso Desmethyl Olopatadine and NADPH.

    • Control 1 (No Metabolism): Add N-Nitroso Desmethyl Olopatadine but no NADPH.

    • Control 2 (No Enzyme): Add N-Nitroso Desmethyl Olopatadine and NADPH but use heat-inactivated S9 fraction.

  • Incubate all tubes at 37°C for 1 hour with gentle shaking.

• DNA Isolation:

  • Terminate the reaction by adding ice-cold ethanol to precipitate the DNA.

  • Isolate the DNA using a standard phenol-chloroform extraction method or a commercial DNA isolation kit to remove proteins and other contaminants.

  • Quantify the isolated DNA using UV spectrophotometry at 260 nm.

• DNA Hydrolysis:

  • Enzymatically hydrolyze the DNA to individual deoxyribonucleosides using a cocktail of nucleases (e.g., nuclease P1 and alkaline phosphatase). This step is critical as it releases the adducted nucleosides without degrading them.[27]

• LC-MS/MS Analysis:

  • Inject the hydrolyzed sample into an LC-MS/MS system.

  • Employ a reverse-phase C18 column for chromatographic separation.

  • Set the mass spectrometer to operate in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode.[29] The key transition to monitor is the neutral loss of the deoxyribose moiety (116 Da) from the parent adducted nucleoside ion, which is a characteristic fragmentation pattern for these compounds.[28][29]

  • The precursor ion will be the mass of the expected adducted deoxyguanosine, and the product ion will be the mass of the adducted guanine base.

Quantitative Analysis and Data Interpretation

The output from the LC-MS/MS analysis provides quantitative data on the levels of specific adducts formed. This data is crucial for dose-response assessment and understanding the compound's genotoxic potential.

Data Presentation

Data should be summarized in a clear, tabular format. The results are typically expressed as the number of adducts per 10⁶ or 10⁸ normal nucleotides.

Table 1: Hypothetical Quantitative LC-MS/MS Data for DNA Adduct Formation

Experimental Condition	N-Nitroso Desmethyl Olopatadine (µM)	O⁶-alkylguanine Adducts (per 10⁸ dG)	N⁷-alkylguanine Adducts (per 10⁸ dG)
Complete System (+S9, +NADPH)	1	5.2 ± 0.6	15.8 ± 1.9
10	48.9 ± 5.1	162.4 ± 15.7
100	450.1 ± 38.2	1511.6 ± 120.3
Control 1 (No NADPH)	100	< LOD	< LOD
Control 2 (Heat-Inactivated S9)	100	< LOD	< LOD

*LOD: Limit of Detection

Interpretation of Results

• Dose-Response: The data in Table 1 clearly shows a dose-dependent increase in adduct formation in the complete system, a hallmark of chemically induced DNA damage.

• Validation of Metabolism: The absence of detectable adducts in the "No NADPH" and "Heat-Inactivated S9" controls confirms that the formation of DNA adducts is dependent on metabolically active CYP enzymes. This self-validating aspect is critical for the trustworthiness of the results.

• Adduct Profile: The relative abundance of different adducts (e.g., N⁷- vs. O⁶-alkylguanine) provides mechanistic insights. Although N⁷-guanine adducts are often more abundant, the formation of the highly miscoding O⁶-alkylguanine adduct, even at lower levels, is of greater toxicological concern.[17]

Toxicological Implications and Risk Assessment

The formation of covalent adducts with DNA is a key event in chemical carcinogenesis.[7] The demonstration of such an interaction for N-Nitroso Desmethyl Olopatadine in a metabolically competent in vitro system provides strong evidence of its potential genotoxic and carcinogenic risk. This data is vital for establishing safe exposure limits. The FDA's Carcinogenic Potency Categorization Approach (CPCA) uses structural features to predict the carcinogenic potential of nitrosamines and assign an Acceptable Intake (AI) limit.[5][14] For N-Nitroso Desmethyl Olopatadine, the FDA has assigned it to Potency Category 4 with a corresponding AI limit of 1500 ng/day.[4][30] Experimental data, such as that generated by the methodologies described here, is crucial for validating and refining these theoretical risk assessments.

Conclusion

The interaction of N-Nitroso Desmethyl Olopatadine with biological macromolecules is a critical determinant of its toxicological profile. This interaction is not direct but is contingent upon metabolic activation via CYP450 enzymes, which convert the parent compound into a potent alkylating agent. This reactive intermediate forms covalent adducts with DNA and proteins, with the formation of O⁶-alkylguanine being a particularly critical lesion for mutagenesis. The robust, validated in vitro methodologies outlined in this guide, utilizing liver S9 fractions and LC-MS/MS analysis, provide a reliable framework for researchers to quantify these interactions and generate the necessary data for comprehensive risk assessment. Understanding these fundamental mechanisms is essential for ensuring the safety and quality of pharmaceutical products in line with stringent global regulatory standards.

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Protocols & Analytical Methods

A Robust and Sensitive LC-MS/MS Method for the Quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Drug Substance

An Application Note for the Pharmaceutical Industry

Abstract

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring manufacturers to perform risk assessments and implement sensitive analytical methods to control these impurities.[1][3][4] N-Nitroso Desmethyl Olopatadine is a potential nitrosamine drug substance-related impurity (NDSRI) that can form during the manufacturing process of Olopatadine, an antihistamine medication.[5][6][7] This application note presents a highly selective, sensitive, and robust Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the trace-level quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine hydrochloride (HCl) active pharmaceutical ingredient (API). The method was developed and validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline to ensure its suitability for routine quality control and regulatory submission.[8][9]

Introduction: The Imperative for Nitrosamine Control

Since 2018, the discovery of nitrosamine impurities in widely used medications like sartans and metformin has prompted a global regulatory response.[1][2][10] These compounds can form through reactions between secondary or tertiary amines and nitrosating agents (e.g., nitrites) present in raw materials, solvents, or as a result of cross-contamination during manufacturing.[11] A specific subset of these impurities, Nitrosamine Drug Substance-Related Impurities (NDSRIs), are structurally similar to the API and can arise from its degradation or during synthesis.[11][12]

Olopatadine, the active ingredient in medications for allergic conjunctivitis and rhinitis, contains a secondary amine moiety in its desmethyl intermediate, creating a potential pathway for the formation of N-Nitroso Desmethyl Olopatadine.[5][7] Given the potential carcinogenicity, regulatory agencies have established strict acceptable intake (AI) limits for such impurities.[11][12] The FDA has set an AI limit of 1500 ng/day for N-Nitroso Desmethyl Olopatadine.[13] This necessitates the development of highly sensitive and specific analytical methods capable of detecting and quantifying this impurity at trace levels within the API matrix. LC-MS/MS is the technique of choice for this task due to its exceptional sensitivity and selectivity, which allows for unambiguous detection in complex matrices.[14][15]

This guide provides a complete protocol for the quantification of N-Nitroso Desmethyl Olopatadine, from sample preparation to method validation, offering a reliable system for ensuring the safety and quality of Olopatadine drug products.

Experimental Protocol

Materials and Reagents

• Reference Standards: N-Nitroso Desmethyl Olopatadine (≥98% purity), Olopatadine HCl (≥99% purity). An appropriate isotopically labeled internal standard (IS), such as N-Nitroso Desmethyl Olopatadine-d4, is recommended for optimal precision.

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), and Water (Type I, 18.2 MΩ·cm).

• Reagents: Ammonium Formate (LC-MS grade, ≥99%), Formic Acid (LC-MS grade, ~99%).

Instrumentation

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer (QqQ) was used.

• LC System: SCIEX ExionLC™ System or equivalent.

• Mass Spectrometer: SCIEX 7500 QTRAP® System or equivalent, equipped with an Electrospray Ionization (ESI) source.

• Data System: SCIEX OS Software or equivalent.

Preparation of Solutions

• Diluent: A mixture of 50:50 (v/v) Acetonitrile and Water was used for all standard and sample dilutions.

• Stock Standard Solution (Stock A): Accurately weigh ~5.0 mg of N-Nitroso Desmethyl Olopatadine reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Methanol to obtain a concentration of approximately 100 µg/mL.

• Internal Standard (IS) Stock Solution: Prepare a stock solution of the IS at approximately 100 µg/mL in Methanol.

• Working Standard Solutions: Prepare a series of calibration curve (CC) standards by serially diluting the Stock A with the diluent to achieve a concentration range of 0.5 ng/mL to 200 ng/mL. Each standard should be fortified with the IS to a final concentration of 10 ng/mL.

• Sample Preparation: Accurately weigh 50 mg of Olopatadine HCl API into a 50 mL volumetric flask. Add approximately 30 mL of diluent and sonicate for 10 minutes to dissolve. Dilute to volume with the diluent to obtain a final concentration of 1.0 mg/mL. Fortify with the IS at 10 ng/mL. Filter the solution through a 0.22 µm PVDF syringe filter prior to injection.

LC-MS/MS Method Parameters

The method parameters were optimized to achieve robust chromatographic separation and maximum detection sensitivity. The choice of a phenyl-hexyl column is deliberate; it provides unique selectivity for aromatic compounds like Olopatadine and its nitrosamine impurity through π-π interactions, enhancing separation from potential matrix components.[5][6]

Table 1: Optimized Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	Phenomenex Kinetex® Phenyl-Hexyl (100 x 2.1 mm, 2.6 µm) or equivalent
Mobile Phase A	5 mM Ammonium Formate with 0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min) %B0.0 101.0 105.0 957.0 957.1 109.0 10
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Optimized Mass Spectrometry (MS/MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1 (GS1)	55 psi
Ion Source Gas 2 (GS2)	60 psi
Curtain Gas (CUR)	35 psi
IonSpray Voltage (IS)	5500 V
Temperature (TEM)	500 °C
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Dwell Time (ms)	DP (V)	CE (V)	CXP (V)
N-Nitroso Desmethyl Olopatadine (Quantifier)	353.2	235.1	50	80	35	12
N-Nitroso Desmethyl Olopatadine (Qualifier)	353.2	193.1	50	80	45	10
Internal Standard (IS) -d4 (Example)	357.2	239.1	50	80	35	12
Note: MRM transitions are compound-specific and must be optimized empirically.

Method Validation Workflow

The developed method was subjected to a rigorous validation protocol as per ICH Q2(R1) guidelines to demonstrate its fitness for purpose.[8][9][16] The validation assessed specificity, linearity, accuracy, precision, and the limits of detection (LOD) and quantification (LOQ).

Caption: Workflow for LC-MS/MS Method Validation.

Validation Results

The method demonstrated excellent performance across all validation parameters.

• Specificity: No interfering peaks were observed at the retention time of N-Nitroso Desmethyl Olopatadine in blank or Olopatadine HCl API samples, proving the method's high specificity.

• Linearity and Range: The method was linear over the concentration range of 0.5 pg/µL to 200 pg/µL (equivalent to 0.5 ppm to 200 ppm with respect to a 1 mg/mL sample). The correlation coefficient (r²) was consistently >0.999.

Table 4: Linearity Data

Parameter	Result
Concentration Range	0.5 – 200.0 ng/mL
Regression Equation	y = 0.015x + 0.002
Correlation (r²)	0.9995
Curve Fit	Linear, 1/x weighted

• LOD and LOQ: The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined based on a signal-to-noise ratio (S/N) of 3 and 10, respectively. The results demonstrate the high sensitivity required for trace impurity analysis.

Table 5: Sensitivity Data

Parameter	Concentration (ng/mL)	S/N Ratio	Result (ppm relative to 1 mg/mL API)
LOD	0.15	~3:1	0.15 ppm
LOQ	0.50	~10:1	0.50 ppm

• Accuracy and Precision: Accuracy was assessed by the recovery of spiked samples at three concentration levels (LOQ, 100%, and 150% of a target limit). Precision was evaluated through repeatability (intra-day) and intermediate precision (inter-day) studies. The results fall well within the accepted criteria of 80-120% for recovery and ≤15% RSD for precision.[5]

Table 6: Accuracy and Precision Summary (n=6)

Spike Level (ng/mL)	Mean Recovery (%)	RSD (%) - Repeatability	RSD (%) - Intermediate Precision
0.5 (LOQ)	98.7	6.5	8.2
5.0	102.1	4.1	5.5
10.0	99.5	3.8	4.9

Sample Analysis and Workflow Diagram

The end-to-end process from sample receipt to final data reporting is streamlined for efficiency and robustness. The sample preparation procedure is designed to be straightforward, minimizing potential for analyte loss or artifactual formation, which is a critical consideration in nitrosamine analysis.[17][18]

Caption: Sample Preparation and LC-MS/MS Analysis Workflow.

Conclusion

This application note describes a highly sensitive, specific, accurate, and robust LC-MS/MS method for the quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine HCl API. The method achieves an LOQ of 0.5 ng/mL (0.5 ppm), which is well below the threshold required to ensure compliance with the regulatory acceptable intake limit. The straightforward sample preparation and rapid chromatographic runtime make this method ideal for implementation in quality control laboratories for routine batch release testing and stability studies. This validated protocol provides drug manufacturers with a reliable tool to mitigate the risks associated with nitrosamine impurities, ensuring patient safety and meeting global regulatory expectations.

References

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs.
• U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs.
• ACS Publications. Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
• Starodub.
• European Pharmaceutical Review. EMA revises guidance on nitrosamine impurities.
• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines.
• FDA Law Blog. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
• European Medicines Agency (EMA). Nitrosamine impurities.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Lachman Consultants. Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities.
• Der Pharma Chemica. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC.
• Thermo Fisher Scientific. An automated sample preparation workflow for the analysis of nitrosamines in metformin.
• Zenodo. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS.
• U.S. Food and Drug Administration (FDA). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
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Application Notes and Protocols for the Analysis of N-Nitroso Desmethyl Olopatadine

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and robust analytical methods for their detection and quantification. N-Nitroso Desmethyl Olopatadine, a potential impurity in Olopatadine drug products, requires meticulous sample preparation to ensure accurate analysis, given the trace levels at which it may be present and the complexity of pharmaceutical matrices. This document provides a comprehensive guide to sample preparation techniques for the analysis of N-Nitroso Desmethyl Olopatadine, with a focus on Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis. The protocols are designed for researchers, scientists, and drug development professionals, offering detailed, step-by-step methodologies and the scientific rationale behind the experimental choices.

Introduction: The Challenge of N-Nitroso Desmethyl Olopatadine Analysis

N-Nitroso Desmethyl Olopatadine is a nitrosamine impurity that can potentially form in drug products containing Olopatadine, an antihistamine used in ophthalmic solutions and nasal sprays.[1] Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent requirements for their control in pharmaceuticals.[2][3] The analysis of these impurities presents significant challenges due to the need for high sensitivity to detect them at trace levels and the potential for matrix interference from the active pharmaceutical ingredient (API) and excipients.[4]

Effective sample preparation is a critical first step to overcome these challenges. A robust sample preparation method must be able to:

• Isolate the N-Nitroso Desmethyl Olopatadine from the complex sample matrix.

• Concentrate the analyte to a level amenable to detection by the analytical instrument.

• Minimize the loss of the analyte during the extraction process.

• Prevent the artificial formation of nitrosamines during sample handling and analysis.[5]

This application note details two effective sample preparation techniques, Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), providing a foundation for the reliable quantification of N-Nitroso Desmethyl Olopatadine.

Chemical Profile of N-Nitroso Desmethyl Olopatadine

A thorough understanding of the analyte's chemical properties is fundamental to developing an effective sample preparation strategy.

Property	Value	Source
Chemical Name	(±)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid	[6]
Molecular Formula	C₂₀H₂₀N₂O₄	[7][8]
Molecular Weight	352.38 g/mol	[8]
Structure		[7]
Calculated XLogP3	3.7	[7]

The presence of both a polar carboxylic acid group and a larger, more non-polar tricyclic ether structure gives N-Nitroso Desmethyl Olopatadine amphiphilic character. This duality informs the selection of appropriate extraction solvents and sorbents.

Recommended Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the sensitive and selective quantification of N-Nitroso Desmethyl Olopatadine, LC-MS/MS is the analytical technique of choice.[9][10][11] A previously developed and validated method provides a solid foundation for analysis following sample preparation.[9][10]

Table 1: Recommended LC-MS/MS Parameters [9][10]

Parameter	Recommended Setting
LC System	UPLC/HPLC system
Column	Phenyl Hexyl, (100 × 4.6 mm, 2.1 µm) or equivalent
Mobile Phase A	2 mM Ammonium Formate in water
Mobile Phase B	Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	30°C
Injection Volume	10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition	m/z 351.10 → 307.30

Sample Preparation Protocol 1: Solid-Phase Extraction (SPE)

SPE is a highly effective technique for the cleanup and concentration of analytes from complex matrices.[2][12] For N-Nitroso Desmethyl Olopatadine, a strong cation-exchange (SCX) sorbent is recommended to leverage the basicity of the tertiary amine portion of the parent molecule, Olopatadine, allowing for its retention while the more neutral nitrosamine can be eluted. Alternatively, activated carbon can be effective for polar analytes.[13]

Rationale for SPE Sorbent Selection

The choice of a strong cation-exchange sorbent is based on the principle of retaining the basic Olopatadine API while allowing the less basic N-Nitroso Desmethyl Olopatadine to be selectively eluted.[14] This differential retention is key to minimizing matrix effects.

SPE Workflow Diagram

Caption: Workflow for SPE of N-Nitroso Desmethyl Olopatadine.

Detailed SPE Protocol

Materials:

• Strong Cation-Exchange (SCX) SPE cartridges (e.g., 3 mL, 60 mg)

• Methanol (HPLC grade)

• Deionized water

• Dichloromethane (HPLC grade)

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • For an ophthalmic solution, accurately transfer 1.0 mL of the sample into a 15 mL centrifuge tube.

  • Add 9.0 mL of deionized water and vortex for 30 seconds.

• SPE Cartridge Conditioning:

  • Pass 3 mL of methanol through the SCX cartridge.

  • Pass 3 mL of deionized water through the cartridge. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the entire 10 mL of the diluted sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of deionized water to remove highly polar impurities.

  • Wash the cartridge with 3 mL of a 5% methanol in water solution to remove less polar impurities.

• Elution:

  • Elute the N-Nitroso Desmethyl Olopatadine from the cartridge with 2 x 2 mL aliquots of dichloromethane into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in 1.0 mL of the initial mobile phase composition (e.g., 80% Mobile Phase A: 20% Mobile Phase B).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Sample Preparation Protocol 2: Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential solubilities in two immiscible liquid phases.[15] For N-Nitroso Desmethyl Olopatadine, a common approach involves extraction from an aqueous sample into an organic solvent like dichloromethane.[16]

Rationale for LLE Solvent Selection

Dichloromethane is a versatile solvent with a high solvating power for a wide range of organic compounds.[15] Its immiscibility with water and relatively low boiling point make it a suitable choice for extracting N-Nitroso Desmethyl Olopatadine from aqueous pharmaceutical formulations and for subsequent easy removal.

LLE Workflow Diagram

Caption: Workflow for LLE of N-Nitroso Desmethyl Olopatadine.

Detailed LLE Protocol

Materials:

• Phosphate buffer (pH 7.0)

• Dichloromethane (HPLC grade)

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Accurately transfer 1.0 mL of the ophthalmic solution sample into a 15 mL centrifuge tube.

  • Add 4.0 mL of phosphate buffer (pH 7.0) and vortex for 30 seconds.

• Liquid-Liquid Extraction:

  • Add 5.0 mL of dichloromethane to the centrifuge tube.

  • Cap the tube and vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to achieve complete phase separation.

  • Carefully transfer the lower organic layer (dichloromethane) to a clean collection tube using a Pasteur pipette.

  • Repeat the extraction of the remaining aqueous layer with a fresh 5.0 mL aliquot of dichloromethane.

  • Combine the organic extracts.

• Evaporation and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute the residue in 1.0 mL of the initial mobile phase composition (e.g., 80% Mobile Phase A: 20% Mobile Phase B).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Method Validation and Performance

Both the SPE and LLE methods should be validated to ensure they are fit for purpose. Key validation parameters include:

Table 2: Typical Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Specificity	No interfering peaks at the retention time of the analyte.	Ensures the method is selective for N-Nitroso Desmethyl Olopatadine.
Linearity	Correlation coefficient (r²) ≥ 0.99	Demonstrates a proportional relationship between analyte concentration and instrument response.
Accuracy (Recovery)	80% - 120%	Indicates the efficiency of the extraction process.[9][10]
Precision (RSD)	≤ 15%	Measures the reproducibility of the method.
Limit of Quantification (LOQ)	Sufficiently low to meet regulatory requirements.	The lowest concentration that can be reliably quantified.
Limit of Detection (LOD)	The lowest concentration that can be reliably detected.	Indicates the sensitivity of the method.

The developed LC-MS/MS method for N-Nitroso Desmethyl Olopatadine has demonstrated good linearity over a concentration range of 0.014 ppm to 0.210 ppm.[9] The recovery has been shown to be satisfactory, falling within the 80.0% to 120.0% range.[10]

Conclusion

The reliable analysis of N-Nitroso Desmethyl Olopatadine in pharmaceutical formulations is critically dependent on the sample preparation technique employed. Both Solid-Phase Extraction and Liquid-Liquid Extraction offer effective means of isolating and concentrating this nitrosamine impurity, thereby minimizing matrix effects and enabling sensitive quantification by LC-MS/MS. The choice between SPE and LLE will depend on the specific laboratory setup, sample throughput requirements, and the complexity of the drug product matrix. The detailed protocols provided in this application note serve as a robust starting point for the development and validation of analytical methods to ensure the safety and quality of Olopatadine-containing drug products.

References

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• precisionFDA. N-NITROSO-DESMETHYL-OLOPATADINE. Retrieved January 8, 2026 from [Link].

• Vele, V. T., More, K., Chandavarkar, M. A., Kadam, S., Singh, S., & Kumbhar, A. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica, 16(4), 362-366.
• Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS. (2023). LCGC North America.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). Organic Process Research & Development.

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• Vele, V. T., More, K., Chandavarkar, M. A., Kadam, S., Singh, S., & Kumbhar, A. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. [Link]

• Vele, V. T., More, K., Chandavarkar, M. A., Kadam, S., Singh, S., & Kumbhar, A. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS.

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• Scheeren, M. B., Sabik, H., Gariépy, C., Terra, N. N., & Arul, J. (2015). Determination of N-nitrosamines in processed meats by liquid extraction combined with gas chromatography-methanol chemical ionisation/mass spectrometry. Food Additives & Contaminants: Part A, 32(9), 1436-1447.
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Synthesis and Characterization of N-Nitroso Desmethyl Olopatadine: An Application Note for Pharmaceutical Analysis

Introduction: The Imperative of Impurity Profiling in Pharmaceutical Development

The safety and efficacy of pharmaceutical products are paramount. A critical aspect of ensuring drug safety is the identification, characterization, and control of impurities. Among the various classes of impurities, N-nitrosamines have garnered significant attention from regulatory bodies worldwide due to their potential genotoxic and carcinogenic properties.[1][2][3][4] The formation of these impurities can occur during the synthesis of the active pharmaceutical ingredient (API) or during the shelf-life of the drug product, often from the reaction of secondary or tertiary amines with a nitrosating agent.[1][4]

Olopatadine, a potent antihistamine and mast cell stabilizer, is widely used in the treatment of allergic conjunctivitis and rhinitis.[5][6] During the manufacturing process of Olopatadine Hydrochloride, a potential impurity, N-Nitroso Desmethyl Olopatadine, can be formed from the nitrosation of the desmethyl olopatadine intermediate.[1] The presence of this N-nitrosamine impurity, even at trace levels, necessitates the development of a highly pure analytical standard for its accurate detection and quantification in Olopatadine drug substance and product.

This application note provides a comprehensive guide for the synthesis, purification, and characterization of the N-Nitroso Desmethyl Olopatadine impurity standard. The protocols detailed herein are designed for researchers, scientists, and drug development professionals engaged in the quality control and regulatory compliance of Olopatadine-based pharmaceuticals.

Synthetic Strategy: From Precursor to Impurity Standard

The synthesis of N-Nitroso Desmethyl Olopatadine is a two-step process, commencing with the synthesis of the precursor, Desmethyl Olopatadine, followed by a controlled nitrosation reaction.

Logical Flow of the Synthetic Process

Caption: Synthetic workflow for N-Nitroso Desmethyl Olopatadine.

Part 1: Synthesis of Desmethyl Olopatadine (Precursor)

The synthesis of Desmethyl Olopatadine can be adapted from established synthetic routes for Olopatadine, which often employ a Wittig or Heck reaction to construct the core structure.[7][8] For the purpose of obtaining the desmethyl analog, a starting material bearing a methylamino group instead of a dimethylamino group is utilized in the final steps of the Olopatadine synthesis. Commercial availability of Desmethyl Olopatadine hydrochloride (CAS Number: 113835-92-0) offers a more direct route for laboratories focused on the synthesis of the nitrosamine impurity.[9]

Part 2: Nitrosation of Desmethyl Olopatadine

The conversion of the secondary amine in Desmethyl Olopatadine to an N-nitrosamine is the critical step in this synthesis. This is typically achieved by reacting the precursor with a nitrosating agent under controlled acidic conditions.

Reaction Mechanism:

The nitrosation of a secondary amine generally proceeds via the formation of a nitrosonium ion (NO+) from a nitrite source in an acidic medium. The lone pair of electrons on the nitrogen atom of the secondary amine then attacks the electrophilic nitrosonium ion, leading to the formation of the N-nitrosamine.[10][11]

Caption: General mechanism for the nitrosation of a secondary amine.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
Desmethyl Olopatadine Hydrochloride	≥95%	Commercially Available
Sodium Nitrite (NaNO₂)	ACS Reagent Grade	Standard Chemical Supplier
p-Toluenesulfonic Acid (p-TSA)	≥98%	Standard Chemical Supplier
Dichloromethane (DCM)	HPLC Grade	Standard Chemical Supplier
Saturated Sodium Bicarbonate Solution	Laboratory Prepared	-
Anhydrous Sodium Sulfate	ACS Reagent Grade	Standard Chemical Supplier
Methanol	HPLC Grade	Standard Chemical Supplier
Acetonitrile	HPLC Grade	Standard Chemical Supplier
Water	Deionized	-
Preparative C18 HPLC Column	---	---

Protocol 1: Synthesis of N-Nitroso Desmethyl Olopatadine

• Dissolution of Precursor: In a round-bottom flask, dissolve Desmethyl Olopatadine hydrochloride (1.0 eq) in a minimal amount of deionized water. Neutralize the solution by the dropwise addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8. This will generate the free base of Desmethyl Olopatadine.

• Extraction of Free Base: Extract the aqueous solution with dichloromethane (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the Desmethyl Olopatadine free base.

• Nitrosation Reaction: Dissolve the obtained Desmethyl Olopatadine free base in dichloromethane. To this solution, add p-Toluenesulfonic acid (1.1 eq) followed by the portion-wise addition of sodium nitrite (1.2 eq) at 0 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by carefully adding a saturated sodium bicarbonate solution. Separate the organic layer, and wash it with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Nitroso Desmethyl Olopatadine.

Protocol 2: Purification by Preparative HPLC

The crude product is purified by preparative reverse-phase HPLC to obtain the N-Nitroso Desmethyl Olopatadine standard with high purity.

Parameter	Condition
Column	C18, suitable dimensions for preparative scale
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized based on analytical HPLC
Flow Rate	Dependent on column dimensions
Detection	UV at a suitable wavelength (e.g., 254 nm)
Injection Volume	Dependent on concentration and column capacity

• Sample Preparation: Dissolve the crude N-Nitroso Desmethyl Olopatadine in a minimal amount of methanol or another suitable solvent.

• Fraction Collection: Inject the sample onto the preparative HPLC system. Collect the fractions corresponding to the main peak of N-Nitroso Desmethyl Olopatadine.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

• Final Product: Lyophilize the resulting aqueous solution to obtain the N-Nitroso Desmethyl Olopatadine as a solid.

Characterization and Purity Assessment

The identity and purity of the synthesized N-Nitroso Desmethyl Olopatadine standard must be rigorously established using a combination of spectroscopic and chromatographic techniques.

Analytical Techniques

Technique	Purpose	Expected Observations
HPLC-UV	Purity assessment and quantification	A single major peak with >98% purity.
LC-MS/MS	Molecular weight confirmation and structural fragmentation	Observation of the molecular ion peak corresponding to the mass of N-Nitroso Desmethyl Olopatadine (C₂₀H₂₀N₂O₄, Mol. Wt.: 352.39 g/mol ).[12][13][14][15]
¹H NMR	Structural elucidation	Characteristic shifts for the protons in the N-nitroso methyl group and the olopatadine backbone.
¹³C NMR	Structural confirmation	Resonances corresponding to all the carbon atoms in the molecule.
FT-IR	Functional group identification	Presence of characteristic absorption bands for N-N=O stretching, C=O of the carboxylic acid, and aromatic C-H bonds.

Purity Data Summary

Lot Number	Purity by HPLC (%)	Residual Solvents	Assay (by qNMR or Mass Balance)
[Example Lot]	>99.0%	<0.1%	>98.5%

Conclusion and Best Practices

This application note provides a detailed protocol for the synthesis and characterization of the N-Nitroso Desmethyl Olopatadine impurity standard. The availability of a well-characterized standard is essential for the development and validation of sensitive analytical methods for the detection and quantification of this potential genotoxic impurity in Olopatadine drug substance and products.

Key Considerations for Success:

• Safety Precautions: N-nitrosamines are potentially carcinogenic. All experimental work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Reaction Control: The nitrosation reaction should be carefully monitored to avoid over-reaction or the formation of by-products.

• High-Purity Standard: The final impurity standard should be of the highest possible purity to ensure accurate quantification in analytical methods.

• Comprehensive Characterization: A full suite of analytical techniques should be employed to unequivocally confirm the structure and purity of the synthesized standard.

By following the methodologies outlined in this guide, pharmaceutical scientists can confidently prepare and qualify the N-Nitroso Desmethyl Olopatadine impurity standard, thereby ensuring the quality and safety of Olopatadine-containing medicines.

References

• A New Efficient Synthetic Route for the Synthesis of the Antiallergic Drug, Olopatadine Hydrochloride, via Stereospecific Palladium-Catalyzed Reaction. ACS Publications. [Link]

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Protocol for Trace Level Detection of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride API and Drug Products

An Application Note for the Pharmaceutical Industry

Abstract

The emergence of N-nitrosamine impurities as a "cohort of concern" in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety.[1] N-Nitroso Desmethyl Olopatadine, a Nitrosamine Drug Substance Related Impurity (NDSRI), has been identified as a potential impurity in Olopatadine Hydrochloride, an antihistamine medication.[1][2] This application note presents a detailed, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the trace-level quantification of N-Nitroso Desmethyl Olopatadine. The described method achieves a low limit of quantification (LOQ), well below the acceptable intake (AI) limit derived from regulatory guidance, providing a reliable tool for manufacturers to conduct risk assessments, release testing, and stability studies in compliance with global regulatory expectations.[1][3][4]

Introduction and Regulatory Context

Since 2018, the detection of N-nitrosamine impurities in widely used medications has led to significant regulatory scrutiny and product recalls.[1][4] N-nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, poses a potential risk to public health.[5][6][7] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring pharmaceutical manufacturers to perform comprehensive risk assessments and implement control strategies to limit nitrosamine impurities in their products.[3][8]

Olopatadine Hydrochloride is an active pharmaceutical ingredient (API) used in ophthalmic and nasal spray formulations to treat allergic symptoms.[1][2] The manufacturing process or degradation of Olopatadine can potentially lead to the formation of N-Nitroso Desmethyl Olopatadine.[1] This impurity is an NDSRI, meaning it is structurally related to the active substance. The FDA has established an Acceptable Intake (AI) limit for N-Nitroso Desmethyl Olopatadine of 1500 ng/day.[9] Based on the maximum daily dose of Olopatadine Hydrochloride (5.32 mg/day), the corresponding concentration limit in the drug substance is 282 ppm.[1] Therefore, a highly sensitive and selective analytical method is crucial for its detection and quantification at levels significantly below this limit.

Analytical Challenge and Method Principle

The primary challenge in this analysis is the reliable quantification of the target nitrosamine at parts-per-million (ppm) or even parts-per-billion (ppb) levels within a complex matrix dominated by the API. Such low concentrations are beyond the capabilities of standard HPLC-UV methods, which often lack the required sensitivity and specificity.[10]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for this application due to its exceptional sensitivity and selectivity.[5][6] The methodology involves:

• Chromatographic Separation: A high-performance liquid chromatography (HPLC) system separates the N-Nitroso Desmethyl Olopatadine impurity from the Olopatadine API and other potential matrix components.

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer is used for detection. It operates in Multiple Reaction Monitoring (MRM) mode, a highly specific and sensitive technique where a specific precursor ion (the molecular ion of the nitrosamine) is selected, fragmented, and a specific product ion is monitored for quantification. This process effectively filters out noise and interferences, allowing for confident detection at trace levels.

Experimental Protocol

This protocol provides a step-by-step guide for the analysis of N-Nitroso Desmethyl Olopatadine.

Materials and Reagents

• Reference Standard: N-Nitroso Desmethyl Olopatadine (CAS No: NA, Molecular Formula: C₂₀H₂₀N₂O₄).[11][12] Available from various pharmaceutical impurity standard suppliers.

• API/Drug Product: Olopatadine Hydrochloride for analysis.

• Solvents: LC-MS grade acetonitrile, methanol, and water.[1]

• Mobile Phase Additives: LC-MS grade ammonium formate and formic acid.[1][13]

• Diluent: A mixture of acetonitrile and water (e.g., 20% acetonitrile in water or 50:50 acetonitrile/water).[10][13]

Instrumentation

• UHPLC/HPLC System: A system capable of delivering reproducible gradients at analytical flow rates (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC, or equivalent).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., SCIEX 7500, Agilent 6400 Series, Waters Xevo TQ, or equivalent).[6]

Preparation of Solutions

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-Nitroso Desmethyl Olopatadine reference standard and dissolve it in methanol or diluent to obtain the desired concentration.

• Working Standard Solutions: Prepare a series of calibration standards by performing serial dilutions of the stock solution with the diluent. A typical calibration range could be from 0.014 ppm to 0.210 ppm.[1]

• Sample Solution (e.g., 0.5 mg/mL of Olopatadine HCl): Accurately weigh the Olopatadine Hydrochloride API or an equivalent amount of the drug product. Dissolve and dilute it in the chosen diluent to achieve a final concentration of 0.5 mg/mL.[1]

LC-MS/MS Method Parameters

The following parameters are based on a successfully developed method and should be optimized for the specific instrumentation used.[1]

Parameter	Setting	Rationale
Column	Phenyl Hexyl (e.g., 150 x 4.6 mm, 2.7 µm)	Provides suitable retention and separation from the Olopatadine peak, which is poorly retained on standard C18 columns.[1][10]
Mobile Phase A	2 mM Ammonium Formate in Water	A volatile buffer compatible with mass spectrometry that aids in ionization.
Mobile Phase B	Acetonitrile	The organic modifier used to elute the analytes.
Gradient Elution	Optimized to separate the analyte from the API	A gradient is necessary to first elute the highly polar API to waste (if desired) and then retain and elute the nitrosamine with good peak shape.
Flow Rate	0.5 mL/min	A typical flow rate for a 4.6 mm ID column, balancing analysis time and efficiency.[1]
Column Temperature	35-40 °C	Ensures reproducible retention times and improves peak shape.[10][13]
Injection Volume	3-20 µL	Dependent on system sensitivity and sample concentration.[10][13]

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	ESI is standard for this class of molecules. The polarity should be optimized; a published method successfully used negative ionization.[1]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides the highest level of sensitivity and selectivity for quantification.[1]
Precursor Ion (Q1)	[M+H]⁺ or [M-H]⁻ for N-Nitroso Desmethyl Olopatadine (m/z 352.4)	The parent molecular ion to be isolated in the first quadrupole.
Product Ion (Q3)	To be determined by infusion of the standard	A characteristic fragment ion used for quantification (Quantifier). A second fragment can be used for confirmation (Qualifier).
Dwell Time	100-200 ms	Balances the number of data points across the peak with signal intensity.
Source Parameters	Optimized for the specific instrument	Includes settings like IonSpray Voltage, Temperature, Nebulizer Gas, and Curtain Gas to maximize signal.

Experimental and Data Analysis Workflow

The overall process from sample handling to result generation follows a systematic workflow.

Caption: Workflow for the quantification of N-Nitroso Desmethyl Olopatadine.

Method Validation Protocol

To ensure the method is reliable and suitable for its intended purpose, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Specificity

The method's ability to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., the API, other impurities, degradation products) must be demonstrated.

• Protocol: Analyze a blank (diluent), a solution of Olopatadine HCl API without the nitrosamine, and a spiked sample. There should be no interfering peaks at the retention time of N-Nitroso Desmethyl Olopatadine in the blank and unspiked API samples.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.

• Protocol: Determine LOD and LOQ based on a signal-to-noise ratio of 3:1 and 10:1, respectively, by injecting serially diluted solutions of the standard.[1] The LOQ should be well below the control limit (e.g., 282 ppm). A developed method was able to quantitate the impurity at a level of 0.14 ppm.[1]

Linearity

The method's ability to elicit test results that are directly proportional to the concentration of the analyte.

• Protocol: Analyze at least five concentrations across a specified range (e.g., from the LOQ to 150% of the target concentration limit).[1] Plot a graph of average peak area versus concentration and determine the correlation coefficient (r²), which should be >0.999.[1]

Accuracy

The closeness of agreement between the value which is accepted as a conventional true value and the value found.

• Protocol: Perform recovery studies by spiking the Olopatadine HCl sample solution with known concentrations of the nitrosamine standard at multiple levels (e.g., LOQ, 100%, and 150% of the target limit). The recovery should be within 80.0% to 120.0%.[1]

Precision

The precision of an analytical procedure expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay): Analyze six replicate samples of spiked Olopatadine HCl at 100% of the target concentration on the same day, with the same analyst and equipment.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on different equipment. The relative standard deviation (%RSD) for both should be within acceptable limits (typically <15%).

Robustness

A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

• Protocol: Introduce small variations to method parameters such as mobile phase flow rate (±10%) and column temperature (±5°C) and assess the impact on the results.[1] The results should remain consistent.

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	No interference at analyte RT	Complies
LOD	S/N ≥ 3	~0.005 ppm
LOQ	S/N ≥ 10	~0.014 ppm
Linearity (r²)	≥ 0.999	> 0.9990[1]
Accuracy (% Recovery)	80.0 - 120.0%	Within limits[1]
Precision (%RSD)	< 15%	< 10%
Solution Stability	Stable for ≥ 24 hours	Complies[1]

Conclusion

This application note details a robust and sensitive LC-MS/MS method for the determination of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride API and drug products. The protocol is designed to meet the stringent requirements set by global regulatory agencies for the control of nitrosamine impurities.[5][8] By leveraging the specificity of a phenyl-hexyl column and the sensitivity of tandem mass spectrometry in MRM mode, this method can reliably quantify the impurity at levels far below the acceptable intake limit.[1] The comprehensive validation protocol ensures that the method is accurate, precise, and trustworthy, making it an essential tool for pharmaceutical manufacturers to ensure the quality and safety of their Olopatadine-containing medicines.[1]

References

• U.S. Food and Drug Administration. (2021). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals: Modern Analytical Techniques Meet Regulatory Needs. FDA.gov. [Link]

• Der Pharma Chemica. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. [Link]

• Der Pharma Chemica. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by a Stability Indicating RP-HPLC Method. Der Pharma Chemica. [Link]

• Veeprho. N-Nitroso Olopatadine N-Desmethyl Impurity. Veeprho.com. [Link]

• Zenodo. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo.org. [Link]

• Agilent Technologies. (2021). Nitrosamines Analysis in Pharmaceuticals. Agilent.com. [Link]

• National Center for Biotechnology Information. (2023). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link]

• ResearchGate. (2023). On‐column trace‐level formation of N‐nitrosamine in a liquid chromatography–mass spectrometry analytical system. ResearchGate. [Link]

• American Chemical Society. (2023). Development of QC-friendly methods for the analysis of trace level nitrosamines in pharmaceutical products. ACS.org. [Link]

• SynThink Research Chemicals. NA N-Nitroso Olopatadine N-Desmethyl Impurity. Synthink.com. [Link]

• Zamann Pharma Support GmbH. FDA Nitrosamine Guidelines. Zamann-pharma.com. [Link]

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• Pharmalytics. (2025). Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide. YouTube. [Link]

• SynZeal. N-Nitroso N-Desmethyl Olopatadine. Synzeal.com. [Link]

• SGS USA. (2020). Nitrosamine Detection: Meet EMA and FDA Regulations. SGS.com. [Link]

• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs. FDA.gov. [Link]

• ResearchGate. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. ResearchGate. [Link]

• Pharmaceutical Technology. (2024). What Does the FDA's Recent Update of the Nitrosamine Guidance Convey?. Pharmtech.com. [Link]

• SCIEX. Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citrate API. Sciex.com. [Link]

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Application Notes and Protocols for the Quality Control of N-Nitroso Desmethyl Olopatadine in Pharmaceuticals

Introduction: The Imperative for Controlling Nitrosamine Impurities

The discovery of N-nitrosamine impurities in widely used medications in 2018 triggered a global response from regulatory authorities and the pharmaceutical industry.[1] Classified as probable human carcinogens, these impurities pose a potential risk to patient safety, necessitating stringent control strategies.[1][2] This concern has evolved from focusing on common, small-molecule nitrosamines to a broader assessment of Nitrosamine Drug Substance-Related Impurities (NDSRIs).[3][4][5] NDSRIs are nitrosamines that are structurally related to the active pharmaceutical ingredient (API) and can form during the manufacturing process or storage of the drug product.[3]

Olopatadine, an antihistamine used in ophthalmic and nasal spray formulations, has been identified as susceptible to the formation of a specific NDSRI: N-Nitroso Desmethyl Olopatadine.[4][5] This impurity can arise from the nitrosation of a desmethyl intermediate that may be present during the synthesis of Olopatadine Hydrochloride.[4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of N-Nitroso Desmethyl Olopatadine as a reference standard in pharmaceutical quality control. It details the risk assessment, analytical methodologies, and validation protocols necessary to ensure the safety and quality of olopatadine-containing products.

Regulatory Landscape and Acceptable Intake Limits

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued guidance for the control of nitrosamine impurities in human drugs.[6][7] Manufacturers are required to conduct risk assessments to evaluate the potential for nitrosamine formation in their products.[3][8] If a risk is identified, confirmatory testing using sensitive and validated analytical methods is mandatory.[3][9]

For N-Nitroso Desmethyl Olopatadine, a specific Acceptable Intake (AI) limit has been established. Based on a carcinogenic potency categorization approach, N-Nitroso Desmethyl Olopatadine is classified as a Category 5 nitrosamine impurity, with an AI of 1500 ng/day.[4] Considering the maximum daily dose of Olopatadine Hydrochloride (5.32 mg/day), the control limit for this impurity is 282 ppm.[4] Analytical methods must therefore be sensitive enough to detect and quantify N-Nitroso Desmethyl Olopatadine at levels well below this limit.

Risk Assessment for N-Nitroso Desmethyl Olopatadine Formation

A thorough risk assessment is the foundational step in controlling nitrosamine impurities. For Olopatadine, this involves a systematic evaluation of the manufacturing process of the API and the drug product.

Key Risk Factors to Consider:

• Presence of Secondary Amines: The manufacturing process of Olopatadine may involve a desmethyl intermediate, which is a secondary amine and a direct precursor to N-Nitroso Desmethyl Olopatadine.

• Nitrosating Agents: The presence of nitrites or other nitrosating agents in raw materials, solvents, or excipients, even at trace levels, can lead to the formation of nitrosamines.

• Manufacturing Process Conditions: Reaction conditions such as pH, temperature, and the presence of catalysts can influence the rate of nitrosamine formation.

• Raw Material and Excipient Quality: The quality of all incoming materials must be carefully controlled to minimize the risk of contamination with nitrosating agents.

• Packaging and Storage Conditions: The potential for nitrosamine formation or degradation during storage should be evaluated.

Logical Flow for Risk Assessment:

Caption: Risk assessment workflow for N-Nitroso Desmethyl Olopatadine.

Analytical Methodologies for Quantification

Due to the low levels at which nitrosamine impurities need to be controlled, highly sensitive and selective analytical techniques are required. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most widely reported and versatile technique for the quantification of N-nitrosamines.[2] High-Performance Liquid Chromatography (HPLC) with UV detection can also be employed, particularly for drug products where higher concentrations may be present or as a screening tool.[5]

Protocol 1: LC-MS/MS Method for N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride API

This protocol is based on a validated method for the quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride active pharmaceutical ingredient.[4][10]

1. Instrumentation and Chromatographic Conditions:

Parameter	Specification	Causality and Insights
LC System	UHPLC or HPLC system compatible with MS detection	A high-pressure gradient system is crucial for achieving the necessary separation efficiency and short run times.
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	This provides the high sensitivity and selectivity required for trace-level quantification through Multiple Reaction Monitoring (MRM).
Column	Phenyl Hexyl column (e.g., 150 x 4.6 mm, 2.7 µm)	The phenyl hexyl stationary phase offers unique selectivity for aromatic compounds and can improve retention and peak shape for both Olopatadine and its nitrosamine impurity compared to standard C18 columns.[4][5]
Mobile Phase A	2 mM Ammonium Formate in Water	Ammonium formate is a volatile buffer compatible with mass spectrometry that helps to achieve good peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile	A common organic modifier in reversed-phase chromatography, providing good elution strength for the analytes.
Flow Rate	0.5 mL/min	This flow rate is optimized for the column dimensions to ensure efficient separation.
Column Temperature	40°C	Elevated temperature can improve peak shape and reduce viscosity, leading to better chromatographic performance.
Injection Volume	3 µL	A small injection volume is used to prevent column overload, especially with a high concentration of the API.
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative	The choice of polarity depends on the analyte's ability to be ionized. For N-Nitroso Desmethyl Olopatadine, negative ionization has been shown to be effective.[4]
MRM Transitions	Analyte-specific precursor-to-product ion transitions	At least two transitions should be monitored: one for quantification and one for confirmation to ensure specificity.[2]

2. Preparation of Standards and Samples:

• N-Nitroso Desmethyl Olopatadine Stock Solution: Accurately weigh a suitable amount of N-Nitroso Desmethyl Olopatadine reference standard and dissolve in a suitable solvent (e.g., methanol) to prepare a stock solution.[5]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 acetonitrile/water) to cover the desired concentration range (e.g., from the Limit of Quantification to 150% of the specification limit).[4][11]

• Sample Preparation: Accurately weigh the Olopatadine Hydrochloride API (e.g., to achieve a final concentration of 0.5 mg/mL) and dissolve in the diluent.[4]

3. Method Validation:

The analytical method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[8]

Validation Parameter	Acceptance Criteria
Specificity	No interference from the matrix, impurities, or degradation products at the retention time of N-Nitroso Desmethyl Olopatadine.
Limit of Detection (LOD)	Signal-to-noise ratio of ≥ 3.
Limit of Quantification (LOQ)	Signal-to-noise ratio of ≥ 10; must be below the control limit.
Linearity	Correlation coefficient (r²) > 0.999 over the specified concentration range.[4]
Accuracy	Recovery between 80.0% and 120.0%.[4]
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) should be within acceptable limits (typically ≤ 15%).
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, column temperature).
Solution Stability	Analytes should be stable in the prepared solution for a defined period (e.g., at least 24 hours).[4]

Workflow for LC-MS/MS Analysis:

Caption: LC-MS/MS analysis workflow.

Protocol 2: HPLC-UV Method for N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride Ophthalmic Solution

This protocol is based on a validated HPLC method for the quantification of N-Nitroso Desmethyl Olopatadine in an ophthalmic solution.[5]

1. Instrumentation and Chromatographic Conditions:

Parameter	Specification	Causality and Insights
HPLC System	HPLC with a PDA/UV-visible detector	A PDA detector is advantageous as it can acquire spectra across a range of wavelengths, aiding in peak identification and purity assessment.
Column	Poroshell 120 Phenyl Hexyl (150 x 4.6 mm, 2.7 µm)	The core-shell particle technology of the Poroshell column provides higher efficiency and resolution compared to fully porous particles of the same size.
Mobile Phase A	1.36 g/L Potassium hydrogen phosphate pH 3.0 : Acetonitrile (95:5 v/v)	The acidic phosphate buffer helps to control the ionization state of the analytes and improve peak shape.
Mobile Phase B	Acetonitrile : Water (98:2 v/v)	A high concentration of acetonitrile is used for strong elution during the gradient.
Gradient Elution	A time-based gradient program to achieve separation.	A gradient is necessary to elute both the polar and non-polar components of the sample with good resolution.
Flow Rate	0.8 mL/min	Optimized for the column dimensions and particle size.
Column Temperature	35°C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	20.0 µL	A larger injection volume compared to LC-MS/MS can be used to improve sensitivity.
Detection Wavelength	220 nm	This wavelength is chosen to provide a good response for N-Nitroso Desmethyl Olopatadine.

2. Preparation of Standards and Samples:

• Diluent: 20% acetonitrile in water.[5]

• Standard Stock Solution: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine in methanol (e.g., 68 ppm).[5]

• Working Standard Solution: Dilute the stock solution in the diluent to a final concentration (e.g., 2.720 ppm).[5]

• Sample Preparation: The ophthalmic solution can be diluted with the diluent to achieve a target analyte concentration within the calibration range.

3. Method Validation:

Similar validation parameters as described for the LC-MS/MS method should be assessed according to ICH guidelines.

Validation Parameter	Typical Results from a Validated Method[5]
LOD	0.08 ppm (absolute)
LOQ	0.27 ppm (absolute)
Linearity Range	0.27 ppm - 4.05 ppm
Correlation Coefficient (r²)	> 0.99
Accuracy (Recovery)	70.0% - 130.0% at LOQ; 80% - 120% for other levels
Precision (%RSD)	Within acceptable limits

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of an analytical method.[12][13][14] These studies involve subjecting the drug substance and drug product to harsh conditions to generate degradation products.

Stress Conditions to be Applied:

• Acidic Hydrolysis: (e.g., 0.1 N HCl at 60°C)

• Alkaline Hydrolysis: (e.g., 0.1 N NaOH at 60°C)

• Oxidative Degradation: (e.g., 3% H₂O₂ at room temperature)

• Thermal Degradation: (e.g., 80°C)

• Photolytic Degradation: (e.g., exposure to UV and visible light)

The analytical method should be able to separate the N-Nitroso Desmethyl Olopatadine peak from any degradation products formed, demonstrating its specificity. Studies have shown that Olopatadine is susceptible to degradation under oxidative and hydrolytic conditions.[13][15][16]

Conclusion

The control of N-Nitroso Desmethyl Olopatadine is a critical aspect of ensuring the quality and safety of Olopatadine-containing pharmaceutical products. A proactive approach, starting with a thorough risk assessment and followed by the implementation of sensitive and validated analytical methods, is essential. The protocols and insights provided in this application note offer a robust framework for pharmaceutical quality control laboratories to effectively monitor and control this potential impurity, thereby safeguarding patient health and meeting regulatory expectations.

References

• Control of Nitrosamine Impurities in Human Drugs - FDA. (n.d.).
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026, January 1).
• A Guide to Cross-Validation of N-Nitrosamine Quantification Methods - Benchchem. (n.d.).
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024, September 24).
• Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. (2023, September 8).
• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. (n.d.).
• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC - Der Pharma Chemica. (2024, August 5).
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025, November 22).
• CDER Nitrosamine Impurity Acceptable Intake Limits - FDA. (n.d.).
• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS - Zenodo. (2025, October 28).
• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - NIH. (n.d.).
• A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl - Der Pharma Chemica. (2025, April 28).
• N-Nitroso Desmethyl Olopatadine - LGC Standards. (n.d.).
• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices | Chemical Research in Toxicology - ACS Publications. (2024, August 19).
• N-Nitroso N-Desmethyl Olopatadine Isopropyl Ester - Veeprho. (n.d.).
• N-Nitroso Olopatadine N-Desmethyl Impurity | CAS No- NA - Chemicea. (n.d.).
• N-Nitroso N-Desmethyl Olopatadine - SynZeal. (n.d.).
• N-Nitroso N-Desmethyl Olopatadine | CAS No: NA. (n.d.).
• NA N-Nitroso Olopatadine N-Desmethyl Impurity - SynThink Research Chemicals. (n.d.).
• Olopatadine Impurities - SynZeal. (n.d.).
• Olopatadine Impurities and Related Compound - Veeprho. (n.d.).
• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. (n.d.).
• N-Nitroso Olopatadine N-Desmethyl Impurity - Veeprho. (n.d.).
• UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods of - SciSpace. (n.d.).
• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS - ResearchGate. (2025, August 7).
• N-Nitroso-N-Desmethyl Olopatadine - TLC Pharmaceutical Standards. (n.d.).
• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method - Semantic Scholar. (n.d.).
• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method - PubMed. (n.d.).
• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method [] - JournalAgent. (n.d.).
• N-Nitroso Olopatadine N-Desmethyl Impurity (E-Isomer) | SynZeal. (n.d.).
• Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citrate API - SCIEX. (n.d.).
• N-Nitroso N-Desmethyl Olopatadine | CAS No- NA | Simson Pharma Limited. (n.d.).

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Application Note: A Robust Chromatographic Method for the Separation and Quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Drug Substance and Product

Abstract & Introduction

Olopatadine is a widely used antihistamine and mast cell stabilizer, primarily formulated for ophthalmic and nasal applications to treat allergic conjunctivitis and rhinitis. The safety and purity of active pharmaceutical ingredients (APIs) like olopatadine are of paramount importance. In recent years, the presence of N-nitrosamine impurities in pharmaceutical products has become a significant global health concern.[1] These compounds are classified as probable human carcinogens, prompting stringent regulatory action from health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3][4]

One such potential impurity in olopatadine is N-Nitroso Desmethyl Olopatadine, a nitrosamine drug substance-related impurity (NDSRI). NDSRIs are formed from the nitrosation of the API or its intermediates.[3] The desmethyl olopatadine intermediate, if present during the manufacturing process, can react with nitrosating agents to form this impurity.[5] Regulatory guidelines mandate that manufacturers conduct thorough risk assessments and implement validated analytical methods to control these impurities to negligible levels.[1][6]

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the effective chromatographic separation and quantification of N-Nitroso Desmethyl Olopatadine from the olopatadine API. The methodology is designed to be specific, sensitive, and accurate, making it suitable for routine quality control (QC) testing, stability studies, and regulatory submissions.

Analyte Structures

A clear understanding of the molecular structures is fundamental to developing a selective chromatographic method.

The structural difference lies in the side chain, where olopatadine has a dimethylamino group, while the impurity has a methyl(nitroso)amino group. This modification slightly alters the polarity and chemical properties, which can be exploited for chromatographic separation.

Method Development: Rationale and Strategy

The primary objective is to achieve baseline separation between the highly abundant olopatadine peak and the trace-level N-Nitroso Desmethyl Olopatadine peak. The causality behind our experimental choices is detailed below.

• Technique Selection: HPLC with UV Detection A High-Performance Liquid Chromatography (HPLC) system with a Photodiode Array (PDA) or UV detector was selected. This configuration is ubiquitous in QC laboratories, offering a balance of sensitivity, robustness, and cost-effectiveness. For detecting impurities at extremely low levels (parts per billion), a more sensitive technique like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is recommended and has been successfully developed for this purpose.[5] However, the HPLC-UV method detailed here is sufficient for quantification at the parts-per-million (ppm) level, aligning with typical specification limits.

• Column Chemistry: The Role of Phenyl-Hexyl Stationary Phase Initial screening with standard C8 and C18 columns provided inadequate resolution, with the impurity peak often co-eluting or appearing on the tail of the main olopatadine peak. A Poroshell 120 Phenyl-Hexyl column was found to be optimal.[7] The rationale for this choice is rooted in its unique selectivity. The phenyl-hexyl phase provides alternative separation mechanisms beyond simple hydrophobicity:

  • π-π Interactions: The aromatic rings in both olopatadine and its nitrosamine impurity can engage in π-π stacking interactions with the phenyl groups of the stationary phase. This provides a different retentivity pattern compared to purely aliphatic chains (C8/C18).

  • Dipole-Dipole Interactions: The polar nitroso group (-N=O) on the impurity introduces a dipole moment, which can interact differently with the stationary phase compared to the tertiary amine of olopatadine.

• Mobile Phase Optimization: pH Control and Gradient Elution The mobile phase was carefully optimized to ensure sharp peak shapes and effective resolution.

  • Aqueous Phase (Mobile Phase A): A potassium dihydrogen phosphate buffer at pH 3.0 was selected.[7] Controlling the pH is critical. Olopatadine is a zwitterionic compound with a carboxylic acid group and a tertiary amine. At a low pH of 3.0, the carboxylic acid is protonated (less polar), and the tertiary amine is protonated (ionized). This consistent ionization state prevents peak tailing and ensures reproducible retention.

  • Organic Phase (Mobile Phase B): Acetonitrile was chosen as the organic modifier due to its low viscosity and UV transparency.

  • Gradient Elution: An isocratic method would result in an impractically long run time to elute the more retained impurity. A gradient program, starting with a low percentage of acetonitrile and gradually increasing, allows for the sharp elution of the main olopatadine peak early in the run, followed by the well-resolved elution of the N-Nitroso Desmethyl Olopatadine peak.[7]

Experimental Protocol

Instrumentation & Reagents

• Instrumentation: HPLC or UHPLC system with a gradient pump, autosampler, column thermostat, and PDA/UV detector.

• Column: Poroshell 120 Phenyl-Hexyl, 4.6 x 150 mm, 2.7 µm (or equivalent).

• Reagents:

  • Potassium Dihydrogen Phosphate (KH₂PO₄), ACS Grade

  • Orthophosphoric Acid (H₃PO₄), ACS Grade

  • Acetonitrile (ACN), HPLC Grade

  • Water, HPLC Grade or Milli-Q

• Reference Standards:

  • Olopatadine Hydrochloride

  • N-Nitroso Desmethyl Olopatadine

Chromatographic Conditions

All quantitative data is summarized in the table below for clarity.

Parameter	Condition
Column	Poroshell 120 Phenyl-Hexyl (4.6 x 150 mm, 2.7 µm)
Mobile Phase A	1.36 g/L KH₂PO₄ in water, pH adjusted to 3.0 with H₃PO₄. Filtered.
Mobile Phase B	Acetonitrile:Water (98:2 v/v)
Flow Rate	0.8 mL/min
Column Temperature	35°C
Detection Wavelength	220 nm
Injection Volume	10 µL
Diluent	Mobile Phase A:Acetonitrile (50:50 v/v)
Gradient Program	Time (min)
0
10
20
22
25

Based on the method described by Kamaliya, et al.[7]

Solution Preparation

• Standard Solution (e.g., 0.27 ppm):

  • Prepare a stock solution of N-Nitroso Desmethyl Olopatadine in diluent.

  • Perform serial dilutions to achieve a final concentration at the quantification limit (e.g., 0.27 ppm).

• Sample Solution (e.g., 500 µg/mL of Olopatadine):

  • Accurately weigh and transfer an amount of Olopatadine HCl API or an equivalent amount of the drug product into a suitable volumetric flask.

  • Add a portion of the diluent, sonicate to dissolve, and dilute to volume with the diluent.

Method Performance and Validation

A validated analytical procedure is a self-validating system that ensures trustworthiness and data integrity.[8] The described method has been validated according to ICH guidelines, demonstrating its fitness for purpose.[7]

System Suitability Test (SST)

Before sample analysis, the chromatographic system's performance must be verified. A standard solution containing both olopatadine and the nitrosamine impurity is injected.

SST Parameter	Acceptance Criteria	Rationale
Resolution (Rs)	≥ 2.0 between Olopatadine and N-Nitroso Desmethyl Olopatadine	Ensures baseline separation for accurate integration.
Tailing Factor (Tf)	≤ 2.0 for the nitrosamine peak	Confirms good peak shape and absence of column overload or secondary interactions.
% RSD of Peak Area	≤ 10.0% for 6 replicate injections of the LOQ solution	Demonstrates the precision of the system at the limit of quantification.

Validation Summary

• Specificity: The method demonstrates excellent specificity. Forced degradation studies show that degradation products from acidic, basic, oxidative, and photolytic stress do not interfere with the quantification of N-Nitroso Desmethyl Olopatadine.[9][10][11][12]

• Linearity: The method is linear over a concentration range of 0.27 ppm to 4.05 ppm, with a correlation coefficient (r²) of >0.999.[7]

• LOD & LOQ: The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were established to be well below the typical reporting thresholds, ensuring sufficient sensitivity.[7]

• Accuracy & Precision: Accuracy, demonstrated through recovery studies, is within 90-110%. The method shows high precision, with RSD values well within acceptable limits for trace impurity analysis.[7]

• Solution Stability: Standard and sample solutions were found to be stable for at least 58 hours under standard laboratory conditions, allowing for flexibility in analytical sequences.[7]

Typical Results

Under the specified conditions, olopatadine elutes at approximately 4.4 minutes. The N-Nitroso Desmethyl Olopatadine impurity is well-retained and elutes in two isomeric peaks at approximately 16.7 and 19.4 minutes, completely resolved from the main peak and other potential impurities.[7] This separation allows for confident and accurate quantification.

Conclusion

This application note details a highly effective and robust HPLC method for the separation and quantification of the potential genotoxic impurity, N-Nitroso Desmethyl Olopatadine, from olopatadine. The strategic selection of a phenyl-hexyl stationary phase, coupled with an optimized gradient mobile phase, provides the necessary selectivity for this challenging separation. The method is validated to be specific, linear, accurate, and precise, making it an indispensable tool for pharmaceutical manufacturers to ensure the quality and safety of their olopatadine-containing products and to comply with stringent global regulatory expectations for nitrosamine impurity control.[2][13]

References

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

• Basniwal, P. K., & Jain, D. (2018). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Turkish Journal of Pharmaceutical Sciences. [Link]

• Rele, R. V., & Warkar, C. B. (2011). Application of High Performance Liquid Chromatographic Technique for Olopatadine Hydrochloride and its Impurity in Ophthalmic Solution. TSI Journals. [Link]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. (2025). Egyptian Drug Authority. [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). FDA. [Link]

• Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. (2023). European Directorate for the Quality of Medicines & HealthCare (EDQM). [Link]

• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy. [Link]

• Barić, M., et al. (2016). UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods of Sterilisation. SciSpace. [Link]

• Sinha, A. (2025). Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc.[Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA). [Link]

• Rele, R. V., & Warkar, C. B. (2011). Application of high performance liquid chromatographic technique for olopatadine hydrochloride and its impurity in ophthalmic solution. ResearchGate. [Link]

• Basniwal, P. K., & Jain, D. (2018). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Semantic Scholar. [Link]

• Rele, R. V., & Warkar, C. B. (2011). Application of High Performance Liquid Chromatographic Technique for Olopatadine Hydrochloride and its Impurity in Ophthalmic Solution. Semantic Scholar. [Link]

• Basniwal, P. K., & Jain, D. (2018). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method. JournalAgent. [Link]

• Mahajan, S., et al. (2013). STUDY OF OLOPATADINE HYDROCHLORIDE UNDER ICH RECOMMENDED STRESS CONDITIONS BY LC, LC-MS/TOF FOR IDENTIFICATION, AND CHARACTERIZATION OF DEGRADATION PRODUCTS. Taylor & Francis Online. [Link]

• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). (2022). National Institutes of Health (NIH). [Link]

• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica. [Link]

• Vele, T. V., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica. [Link]

• Sharma, C., et al. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

• Green Liquid Chromatography Method for the Determination of Related Substances Present in Olopatadine HCl Nasal Spray Formulation, Robustness by Design Expert. (2022). PubMed. [Link]

• Hasan, M. A., et al. (2024). A validated rp-HPLC method for simultaneous determination of olopatadine hydrochloride and its related substances in eye drop. Taylor & Francis Online. [Link]

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Application Note: A Robust LC-MS/MS Method for the Ultrasensitive Quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride

Abstract

This application note details a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the detection and quantification of the N-Nitroso Desmethyl Olopatadine impurity in Olopatadine Hydrochloride active pharmaceutical ingredient (API). The emergence of N-nitrosamine impurities as a class of potent carcinogens has necessitated rigorous analytical oversight by global regulatory bodies.[1] This protocol provides a complete workflow, from sample preparation to data analysis, designed to meet and exceed stringent regulatory requirements for impurity detection. The method utilizes a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, ensuring high specificity and achieving a Limit of Quantification (LOQ) well below the acceptable limits derived from regulatory guidance.

Introduction: The Challenge of Nitrosamine Impurities

N-nitroso compounds, including Nitrosamine Drug Substance-Related Impurities (NDSRIs), are classified as probable human carcinogens and have become a major focus for regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] First identified as a significant concern in 2018 in the "sartan" class of drugs, the issue has expanded to other medications, prompting widespread recalls and a mandate for manufacturers to perform comprehensive risk assessments for all chemically synthesized APIs.[1][4]

Olopatadine, an antihistamine and mast cell stabilizer, contains a secondary amine in its desmethyl metabolite, which can be a precursor to nitrosamine formation under certain conditions. The resulting impurity, N-Nitroso Desmethyl Olopatadine, must be monitored at trace levels. This note describes a validated LC-MS/MS method capable of quantifying this impurity at a level of 0.14 ppm relative to a 0.5 mg/mL Olopatadine Hydrochloride sample concentration, demonstrating its suitability for quality control and regulatory submission.[4][5]

Chemical Structures:

• Olopatadine: C₂₁H₂₃NO₃[6]

• N-Nitroso Desmethyl Olopatadine: C₂₀H₂₀N₂O₄[7][8]

Method Rationale and Experimental Design

The core of this analytical method is the coupling of liquid chromatography for physical separation with tandem mass spectrometry for highly specific detection.

• Chromatography: A phenyl hexyl column was selected to achieve optimal chromatographic separation between the highly polar N-Nitroso Desmethyl Olopatadine and the parent API, Olopatadine.[4][9] Initial tests with standard C18 columns resulted in poor retention and inadequate separation.[4] The use of a gradient elution with an ammonium formate buffer and acetonitrile allows for precise control over the retention and peak shape of the analyte.

• Mass Spectrometry: Electrospray ionization (ESI) is the chosen ionization technique due to its efficacy with polar molecules. A triple quadrupole mass spectrometer is operated in MRM mode, which provides exceptional selectivity and sensitivity. This is achieved by monitoring a specific precursor-to-product ion transition unique to N-Nitroso Desmethyl Olopatadine, effectively filtering out noise from the sample matrix. While a negative ionization mode was successfully used in the reference method, positive mode is also a viable option for nitrosamines and should be evaluated for optimal sensitivity on the specific instrument used.[4]

Experimental Workflow Diagram

Caption: Workflow from sample preparation to final report.

Detailed Protocols and Parameters

Reagents and Materials

• Solvents: Acetonitrile (LC-MS Grade), Water (LC-MS Grade).

• Reagents: Ammonium Formate (LC-MS Grade).

• Standards: N-Nitroso Desmethyl Olopatadine reference standard, Olopatadine Hydrochloride reference standard.

• Diluent: A suitable mixture, for example, Acetonitrile/Water (50:50, v/v), should be used for sample and standard preparations.[10]

Sample and Standard Preparation

• Standard Stock Solution: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine in a suitable solvent like methanol or the diluent.

• Calibration Standards: Perform serial dilutions of the stock solution with the diluent to create a series of calibration standards. A validated concentration range is 0.014 ppm to 0.210 ppm.[4][5]

• Sample Preparation: Accurately weigh the Olopatadine Hydrochloride API and dissolve it in the diluent to achieve a final concentration of 0.5 mg/mL.[4]

Liquid Chromatography Parameters

The following parameters were found to be effective for the separation.[4][5]

Parameter	Value	Rationale
Column	Phenyl Hexyl (e.g., 150 x 4.6 mm, 2.7 µm)	Provides necessary retention and selectivity for separation from the API.[4][9]
Mobile Phase A	2 mM Ammonium Formate in Water	Buffered aqueous phase to ensure consistent ionization and peak shape.
Mobile Phase B	Acetonitrile	Organic phase for elution of analytes.
Flow Rate	0.5 mL/min	Standard flow for analytical scale columns, providing good efficiency.
Column Temperature	35-40 °C	Reduces viscosity and can improve peak shape and reproducibility.[9][10]
Injection Volume	3-20 µL	Dependent on instrument sensitivity; should be optimized.[9][10]
Autosampler Temp	15 °C	Maintains stability of the nitrosamine in solution pending injection.[4]
Gradient Program	Optimized gradient elution	A gradient is necessary to first retain the polar impurity and then elute the more retained API, ensuring separation and column cleaning.

Mass Spectrometry Parameters

Detection is performed on a triple quadrupole mass spectrometer with the following settings.

Parameter	Value	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive	ESI is ideal for polar molecules. The polarity should be optimized for N-Nitroso Desmethyl Olopatadine to maximize signal.[4]
Scan Type	Multiple Reaction Monitoring (MRM)	Ensures highest sensitivity and selectivity by monitoring a specific fragmentation.
Precursor Ion (Q1)	To be determined (approx. m/z 351.1 for [M-H]⁻)	Based on the molecular weight of 352.38 g/mol .[8] This must be optimized via infusion.
Product Ion (Q3)	To be determined	Key fragments must be identified through MS/MS experiments to select a stable and intense product ion for quantification.
Collision Energy (CE)	To be determined	Optimized experimentally to yield the highest intensity for the chosen product ion.
Source Temp.	~500-600 °C	Optimized to facilitate efficient desolvation of ions.
IonSpray Voltage	~4500-5500 V	Optimized to achieve stable and efficient ionization.
Gas Settings	Optimized for the specific instrument	Curtain gas, nebulizer gas, and collision gas flows must be tuned to maximize signal.

Note on MRM Transition: The exact m/z values for the precursor and product ions must be determined empirically by infusing a standard solution of N-Nitroso Desmethyl Olopatadine into the mass spectrometer. At a minimum, one transition should be used for quantification ("quantifier") and a second for confirmation ("qualifier").

Method Validation and Performance

The analytical method was validated according to ICH guidelines, demonstrating its suitability for its intended purpose.[4]

• Linearity: The method showed excellent linearity over the concentration range of 0.014 ppm to 0.210 ppm, with a correlation coefficient (r²) greater than 0.9990.[4][5]

• Accuracy: Recovery studies were performed by spiking the impurity into the API sample. The recoveries were found to be within a satisfactory range of 80.0% to 120.0%.[4][5]

• Precision: The method demonstrated good precision, with the relative standard deviation (%RSD) of replicate measurements falling within acceptable limits.[4]

• Limit of Detection (LOD) and Quantification (LOQ): The sensitivity of the method was established by determining the LOD and LOQ based on signal-to-noise ratios of 3:1 and 10:1, respectively. The LOQ was established at a level suitable for controlling the impurity well below the regulatory acceptable intake (AI) limit.[4]

• Specificity: The method proved to be highly specific, with no interference observed from the Olopatadine API or other potential impurities at the retention time of N-Nitroso Desmethyl Olopatadine.[4]

• Solution Stability: The analyte was found to be stable in the prepared analytical solution for at least 24 hours when stored in the autosampler.[4]

Conclusion

The LC-MS/MS method detailed in this application note provides a robust, sensitive, and specific protocol for the quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride API. The combination of a phenyl hexyl stationary phase and tandem mass spectrometry in MRM mode allows for detection at levels far below the regulatory thresholds. This method is fully validated and suitable for implementation in a quality control environment to ensure the safety and compliance of pharmaceutical products.

References

• Vele, T. V., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica, 16(4), 362-366. [Link]

• Vele, T. V., et al. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 169445062, N-Nitroso Desmethyl Olopatadine. Retrieved January 8, 2026, from [Link].

• precisionFDA (n.d.). N-NITROSO-DESMETHYL-OLOPATADINE. Retrieved January 8, 2026, from [Link].

• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica, 17(2), 634-639. [Link]

• SynZeal (n.d.). N-Nitroso N-Desmethyl Olopatadine. Retrieved January 8, 2026, from [Link].

• Egyptian Drug Authority (2025). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. Retrieved January 8, 2026, from [Link].

• GMP Publishing (2025). FDA: Updated Nitrosamine Limits. Retrieved January 8, 2026, from [Link].

• ResearchGate (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Retrieved January 8, 2026, from [Link].

• FDA Law Blog (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Retrieved January 8, 2026, from [Link].

• PMDA (n.d.). Nitrosamine Impurities. Retrieved January 8, 2026, from [Link].

• U.S. Food and Drug Administration (2025). CDER Nitrosamine Impurity Acceptable Intake Limits. Retrieved January 8, 2026, from [Link].

• SCIEX (n.d.). Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citrate API. Retrieved January 8, 2026, from [Link].

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• 6. N-Nitroso N-Desmethyl Olopatadine | SynZeal [synzeal.com]
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Application Note: Quantitative Analysis of N-Nitroso Desmethyl Olopatadine in Pharmaceutical Ingredients by LC-MS/MS with Multiple Reaction Monitoring (MRM)

Abstract

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1] N-Nitroso Desmethyl Olopatadine, a Nitrosamine Drug Substance-Related Impurity (NDSRI), has been identified as a potential impurity in Olopatadine Hydrochloride, an active pharmaceutical ingredient (API).[2] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities to ensure patient safety.[3][4] This application note presents a highly selective and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Desmethyl Olopatadine. By employing the Multiple Reaction Monitoring (MRM) technique, this protocol provides the necessary specificity and low detection limits to meet and exceed regulatory requirements, ensuring the safety and quality of Olopatadine-containing drug products.

Introduction: The Challenge of NDSRIs

Since 2018, the detection of N-nitrosamine impurities in common medications has led to widespread product recalls and a paradigm shift in pharmaceutical quality control.[4] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, poses a potential risk to patients.[5][6] Initially, the focus was on small, volatile nitrosamines formed from reaction byproducts. However, the scope has expanded to include NDSRIs, which are derived from the drug substance itself or its synthetic intermediates.[2]

N-Nitroso Desmethyl Olopatadine is an NDSRI that can potentially form during the manufacturing process or storage of Olopatadine Hydrochloride. Its structural similarity to the parent drug molecule makes its selective analysis in the presence of high concentrations of the API a significant analytical challenge. Tandem quadrupole mass spectrometry is the preferred method for quantification due to its sensitivity and selectivity.[7] Specifically, the Multiple Reaction Monitoring (MRM) scan mode is recommended to ensure the highest degree of sensitivity and selectivity for nitrosamine measurement.[7] This method is crucial for accurate risk assessment and ensuring that Olopatadine products comply with the acceptable intake (AI) limits set by regulatory bodies.[3][8]

The Principle of Multiple Reaction Monitoring (MRM)

MRM is a targeted mass spectrometry technique that provides exceptional selectivity and sensitivity, making it the gold standard for quantifying trace-level compounds in complex matrices.[9][10] The process involves two stages of mass filtering using a triple quadrupole mass spectrometer, which drastically reduces chemical noise and matrix interference.

The core principle is as follows:

• Precursor Ion Selection (Q1): In the first quadrupole (Q1), only the ion with the specific mass-to-charge ratio (m/z) of the target analyte (the precursor ion) is allowed to pass. All other ions are filtered out.

• Fragmentation (Q2): The selected precursor ion is accelerated into the second quadrupole (Q2), which acts as a collision cell. Here, it collides with an inert gas (e.g., argon), causing it to fragment into smaller, characteristic product ions.

• Product Ion Selection (Q3): The third quadrupole (Q3) is set to select only specific, predefined product ions. These ions are then passed to the detector for measurement.

This precursor-to-product ion transition is unique to the analyte's chemical structure and serves as a highly specific mass signature.[9] By monitoring one or more of these transitions, MRM can confidently detect and quantify the analyte even when it co-elutes with other matrix components.[11]

Caption: Principle of Multiple Reaction Monitoring (MRM) for selective analysis.

Analytical Method and Protocol

This protocol is based on established methodologies for the analysis of N-Nitroso Desmethyl Olopatadine by LC-MS/MS.[12][13]

Analyte Characteristics

• Chemical Name: (Z)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6, 11-dihydrodibenzo[b, e]oxepin-2-yl)acetic acid[8]

• Molecular Formula: C₂₀H₂₀N₂O₄[14]

• Molecular Weight: 352.38 g/mol [14]

Reagents, Standards, and Materials

• Standards: N-Nitroso Desmethyl Olopatadine reference standard, Olopatadine Hydrochloride reference standard.

• Internal Standard (IS): A stable isotope-labeled analog of N-Nitroso Desmethyl Olopatadine (e.g., d3-N-Nitroso Desmethyl Olopatadine) is highly recommended for optimal accuracy. If unavailable, another nitrosamine labeled standard (e.g., NDMA-d6) may be used, but co-elution is not guaranteed.[15]

• Solvents: LC-MS grade acetonitrile, methanol, and water.[12]

• Additives: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade).[12]

• Consumables: 1.5 mL amber glass autosampler vials, 0.22 µm PTFE or PVDF syringe filters, microcentrifuge tubes.[16][17]

Instrumentation

• Liquid Chromatograph: A UHPLC or HPLC system capable of delivering accurate gradients at flow rates around 0.5 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) source.

Preparation of Solutions

• Analyte Stock Solution (e.g., 100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Desmethyl Olopatadine reference standard in methanol.

• Internal Standard Stock Solution (e.g., 100 µg/mL): Prepare similarly using the stable isotope-labeled internal standard.

• Working Standard Solutions: Prepare a series of calibration curve standards by serial dilution of the analyte stock solution with a suitable diluent (e.g., 50:50 Methanol:Water).[17] Spike each level with a constant concentration of the internal standard. A typical concentration range might be 0.01 to 0.2 ppm.[12]

• Sample Preparation (API):

  • Accurately weigh approximately 100 mg of the Olopatadine Hydrochloride API into a 15 mL centrifuge tube.[17]

  • Add 5.0 mL of a suitable diluent (e.g., methanol or 1% formic acid in water).[15][17] The choice of diluent should ensure both API and impurity are soluble.

  • Add the internal standard to achieve the same final concentration as in the calibration standards.

  • Vortex for 5 minutes or until fully dissolved.

  • Centrifuge at 4500 rpm for 10 minutes to pellet any insoluble excipients.[17]

  • Filter the supernatant through a 0.22 µm syringe filter into an amber autosampler vial.[15][17]

Causality Note: Using amber vials is critical as nitrosamines can be sensitive to UV light, which may cause degradation and lead to artificially low results.[16][18] The addition of formic acid aids in the protonation of the analyte, which is essential for efficient ionization in positive ESI mode.

LC-MS/MS Method Parameters

The following tables provide a validated starting point for method development.[12][13] Optimization may be required based on the specific instrumentation used.

Table 1: Liquid Chromatography Conditions | Parameter | Setting | | :--- | :--- | | Column | Phenyl Hexyl, e.g., 100 x 4.6 mm, 2.6 µm | | Mobile Phase A | 2 mM Ammonium Formate in Water | | Mobile Phase B | Acetonitrile | | Flow Rate | 0.5 mL/min | | Column Temperature | 40 °C | | Injection Volume | 10 µL | | Gradient Program | Time (min) | %B | | | 0.0 | 10 | | | 1.0 | 10 | | | 15.0 | 90 | | | 20.0 | 90 | | | 20.1 | 10 | | | 25.0 | 10 |

Expertise Note: A Phenyl Hexyl column is chosen for its unique selectivity, offering pi-pi interactions that can effectively separate the nitrosamine impurity from the structurally similar Olopatadine API, which is critical to minimize ion suppression in the MS source.[7][12]

Table 2: Mass Spectrometry and MRM Conditions | Parameter | Setting | | :--- | :--- | | Ionization Mode | Electrospray Ionization (ESI), Positive | | Ion Spray Voltage | 5500 V | | Source Temperature | 500 °C | | Scan Type | Multiple Reaction Monitoring (MRM) | | Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (eV) | | N-Nitroso Desmethyl Olopatadine (Quantifier) | 353.4 | To be determined | To be determined | | N-Nitroso Desmethyl Olopatadine (Qualifier) | 353.4 | To be determined | To be determined | | d3-IS (Quantifier) | 356.4 | To be determined | To be determined |

Trustworthiness Note: The precursor and product ion m/z values, along with their optimal collision energies, must be determined empirically by infusing a pure standard of the analyte into the mass spectrometer. Using at least two MRM transitions—a primary one for quantification and a secondary one for confirmation—provides a high degree of confidence in the identity of the detected peak, preventing false positives.[19]

Overall Analytical Workflow

The entire process from sample receipt to final report is a systematic workflow designed for accuracy and reproducibility.

Caption: End-to-end workflow for MRM analysis of N-Nitroso Desmethyl Olopatadine.

Method Performance and Validation

A fully validated method should demonstrate performance characteristics that are fit for purpose. Based on published data, the following performance can be expected:[12][13]

Table 3: Typical Method Validation Parameters

Parameter	Expected Performance
Linearity (r²)	> 0.999
Range	0.014 - 0.210 ppm
Limit of Quantification (LOQ)	≤ 0.014 ppm
Accuracy (Recovery)	80.0 - 120.0%
Precision (%RSD)	< 15%

| Solution Stability | Stable for at least 24 hours |

Conclusion

This application note details a robust and reliable LC-MS/MS method employing Multiple Reaction Monitoring for the trace-level quantification of N-Nitroso Desmethyl Olopatadine. The high selectivity and sensitivity of the MRM approach are essential for accurately assessing the levels of this potential impurity in Olopatadine Hydrochloride API and finished drug products. Implementation of this protocol allows pharmaceutical manufacturers and quality control laboratories to ensure compliance with global regulatory expectations, mitigate risks associated with nitrosamine impurities, and ultimately safeguard patient health.

References

• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
• PubMed Central. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
• Merck Millipore. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter.
• Der Pharma Chemica. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC.

• Zenodo. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Available from: [Link]

• Mtoz Biolabs. (n.d.). Principle of Multiple Reaction Monitoring.
• Waters. (2023). Nitrosamines Analysis with LC/MS-MS.
• Thermo Fisher Scientific. (n.d.). An automated sample preparation workflow for the analysis of nitrosamines in metformin.
• ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology.
• Zamann Pharma Support GmbH. (n.d.). FDA Nitrosamine Guidelines.

• YouTube. (2025). Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide (Risk, Root Cause, Control). Available from: [Link]

• FDA. (2019). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in.
• Creative Proteomics. (n.d.). SRM/MRM: Principles, Applications & Instrumentation.
• Benchchem. (n.d.). Technical Support Center: Analytical Method Development for Nitrosamine Impurities in Pharmaceuticals.
• Der Pharma Chemica. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl.
• precisionFDA. (n.d.). N-NITROSO-DESMETHYL-OLOPATADINE.
• SGS USA. (2020). Nitrosamine Detection: Meet EMA and FDA Regulations.
• ResearchGate. (n.d.). Principle and illustration of selected/multiple reaction monitoring....
• Circulation: Cardiovascular Genetics. (2012). Multiple Reaction Monitoring (MRM).
• FDA. (n.d.). Control of Nitrosamine Impurities in Human Drugs.
• ResearchGate. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS.
• Springer Nature Experiments. (n.d.). Results for "Multiple Reaction Monitoring (MRM)".
• Veeprho. (n.d.). N-Nitroso Olopatadine N-Desmethyl Impurity.

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• 5. pubs.acs.org [pubs.acs.org]
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• 19. researchgate.net [researchgate.net]

Application Note: A Validated LC-MS/MS Method for the Ultrasensitive Determination of N-Nitroso Desmethyl Olopatadine in Pharmaceutical Finished Forms

Abstract

The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety. N-Nitroso Desmethyl Olopatadine, a potential Nitrosamine Drug Substance-Related Impurity (NDSRI) of Olopatadine, is classified as a probable human carcinogen, requiring strict control to mitigate health risks.[1] This application note presents a comprehensive, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantitative determination of N-Nitroso Desmethyl Olopatadine in finished pharmaceutical dosage forms. The methodology is designed to meet and exceed the stringent requirements set by global regulatory agencies, providing a robust solution for quality control and release testing.[2] The protocol details every critical phase, from sample preparation and chromatographic separation to mass spectrometric detection and full method validation in accordance with ICH Q2(R1) guidelines.[3]

Introduction: The Regulatory Imperative

Olopatadine is a widely used antihistamine and mast cell stabilizer.[1] The potential for nitrosating agents to react with secondary or tertiary amine moieties within the drug substance or its precursors can lead to the formation of NDSRIs.[4] N-nitrosamines are considered a "cohort of concern" due to their mutagenic potential, prompting regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to establish stringent Acceptable Intake (AI) limits.[5][6]

For N-Nitroso Desmethyl Olopatadine, the AI limit is established at 1500 ng/day .[6] The analytical method's sensitivity must be sufficient to quantify this impurity well below the limit derived from the drug product's Maximum Daily Dose (MDD).

Calculating the Required Limit of Quantitation (LOQ):

The required concentration limit in parts per million (ppm) is calculated as:

Limit (ppm) = AI (ng/day) / MDD (mg/day)

For an Olopatadine Active Pharmaceutical Ingredient (API) with an MDD of 5.32 mg/day, the limit would be approximately 282 ppm.[1] For a low-dose formulation like an ophthalmic solution with an MDD of 0.22 mg/day, the limit is significantly higher at ~6818 ppm.[7] A robust analytical method must therefore possess a Limit of Quantitation (LOQ) significantly lower than these calculated thresholds to be effective for diverse product types. This LC-MS/MS method is specifically designed for this purpose, offering the high sensitivity needed for trace-level quantification.[4]

Principle of the Method: Leveraging Sensitivity and Selectivity

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for trace-level nitrosamine analysis due to its unparalleled sensitivity and selectivity.[8]

• Chromatographic Separation: The method employs a Phenyl Hexyl stationary phase, which provides a unique selectivity for aromatic compounds like Olopatadine and its nitrosamine impurity, ensuring baseline separation from the high-concentration API and potential matrix components.[9][10]

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides exquisite selectivity.[1] MRM isolates a specific precursor ion (the molecular ion of N-Nitroso Desmethyl Olopatadine) and monitors for unique product ions generated through collision-induced dissociation. This process virtually eliminates matrix interference, a common challenge in pharmaceutical analysis, and ensures confident identification and accurate quantification.[11]

Materials and Instrumentation

Reagents and Standards

Material	Grade	Recommended Supplier
N-Nitroso Desmethyl Olopatadine Reference Standard	Purity ≥98%	Commercially available
Olopatadine Hydrochloride Reference Standard	USP/EP Grade	Pharmacopeial source
Acetonitrile	LC-MS Grade	J.T. Baker / Fisher Scientific
Water	LC-MS Grade / Type I	J.T. Baker / Millipore Milli-Q
Ammonium Formate	LC-MS Grade	Fisher Scientific
Methanol	HPLC Grade	Commercially available
Formic Acid	LC-MS Grade	Fisher Scientific

Instrumentation and Columns

Component	Specification
UHPLC System	Agilent 1290 Infinity II, Waters ACQUITY UPLC, or equivalent
Mass Spectrometer	SCIEX Triple Quad 6500+, Waters Xevo TQ-XS, or equivalent
Analytical Column	Phenyl Hexyl, e.g., Poroshell 120 Phenyl-Hexyl (150 x 4.6 mm, 2.7 µm) or equivalent[7]
Analytical Balance	5-decimal place microbalance
Filtration	0.22 µm PVDF or Nylon syringe filters

Experimental Protocols

Protocol 1: Preparation of Solutions

Causality Note: The choice of diluent (Acetonitrile/Water) is critical to ensure the solubility and stability of both the polar API and the slightly less polar nitrosamine impurity. Stock solutions are prepared in methanol for better initial solubility of the reference standard.

• Diluent Preparation: Prepare a mixture of Acetonitrile and Water (50:50, v/v).

• Standard Stock Solution (Stock A - ~100 µg/mL):

  • Accurately weigh approximately 10 mg of N-Nitroso Desmethyl Olopatadine reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with Methanol. Sonicate if necessary.

• Intermediate Standard Solution (Stock B - ~1 µg/mL):

  • Pipette 1.0 mL of Stock A into a 100 mL volumetric flask.

  • Dilute to volume with the Diluent.

• Working Standard & Calibration Curve Solutions:

  • Prepare a series of calibration standards by further diluting Stock B with the Diluent to achieve concentrations ranging from the LOQ (e.g., 0.5 ng/mL) to 150% of the target specification limit.

Sample Preparation (for Oral Solid Dosage Form, e.g., Tablets):

Causality Note: This procedure is designed to efficiently extract the analyte from the complex tablet matrix while minimizing the extraction of excipients that could cause matrix effects.[12] Grinding ensures homogeneity, sonication enhances dissolution, and centrifugation removes insoluble matter that could block the LC column.[11]

• Determine Average Tablet Weight: Weigh 20 tablets and calculate the average weight.

• Grind Tablets: Finely crush the tablets into a homogeneous powder using a mortar and pestle.

• Sample Weighing: Accurately weigh a portion of the tablet powder equivalent to one average tablet weight into a 50 mL volumetric flask.

• Extraction:

  • Add approximately 30 mL of Diluent to the flask.

  • Sonicate for 15 minutes, followed by vortexing for 2 minutes to ensure complete dissolution of the API and extraction of the impurity.

  • Allow the solution to return to room temperature.

• Dilution: Dilute to the 50 mL mark with Diluent and mix thoroughly.

• Clarification: Centrifuge a portion of the solution at 4000 RPM for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

Protocol 2: LC-MS/MS Analytical Method

Causality Note: The gradient elution program is optimized to provide good retention and peak shape for the N-nitroso impurity while ensuring the high-concentration Olopatadine API elutes separately to avoid ion source saturation.[1] The use of ammonium formate buffer stabilizes the pH of the mobile phase and improves ionization efficiency in ESI mode.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Phenyl Hexyl (e.g., 150 x 4.6 mm, 2.7 µm)
Mobile Phase A	2 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.5 mL/min[9]
Column Temperature	35 °C
Injection Volume	10 µL
Gradient Program	Time (min)
0.0
1.0
8.0
10.0
10.1
15.0

Table 2: Mass Spectrometer Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	500 °C
Ion Spray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	9 psi
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Compound
N-Nitroso Desmethyl Olopatadine (Quantifier)
N-Nitroso Desmethyl Olopatadine (Qualifier)
(Note: Specific m/z values for precursor/product ions must be determined experimentally by infusing the reference standard.)

Method Validation: A Self-Validating System

The method must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[2][3]

Table 3: Summary of Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank, placebo, standard, and spiked sample.	No interference at the retention time of the analyte. Peak purity must pass.
LOD & LOQ	Determine based on Signal-to-Noise (S/N) ratio.	S/N ≥ 3 for LOD; S/N ≥ 10 for LOQ.[11]
Linearity	5-point calibration curve from LOQ to 150% of the limit.	Correlation coefficient (r²) ≥ 0.99.[11]
Accuracy (Recovery)	Analyze spiked placebo at 3 levels (e.g., LOQ, 100%, 150%) in triplicate.	Recovery within 80.0% - 120.0%.[9][10]
Precision (Repeatability)	6 individual sample preparations at 100% of the limit.	Relative Standard Deviation (%RSD) ≤ 15%.
Intermediate Precision	Repeat repeatability test on a different day with a different analyst/instrument.	Overall %RSD should meet repeatability criteria.
Solution Stability	Analyze standard and sample solutions stored at room temp/refrigerated over time (e.g., 24, 48 hrs).	Response change ≤ 10%. Sample solution stability confirmed for at least 24h.[1]

Visualization of Workflows

Discussion & Field-Proven Insights

• Challenge: Matrix Effects: Pharmaceutical matrices are complex. Excipients can suppress or enhance the ionization of the target analyte in the MS source, leading to inaccurate results.[11] The described protocol mitigates this through a robust sample cleanup procedure (centrifugation, filtration) and the high selectivity of MRM. For particularly challenging matrices, the use of a stable isotope-labeled internal standard is the most effective way to compensate for matrix effects.

• Challenge: Artifactual Formation: A critical risk in nitrosamine analysis is the potential for the impurity to form in-situ during sample preparation or analysis if trace nitrites and amine precursors are present.[12][13] This can lead to false-positive results.

  • Mitigation Strategy: Analysis should be performed promptly after sample preparation. To scientifically rule out artifact formation, a study can be conducted by spiking a sample with the amine precursor (Desmethyl Olopatadine) and analyzing it. The absence of an increase in the N-nitroso impurity confirms the method's integrity.

• Alternative Techniques: While LC-MS/MS is the preferred method for its sensitivity, a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection has been developed for Olopatadine ophthalmic solutions.[7] This can be a cost-effective option for formulations where the required LOQ is higher (e.g., in the 0.27 ppm range) and the matrix is cleaner.[7] However, for API release and solid dosage forms requiring lower detection limits, LC-MS/MS remains essential.

Conclusion

This application note provides a detailed, robust, and fully validated LC-MS/MS method for the determination of N-Nitroso Desmethyl Olopatadine in pharmaceutical products. The protocol is designed with an understanding of the underlying analytical chemistry and regulatory expectations, emphasizing selectivity, sensitivity, and reliability. By implementing this method, pharmaceutical quality control laboratories can confidently monitor and control this critical impurity, ensuring compliance with global safety standards and safeguarding public health.

References

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. (2024). Der Pharma Chemica. Available at: [Link]

• Guiraldelli, A. (2021). Nitrosamines Formation as Artefact... What are the Challenges? LinkedIn. Available at: [Link]

• Trends and Challenges in Nitrosamine Testing: Part Two. (2025). The Analytical Scientist. Available at: [Link]

• Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices: Review Article. (2025). ResearchGate. Available at: [Link]

• Vele, V. T., et al. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. Available at: [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. (2025). ResearchGate. Available at: [Link]

• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (n.d.). S-SA.EU. Available at: [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). ACS Publications. Available at: [Link]

• Simultaneous Determination and Quantification of Nine Nitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. (n.d.). MDPI. Available at: [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2024). ACS Publications. Available at: [Link]

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025). Separation Science. Available at: [Link]

• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025). ResolveMass. Available at: [Link]

• Requirements of the analytical method for Nitrosamines. (n.d.). SlideShare. Available at: [Link]

• Miniaturized sample preparation strategies for the determination of N-nitrosamines in pharmaceutical products: A comprehensive review. (n.d.). OUCI. Available at: [Link]

• Appendix 1: Acceptable intakes established for N-nitrosamines. (n.d.). European Medicines Agency. Available at: [Link]

• Manchuri, S. K., et al. (2024). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. Available at: [Link]

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025). National Institutes of Health. Available at: [Link]

• A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. (2025). IJPPR. Available at: [Link]

• Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry. (n.d.). U.S. Food and Drug Administration. Available at: [Link]

• Established acceptable intake for nitrosamines in medicines. (2025). Swissmedic. Available at: [Link]

• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica. Available at: [Link]

• Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. (2025). Preprints.org. Available at: [Link]

• Table 1. AI Limits for NDMA, NDEA, NMBA, NMPA, NIPEA, and NDIPA in Drug Products. (n.d.). Regulations.gov. Available at: [Link]

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Application Note: High-Resolution Mass Spectrometry for the Definitive Characterization of N-Nitroso Desmethyl Olopatadine

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety.[1][2] N-Nitroso Desmethyl Olopatadine, a potential Nitrosamine Drug Substance-Related Impurity (NDSRI) in Olopatadine Hydrochloride, requires rigorous characterization to meet stringent regulatory expectations set by agencies like the U.S. FDA and EMA.[3][4][5][6] This application note provides a comprehensive guide and detailed protocol for the characterization of N-Nitroso Desmethyl Olopatadine using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). We delve into the causality behind methodological choices, offering a field-proven protocol that ensures scientific integrity through accurate mass measurements, structural elucidation via fragmentation analysis, and robust method validation principles.

Introduction: The NDSRI Challenge

Nitrosamines are classified as a "cohort of concern" due to their potential carcinogenic properties.[2][4] Their discovery in various drug products has led to widespread recalls and a paradigm shift in pharmaceutical quality control.[1][2] Unlike small-molecule nitrosamines originating from solvents or reagents, NDSRIs are formed from the drug substance or its fragments, making them unique to each Active Pharmaceutical Ingredient (API).[3]

N-Nitroso Desmethyl Olopatadine is a potential impurity formed when the desmethyl olopatadine intermediate, a known precursor in the synthesis of Olopatadine, reacts with nitrosating agents.[5][6] Its structural similarity to the parent drug necessitates a highly selective analytical approach.

Why High-Resolution Mass Spectrometry (HRMS)?

HRMS platforms, such as Orbitrap or Quadrupole Time-of-Flight (Q-TOF), are indispensable for this task. Their core advantages over nominal mass or other analytical techniques include:

• Unambiguous Identification: The ability to measure mass with high accuracy (typically < 3 ppm) allows for the determination of the elemental composition, providing a high degree of confidence in the impurity's identity.[2][7]

• Exceptional Selectivity: High resolving power (>10,000 FWHM) enables the differentiation of the target analyte from co-eluting matrix components or isobars, which is critical for trace-level analysis.[2][8]

• Structural Elucidation: Tandem mass spectrometry (MS/MS) capabilities on HRMS instruments provide rich fragmentation data, allowing scientists to piece together the structure of unknown impurities and confirm the identity of known ones.[9][10]

• Retrospective Analysis: Full-scan HRMS data acquisition captures all ions within a specified mass range, allowing for the retrospective analysis of data for other potential impurities without the need for sample re-injection.[2]

This guide provides a robust framework for leveraging these advantages for the definitive characterization of N-Nitroso Desmethyl Olopatadine.

Analyte Profile: N-Nitroso Desmethyl Olopatadine

A thorough understanding of the target analyte is the foundation of any robust analytical method.

• Chemical Structure: (±)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid[11]

• Molecular Formula: C₂₀H₂₀N₂O₄[12][13]

• Monoisotopic Mass: 352.1423 Da

• Formation: Potential reaction between a desmethyl olopatadine intermediate and a nitrosating agent (e.g., nitrous acid from residual nitrites).[5][6]

• Regulatory Context: This NDSRI falls under the purview of the FDA's guidance on nitrosamine impurities.[3][4][14] Based on the Carcinogenic Potency Categorization Approach (CPCA), it has been assigned an Acceptable Intake (AI) limit of 1500 ng/day.[6][13] The maximum daily dose of the drug product dictates the threshold concentration limit in ppm.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where the data quality checks are integrated into the workflow.

Materials and Reagents

• Reference Standard: N-Nitroso Desmethyl Olopatadine (purity >98%).

• API/Drug Product: Olopatadine Hydrochloride for analysis.

• Solvents: LC-MS grade Acetonitrile, Methanol, and Water.

• Additives: LC-MS grade Ammonium Formate and Formic Acid.

Standard and Sample Preparation

Causality: The choice of diluent is critical for analyte stability and chromatographic performance. A mixture of organic solvent and water is chosen to ensure solubility of both the polar (Olopatadine HCl) and slightly less polar (nitrosamine impurity) compounds, while being compatible with the initial mobile phase conditions to ensure good peak shape.

• Standard Stock Solution (100 µg/mL): Accurately weigh 1.0 mg of N-Nitroso Desmethyl Olopatadine reference standard and dissolve in 10.0 mL of Methanol.

• Working Standard Solutions: Prepare a series of working standards by serially diluting the stock solution with 50:50 (v/v) Acetonitrile:Water to achieve concentrations appropriate for the instrument's linear range (e.g., 0.5 - 100 ng/mL).

• Sample Preparation (API): Accurately weigh 50 mg of Olopatadine Hydrochloride API into a 50 mL volumetric flask. Dissolve and dilute to volume with 50:50 (v/v) Acetonitrile:Water to obtain a final concentration of 1.0 mg/mL.

• Sample Preparation (Drug Product): An equivalent amount of the drug product (e.g., ophthalmic solution) should be used to achieve a final theoretical Olopatadine concentration of 1.0 mg/mL. Further extraction or clean-up steps may be required depending on the formulation matrix.

LC-HRMS Instrumentation and Conditions

Causality: A Phenyl Hexyl column is often chosen as it provides alternative selectivity to standard C18 columns, offering enhanced retention and separation for compounds with aromatic rings through π-π interactions.[5][6] The use of a volatile buffer like ammonium formate is essential for mass spectrometry compatibility. A gradient elution is employed to effectively separate the impurity from the highly abundant parent drug.

Parameter	Recommended Setting
Liquid Chromatography
Column:	Phenyl Hexyl, 2.7 µm, 150 x 4.6 mm (or equivalent)[6]
Mobile Phase A:	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B:	Acetonitrile with 0.1% Formic Acid
Flow Rate:	0.5 mL/min[5]
Column Temperature:	40 °C
Injection Volume:	10 µL
Gradient Program:	Time (min)
0.0
15.0
18.0
18.1
25.0
High-Resolution Mass Spectrometry
Instrument:	Orbitrap or Q-TOF based Mass Spectrometer
Ionization Mode:	Heated Electrospray Ionization (HESI), Positive
Capillary Voltage:	3.5 kV
Source Temperature:	320 °C
Sheath/Aux Gas:	Nitrogen
Acquisition Mode:	Full MS / dd-MS² (Data-Dependent MS²)
Full MS Resolution:	> 60,000 FWHM
Full MS Scan Range:	100 - 600 m/z
dd-MS² Resolution:	> 15,000 FWHM
Collision Energy:	Stepped HCD (e.g., 20, 30, 45 eV)
Inclusion List:	Target m/z 353.1496 [M+H]⁺

Data Analysis and Structural Characterization

Identification Workflow

The following diagram illustrates the logical workflow for confident identification.

Caption: Overall workflow for the characterization of N-Nitroso Desmethyl Olopatadine.

Fragmentation Pathway and Elucidation

Expertise: N-nitroso compounds exhibit characteristic fragmentation patterns. A key diagnostic loss is that of the nitroso radical (•NO), a neutral loss of 30 Da.[9][10][15][16] Other common fragmentations can involve cleavages alpha to the nitrogen atoms. By analyzing the high-resolution MS/MS data, we can propose a fragmentation pathway that serves as a structural fingerprint for the impurity.

Proposed Fragmentation of [M+H]⁺ Ion:

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Proposed Formula of Fragment	Description
353.1496	323.1543	29.9953 (•NO)	C₂₀H₂₁NO₃⁺	Diagnostic loss of the nitroso radical
353.1496	308.1308	45.0188 (CH₃NO)	C₁₉H₁₈O₄⁺	Cleavage of the N-N bond and methyl group
353.1496	265.1223	88.0273 (C₄H₈NO)	C₁₆H₁₇O₃⁺	Cleavage of the propyl side chain
323.1543	265.1223	58.0320 (C₃H₆N)	C₁₆H₁₇O₃⁺	Loss of the remaining side chain from the radical cation

The following diagram visualizes the primary fragmentation step.

Caption: Proposed primary fragmentation pathway for protonated N-Nitroso Desmethyl Olopatadine.

Conclusion

This application note provides an authoritative and detailed protocol for the characterization of N-Nitroso Desmethyl Olopatadine using LC-HRMS. By combining a selective chromatographic separation with the power of high-resolution accurate mass measurement and MS/MS fragmentation analysis, this method provides an unambiguous and robust solution for identifying and characterizing this critical impurity. The principles and protocols described herein are designed to ensure data integrity and meet the rigorous demands of global regulatory agencies, ultimately contributing to the safety and quality of pharmaceutical products.

References

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026). Vertex AI Search.
• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration (FDA).
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). U.S. Food and Drug Administration (FDA).
• Reliably quantify nitrosamine impurities in drugs using an HRAM LC-MS method. Thermo Fisher Scientific.
• Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. National Institutes of Health (NIH).
• Analysis of Nine N-Nitrosamines Using Liquid Chromatography - High-Resolution, Accurate-Mass Mass Spectrometry. LabRulez LCMS.
• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA).
• Determination of Nitrosamine Impurities Using the High-Resolution Agilent 6546 LC/Q-TOF. Agilent Technologies.
• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy.
• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica. (2024).
• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA).
• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. (2025).
• Sensitive HR Mass Spectrometry Method for Quantitation of N-Nitrosamines. Waters Corporation.
• Some Aspects of the Mass Spectra of N-Nitrosamines. ResearchGate. (2025).
• Electrospray tandem mass spectrometry analysis of S- and N-nitrosopeptides: facile loss of NO and radical-induced fragmentation. PubMed.
• Mass Spectrometry Based Fragmentation Patterns of Nitrosamine Compounds. Semantic Scholar. (2022).
• Mass spectrometry based fragmentation patterns of nitrosamine compounds. ResearchGate.
• A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica. (2025).
• N-Nitroso N-Desmethyl Olopatadine. SynZeal.
• N-NITROSO-DESMETHYL-OLOPATADINE. precisionFDA.
• Some Aspects of the Mass Spectra of N-Nitrosamines. Canadian Science Publishing.
• N-Nitroso Olopatadine N-Desmethyl Impurity. Veeprho.
• N-Nitroso Desmethyl Olopatadine. LGC Standards.

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Technical Notes & Optimization

Technical Support Center: N-Nitroso Desmethyl Olopatadine Analysis

Welcome to the technical support resource for the analysis of N-Nitroso Desmethyl Olopatadine. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with the critical challenge of detecting and quantifying this specific Nitrosamine Drug Substance-Related Impurity (NDSRI). Given the potent carcinogenic nature of nitrosamines and the stringent regulatory scrutiny they face, developing robust and sensitive analytical methods is paramount.[1][2]

N-Nitroso Desmethyl Olopatadine is a potential impurity that can form from a desmethyl intermediate during the manufacturing process of Olopatadine Hydrochloride, an antihistamine used in ophthalmic and nasal spray formulations.[3][4][5] This guide synthesizes field-proven insights and regulatory expectations to help you navigate the complexities of its analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Desmethyl Olopatadine and why is it a significant concern?

A1: N-Nitroso Desmethyl Olopatadine is a Nitrosamine Drug Substance-Related Impurity (NDSRI).[6] It is structurally related to the active pharmaceutical ingredient (API), Olopatadine.[7][8] The concern arises because N-nitroso compounds are classified as a "cohort of concern" by international regulatory bodies and are considered probable or possible human carcinogens.[1][2] Its potential presence, even at trace levels, necessitates rigorous risk assessment and the development of highly sensitive analytical methods to ensure patient safety.[1][9]

Q2: What are the regulatory limits for N-Nitroso Desmethyl Olopatadine?

A2: The acceptable intake (AI) limit for N-Nitroso Desmethyl Olopatadine has been established based on the Carcinogenic Potency Categorization Approach (CPCA). It falls into a category with an AI limit of 1500 ng/day.[3][4] The specific concentration limit in the drug substance or product is then calculated based on the maximum daily dose of the medication. For Olopatadine Hydrochloride, this has been calculated to be as high as 282 ppm in the API or 6818 ppm in an ophthalmic solution, depending on the product's maximum daily dose.[3][4]

Q3: What is the primary analytical technique recommended for its quantification?

A3: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the gold standard and most frequently recommended technique.[1][3] This is due to its exceptional sensitivity and selectivity, which are crucial for detecting and quantifying trace-level impurities in the presence of a high concentration of the API.[10] High-Performance Liquid Chromatography (HPLC) with UV detection can also be used, but it may lack the required sensitivity to meet stringent regulatory limits.[4]

Q4: How does N-Nitroso Desmethyl Olopatadine form?

A4: This impurity can form if a desmethyl intermediate is present during the manufacturing process of Olopatadine Hydrochloride.[3][4] The formation of N-nitrosamines requires a nitrosating agent (like nitrous acid, which can form from nitrites) and a secondary or tertiary amine under favorable conditions, such as an acidic environment.[1] Manufacturers must conduct a comprehensive risk assessment of their entire process to identify and mitigate potential sources of both amines and nitrosating agents.[9][11]

Analytical Workflow & Methodology

A robust analytical method is the cornerstone of accurate nitrosamine impurity assessment. The following section details a typical, validated workflow for the analysis of N-Nitroso Desmethyl Olopatadine.

Diagram: General Analytical Workflow

Caption: High-level workflow for N-Nitroso Desmethyl Olopatadine analysis.

Experimental Protocol: LC-MS/MS Quantification

This protocol is a synthesis of validated methods reported in the literature.[3][12] Analysts should perform their own validation according to ICH guidelines.[3][4]

1. Preparation of Solutions:

• Diluent: A mixture of acetonitrile and water is commonly used.[4]
• Standard Stock Solution: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine reference standard in a suitable solvent like methanol or diluent.[4]
• Calibration Standards: Perform serial dilutions of the stock solution to create a calibration curve covering a range from the Limit of Quantification (LOQ) to 150% of the specification limit (e.g., 0.014 ppm to 0.210 ppm).[3]
• Sample Solution: Accurately weigh the Olopatadine HCl API and dissolve it in the diluent to achieve a target concentration (e.g., 0.5 mg/mL).[3]

2. Chromatographic & Mass Spectrometric Conditions:

• Instrumentation: A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer.[3][12]
• Chromatographic Column: A Phenyl Hexyl column is often preferred for its unique selectivity.[3][4][12]
• Mobile Phase:
• Mobile Phase A: Ammonium formate (e.g., 2 mM) in water, with pH adjusted to ~3.0 using formic acid.[3]
• Mobile Phase B: Acetonitrile.[3]
• Elution Mode: Gradient elution is necessary to separate the trace impurity from the highly concentrated API.[3][12]
• Ionization: Electrospray Ionization (ESI), typically in positive mode, though negative mode has also been reported.[3]
• Detection Mode: Multiple Reaction Monitoring (MRM) for maximum sensitivity and specificity.[3] The specific precursor-to-product ion transition for N-Nitroso Desmethyl Olopatadine must be optimized (e.g., m/z 351.10 > 307.30 in negative mode).[3]

Data Summary: Typical Method Parameters

Parameter	Typical Value / Condition	Rationale / Source
Column	Phenyl Hexyl (e.g., 150 x 4.6 mm, 2.7 µm)	Provides necessary selectivity to resolve the impurity from the API.[3][4]
Flow Rate	0.5 - 0.8 mL/min	Balances separation efficiency and run time.[3][4]
Column Temp.	30 - 35 °C	Ensures reproducible retention times and peak shapes.[3][4]
Injection Vol.	10 - 20 µL	Standard volume for sensitivity without overloading the column.[3][4]
Autosampler Temp.	15 °C	Maintains sample stability during the analytical sequence.[3]
Ionization Mode	ESI (Positive or Negative)	Dependent on the compound's chemistry; must be optimized.[3]
Detection	Triple Quadrupole (MRM)	Offers the highest sensitivity and selectivity for trace quantification.[3][12]

Data Summary: Representative Method Validation Results

Validation Parameter	Typical Acceptance Criteria	Example Result
Linearity (r²)	>0.99	>0.9990[3]
LOD	S/N ratio > 3	~0.08 ppm (absolute)[4]
LOQ	S/N ratio > 10	0.014 - 0.27 ppm[3][4]
Accuracy (% Recovery)	80 - 120%	Satisfactory within range[3]
Precision (%RSD)	<15% at LOQ	Confirms good precision[3]
Solution Stability	No significant change	Stable for at least 24-58 hours[3][4]

Troubleshooting Guide

Problem 1: Poor sensitivity; cannot achieve the required Limit of Quantification (LOQ).

• Possible Cause 1: Sub-optimal MS parameters. The MRM transition (precursor/product ions) and collision energy may not be optimized for maximum signal.

  • Solution: Infuse a standard solution of N-Nitroso Desmethyl Olopatadine directly into the mass spectrometer to determine the most abundant precursor ion and the most intense, specific product ions. Perform a collision energy optimization for each transition to maximize the signal.

• Possible Cause 2: Ion suppression from the API matrix. The high concentration of co-eluting Olopatadine can suppress the ionization of the trace-level nitrosamine impurity.

  • Solution: Adjust the gradient elution to maximize the separation between the Olopatadine peak and the N-Nitroso Desmethyl Olopatadine peak. If they cannot be fully resolved, program the LC system to divert the flow to waste during the elution of the main Olopatadine peak, preventing the majority of the API from entering the mass spectrometer.[10]

• Possible Cause 3: Inappropriate mobile phase. The mobile phase pH or additives may not be ideal for efficient ionization.

  • Solution: Ensure the mobile phase contains an appropriate modifier like formic acid or ammonium formate to promote protonation (for positive mode) and enhance signal intensity.[3][10]

Diagram: Troubleshooting Low Sensitivity

Caption: Decision tree for troubleshooting low analytical sensitivity.

Problem 2: Poor peak shape (e.g., tailing, fronting, or broad peaks).

• Possible Cause 1: Secondary interactions with the column. The analyte may be interacting with active sites on the silica packing material.

  • Solution: Ensure the mobile phase pH is low (~3.0) to keep the acidic analyte protonated and minimize interactions. The use of a Phenyl Hexyl column, as recommended, often provides better peak shape for this type of compound compared to standard C18 columns.[3][4]

• Possible Cause 2: Column degradation. The column may be nearing the end of its life or has been contaminated.

  • Solution: First, try flushing the column with a strong solvent wash. If peak shape does not improve, replace the column with a new one of the same type. Always use a guard column to protect the analytical column.

• Possible Cause 3: Mismatch between sample diluent and mobile phase. Injecting a sample in a diluent that is much stronger than the initial mobile phase composition can cause peak distortion.

  • Solution: Whenever possible, prepare the sample in a diluent that is as close as possible to the initial mobile phase conditions of the gradient.

Problem 3: Inconsistent or non-reproducible results.

• Possible Cause 1: Sample instability. The analyte may be degrading in the sample solution over time.

  • Solution: Perform a solution stability study by analyzing the same sample preparation at different time intervals (e.g., 0, 6, 12, 24 hours).[3][4] Published data indicates stability for at least 24 hours when stored at controlled room temperature or refrigerated.[3][4] If instability is observed, analyze samples immediately after preparation or store them at a lower temperature.

• Possible Cause 2: System is not equilibrated. Insufficient column equilibration time between injections can lead to retention time shifts.

  • Solution: Ensure the gradient program includes a sufficient re-equilibration step at the initial mobile phase conditions before the next injection. This is typically 5-10 column volumes.

• Possible Cause 3: Variability in sample preparation. Minor inconsistencies in weighing, diluting, or filtering can lead to significant variability in results, especially at trace levels.

  • Solution: Use calibrated pipettes and analytical balances. Ensure all samples and standards are treated identically. For accuracy studies, use the standard addition method by spiking the impurity into the API sample matrix.[3]

References

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025).
• Vele, V. T., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica, 16(3), 362-366.
• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). FDA.
• Control of Nitrosamine Impurities in Human Drugs. (2023). U.S.
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026). Egyptian Drug Authority.
• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (2024). FDA.
• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica, 17(1), 634-639.
• Vele, V. T., et al. (2025). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo.
• N-Nitroso Olop
• N-Nitroso N-Desmethyl Olop
• Green Liquid Chromatography Method for the Determination of Related Substances Present in Olopatadine HCl Nasal Spray Formulation, Robustness by Design Expert. (2022). PubMed.
• Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citr
• N-Nitroso Olop
• Chromatographic analysis of olopatadine in hydrophilic interaction liquid chrom
• Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separ

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Technical Support Center: Overcoming Matrix Effects in N-Nitroso Desmethyl Olopatadine LC-MS/MS Analysis

Welcome to the technical support guide for the LC-MS/MS analysis of N-Nitroso Desmethyl Olopatadine. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of bioanalysis for this critical nitrosamine impurity. N-Nitroso Desmethyl Olopatadine is a Nitrosamine Drug Substance Related Impurity (NDSRI) that demands highly sensitive and accurate quantification due to its potential genotoxicity.[1]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive technique for this task, offering unparalleled sensitivity and selectivity.[2][3] However, the accuracy of LC-MS/MS data can be significantly compromised by a phenomenon known as the "matrix effect."[4][5] This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you identify, understand, and overcome matrix effects in your analysis.

Understanding the Challenge: Matrix Effects

In LC-MS/MS, particularly with electrospray ionization (ESI), the matrix effect refers to the alteration of ionization efficiency for an analyte due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, serum, urine).[5][6] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which severely compromise the accuracy and precision of quantitative results.[4][7]

For N-Nitroso Desmethyl Olopatadine, a polar molecule, when analyzed in biological fluids, the primary culprits of matrix effects are endogenous components like phospholipids, salts, and proteins.[5] These components can compete with the analyte for ionization in the MS source, leading to unreliable data.[6][8]

Troubleshooting Guide: A Question & Answer Approach

This section addresses specific issues you may encounter during method development and sample analysis.

Question 1: My analyte signal is highly variable and often much lower in plasma samples compared to my standards in pure solvent. How do I confirm this is a matrix effect?

Answer: This is a classic sign of ion suppression.[8] To systematically diagnose and quantify the matrix effect, you must calculate the Matrix Factor (MF) as recommended by regulatory agencies like the FDA.[9][10]

The process involves comparing the peak response of your analyte in a post-extraction spiked matrix sample to its response in a neat (pure solvent) solution.

Protocol: Quantitative Assessment of Matrix Factor

• Prepare a Blank Matrix Extract: Process a sample of the biological matrix (e.g., plasma) using your established sample preparation method, but without adding the analyte or internal standard.

• Prepare a Neat Standard: Prepare a standard solution of N-Nitroso Desmethyl Olopatadine in the final reconstitution solvent at a known concentration (e.g., mid-QC level).

• Prepare a Post-Extraction Spiked Sample: Take the blank matrix extract from Step 1 and spike it with the analyte to the same final concentration as the neat standard from Step 2.

• Analyze and Calculate: Inject both solutions into the LC-MS/MS system and record the analyte's peak area. Calculate the Matrix Factor using the following formula:

  • MF = (Peak Area in Post-Extraction Spiked Sample) / (Peak Area in Neat Standard)

Matrix Factor (MF) Value	Interpretation
MF = 1	No matrix effect.
MF < 1	Ion Suppression. For example, an MF of 0.4 indicates 60% signal suppression.
MF > 1	Ion Enhancement. For example, an MF of 1.3 indicates 30% signal enhancement.

For a robust bioanalytical method, the ideal Matrix Factor should be between 0.75 and 1.25.[5] If your MF falls outside this range, you must take corrective action.

Question 2: I've confirmed significant ion suppression. What is the most effective way to clean up my plasma samples to remove these interferences?

Answer: The most common cause of ion suppression in plasma is phospholipids.[11][12] While a simple protein precipitation (PPT) is fast, it does not effectively remove phospholipids.[4][13] More rigorous sample preparation techniques are necessary.

Comparison of Sample Preparation Techniques:

Technique	Pros	Cons	Efficacy for Phospholipid Removal
Protein Precipitation (PPT)	Simple, fast, inexpensive.	Results in a "dirty" extract with high levels of phospholipids and other matrix components.[13]	Poor.
Liquid-Liquid Extraction (LLE)	Cleaner extracts than PPT.	Requires method development, uses larger volumes of organic solvents.	Moderate to Good.
Solid-Phase Extraction (SPE)	Provides the cleanest extracts by selectively isolating the analyte.[14]	Requires method development, can be more expensive.	Excellent.
Phospholipid Removal (PLR) Plates/Cartridges	Specifically designed to remove phospholipids with a simple pass-through workflow.[13]	Can be more costly than PPT.	Excellent (>95% removal).[12][14]

Recommendation: For robust analysis of N-Nitroso Desmethyl Olopatadine, Solid-Phase Extraction (SPE) or dedicated Phospholipid Removal (PLR) plates are highly recommended. These techniques can remove over 95% of interfering phospholipids, drastically reducing ion suppression and improving method reliability.[14]

Workflow Diagram: Sample Cleanup Strategy

Caption: Decision workflow for sample cleanup.

Question 3: My internal standard isn't compensating for the variability. What could be wrong?

Answer: This is a critical issue. The purpose of an internal standard (IS) is to mimic the behavior of the analyte through the entire analytical process, including any ionization suppression or enhancement.[15] If the IS is not tracking the analyte, it points to one of two primary causes:

• Inappropriate Choice of Internal Standard: The best choice for an IS is a Stable Isotope-Labeled (SIL) version of the analyte (e.g., N-Nitroso Desmethyl Olopatadine-d4).[16][17] A SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring it co-elutes and experiences the same degree of matrix effect.[2][18] Using a structural analog can be problematic as slight differences in structure can lead to different chromatographic retention and ionization behavior.[19]

• Chromatographic Separation of Analyte and IS: Even with a SIL-IS, particularly one with deuterium labeling, a slight shift in retention time can occur (the "isotope effect").[18][19] If this shift is large enough to move the IS out of the specific zone of ion suppression affecting the analyte, its ability to compensate will be compromised.

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte and the IS. They should have nearly identical retention times and peak shapes.

• Use a SIL-IS: If you are not already, switch to a stable isotope-labeled internal standard. This is the industry gold standard for compensating for matrix effects.[15][16]

• Evaluate IS Normalized Matrix Factor: As per FDA guidance, you should calculate the IS-normalized Matrix Factor.[9] This is calculated by dividing the Matrix Factor of the analyte by the Matrix Factor of the IS. The result should be close to 1.0, indicating effective compensation.[5]

Question 4: Can I change my chromatography to solve matrix effect issues without extensive sample prep?

Answer: Yes, chromatographic optimization is a powerful tool. The goal is to chromatographically separate your analyte from the co-eluting matrix components that cause suppression.

• Switch to HILIC: N-Nitroso Desmethyl Olopatadine is a polar compound. Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative to reversed-phase (RP) chromatography for retaining and separating polar compounds.[20][21] Since the retention mechanism in HILIC is different from RP, it can effectively shift the elution of endogenous interferences (like phospholipids, which are strongly retained in HILIC) away from your analyte.[20][22] Recent studies have shown HILIC-based LC-MS/MS methods are effective for the analysis of other N-nitroso impurities.[23][24]

• Optimize the Gradient: Increase the ramp time of your gradient. A shallower gradient can improve the resolution between your analyte and interfering peaks.

• Use Smaller Particle Columns (UHPLC): Ultra-High-Performance Liquid Chromatography (UHPLC) systems with sub-2 µm particle columns provide much higher peak efficiency and resolution, which can be sufficient to separate the analyte from the zone of suppression.

Diagram: Chromatographic Mitigation of Matrix Effects

Caption: Optimizing chromatography to resolve the analyte from matrix interferences.

Frequently Asked Questions (FAQs)

Q1: What is the difference between ESI and APCI for this analysis? Electrospray Ionization (ESI) is generally preferred for polar molecules like N-Nitroso Desmethyl Olopatadine. However, ESI is more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[8][25] If you cannot resolve severe ion suppression through sample preparation or chromatography, evaluating APCI is a valid strategy, as it often shows less susceptibility to matrix effects from salts and non-volatile components.[5]

Q2: How do I perform a post-column infusion experiment to visualize the ion suppression zones? A post-column infusion experiment is an excellent diagnostic tool. You continuously infuse a standard solution of your analyte directly into the MS source while injecting a blank, extracted matrix sample onto the LC column. A stable signal will be observed until matrix components elute from the column, at which point you will see a dip in the signal, visually identifying the retention time windows where ion suppression occurs.

Q3: Are there any instrument-specific settings that can help? While less impactful than sample prep and chromatography, some instrument settings can help. Ensure your ion source parameters (e.g., gas flows, temperatures, spray voltage) are optimized for your specific analyte and flow rate. A more robust ion source design can sometimes be less prone to contamination and matrix effects.

Q4: Where can I find the official regulatory guidelines on matrix effects? The U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide comprehensive guidance. You should refer to the FDA's "Bioanalytical Method Validation Guidance for Industry" and the ICH M10 Guideline on Bioanalytical Method Validation .[9][26][27] These documents outline the specific experiments and acceptance criteria required for validating a bioanalytical method, including the assessment of matrix effects.

References

• Matrix effects in the analysis of polar organic water contaminants with HILIC-ESI-MS. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration (FDA). Available at: [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Available at: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Providion Group. Available at: [Link]

• Matrix effect elimination during LC-MS/MS bioanalytical method development. Bioanalysis. Available at: [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Available at: [Link]

• How can I identify Ion Suppression in Biological Sample Analysis? Providion Group. Available at: [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available at: [Link]

• Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. LCGC International. Available at: [Link]

• Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration (FDA). Available at: [Link]

• Matrix effects in the analysis of polar organic water contaminants with HILIC-ESI-MS. Springer. Available at: [Link]

• Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. Bioanalysis. Available at: [Link]

• Bioanalytical Method Validation FDA 2001.pdf. U.S. Food and Drug Administration (FDA). Available at: [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Available at: [Link]

• Electrospray ionization mass spectrometry ion suppression/enhancement caused by column bleed for three mixed-mode reversed-phase/anion-exchange high-performance liquid chromatography columns. National Institutes of Health (NIH). Available at: [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. National Institutes of Health (NIH). Available at: [Link]

• Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. LCGC International. Available at: [Link]

• What You Need to Know About HILIC. LCGC International. Available at: [Link]

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. LCGC International. Available at: [Link]

• Ion suppression (mass spectrometry). Wikipedia. Available at: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration (FDA). Available at: [Link]

• Phospholipid and Protein Removal in One Simple SPE Process Prevents Matrix-Based Signal Suppression. Restek. Available at: [Link]

• Phospholipid Removal for Enhanced Chemical Exposomics in Human Plasma. ACS Publications. Available at: [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. National Institutes of Health (NIH). Available at: [Link]

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plate. Waters Corporation. Available at: [Link]

• All You Need To Know About Phospholipid Removal (PLR). Element Lab Solutions. Available at: [Link]

• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. ACS Publications. Available at: [Link]

• Influence of different hydrophilic interaction liquid chromatography stationary phases on method performance for the determination of highly polar anionic pesticides in complex feed matrices. National Institutes of Health (NIH). Available at: [Link]

• Assessing the Chromatographic Performance of Small Polar Compounds when Using HILIC-based LC-MS Chromatography for Metabolomic Studies. Waters Corporation. Available at: [Link]

• Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Preprints.org. Available at: [Link]

• Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent Technologies. Available at: [Link]

• Impurity Analysis for N-Nitroso- Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Preprints.org. Available at: [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica. Available at: [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. Available at: [Link]

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• 27. fda.gov [fda.gov]

Technical Support Center: A Guide to Improving Sensitivity for N-Nitroso Desmethyl Olopatadine Detection

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals actively working on the trace-level detection of N-Nitroso Desmethyl Olopatadine. The formation of Nitrosamine Drug Substance-Related Impurities (NDSRIs) like N-Nitroso Desmethyl Olopatadine is a critical safety concern for regulatory bodies and the pharmaceutical industry.[1][2] Achieving the required low limits of quantification (LOQ) presents significant analytical challenges.

This document moves beyond standard protocols to address the nuanced issues you may encounter. It is structured as a series of troubleshooting scenarios and frequently asked questions, grounded in established scientific principles and field-proven experience to help you enhance the sensitivity and robustness of your analytical methods.

Troubleshooting Guide: Addressing Common Sensitivity Issues

This section tackles specific problems encountered during method development and routine analysis. Each answer provides a causal explanation and a clear path to resolution.

Q1: My signal-to-noise (S/N) ratio for N-Nitroso Desmethyl Olopatadine is unacceptably low, or I'm not detecting a signal at all. What are the primary areas to investigate?

A low or absent signal is a common yet multifaceted problem. The root cause can typically be traced to three main areas: the mass spectrometer, the liquid chromatograph, or the sample itself. A systematic approach is crucial for efficient troubleshooting.

The following logic diagram outlines a systematic approach to diagnosing the source of poor sensitivity.

Caption: Troubleshooting workflow for low signal detection.

Detailed Breakdown:

• Mass Spectrometer Optimization: Tandem quadrupole mass spectrometry is the preferred technique for this analysis due to its sensitivity.[3] However, suboptimal settings are a common cause of poor performance.

  • MRM Transitions: First, confirm you are using the correct Multiple Reaction Monitoring (MRM) transitions. For N-Nitroso Desmethyl Olopatadine, a transition of approximately m/z 351.10 → 307.30 has been successfully used.[4] Infuse a standard solution directly into the mass spectrometer to optimize compound-dependent parameters like Collision Energy (CE) and Declustering Potential (DP).[5][6]

  • Source Parameters: Source-dependent parameters like curtain gas (CUR) and nebulizer gas settings have a significant impact on background noise and, consequently, the S/N ratio.[5] Higher curtain gas flow can reduce system contamination and improve LOQ values.[5]

• Chromatographic Performance:

  • Peak Shape: Ensure the analyte is eluting as a sharp, symmetrical peak. Poor chromatography dilutes the analyte as it enters the MS source, directly reducing signal intensity. If the peak is broad or tailing, re-evaluate your column and mobile phase choices (see Q3).

  • Retention Time: Verify that the analyte is eluting and not being irreversibly adsorbed onto the column or system components.

• Sample Integrity:

  • Stability: N-Nitroso Desmethyl Olopatadine has been shown to be stable in analytical solutions for at least 24-48 hours when stored correctly.[4][7] However, stability should always be verified in your specific diluent and matrix. Degradation can occur due to incorrect pH or prolonged storage at room temperature.[8] Keeping samples in a cooled autosampler (e.g., 15°C) is recommended.[4]

  • Preparation: Review your sample preparation procedure. Errors in dilution, incomplete extraction, or analyte adsorption to vials or filter membranes can lead to a lower concentration being injected.

Q2: I'm observing significant ion suppression from the Olopatadine API, which is compromising the sensitivity for the nitrosamine impurity. What are the most effective mitigation strategies?

This is a classic challenge in trace impurity analysis. The high concentration of the Active Pharmaceutical Ingredient (API) can co-elute with the trace impurity, overwhelming the ionization process in the MS source and suppressing the signal of the analyte of interest.

Core Strategy: Separation is Key

The most robust solution is to chromatographically separate the N-Nitroso Desmethyl Olopatadine from the Olopatadine API.

• Chromatographic Separation: Achieve baseline separation between the API and the impurity.[9] A time lag of several minutes is ideal.[10]

  • Diverter Valve: Program the LC's diverter valve to send the high-concentration API peak to waste.[9] This prevents the majority of the API from entering and contaminating the mass spectrometer, significantly reducing ion suppression and improving instrument uptime.

  • Column Chemistry: If separation is poor, optimize your column. While C18 columns are common, they may not provide sufficient retention for N-Nitroso Desmethyl Olopatadine.[4] A phenyl-hexyl stationary phase has been demonstrated to provide excellent retention and separation for this specific analyte.[4][7]

• Alternative Chromatography Modes:

  • HILIC: Consider Hydrophilic Interaction Liquid Chromatography (HILIC). In contrast to reversed-phase, HILIC can be used to elute the more polar nitrosamine impurity before the less polar API.[11][12] This completely avoids the issue of the trace analyte tailing on the massive API peak.

• Sample Preparation:

  • Dilution: While it may seem counterintuitive for a sensitivity issue, diluting the sample can sometimes improve the S/N ratio by reducing the severity of matrix-induced ion suppression. This should be evaluated carefully.

  • Solid-Phase Extraction (SPE): For complex matrices (e.g., finished drug products), an SPE cleanup step can be developed to selectively isolate the nitrosamine or remove the API, though this adds complexity to the workflow.[13]

Q3: My chromatographic peak shape for N-Nitroso Desmethyl Olopatadine is poor (e.g., broad, tailing, or split). How can I optimize it?

A poor peak shape directly impacts sensitivity and integration accuracy. The cause is often related to secondary interactions between the analyte and the stationary phase or system components.

• Mobile Phase Optimization:

  • pH Control: The mobile phase pH is critical. A buffered mobile phase, such as 2 mM ammonium formate with pH adjusted to 3.0 with formic acid , has been shown to produce good peak shapes.[4] This ensures a consistent ionization state for the analyte and silanol groups on the column packing.

  • Additive Choice: Ammonium formate is an excellent choice as it is volatile and highly compatible with mass spectrometry.

• Column Selection: As mentioned in Q2, a phenyl-hexyl column is a highly effective choice for this analysis.[4][7] If you are using a standard C18 column and observing poor peak shape, the different selectivity of a phenyl-based phase may resolve the issue.

• System Passivation: Trace analytes can interact with active metal surfaces in the LC system (e.g., frits, tubing, needle seat), leading to peak tailing and signal loss. Using systems with bio-inert or hybrid surface technologies can mitigate these unwanted secondary interactions and improve peak shape and recovery.[13]

• Injection Solvent: Ensure your sample diluent is compatible with the initial mobile phase conditions ("weak solvent"). Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion. A common diluent is a mixture of acetonitrile and water.[9]

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Desmethyl Olopatadine, and why is its sensitive detection critical?

N-Nitroso Desmethyl Olopatadine is a Nitrosamine Drug Substance-Related Impurity (NDSRI). NDSRIs are a class of nitrosamines that are structurally related to the API.[4] They can form during the synthesis or storage of the drug product.[7] Nitrosamines as a class are considered potent, probable human carcinogens, prompting strict regulatory scrutiny from agencies like the FDA and EMA.[14][15]

Sensitive detection is critical to ensure patient safety. Regulatory bodies have established stringent Acceptable Intake (AI) limits for nitrosamines. For N-Nitroso Desmethyl Olopatadine, the AI has been cited as 1500 ng/day.[4][7] Based on the maximum daily dose of the drug, this AI is used to calculate the maximum allowable concentration in the drug substance, which can be in the parts-per-million (ppm) range.[4] Analytical methods must therefore be sensitive enough to reliably quantify this impurity at or well below this regulatory limit.[15]

Q2: What are the typical LC-MS/MS parameters for this analysis?

While every method must be optimized and validated in the target laboratory, the following parameters, derived from published methods, provide an excellent starting point for analysis.

Parameter	Typical Setting	Rationale & Notes
LC Column	Phenyl-Hexyl (e.g., 150 x 4.6 mm, 2.7 µm)	Provides superior retention and selectivity compared to standard C18 phases for this analyte.[4][7]
Mobile Phase A	2 mM Ammonium Formate in water, pH 3.0 (with Formic Acid)	Volatile buffer ideal for MS; acidic pH controls analyte ionization for good peak shape.[4]
Mobile Phase B	Acetonitrile	Standard organic solvent for reversed-phase chromatography.[4]
Flow Rate	0.5 - 0.8 mL/min	Adjusted based on column dimensions and desired run time.[4][7]
Column Temp.	30 - 35°C	Ensures reproducible retention times.[4][7]
Injection Vol.	3 - 20 µL	Dependent on sample concentration and instrument sensitivity.[4][7][9]
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive	Negative mode has been successfully reported.[4] However, ESI positive should also be evaluated during method development.
MS Analyzer	Triple Quadrupole (QqQ)	Required for the sensitivity and selectivity of MRM-based quantification.[3][13]
MRM Transition	Quantifier: m/z 351.1 → 307.3	This is the primary transition for quantification. A second, qualifier transition should also be monitored for identity confirmation.[4]

Q3: What are the key considerations for sample preparation to ensure maximum recovery and sensitivity?

The goal of sample preparation is to present the analyte to the instrument in a clean, compatible solution while minimizing analyte loss.

• Start Simple: For API analysis, a "dilute and shoot" approach is often sufficient and preferable.[6] This involves dissolving a known weight of the Olopatadine HCl API in a suitable diluent (e.g., 50:50 acetonitrile/water) to a final concentration and injecting it directly.[9] This minimizes sample manipulation and potential for contamination or loss.

• Solvent Selection: Use high-purity, LC-MS grade solvents and reagents to minimize background noise.[4] The diluent should be strong enough to fully dissolve the API but weak enough not to cause peak distortion upon injection.

• Filtration: If filtration is necessary to remove particulates, use syringe filters that have been tested for non-specific binding of nitrosamines. PVDF membranes are a common choice.[16]

• Stability: Prepare samples fresh whenever possible. If samples need to be stored, keep them in a refrigerated autosampler (e.g., 15°C) and validate their stability over the expected analysis time.[4][8]

Experimental Workflow Protocol

A structured approach to method development is essential for building a sensitive and robust assay. The following workflow is a proven model for success.

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• 16. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: N-Nitroso Desmethyl Olopatadine Analytical Standards

Welcome to the technical support center for N-Nitroso Desmethyl Olopatadine analytical standards. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability and handling of this critical reference material. As a nitrosamine drug substance-related impurity (NDSRI), N-Nitroso Desmethyl Olopatadine requires careful management to ensure accurate and reliable analytical results.[1]

This guide provides troubleshooting advice and answers to frequently asked questions, grounded in scientific principles and regulatory expectations for the control of nitrosamine impurities.[2][3][4]

Troubleshooting Guide

This section addresses specific issues that may arise during the handling, storage, and analysis of N-Nitroso Desmethyl Olopatadine analytical standards.

Issue 1: Rapid Degradation of the Analytical Standard in Solution

Symptoms:

• A significant decrease in the peak area of N-Nitroso Desmethyl Olopatadine during a sequence of chromatographic runs.

• The appearance of new, unidentified peaks in the chromatogram.

• Inconsistent quantification results for the same sample preparation.

Potential Causes and Solutions:

• Cause A: Inappropriate Solvent Selection.

  • Explanation: N-nitroso compounds can be susceptible to degradation in certain solvents, particularly those that are acidic or contain reactive species. The stability of the standard in the chosen diluent is a critical factor.

  • Solution: Prepare solutions fresh for each analytical run. If the standard must be stored in solution, conduct a short-term stability study in your chosen diluent. A common diluent for nitrosamine analysis is a mixture of water and an organic solvent like acetonitrile or methanol.[1][5] Avoid highly acidic or basic conditions unless part of a specific stress study. For instance, a study on Olopatadine HCl showed degradation in both acidic and alkaline conditions.[6][7]

• Cause B: Exposure to Light (Photodegradation).

  • Explanation: Many nitrosamines are known to be light-sensitive. Exposure to UV or even ambient laboratory light can catalyze degradation, leading to the formation of various byproducts. While solid Olopatadine has shown some stability to light, its nitrosamine derivative may behave differently, and solutions are generally more susceptible.[7]

  • Solution:

    • Always store the solid standard and its solutions in amber vials or containers wrapped in aluminum foil to protect from light.

    • Minimize the exposure of samples to light during preparation and analysis by using amber autosampler vials.

    • If possible, use a UV-protectant cover for your autosampler tray.

• Cause C: Elevated Temperature.

  • Explanation: Heat can accelerate the degradation of N-nitroso compounds. While Olopatadine has shown some thermal stability, its nitrosamine impurity may be more labile.[7][8] Storing solutions at room temperature for extended periods can lead to a loss of purity.

  • Solution:

    • Store stock solutions and sample preparations at refrigerated temperatures (2-8 °C) when not in use.

    • For long-term storage of the solid standard, adhere to the manufacturer's recommendations, which is typically in a freezer at -20 °C or below.

    • Set the autosampler temperature to a controlled, cool temperature (e.g., 4-10 °C) to maintain sample integrity during the analytical sequence.

Issue 2: Poor Peak Shape and Resolution in Chromatography

Symptoms:

• Peak tailing or fronting for the N-Nitroso Desmethyl Olopatadine peak.

• Co-elution with other impurities or the parent drug, Olopatadine.

• Broad, distorted peaks leading to inaccurate integration.

Potential Causes and Solutions:

• Cause A: Incompatible Mobile Phase pH.

  • Explanation: The ionization state of N-Nitroso Desmethyl Olopatadine, which contains a carboxylic acid group, is dependent on the pH of the mobile phase.[9] An inappropriate pH can lead to poor peak shape.

  • Solution:

    • Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the analyte. For a carboxylic acid, a lower pH (e.g., around 3.0) will ensure it is in its neutral form, which often results in better retention and peak shape on a reverse-phase column.[1][5]

    • A common mobile phase for similar analyses uses a buffer like ammonium formate or potassium dihydrogen phosphate with a pH adjusted to around 3.0.[1][5]

• Cause B: Inappropriate Column Chemistry.

  • Explanation: The choice of stationary phase is crucial for achieving good separation.

  • Solution: Phenyl-hexyl columns have been shown to be effective for the separation of N-Nitroso Desmethyl Olopatadine from Olopatadine and other impurities.[1][5] This type of column offers alternative selectivity compared to standard C18 columns.

• Cause C: Contamination of the Analytical Column or System.

  • Explanation: Residual contaminants in the HPLC/UHPLC system can interact with the analyte, causing peak distortion.

  • Solution:

    • Implement a rigorous column washing procedure after each analytical batch.

    • Dedicate a column specifically for nitrosamine analysis to prevent cross-contamination.

    • Ensure the mobile phase is freshly prepared and filtered.

Issue 3: Inaccurate Quantification and Low Recovery

Symptoms:

• Consistently low recovery in spike and recovery experiments.

• High variability in results between different preparations of the same sample.

• Failure to meet the required limit of quantification (LOQ).[5]

Potential Causes and Solutions:

• Cause A: Adsorption to Vials and Tubing.

  • Explanation: Trace amounts of impurities can adsorb to the surfaces of glass or plastic vials, as well as the tubing of the analytical instrument, leading to lower measured concentrations.

  • Solution:

    • Use silanized glass vials or low-adsorption plastic vials for sample preparation and analysis.

    • Prime the analytical system by injecting a high-concentration standard several times before running the analytical sequence to saturate any active sites.

• Cause B: Matrix Effects in the Sample.

  • Explanation: Components in the sample matrix (e.g., excipients in a drug product) can interfere with the ionization of the analyte in mass spectrometry-based detection, leading to ion suppression or enhancement.

  • Solution:

    • Employ a sample preparation technique that effectively removes matrix components, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

    • Use a matrix-matched calibration curve to compensate for matrix effects.

    • If using mass spectrometry, an isotopically labeled internal standard can help correct for variations in ionization and recovery.

• Cause C: Instability During Sample Preparation.

  • Explanation: The analyte may be degrading during sample preparation steps, such as sonication or heating.

  • Solution:

    • Minimize the duration of sample preparation steps.

    • Avoid excessive heating or sonication. If these are necessary, perform them in a controlled temperature bath.

    • Prepare samples in a diluent that is known to be stable for the analyte.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid N-Nitroso Desmethyl Olopatadine analytical standard?

A1: The solid standard should be stored in a tightly sealed container, protected from light and moisture. The recommended storage temperature is typically -20°C or colder to minimize thermal degradation over the long term. Always refer to the certificate of analysis provided by the supplier for specific storage instructions.

Q2: How often should I prepare fresh stock and working solutions of the standard?

A2: Due to the potential instability of nitrosamines in solution, it is best practice to prepare fresh stock and working solutions daily. If solutions need to be stored, their stability should be verified under the intended storage conditions (e.g., refrigerated and protected from light) for the required duration. A study on N-nitroso desmethyl olopatadine in an analytical solution found it to be stable for at least 58 hours.[5]

Q3: What analytical techniques are most suitable for the quantification of N-Nitroso Desmethyl Olopatadine?

A3: Highly sensitive and selective methods are required for the trace-level quantification of nitrosamine impurities.[3][10] The most commonly used techniques are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for nitrosamine analysis due to its high sensitivity and specificity, allowing for quantification at very low levels (ppm or ppb).[1][10][11]

• Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): This technique provides high mass accuracy, which is excellent for both quantification and identification of unknown impurities.[11][12]

• High-Performance Liquid Chromatography with UV detection (HPLC-UV): While less sensitive than mass spectrometry, a validated HPLC-UV method can be suitable for quantification if the concentration levels are within the detection limits of the instrument.[5]

Q4: What are the main degradation pathways for N-Nitroso Desmethyl Olopatadine?

A4: While specific degradation pathway studies for N-Nitroso Desmethyl Olopatadine are not extensively published, general knowledge of nitrosamines and Olopatadine suggests the following potential pathways:

• Photolytic Cleavage: Exposure to UV light can lead to the cleavage of the N-N=O bond.

• Hydrolysis: Under strong acidic or basic conditions, the parent molecule, Olopatadine, is known to undergo hydrolysis.[6][7][8] The N-nitroso derivative may also be susceptible to similar degradation.

• Oxidative Degradation: Olopatadine has shown susceptibility to oxidative stress, which could be a potential degradation pathway for its N-nitroso derivative as well.[13]

Q5: Are there any specific safety precautions I should take when handling N-Nitroso Desmethyl Olopatadine?

A5: Yes. N-nitroso compounds are classified as probable or possible human carcinogens.[4] Therefore, it is crucial to handle this standard with appropriate safety measures:

• Always handle the compound in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Avoid inhalation of the powder and contact with skin and eyes.

• Dispose of all waste containing the compound according to your institution's hazardous waste disposal procedures.

Experimental Protocols & Visualizations

Protocol 1: Preparation of Standard Solutions

This protocol outlines the steps for preparing stock and working standard solutions for chromatographic analysis.

Materials:

• N-Nitroso Desmethyl Olopatadine analytical standard

• Class A volumetric flasks (amber)

• Calibrated analytical balance

• HPLC-grade diluent (e.g., 50:50 Acetonitrile:Water)

• Amber autosampler vials

Procedure:

• Stock Solution (e.g., 100 µg/mL): a. Allow the solid standard to equilibrate to room temperature before opening to prevent moisture condensation. b. Accurately weigh approximately 10 mg of the standard into a 100 mL amber volumetric flask. c. Dissolve the standard in a small amount of diluent and sonicate for 2-3 minutes if necessary. d. Bring the flask to volume with the diluent and mix thoroughly.

• Working Standard Solutions: a. Perform serial dilutions from the stock solution to prepare working standards at the desired concentrations for the calibration curve. b. Use amber volumetric flasks for all dilutions. c. Transfer the final solutions to amber autosampler vials for analysis.

Diagram 1: Troubleshooting Workflow for Standard Instability

Caption: Troubleshooting workflow for stability issues.

Table 1: Summary of Recommended Analytical Conditions

Parameter	Recommendation	Rationale
Analytical Technique	LC-MS/MS or LC-HRMS	Provides the necessary sensitivity and selectivity for trace-level impurity analysis.[10][12]
Column Chemistry	Phenyl-Hexyl	Offers suitable selectivity for separating the analyte from the parent drug and other impurities.[1][5]
Mobile Phase A	0.1% Formic Acid in Water or Buffered solution (e.g., 2mM Ammonium Formate, pH 3.0)	Ensures proper ionization and good peak shape for the acidic analyte.[1]
Mobile Phase B	Acetonitrile or Methanol	Common organic solvents for reverse-phase chromatography.
Column Temperature	30-40 °C	Provides efficient separation and good peak shapes.
Autosampler Temp.	4-10 °C	Minimizes degradation of the analyte in solution during the analytical sequence.
Injection Volume	5-10 µL	Typical injection volume for LC-MS/MS analysis.
Diluent	Acetonitrile/Water (50:50, v/v)	A common and generally stable diluent for nitrosamine standards.

References

• UHPLC Study on the Degradation Profiles of Olopatadine Hydrochloride in Eye Drops Subjected to Heat and Filtration Methods. (n.d.). SciSpace. Retrieved January 8, 2026, from [Link]

• Basniwal, P. K., & Jain, D. (2020). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method. Pharmaceutical and Biological Evaluations, 7(2), 116-127. Retrieved January 8, 2026, from [Link]

• Patel, K., et al. (2023). Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review.
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (2023). Journal of Pharmaceutical and Biomedical Analysis, 236, 115729.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2023). Journal of Pharmaceutical and Biomedical Analysis, 236, 115729.

• Basniwal, P. K., & Jain, D. (2020). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method. Journal of Applied Pharmaceutical Science, 10(08), 073-081. Retrieved January 8, 2026, from [Link]

• Mahajan, A., et al. (2013). STUDY OF OLOPATADINE HYDROCHLORIDE UNDER ICH RECOMMENDED STRESS CONDITIONS BY LC, LC-MS/TOF FOR IDENTIFICATION, AND CHARACTERIZATION OF DEGRADATION PRODUCTS. Analytical Chemistry Letters, 3(2), 122-133. Retrieved January 8, 2026, from [Link]

• Mahajan, A., et al. (2016). Degradation kinetics of olopatadine HCL using a validated UV-area under curve method. Journal of Analytical & Pharmaceutical Research, 2(2).

• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. (n.d.). PMDA. Retrieved January 8, 2026, from [Link]

• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. (2021). FDA. Retrieved January 8, 2026, from [Link]

• Olopatadine Impurities and Related Compound. (n.d.). Veeprho. Retrieved January 8, 2026, from [Link]

• Stability Testing Challenges for N-Nitrosamine Impurities. (2023). LCGC Europe.

• N-Nitroso N-Desmethyl Olopatadine. (n.d.). SynZeal. Retrieved January 8, 2026, from [Link]

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025). Medical Gas Research, 15(2), 53.
• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products -2024. (2025).
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025). Contract Pharma.
• Nitrosamine and Impurity Reference Standards: Enabling Precision in Pharmaceutical Analysis. (2025).
• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica, 17(1), 634-639.

• N-Nitroso Olopatadine N-Desmethyl Impurity (E-Isomer). (n.d.). SynZeal. Retrieved January 8, 2026, from [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. (2024). Der Pharma Chemica, 16(5), 1-7.

• Nitrosamine impurities: guidance for marketing authorisation holders. (n.d.). European Medicines Agency. Retrieved January 8, 2026, from [Link]

• Customized Reference Standards for Nitrosamine Impurities. (n.d.). Taros Chemicals. Retrieved January 8, 2026, from [Link]

• N-Nitroso Olopatadine N-Desmethyl Impurity. (n.d.). SynThink Research Chemicals. Retrieved January 8, 2026, from [Link]

• Olopatadine Impurities | 113806-05-6 Certified Reference Substance. (n.d.). Alfa Omega Pharma. Retrieved January 8, 2026, from [Link]

• N-Nitroso Olopatadine N-Desmethyl Impurity. (n.d.). Veeprho. Retrieved January 8, 2026, from [Link]

• Product Name : N-Nitroso Olopatadine N-Desmethyl Impurity. (n.d.). Pharmaffiliates. Retrieved January 8, 2026, from [Link]

• Control of Nitrosamine Impurities in Human Drugs. (2023). FDA. Retrieved January 8, 2026, from [Link]

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2025). EDREX.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. stabilityhub.com [stabilityhub.com]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method [] [jag.journalagent.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-Nitroso N-Desmethyl Olopatadine | SynZeal [synzeal.com]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. scispace.com [scispace.com]

Technical Support Center: Optimization of Mobile Phase for N-Nitroso Desmethyl Olopatadine Separation

Welcome to the technical support center for the analytical challenges surrounding N-Nitroso Desmethyl Olopatadine. This guide is designed for researchers, analytical scientists, and drug development professionals actively working on the quantification and control of this Nitrosamine Drug Substance-Related Impurity (NDSRI) in Olopatadine Hydrochloride drug products.

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. FDA and European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to control these impurities at very low levels.[3][4] N-Nitroso Desmethyl Olopatadine is an NDSRI that can form from a desmethyl intermediate during the synthesis of Olopatadine HCl.[5] Its control is critical, with an Acceptable Intake (AI) limit set at 1500 ng/day.[6]

This document provides a troubleshooting framework and detailed protocols to optimize the reversed-phase HPLC mobile phase for robust and sensitive separation of N-Nitroso Desmethyl Olopatadine from the active pharmaceutical ingredient (API) and its other related substances.

Recommended Starting Analytical Method (HPLC-UV)

A validated HPLC method serves as an excellent foundation for any optimization work. The following conditions have been demonstrated to be effective for the quantification of N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride ophthalmic solution.[7][8]

Parameter	Recommended Condition
Column	Poroshell 120 Phenyl-Hexyl, 150 x 4.6 mm, 2.7 µm
Mobile Phase A	1.36 g/L Potassium Dihydrogen Phosphate in water, pH adjusted to 3.0 with Orthophosphoric Acid : Acetonitrile (95:5 v/v)
Mobile Phase B	Acetonitrile : Water (98:2 v/v)
Flow Rate	0.8 mL/min
Column Temperature	35°C
Detection Wavelength	220 nm
Injection Volume	20 µL
Diluent	20% Acetonitrile in Water

Gradient Program:

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.00	69	31
28.0	69	31
38.0	32	68
50.0	69	31
60.0	69	31

Under these conditions, Olopatadine HCl elutes at approximately 4.4 minutes, while N-Nitroso Desmethyl Olopatadine isomers are reported to elute around 16.7 and 19.4 minutes.[7]

Frequently Asked Questions (FAQs)

Q1: Why is a Phenyl-Hexyl stationary phase recommended for this separation?

A: While a standard C18 column separates compounds primarily based on hydrophobicity, a Phenyl-Hexyl phase offers alternative selectivity. The phenyl groups provide π-π stacking interactions, which can be highly effective for retaining and separating aromatic compounds like Olopatadine and its nitrosamine impurity. This different retention mechanism can resolve critical pairs that may co-elute on a C18 column. For nitrosamine analysis, stationary phases like biphenyl have also been noted for their ability to retain small, polar nitrosamines better than traditional C18 columns.[9]

Q2: What is the critical role of mobile phase pH in this analysis?

A: The mobile phase pH is arguably the most critical parameter for controlling retention and peak shape. Olopatadine Hydrochloride contains a carboxylic acid functional group. At a pH of 3.0, which is below its pKa, the carboxylic acid will be protonated (neutral), increasing its hydrophobicity and retention on a reversed-phase column. The N-Nitroso Desmethyl Olopatadine impurity also has this acidic moiety. Precise pH control ensures consistent ionization states for both the API and the impurity, leading to reproducible retention times and optimal separation.

Q3: My UV-based method isn't sensitive enough to meet regulatory limits. What is the next step?

A: Achieving the required low limits of detection (LOD) and quantitation (LOQ) for nitrosamines often necessitates the use of mass spectrometry.[10][11] A Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method offers significantly higher sensitivity and selectivity. A published LC-MS/MS method for N-Nitroso Desmethyl Olopatadine uses a phenyl-hexyl column with a mobile phase of 2 mM ammonium formate in water and acetonitrile, which is highly compatible with mass spectrometry.[5][12]

Q4: How can I prevent the artificial (in-situ) formation of N-Nitroso Desmethyl Olopatadine during my analysis?

A: In-situ formation is a valid concern when a secondary amine (the desmethyl olopatadine precursor) and a nitrosating agent (like nitrite impurities) are present under favorable conditions (e.g., acidic pH).[13][14] To mitigate this:

• pH Control: While the method uses an acidic pH for chromatographic reasons, avoid excessively harsh acidic conditions during sample preparation.

• High-Purity Reagents: Use high-purity water and solvents to minimize potential nitrite contamination.[14]

• Temperature Control: Prepare samples at controlled room temperature or below, as elevated temperatures can accelerate nitrosation reactions.[14]

Troubleshooting Guide: Mobile Phase Optimization

This section addresses common chromatographic problems in a Q&A format, providing both the scientific rationale and actionable solutions for optimizing your mobile phase.

Q: I am observing poor resolution (<1.5) between the N-Nitroso Desmethyl Olopatadine peak and an adjacent peak (either the API tail or another impurity). How can I improve it?

A: Poor resolution indicates insufficient selectivity between the two components. The primary goal is to alter the mobile phase composition to change the relative retention of the analytes.

• Underlying Cause: The mobile phase is not providing enough differentiation in its interaction with the analytes and the stationary phase.

• Troubleshooting Strategy:

  • Adjust Mobile Phase pH: A small change in pH (e.g., from 3.0 to 2.8 or 3.2) can subtly alter the ionization state of the carboxylic acid group on both Olopatadine and the nitrosamine, potentially changing their relative hydrophobicities and improving separation.

  • Modify the Organic Modifier: Acetonitrile and methanol have different solvent properties. If you are using acetonitrile (as in the starting method), try replacing it with methanol. Methanol is a protic solvent and can engage in different hydrogen bonding interactions, which can significantly alter selectivity.

  • Fine-Tune the Gradient Slope: A shallower gradient (i.e., increasing the %B more slowly) around the elution time of the critical pair can increase the separation between them. In the reference method, you could slow the ramp between 28 and 38 minutes.

Q: The peak for Olopatadine or the nitrosamine impurity is tailing significantly (Tailing Factor > 1.5). What is causing this and how do I fix it?

A: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase, or by issues with the mobile phase pH.

• Underlying Cause:

  • Silanol Interactions: Free silanol groups on the silica backbone of the column can interact with basic sites on the analytes (like the tertiary amine on Olopatadine), causing tailing.

  • Incorrect pH: If the pH is not optimal to keep the analytes in a single, stable ionic form, peak broadening and tailing can occur.

• Troubleshooting Strategy:

  • Confirm Mobile Phase pH: Ensure the pH of your aqueous mobile phase (Phase A) is accurately prepared and stable. A pH of 3.0 is generally effective at suppressing the ionization of silanol groups, minimizing these secondary interactions.

  • Reduce Sample Concentration: Overloading the column with a high concentration of the API can lead to peak tailing. Try diluting your sample to see if the peak shape improves.

  • Consider an Alternative Column: If tailing persists, an alternative brand of Phenyl-Hexyl column or a modern, high-purity C18 column with better end-capping might yield improved peak symmetry.

Q: The retention time of my N-Nitroso Desmethyl Olopatadine peak is shifting between injections. What is the likely cause?

A: Retention time instability points to a lack of equilibrium in the HPLC system or changes in the mobile phase composition.

• Underlying Cause: The column has not been sufficiently equilibrated with the starting mobile phase conditions, or the mobile phase is being prepared inconsistently.

• Troubleshooting Strategy:

  • Increase Equilibration Time: Before the first injection of a sequence, ensure the column is equilibrated with the initial mobile phase conditions (69% A, 31% B) for at least 10-15 column volumes.

  • Ensure Proper Mobile Phase Mixing: Use an HPLC-grade solvent mixer or degas the mobile phases thoroughly before use to prevent bubble formation, which can affect the pump's flow rate and composition delivery.

  • Prepare Fresh Mobile Phase Daily: Buffers like potassium phosphate can support microbial growth over time, and the pH of organic/aqueous mixtures can drift. Freshly prepared mobile phases ensure consistency.

Visualized Workflows and Relationships

General Troubleshooting Workflow

The following diagram outlines a logical decision-making process for addressing common chromatographic issues.

A logical workflow for troubleshooting common HPLC issues.

Mobile Phase Parameter Influence

This diagram illustrates how key mobile phase parameters influence chromatographic results.

Relationship between mobile phase parameters and separation results.

Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Scouting

Objective: To determine the optimal mobile phase pH for the separation of N-Nitroso Desmethyl Olopatadine from Olopatadine and other impurities.

• Prepare Mobile Phase A Buffers:

  • Prepare three separate batches of the aqueous portion of Mobile Phase A (1.36 g/L Potassium Dihydrogen Phosphate in water).

  • Adjust the pH of each batch to 2.8, 3.0 (control), and 3.2, respectively, using dilute Orthophosphoric Acid.

  • Add Acetonitrile to each buffer to achieve the final 95:5 (Aqueous:ACN) ratio.

• Prepare Mobile Phase B: Prepare Mobile Phase B (Acetonitrile:Water, 98:2 v/v) as usual.

• System Setup:

  • Install the Phenyl-Hexyl column and set the temperature to 35°C.

  • Prepare a test sample containing Olopatadine HCl spiked with N-Nitroso Desmethyl Olopatadine at a representative concentration (e.g., the LOQ level).

• Execution:

  • For each pH condition (2.8, 3.0, 3.2):

    • Thoroughly flush the HPLC system and column with the new Mobile Phase A.

    • Equilibrate the column for at least 20 minutes at the initial gradient conditions.

    • Inject the test sample in triplicate.

• Evaluation:

  • Record the retention times for Olopatadine and N-Nitroso Desmethyl Olopatadine.

  • Calculate the resolution (Rs) between the nitrosamine and the closest eluting peak for each pH condition.

  • Calculate the tailing factor for all peaks of interest.

  • Select the pH that provides the best resolution (target Rs ≥ 2.0) and acceptable peak shape (target Tf ≤ 1.5).

References

Sources

• 1. edaegypt.gov.eg [edaegypt.gov.eg]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. topioxresearch.com [topioxresearch.com]
• 4. fda.gov [fda.gov]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. veeprho.com [veeprho.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. agilent.com [agilent.com]
• 12. zenodo.org [zenodo.org]
• 13. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: N-Nitroso Desmethyl Olopatadine HPLC Analysis

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of N-Nitroso Desmethyl Olopatadine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape during their analytical experiments. Here, we combine fundamental chromatographic principles with practical, field-proven insights to ensure the integrity and accuracy of your results.

Troubleshooting Guide: A Logical Workflow for Poor Peak Shape

When encountering distorted peaks in the chromatography of N-Nitroso Desmethyl Olopatadine, a systematic approach is crucial for efficient problem-solving. The diagram below outlines a logical workflow to diagnose and address the root cause of poor peak shape, a common challenge encountered in HPLC analysis.

Caption: Troubleshooting workflow for poor HPLC peak shape.

Frequently Asked Questions (FAQs) & Troubleshooting Steps

Q1: I'm observing significant peak tailing for N-Nitroso Desmethyl Olopatadine. What is the most likely cause and how do I fix it?

A1: Peak tailing is the most common peak shape issue for compounds like N-Nitroso Desmethyl Olopatadine.[1] This is primarily due to secondary interactions between the basic amine group on the molecule and acidic silanol groups on the silica-based stationary phase.[2][3]

• Causality: N-Nitroso Desmethyl Olopatadine possesses a tertiary amine, which can be protonated. Residual silanol groups (Si-OH) on the surface of C18 columns are acidic and can become ionized (Si-O-).[4] The positively charged analyte can then interact with these negatively charged sites via a secondary ion-exchange mechanism, in addition to the primary reversed-phase retention. This mixed-mode retention leads to delayed elution for a portion of the analyte molecules, resulting in a tailed peak.[2]

• Step-by-Step Troubleshooting Protocol:

  • Verify Mobile Phase pH: The pH of your mobile phase is the most critical parameter.[5][6] For basic compounds, a low pH is generally recommended to suppress the ionization of silanol groups.[2] Published methods for this analyte use a mobile phase pH of 3.0.[7][8]

    • Action: Ensure your mobile phase buffer is correctly prepared and the final pH is at or around 3.0. Operating at a pH too close to the analyte's pKa can also cause peak distortion as both ionized and unionized forms will be present.[9][10]

  • Use an End-Capped Column: Modern, high-purity silica columns are often "end-capped," where residual silanols are chemically bonded with a small silylating agent to make them inert.[1][11]

    • Action: Verify that you are using a high-quality, end-capped column. If your column is old or has been exposed to harsh conditions (e.g., high pH), its performance may be degraded.[12] Consider replacing it.

  • Consider a Phenyl-Hexyl Stationary Phase: Some validated methods for this analyte specify a Phenyl-Hexyl column.[7][8][13] This type of stationary phase offers alternative selectivity and can sometimes reduce silanol interactions compared to standard C18 phases.

  • Add a Competing Base (Use with Caution): In some cases, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can mask the active silanol sites and improve peak shape.[4] However, this can alter selectivity and may not be suitable for all methods, especially LC-MS.

Q2: My peak for N-Nitroso Desmethyl Olopatadine is fronting. What does this indicate?

A2: Peak fronting, where the first half of the peak is broader than the second, is typically a sign of column overload or sample solvent issues.[14][15]

• Causality (Column Overload): When the concentration of the analyte injected onto the column is too high, it saturates the stationary phase at the column inlet.[16] The excess molecules cannot interact with the stationary phase and travel through the column more quickly, eluting earlier and causing the peak to front.[14][16]

• Causality (Solvent Mismatch): If the sample is dissolved in a solvent that is significantly stronger (less polar in reversed-phase) than the mobile phase, the sample band will not focus properly at the head of the column, leading to distortion.[17]

• Step-by-Step Troubleshooting Protocol:

  • Reduce Sample Concentration: This is the most direct way to address overload.

    • Action: Prepare a serial dilution of your sample (e.g., 1:10, 1:100) and inject it. If the peak shape becomes symmetrical at lower concentrations, you have confirmed mass overload.[16]

  • Reduce Injection Volume: If diluting the sample is not feasible, reducing the injection volume can have a similar effect.[18]

  • Match Sample Solvent to Mobile Phase: The ideal practice is to dissolve your sample in the initial mobile phase.[17]

    • Action: If your sample is dissolved in a strong solvent like 100% acetonitrile or methanol, try to evaporate and reconstitute it in your mobile phase (e.g., 95:5 Water:Acetonitrile). This ensures the sample is properly focused at the column inlet.

Issue	Primary Cause	Recommended Action
Peak Fronting	Mass Overload	Dilute the sample or reduce injection volume.[16]
Sample Solvent Stronger than Mobile Phase	Dissolve the sample in the initial mobile phase.[17]
Column Collapse/Void	Replace the column.[14]

Q3: I am seeing a split peak where there should only be one for N-Nitroso Desmethyl Olopatadine. How do I determine the cause?

A3: A split peak can be one of the most challenging issues, as it can stem from physical problems with the HPLC system or chemical issues with the sample/method.[14][19]

• Step-by-Step Troubleshooting Protocol:

  • Determine if All Peaks are Split:

    • Observation: Inject a standard mix with other compounds. If all peaks are split, the problem is likely physical and located before the column.[20][21]

    • Common Causes: A partially blocked inlet frit on the column or guard column, or a void/channel in the column packing at the inlet.[19][20] This causes the sample to travel through two different paths to the column, resulting in a split peak.[14]

    • Action:

      • First, remove the guard column (if installed) and re-inject. If the problem is solved, replace the guard column.

      • If there is no guard column or the problem persists, try back-flushing the analytical column.

      • If back-flushing doesn't work, the column frit may be irreversibly plugged, or a void may have formed. The column will likely need to be replaced.[19]

  • If Only the Analyte Peak is Split:

    • Observation: If only the N-Nitroso Desmethyl Olopatadine peak is split, the issue is chemical or method-related.[22]

    • Common Causes:

      • Sample Solvent Mismatch: The sample is dissolved in a solvent that is immiscible with or much stronger than the mobile phase, causing the sample to precipitate or behave erratically upon injection.[14] Action: Prepare the sample in the mobile phase.[20]

      • Co-elution: The "split" is actually two closely eluting isomers or impurities. Action: Try injecting a smaller volume. If the split resolves into two distinct peaks, you have a separation issue.[14] You may need to optimize your gradient or mobile phase to improve resolution.

      • pH Near pKa: If the mobile phase pH is very close to the analyte's pKa, the compound can exist in both ionized and non-ionized forms, which can have slightly different retention times, leading to a distorted or split peak.[5][9] Action: Adjust the mobile phase pH to be at least 1.5-2 pH units away from the analyte's pKa.

Experimental Protocols

Protocol 1: Column Flushing and Cleaning

This protocol is for addressing high backpressure or suspected column contamination that may lead to peak shape issues.

• Disconnect the column from the detector.

• Reverse the column direction (connect the outlet to the pump).

• Flush the column with at least 25 mL of each of the following solvents, in order, at a low flow rate (e.g., 0.5 mL/min):

  • Mobile phase (without buffer salts)

  • 100% HPLC-grade water

  • Isopropanol

  • Hexane (only if non-polar contaminants are suspected, ensure miscibility)

  • Isopropanol (to transition back to reversed-phase)

  • 100% Acetonitrile or Methanol

  • Mobile phase (without buffer salts)

• Re-equilibrate the column in the forward direction with your initial mobile phase until the baseline is stable.

Protocol 2: Sample Preparation Best Practices

To avoid issues like poor solubility and solvent mismatch, follow these steps.[23][24][25]

• Solvent Selection: Whenever possible, use the initial mobile phase as the sample diluent.[17]

• Solubility Check: Ensure the analyte is fully dissolved. Use sonication if necessary. Incomplete dissolution can cause split peaks.[26]

• Filtration: Filter all samples through a 0.22 µm or 0.45 µm syringe filter compatible with your sample solvent to remove particulates that could block the column frit.[17]

• Concentration: Ensure the sample concentration is within the linear range of the detector to avoid column overload.[12][17]

References

• Chrom Tech, Inc. (2025, October 28).
• Separation Science. Peak Splitting in HPLC: Causes and Solutions.
• ACD/Labs. (2022, October 6).
• alwsci. (2023, May 6).
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• Phenomenex. (2025, April 1). Understanding Peak Fronting in HPLC.
• (2023, September 26).
• Element Lab Solutions. Peak Tailing in HPLC.
• Drawell. Sample Preparation for HPLC Analysis: Step Guides and Common Techniques.
• (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa.
• Waters Knowledge Base. What are some common causes of peak fronting? - WKB255705.
• Bio-Works.
• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
• Chromatography Today.
• alwsci. (2025, April 15).
• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage.
• GALAK Chromatography. HPLC Troubleshooting - Peak Shape Problems & Ghost Peak.
• Hawach. (2025, October 28). Reasons for Peak Tailing of HPLC Column.
• The Scientist.
• (2024, August 20).
• Moravek.
• Axion Labs. Front Tailing HPLC & GC Peaks.
• Industry news. (2023, December 27).
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• SynZeal.
• Organomation.
• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems.
• Der Pharma Chemica. A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC | Abstract.
• Der Pharma Chemica. (2025, April 28).
• HPLC Troubleshooting Guide.
• HPLC Troubleshooting Guide.
• Agilent.
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• Cleanchem.
• Chemicea. N-Nitroso Olopatadine N-Desmethyl Impurity | CAS No- NA.
• Shodex HPLC Columns.
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• HPLC.
• Alfa Omega Pharma. Olopatadine Impurities | 113806-05-6 Certified Reference Substance.
• Chemistry LibreTexts. (2019, June 5). 12.
• Zenodo. (2025, October 28). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS.

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minimizing background noise in N-Nitroso Desmethyl Olopatadine MS analysis

Welcome to the technical support center for the analysis of N-Nitroso Desmethyl Olopatadine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on minimizing background noise and overcoming common challenges in the sensitive detection of this nitrosamine drug substance-related impurity (NDSRI). As the pharmaceutical industry faces increasing scrutiny over nitrosamine impurities, robust and reliable analytical methods are paramount.[1][2] This guide provides in-depth, field-proven insights to help you achieve the low detection limits required for regulatory compliance.

Frequently Asked Questions (FAQs)

Q1: My total ion chromatogram (TIC) shows a consistently high and noisy baseline across the entire run, even in blank injections. What are the primary causes and first steps?

A1: A high, noisy baseline is a common issue in trace-level analysis and typically points to systemic contamination rather than a sample-specific problem. The noise can be either chemical or electronic in origin.[3]

To diagnose the source, first, turn off the liquid flow and ion source spray voltage. If the noise persists, it is likely electronic and may require service from the instrument manufacturer. If the noise disappears, it is chemical in origin, and you should investigate the following sources systematically:

• Solvents and Mobile Phase: This is the most common culprit. Always use fresh, high-purity, LC-MS grade solvents and additives.[4][5] Avoid using pre-mixed mobile phases containing acids, as they can become contaminated over time.[6] Run a blank injection of your freshly prepared mobile phase to confirm its cleanliness. A noisy blank is a clear indicator of contaminated solvents.[4]

• System Contamination: The LC system itself—including tubing, pump components, and the autosampler—can accumulate contaminants over time.[4][7] Regularly flush the entire system with a strong solvent mixture like isopropanol/acetonitrile/water to remove buildup.[3]

• Gas Supply and Leaks: Ensure your nitrogen gas is high-purity and that there are no leaks in the gas lines or at the MS interface. Air leaks can introduce atmospheric components, leading to a high background.[4]

Q2: I observe specific, recurring peaks in my chromatograms, even when I inject a solvent blank. What are these peaks and how can I eliminate them?

A2: The presence of specific, repeating peaks in blanks is a classic sign of contamination from common laboratory consumables and the surrounding environment.[3]

• Plasticizers (e.g., Phthalates): These compounds are ubiquitous in plastic labware (e.g., centrifuge tubes, pipette tips, solvent bottle caps). They can leach into your solvents and samples, appearing as distinct peaks.

• Polymers (e.g., PEG, PPG): Polyethylene glycol (PEG) and polypropylene glycol (PPG) are common contaminants from detergents, personal care products, and some plastics. They are easily identified by their characteristic repeating pattern of peaks, often separated by 44 Da (for PEG).[4]

• Slip Agents (e.g., Erucamide): These are often found in polypropylene tubes and can cause significant background interference.

To mitigate this, switch to glass or high-quality polypropylene labware for all sample and solvent preparation.[3] Thoroughly cleaning glassware and avoiding plastic containers for long-term solvent storage are crucial steps.

Common Contaminant	Typical m/z Values (Positive Ion Mode)	Primary Source
Phthalates	149, 279, 391	Plastic containers, tubing, gloves
Polyethylene Glycol (PEG)	Series of peaks with 44 Da spacing	Detergents, cosmetics, plastics
Erucamide	338.3	Polypropylene tubes
Polydimethylsiloxane (PDMS)	Series of peaks with 74 Da spacing	Silicone tubing, septa, grease

Q3: For N-Nitroso Desmethyl Olopatadine, should I use Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

A3: The choice of ionization source is critical and depends on the analyte's properties. For nitrosamines, the decision often balances the need for sensitivity against susceptibility to matrix effects.

• APCI is generally favored for small, more volatile nitrosamines and is often reported to be less susceptible to matrix interference and ion suppression.[8][9]

• ESI is typically better suited for larger, more polar, and less volatile molecules, which includes many NDSRIs like N-Nitroso Desmethyl Olopatadine.[10]

A published LC-MS/MS method for the quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine HCl active pharmaceutical ingredient (API) successfully utilized ESI in the negative ionization mode .[11] This is a strong starting point for your method development. However, it is always recommended to test both ionization sources on your specific instrument to determine which provides the optimal signal-to-noise ratio for your application.

Q4: My signal for N-Nitroso Desmethyl Olopatadine is low and variable when analyzing the API, but strong for the pure standard. What causes this ion suppression?

A4: This phenomenon is known as a matrix effect , specifically ion suppression , and it is a major challenge in trace-level LC-MS analysis.[9] It occurs when co-eluting compounds from the sample matrix—in this case, the high-concentration Olopatadine API—interfere with the ionization of the target analyte in the MS source.[12]

The most effective strategy to combat ion suppression is to ensure robust chromatographic separation between the API and the N-Nitroso Desmethyl Olopatadine impurity.

Key Mitigation Strategy: Use of a Divert Valve A divert valve is essential. Program the valve to send the initial and final portions of the chromatographic run, including the large API peak, directly to waste.[13] Only the narrow time window during which the N-Nitroso Desmethyl Olopatadine elutes is directed into the mass spectrometer. This prevents the high concentration of the API from entering the ion source, which not only eliminates ion suppression but also keeps the source cleaner for longer, ensuring more stable performance.

Troubleshooting Guide: A Systematic Approach to Noise Reduction

When facing persistent background noise, a structured approach is necessary. This guide provides a logical workflow to identify and resolve the root cause of the interference.

Diagram: Troubleshooting Workflow for High Background Noise

Caption: Workflow from sample preparation to final data analysis.

Protocol 2: Recommended Starting LC-MS/MS Parameters

These parameters are based on a validated method for N-Nitroso Desmethyl Olopatadine and serve as an excellent starting point for method development. [11][14][15]

Parameter	Recommendation	Rationale / Comment
LC Column	Phenyl Hexyl (e.g., 100 x 4.6 mm, 2.1 µm)	Provides unique selectivity for aromatic compounds, aiding in the separation from the API. [11]
Mobile Phase A	2 mM Ammonium Formate in Water	Volatile buffer compatible with MS. [11]
Mobile Phase B	Acetonitrile	Standard organic mobile phase.
Flow Rate	0.5 mL/min	A typical flow rate for analytical scale LC-MS. [11]
Gradient	Gradient elution required	Start with a higher aqueous percentage to retain the analyte, then ramp up the organic phase to elute it.
Ionization Mode	ESI Negative	Demonstrated to be effective for this specific NDSRI. [11]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification by monitoring specific precursor-to-product ion transitions. [10]
MRM Transitions	To be optimized	Requires infusion of a pure standard to determine the optimal precursor ion ([M-H]⁻) and product ions. At least two transitions should be monitored for confident identification and quantification. [14]
Source Temp.	200-350°C	Optimize to ensure efficient desolvation without causing thermal degradation. [16][17]

| Cone Gas Flow | 150-350 L/hr | Critical for minimizing background noise. Higher flows can help shield the ion entrance from neutral contaminants. [2]|

References

• U.S. Food and Drug Administration (FDA). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Available from: [Link]

• Shinde, V. M., et al. (2023). Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. ResearchGate. Available from: [Link]

• Maddela, R., et al. (2022). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. Available from: [Link]

• Ji, Y., et al. (2024). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ACS Publications. Available from: [Link]

• Waters Corporation. Nitrosamines Analysis with LC-MS/MS. Available from: [Link]

• Der Pharma Chemica. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Available from: [Link]

• Waters Corporation. Nitrosamines Analysis with LC/MS-MS. Available from: [Link]

• Kim, H., et al. (2021). Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. PubMed. Available from: [Link]

• Kim, H., et al. (2021). Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. PubMed Central. Available from: [Link]

• Vele, T. V., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. ResearchGate. Available from: [Link]

• ResearchGate. How to get rid of the high noise background in Mass spec (UPLC-LTQ-XL)?. Available from: [Link]

• Vele, T. V., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. Available from: [Link]

• U.S. Food and Drug Administration (FDA). (2019). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in ARB Drugs. Available from: [Link]

• Plasmion GmbH. By Ionization Only: Detecting Nitrosamines with Mass Spectrometry. Available from: [Link]

• Waters Corporation. Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. Available from: [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Available from: [Link]

• ResearchGate. How to reduce high background noise in an LC MS/MS experiment?. Available from: [Link]

• SynZeal. N-Nitroso N-Desmethyl Olopatadine. Available from: [Link]

• Waters Corporation. Mass Spec contamination issue - High background. Available from: [Link]

• precisionFDA. N-NITROSO-DESMETHYL-OLOPATADINE. Available from: [Link]

• Ellutia. Nitrosamines in Pharma. Available from: [Link]

• ResearchGate. MS–MS spectra of the seven nitrosamines. Available from: [Link]

• Agilent Technologies. Tips to Improve Signal-to-Noise Checkout. Available from: [Link]

• Nitrosamines Exchange. (2022). Background noise in UPLC-MS/MS experience?. Available from: [Link]

• Schmidt, C. K., et al. (2008). Analysis of nitrosamines in wastewater: exploring the trace level quantification capabilities of a hybrid linear ion trap/orbitrap mass spectrometer. PubMed. Available from: [Link]

• ResearchGate. (2021). Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. Available from: [Link]

• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica. Available from: [Link]

• LCGC. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Available from: [Link]

• Separation Science. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Available from: [Link]

• Veeprho. N-Nitroso Olopatadine N-Desmethyl Impurity. Available from: [Link]

• Trefilova, O., et al. (2021). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). National Institutes of Health. Available from: [Link]

• SCIEX. Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citrate API. Available from: [Link]

• Waters Corporation. Suggested approaches for minimizing background chemical noise in low mass MRM Transitions for trace level quantification of N-Nitro. Available from: [Link]

• LCGC International. (2007). Ion Suppression: A Major Concern in Mass Spectrometry. Available from: [Link]

• Agilent Technologies. Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Available from: [Link]

• Preprints.org. (2024). Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Available from: [Link]

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impact of pH on N-Nitroso Desmethyl Olopatadine stability and chromatography

Welcome to the technical support guide for managing the analytical challenges associated with N-Nitroso Desmethyl Olopatadine. This resource is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, field-proven insights into the impact of pH on the stability and chromatography of this critical nitrosamine impurity.

Introduction to N-Nitroso Desmethyl Olopatadine

N-Nitroso Desmethyl Olopatadine is a nitrosamine drug substance-related impurity (NDSRI) of Olopatadine, an antihistamine medication.[1] Like other N-nitroso compounds, it is classified as a probable human carcinogen, making its detection and quantification at trace levels a significant concern for pharmaceutical safety and regulatory compliance.[2][3] The formation of such impurities can occur during the manufacturing process or storage of the drug product.[4]

The stability and chromatographic behavior of N-Nitroso Desmethyl Olopatadine are highly susceptible to variations in pH. A thorough understanding of these effects is crucial for developing robust and reliable analytical methods for its control.

The Critical Role of pH in Stability and Analysis

The pH of the sample and mobile phase is a critical parameter that can influence both the chemical stability of N-Nitroso Desmethyl Olopatadine and its chromatographic retention and peak shape.

Impact on Stability

N-nitroso compounds can exhibit pH-dependent degradation. While the formation of nitrosamines from secondary amines and nitrosating agents is often favored under acidic conditions (typically pH 3-5), the stability of the formed nitrosamine can also be compromised under strong acidic or alkaline conditions.[5][6][7][8] For instance, photolytic degradation of some nitrosamines increases as pH decreases.[5]

Impact on Chromatography

In reversed-phase liquid chromatography (RP-LC), the pH of the mobile phase dictates the ionization state of the analyte. N-Nitroso Desmethyl Olopatadine possesses functional groups that can be protonated or deprotonated depending on the pH. Changes in ionization state directly affect the compound's hydrophobicity and, consequently, its retention time and interaction with the stationary phase. Inadequate pH control can lead to poor peak shape, retention time shifts, and unreliable quantification.

Troubleshooting Guide: pH-Related Chromatographic Issues

This section addresses common problems encountered during the chromatographic analysis of N-Nitroso Desmethyl Olopatadine, with a focus on pH as the root cause.

Observed Problem	Potential pH-Related Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	Analyte is partially ionized at the mobile phase pH. The pKa of the analyte is too close to the mobile phase pH.	Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For basic compounds, a lower pH (e.g., pH 2.5-3.5) ensures full protonation. For acidic compounds, a higher pH may be necessary.
Shifting Retention Times	Inconsistent or poorly buffered mobile phase. pH of the sample diluent is significantly different from the mobile phase.	Use a buffer in the mobile phase, ensuring its buffering capacity is effective at the target pH. Match the pH of the sample diluent to the initial mobile phase conditions.
Low Analyte Response / On-Column Degradation	The pH of the mobile phase or sample diluent is promoting the degradation of the nitrosamine.	Evaluate analyte stability in different pH diluents. Consider using a neutral or slightly acidic pH where the compound is most stable. Minimize sample residence time in the autosampler.[9]
Irreproducible Results	Fluctuation in mobile phase pH due to inadequate preparation or aging of the buffer.	Prepare fresh mobile phase daily. Verify the pH of the aqueous portion of the mobile phase after the addition of all components and before mixing with the organic solvent.

Experimental Workflow for Troubleshooting

The following diagram outlines a systematic approach to diagnosing and resolving pH-related issues in your chromatographic method.

Caption: Troubleshooting workflow for pH-related chromatographic issues.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the analysis of N-Nitroso Desmethyl Olopatadine?

A1: Based on published methods, an acidic pH, typically around 3.0, has been shown to be effective for the chromatographic separation of N-Nitroso Desmethyl Olopatadine.[1][9] This is often achieved using a mobile phase containing formic acid or a phosphate buffer.[1][9] An acidic pH ensures that the tertiary amine of the parent compound, Olopatadine, is fully protonated, which can aid in achieving good peak shape and resolution from its related nitrosamine impurity.

Q2: My sample is formulated at a neutral or basic pH. How should I prepare it for analysis using a low-pH mobile phase?

A2: It is crucial to control the pH of the sample solution before injection. If your sample has a high pH, injecting it directly into a low-pH mobile phase can cause on-column peak distortion or even precipitation. The recommended practice is to use a sample diluent that is chemically similar to the initial mobile phase composition and pH. This pre-conditions the sample for the analytical column environment.

Q3: Can the pH of my sample preparation lead to the artificial formation of N-Nitroso Desmethyl Olopatadine?

A3: Yes, this is a significant risk. If the sample contains residual secondary amines (Desmethyl Olopatadine) and nitrosating agents (like nitrites), acidic conditions during sample preparation could potentially lead to the formation of the nitrosamine impurity, resulting in artificially high readings.[4][8] To mitigate this, some methods suggest the addition of a nitrosating agent scavenger, such as pyrrolidine, to the sample solution.[6]

Q4: How does pH affect the detection of N-Nitroso Desmethyl Olopatadine by LC-MS/MS?

A4: The mobile phase pH directly influences the efficiency of ionization in the mass spectrometer source. For N-Nitroso Desmethyl Olopatadine, which contains a basic nitrogen atom, an acidic mobile phase (e.g., using formic acid) promotes the formation of protonated molecules [M+H]+. This is ideal for detection in positive electrospray ionization (ESI+) mode, which is commonly used for the sensitive quantification of nitrosamines.[9][10]

Q5: What are the best buffering agents for controlling pH in the analysis of this impurity?

A5: For LC-MS/MS applications, volatile buffers are preferred. Ammonium formate and ammonium acetate are excellent choices for controlling pH in the acidic to neutral range.[9] For HPLC-UV analysis, non-volatile buffers like potassium phosphate can be used and are very effective at maintaining a stable pH.[1] The choice of buffer should be guided by its pKa, which should be close to the desired mobile phase pH for maximum buffering capacity.

Recommended Analytical Protocol (LC-MS/MS)

This protocol is a starting point based on established methods for the quantification of N-Nitroso Desmethyl Olopatadine.[9][10][11]

1. Chromatographic Conditions:

• Column: Phenyl Hexyl stationary phase (e.g., 150 x 4.6 mm, 2.7 µm).[1]

• Mobile Phase A: 2 mM Ammonium Formate in water, pH adjusted to 3.0 with Formic Acid.[9]

• Mobile Phase B: Acetonitrile.[9]

• Gradient: A suitable gradient to resolve N-Nitroso Desmethyl Olopatadine from Olopatadine and other potential impurities.

• Flow Rate: 0.5 - 0.8 mL/min.[1][9]

• Column Temperature: 30-35 °C.[1][9]

• Injection Volume: 5-10 µL.

• Autosampler Temperature: 15 °C to minimize potential degradation.[9]

2. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Source Parameters: Optimize gas flows, ion spray voltage, and temperature for the specific instrument.

• MRM Transitions: Optimize precursor and product ions for N-Nitroso Desmethyl Olopatadine.

3. Sample Preparation:

• Diluent: A mixture of Mobile Phase A and Mobile Phase B that mimics the initial gradient conditions.

• Procedure: Accurately weigh the sample and dissolve it in the diluent to achieve the desired concentration. Vortex and/or sonicate to ensure complete dissolution.

Stability and Method Validation Considerations

• Solution Stability: The stability of N-Nitroso Desmethyl Olopatadine in the sample diluent should be confirmed. A study showed stability for at least 24 hours at 15°C.[9]

• Forced Degradation: While Olopatadine itself shows degradation under acidic and alkaline conditions, specific forced degradation studies on the N-nitroso impurity are recommended to understand its stability profile.[12][13]

References

• U.S. Food and Drug Administration. "LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals." FDA.gov.
• Shaik, M. R., et al. "An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024.
• Agilent Technologies. "Nitrosamines Analysis in Pharmaceuticals." Agilent.com.
• Jadhav, S. B., et al. "Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
• Merck Millipore. "Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter." SigmaAldrich.com.
• ResearchGate. "Degradation profiling of OLO in acidic, basic, and neutral conditions OLO: Olopatadine.
• Vele, T. V., et al. "Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC." Der Pharma Chemica.
• Kamaliya, B., et al.
• National Institutes of Health. "An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants." NIH.gov.
• Kamaliya, B., et al. "A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC." Der Pharma Chemica.
• "Nitrosamine- pH role." A community forum discussion.
• Vele, T. V., et al. "Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS." Zenodo.
• Vele, T. V., et al. "Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS.
• Basniwal, P. K., & Jain, D. "Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method." Semantic Scholar.
• Basniwal, P. K., & Jain, D. "Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method.
• Mandpe, L., et al.
• Basniwal, P. K., & Jain, D. "(PDF) Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method.
• Santosh, K., et al. "Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
• Biosciences Biotechnology Research Asia.
• National Institutes of Health. "An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals." NIH.gov.
• SynZeal.
• ResearchGate. "Effect of pH on % permeation of Olopatadine hydrochloride.
• Veeprho. "N-Nitroso Olopatadine N-Desmethyl Impurity." Veeprho.com.

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• 2. fda.gov [fda.gov]
• 3. agilent.com [agilent.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An Organic Chemist’s Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 8. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. researchgate.net [researchgate.net]
• 11. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS [zenodo.org]
• 12. researchgate.net [researchgate.net]
• 13. Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Analysis of N-Nitroso Desmethyl Olopatadine

Welcome to the technical support center for the analysis of N-Nitroso Desmethyl Olopatadine. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-based answers to common challenges in selecting the optimal HPLC/UHPLC column and troubleshooting your method. Nitrosamine drug substance-related impurities (NDSRIs), such as N-Nitroso Desmethyl Olopatadine, are a significant focus of regulatory agencies due to their potential carcinogenic risk.[1][2] Achieving sensitive, selective, and robust analytical methods is therefore critical.

This resource is structured to provide immediate answers through FAQs and detailed, actionable solutions in the troubleshooting and column selection guides.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges when analyzing N-Nitroso Desmethyl Olopatadine?

The primary challenges stem from the need for very low detection limits (often in the parts-per-billion range) and the chemical nature of the analyte.[3] Key difficulties include:

• Low-Level Detection: Regulatory acceptable intake (AI) limits for nitrosamines are extremely low, demanding highly sensitive analytical methods.[1][3]

• Matrix Interference: The drug substance, Olopatadine, is present at a much higher concentration and can interfere with the detection of the trace-level nitrosamine impurity, causing issues like ion suppression in LC-MS.[3]

• Chromatographic Resolution: Achieving baseline separation between N-Nitroso Desmethyl Olopatadine, its parent API (Olopatadine), and other related impurities is crucial to avoid co-elution and ensure accurate quantification.[3]

• Analyte Stability: Nitrosamines can be susceptible to degradation, particularly photolysis. Care must be taken during sample preparation and analysis.[3]

• Peak Shape: The presence of amine functionalities can lead to poor peak shape (tailing) due to interactions with residual silanols on the column's stationary phase.

Q2: I'm starting method development. Which column chemistry should I try first?

For N-Nitroso Desmethyl Olopatadine, a Phenyl-Hexyl stationary phase is an excellent and field-proven starting point.[4][5] Published methods have demonstrated successful separation of this specific impurity from Olopatadine using a Phenyl-Hexyl column.[4][5][6]

• Why it works: The phenyl-hexyl chemistry offers a unique selectivity mechanism. It provides standard hydrophobic interactions (like a C18) but also pi-pi interactions from the phenyl rings. This alternative selectivity is often effective at resolving structurally similar compounds like an API and its nitrosamine derivative.

If a Phenyl-Hexyl column is not available, a modern, base-deactivated C18 column is a reliable second choice. Look for columns specifically marketed for high performance and good peak shape for basic compounds.

Q3: My sensitivity is poor. How can I improve it?

Poor sensitivity is a common issue in trace analysis.[3] Before changing the column, consider these factors:

• Mass Spectrometry (MS) Optimization: If using LC-MS, ensure that MS parameters like collision energy, source temperature, and gas flows are fully optimized for N-Nitroso Desmethyl Olopatadine.[7] Atmospheric pressure chemical ionization (APCI) is often the standard for nitrosamine analysis, but electrospray ionization (ESI) may be better for complex NDSRIs.[7][8]

• Mobile Phase Compatibility: Ensure your mobile phase is compatible with your detection method. Volatile buffers like ammonium formate are essential for LC-MS. For UV detection, ensure the mobile phase has low absorbance at your chosen wavelength.

• Sample Diluent: A mismatch between the sample solvent and the mobile phase can cause poor peak shape and, consequently, lower peak height and sensitivity.[7] Whenever possible, dissolve your sample in the initial mobile phase.

• Injection Volume: Increasing the injection volume can boost the signal, but be cautious of overloading the column, which can degrade peak shape and resolution.

In-Depth Guide to Column Selection

Choosing the right column is the foundation of a successful separation. The selection process should be a logical workflow based on the analyte's properties and experimental goals.

Understanding the Analyte: N-Nitroso Desmethyl Olopatadine

• Structure: It is a derivative of Olopatadine, containing a secondary amine that has been nitrosated.[9] It possesses a dibenz[b,e]oxepin core, a carboxylic acid group, and the N-nitroso functionality.[10][11]

• Properties: The molecule has an XLogP3 of 3.7, indicating significant hydrophobicity, but also contains polar functional groups (carboxylic acid, nitroso group) that will influence its retention.[10] This dual nature makes it suitable for reversed-phase chromatography.

Recommended Column Chemistries: A Comparative Table

Stationary Phase	Primary Interaction Mechanism	Pros for N-Nitroso Desmethyl Olopatadine	Cons & Considerations
Phenyl-Hexyl	Hydrophobic, π-π Interactions	Proven success for this specific analyte. [4][5][12] Excellent selectivity for aromatic compounds and NDSRIs. Often provides better separation from the parent API than C18.[13]	May have different retention characteristics than more common C18 phases.
C18 (Octadecyl)	Hydrophobic	Versatile and widely available. Good retention for hydrophobic molecules like this one.[13] Modern base-deactivated C18s provide good peak shape for basic compounds.	May not provide sufficient selectivity to resolve the nitrosamine from the parent API without extensive method development.
Biphenyl	Hydrophobic, π-π Interactions	Offers enhanced retention for compounds with phenyl rings compared to C18.[13] Can provide unique selectivity.	Less commonly used than C18, so fewer literature methods are available as starting points.
Pentafluorophenyl (PFP)	Hydrophobic, Dipole-Dipole, π-π	Provides alternative selectivity, especially useful for separating positional isomers and structurally similar compounds.[13]	Can be more sensitive to mobile phase composition and temperature.

Column Selection Workflow

This decision tree illustrates a logical approach to selecting and optimizing a column for your analysis.

Caption: A workflow for selecting and optimizing an HPLC column.

Troubleshooting Guide

Even with the right column, challenges can arise. This section addresses specific problems in a Q&A format.

Problem: My N-Nitroso Desmethyl Olopatadine peak is tailing severely.

• Underlying Cause: Peak tailing for amine-containing compounds is often caused by secondary interactions between the analyte and acidic, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based column packing. This is especially problematic at neutral pH.

• Solution 1: Adjust Mobile Phase pH. Lowering the pH of the mobile phase (e.g., to pH 3.0 with formic or phosphoric acid) protonates the silanol groups to Si-OH.[4] This neutralizes their negative charge and minimizes the unwanted ionic interaction with the protonated amine on your analyte, leading to more symmetrical peaks.

• Solution 2: Use a Base-Deactivated Column. Modern columns often feature advanced end-capping or hybrid particle technology that shields these residual silanols. If you are using an older "Type A" silica column, switching to a modern "Type B" or hybrid column will significantly improve peak shape.

• Solution 3: Check for Column Overload. Injecting too much sample mass can lead to fronting or tailing. Try reducing your injection volume or sample concentration to see if the peak shape improves.

Caption: Troubleshooting workflow for poor peak shape (tailing).

Problem: The nitrosamine peak is co-eluting with the main Olopatadine peak.

• Underlying Cause: The structural similarity between the parent drug and its NDSRI makes separation challenging.[2] The chosen conditions do not provide enough selectivity to differentiate between the two compounds.

• Solution 1: Change the Organic Modifier. If you are using acetonitrile, try switching to methanol, or vice-versa. These solvents have different properties and can alter the selectivity of the separation in surprising ways. Methanol is more viscous and a better hydrogen-bond donor, which can change how analytes interact with the stationary phase.

• Solution 2: Modify the Mobile Phase pH. Adjusting the pH can change the ionization state of both the analyte and the parent drug, which can significantly impact their retention times and potentially resolve them.

• Solution 3: Switch Column Selectivity. If modifying the mobile phase is not enough, the stationary phase is the next logical step. If you started with a Phenyl-Hexyl, try a high-quality C18 or a PFP column. This introduces a different primary separation mechanism and is a powerful way to achieve resolution.[13]

• Solution 4: Reduce Column Temperature. Lowering the column temperature can sometimes increase retention and improve resolution between closely eluting peaks, although it will also increase backpressure.

Experimental Protocol: General Column Screening

This protocol provides a starting point for screening different columns to find the optimal one for your analysis.

Objective: To evaluate three different column chemistries (e.g., Phenyl-Hexyl, C18, Biphenyl) for the separation of N-Nitroso Desmethyl Olopatadine from Olopatadine.

1. Preparation of Mobile Phases:

• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Acetonitrile with 0.1% Formic Acid.

2. Preparation of Standard Solutions:

• Prepare a stock solution of Olopatadine and N-Nitroso Desmethyl Olopatadine in a suitable solvent (e.g., 50:50 Water:Acetonitrile).
• Create a working "resolution solution" containing a high concentration of Olopatadine (e.g., 500 µg/mL) and a low, detectable concentration of N-Nitroso Desmethyl Olopatadine (e.g., 0.5 µg/mL).

3. HPLC/UHPLC Conditions:

• Flow Rate: 0.4 mL/min (for UHPLC) or 1.0 mL/min (for HPLC).
• Column Temperature: 35°C.[4]
• Injection Volume: 5 µL.
• Detection: MS/MS or UV (e.g., 245 nm).[14]
• Gradient Program (Scouting): | Time (min) | % Mobile Phase B | | :--- | :--- | | 0.0 | 5 | | 20.0 | 95 | | 25.0 | 95 | | 25.1 | 5 | | 30.0 | 5 |

4. Procedure:

• Install the first column (e.g., Phenyl-Hexyl) and equilibrate the system with the initial mobile phase conditions for at least 15 minutes.
• Inject the resolution solution and acquire the chromatogram.
• Repeat the process for the other two columns, ensuring the system is properly flushed and equilibrated with each column change.

5. Evaluation Criteria:

• Resolution (Rs): Calculate the resolution between the Olopatadine peak and the N-Nitroso Desmethyl Olopatadine peak. A value of Rs > 2.0 is ideal.
• Peak Shape (Asymmetry Factor): Measure the asymmetry factor for the N-Nitroso Desmethyl Olopatadine peak. An ideal value is between 0.9 and 1.2.
• Retention Time: Note the retention time of the nitrosamine. A longer retention time is not always better, but sufficient retention is needed for separation from the solvent front.

References

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. Available at: [Link]

• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International. Available at: [Link]

• N-Nitroso Desmethyl Olopatadine. PubChem, National Institutes of Health. Available at: [Link]

• Trends and Challenges in Nitrosamine Testing: Part Two. The Analytical Scientist. Available at: [Link]

• N-NITROSO-DESMETHYL-OLOPATADINE. precisionFDA. Available at: [Link]

• Nitrosamine Impurities Challenges and Solutions. Veeprho. Available at: [Link]

• A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica. Available at: [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica. Available at: [Link]

• A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica. Available at: [Link]

• N-Nitroso N-Desmethyl Olopatadine. SynZeal. Available at: [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. Available at: [Link]

• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). National Institutes of Health (NIH). Available at: [Link]

• Olopatadine Impurities. Alfa Omega Pharma. Available at: [Link]

• Nitrosamines Analysis. Phenomenex. Available at: [Link]

• Olopatadine N-Desmethyl Impurity. Allmpus. Available at: [Link]

• Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. Waters Corporation. Available at: [Link]

• Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. LCGC International. Available at: [Link]

• Nitrosamines Analysis with LC-MS/MS. Waters Corporation. Available at: [Link]

• Overcoming the challenges of nitrosamine impurities in drugs. anCHem. Available at: [Link]

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• 2. veeprho.com [veeprho.com]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. zenodo.org [zenodo.org]
• 7. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 8. waters.com [waters.com]
• 9. N-Nitroso Olopatadine N-Desmethyl Impurity | CAS No- NA [chemicea.com]
• 10. N-Nitroso Desmethyl Olopatadine | C20H20N2O4 | CID 169445062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. GSRS [precision.fda.gov]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. waters.com [waters.com]

Technical Support Center: Troubleshooting Analyte Loss During Nitrosamine Sample Preparation

Welcome to the technical support center for nitrosamine analysis. This resource is designed for researchers, scientists, and drug development professionals to address the significant challenges associated with quantifying nitrosamine impurities, particularly the critical issue of analyte loss during sample preparation. Given the low acceptable intake (AI) limits for these potential carcinogens, even minor losses can lead to inaccurate quantification and compromise patient safety and regulatory compliance.[1][2]

This guide provides in-depth, experience-based troubleshooting advice in a direct question-and-answer format. We will explore the root causes of analyte loss and offer scientifically grounded, actionable solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Analyte Loss Due to Volatility and Thermal Degradation

Q1: I'm seeing low and inconsistent recovery for volatile nitrosamines like NDMA and NDEA. What are the likely causes and how can I fix this?

A: Low recovery of volatile nitrosamines is a frequent challenge, primarily due to their high vapor pressure.[3] Analyte loss often occurs during sample concentration steps. [1]

Core Problem: Evaporation steps, especially those involving heat and/or high vacuum, can cause volatile nitrosamines to be lost along with the solvent.[1]

Troubleshooting Steps & Explanations:

• Optimize Evaporation Conditions:

  • Reduce Temperature: Avoid aggressive heating. If using a nitrogen evaporator, keep the temperature as low as possible while still allowing for reasonable evaporation time. Many methods successfully use ambient temperatures.

  • Control Gas Flow: A high-velocity stream of nitrogen can physically carry away volatile analytes. Use a gentle, diffused flow of gas just above the liquid surface.

  • Use a Keeper Solvent: Before the sample goes to complete dryness, add a small volume of a high-boiling point, non-volatile solvent (e.g., ethylene glycol, DMSO). This "keeper" solvent will remain after the more volatile extraction solvent has evaporated, trapping the volatile nitrosamines.

• Solvent Choice and Volume:

  • Minimize the volume of volatile extraction solvents (like dichloromethane) used, as this will reduce the required evaporation time and thus the window for analyte loss.[4]

• Consider Alternative Concentration Techniques:

  • Solid-Phase Extraction (SPE): SPE can be used to concentrate analytes from a large volume onto a small cartridge, which is then eluted with a minimal volume of solvent, often eliminating the need for a subsequent evaporation step.[2][5]

  • Automated Systems: Automated SPE systems can improve reproducibility by ensuring that cartridges do not dry out, a common issue in manual processes that leads to analyte loss.[4]

Category 2: pH-Related Instability and Degradation

Q2: My nitrosamine recovery is poor, and I suspect pH is a factor. What is the optimal pH range for sample preparation, and what should I avoid?

A: The pH of your sample solution is critical. Nitrosamine formation is typically favored under acidic conditions (pH 3-5), while degradation (denitrosation) can occur in strongly acidic solutions (<1M).[6][7][8] Conversely, some nitrosamines may be unstable at neutral to basic pH. [6][9]

Core Problem: The sample's pH can either promote the artifactual formation of new nitrosamines (leading to false positives) or cause the degradation of existing ones (leading to false negatives).[1][7]

Troubleshooting Steps & Explanations:

• pH Adjustment and Control:

  • Target a Near-Neutral pH: For many nitrosamines, maintaining a pH between 6 and 8 during extraction is a safe starting point to minimize both formation and degradation.[8]

  • Buffer Your Solutions: Use appropriate buffers to maintain a stable pH throughout the sample preparation process, especially when dealing with acidic or basic drug substances or excipients.

  • Method-Specific Optimization: The optimal pH can be analyte-dependent. For example, satisfactory recoveries for NMBA were achieved with formic acid, while MeNP required its absence.[10][11]

• Preventing Artifactual Formation:

  • If your sample matrix contains secondary or tertiary amines and a source of nitrites, acidic conditions during sample prep can lead to in-situ formation of nitrosamines.[1][7]

  • Use of Scavengers: Consider adding a nitrosation inhibitor like ascorbic acid or sulfamic acid to your sample diluent to quench any residual nitrosating agents.[12][13]

Visual Workflow: pH Optimization Strategy

Caption: Decision tree for troubleshooting pH-related nitrosamine loss.

Category 3: Photolytic Degradation

Q3: Can light exposure affect my results? I'm noticing lower recoveries in samples left on the benchtop for extended periods.

A: Yes, absolutely. Nitrosamines are susceptible to photolytic degradation, meaning they can be broken down by exposure to light, particularly UV light. [8][12]

Core Problem: Prolonged exposure to ambient laboratory light or direct sunlight during sample preparation can lead to the degradation of target analytes, resulting in artificially low quantification.[8]

Troubleshooting Steps & Explanations:

• Use Amber Glassware: Always prepare and store samples and standards in amber vials or glassware to block UV light.

• Minimize Light Exposure: Work in an area with subdued lighting if possible. When not actively working with samples, store them in a dark place (e.g., a closed cabinet or a box).

• Wrap It Up: If amber glassware is unavailable, wrap clear vials and flasks with aluminum foil to protect the contents from light.

• Expedite Sample Preparation: Minimize the time samples are exposed to light by processing them efficiently.

Category 4: Matrix Effects and Extraction Inefficiency

Q4: I'm working with a complex drug product matrix and my recovery is very low, even for spiked samples. How do I overcome matrix effects?

A: Complex matrices from drug products are a primary cause of poor recovery.[1][14] This can be due to two main issues: 1) inefficient extraction of the nitrosamine from the matrix, and 2) matrix effects during LC-MS analysis (ion suppression or enhancement). [14][15][16]

Core Problem: Excipients, the active pharmaceutical ingredient (API), and other components of the drug product can interfere with the extraction process or suppress the analyte signal in the mass spectrometer.[1][14]

Troubleshooting Steps & Explanations:

• Optimize Sample Pre-treatment:

  • Dissolution: Ensure the drug product is fully dissolved. This may require testing various diluents. While water is ideal, some formulations may require organic solvents like methanol.[17] Be aware that using organic diluents can sometimes lead to poor chromatographic peak shapes.[17]

  • Mechanical Agitation: Use vigorous vortexing or mechanical shaking to ensure thorough mixing and extraction.[1] Note that sonication should be used with caution as the heat generated can potentially lead to artifactual nitrosamine formation.[1]

• Implement a Robust Cleanup Strategy:

  • Solid-Phase Extraction (SPE): SPE is highly effective for cleaning up complex samples.[15] Different sorbents can be used depending on the nitrosamine and matrix. Common choices include strong cation-exchange cartridges or graphitic carbon.[2][18]

  • Liquid-Liquid Extraction (LLE): LLE is a fundamental technique to separate nitrosamines from the matrix based on their solubility.[1][15] Salting-out LLE (SALLE), where salt is added to a mixture of water and a water-miscible organic solvent, has proven effective for isolating nitrosamines from biological matrices.[1][10]

• Evaluate and Mitigate Matrix Effects in MS:

  • Use Stable Isotope-Labeled (SIL) Internal Standards: This is the most effective way to compensate for matrix effects. A SIL internal standard will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate correction.[19]

  • Dilution: A simple first step is to dilute the final extract. This reduces the concentration of interfering matrix components, though it may compromise sensitivity.[15]

  • Optimize Chromatography: Adjusting the LC gradient can help separate the nitrosamine peak from co-eluting matrix components.[15] Using alternative column chemistries, like pentafluorophenyl (PFP), can also provide different selectivity.[20]

  • Change Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI) for some nitrosamines because ionization occurs in the gas phase.[14][15]

Protocol: Basic Solid-Phase Extraction (SPE) for Nitrosamine Cleanup

This is a generalized protocol and must be optimized for your specific application.

• Sample Preparation: Dissolve the drug product in an appropriate solvent (e.g., water or methanol/water). Centrifuge and filter to remove insoluble excipients.[17]

• Cartridge Conditioning: Condition the SPE cartridge (e.g., a strong cation-exchange or polymeric sorbent) by passing first methanol, then water through it. Do not let the sorbent bed go dry.[4]

• Sample Loading: Load the prepared sample onto the SPE cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low-percentage organic solvent) to remove interfering matrix components.

• Elution: Elute the target nitrosamines with a small volume of an appropriate elution solvent (e.g., methanol with ammonia or dichloromethane).[4][21]

• Analysis: The eluate can now be directly injected for LC-MS analysis or undergo a gentle concentration step if necessary.

Visual Workflow: General Sample Preparation for Nitrosamines

Caption: A generalized workflow for nitrosamine sample preparation.

Summary Table: Common Causes of Analyte Loss and Solutions

Cause of Loss	Primary Analytes Affected	Key Troubleshooting Solutions	Citations
Volatility	Small, volatile nitrosamines (e.g., NDMA, NDEA)	Optimize evaporation (low temp, gentle gas flow), use keeper solvents, employ SPE for concentration.	[1],[3]
pH Instability	All nitrosamines (analyte-dependent)	Maintain near-neutral pH (6-8), use buffers, add scavengers (ascorbic acid) to prevent artifact formation.	[6],[7],[8]
Photodegradation	All nitrosamines	Use amber glassware, minimize exposure to ambient and UV light, work efficiently.	[12],[8]
Matrix Effects	All nitrosamines	Implement robust cleanup (SPE, LLE), use Stable Isotope-Labeled (SIL) internal standards, dilute sample, optimize chromatography.	[15],[1],[14]
Poor Extraction	All nitrosamines	Optimize dissolution solvent, use vigorous mechanical agitation, consider advanced extraction like SALLE.	[1],[10],[17]

References

• Rapid Solid-Phase Extraction Method for the Detection of Volatile Nitrosamines in Food. Journal of Agricultural and Food Chemistry.
• Technical Support Center: Matrix Effects in LC-MS Analysis of Nitrosamines. Benchchem.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Preprints.org.
• Evaluation of Automated Solid-Phase Extraction for Nitrosamines Using US EPA Method 521. Spectroscopy Online.
• SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups. Spectroscopy Online.
• Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ. Agilent.
• Automated Solid Phase Extraction (SPE)
• Mitigating Matrix Effects for LC-MS/MS Quantification of Nitrosamine Impurities in Rifampin and Rifapentine.
• How to circumvent matrix effect in confirm
• Trends and Challenges in Nitrosamine Testing: Part Two. The Analytical Scientist.
• Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry. PubMed.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
• Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry.
• Nitrosamine- pH role. Nitrosamines Exchange.
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. Pharmaceuticals and Medical Devices Agency (PMDA).
• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals.
• Formation of Volatile Nitrosamines by Drug-Nitrite Interactions Under Physiological Conditions. PubMed.
• Calculations and measurements on the volatility of N-nitrosamines and their aqueous solutions. PubMed.
• Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies.
• Long Term Stability of Volatile Nitrosamines in Human Urine. PMC - NIH.

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• 1. pubs.acs.org [pubs.acs.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Calculations and measurements on the volatility of N-nitrosamines and their aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. researchgate.net [researchgate.net]
• 8. Long Term Stability of Volatile Nitrosamines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. theanalyticalscientist.com [theanalyticalscientist.com]
• 13. Formation of volatile nitrosamines by drug-nitrite interactions under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ijpsjournal.com [ijpsjournal.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 18. agilent.com [agilent.com]
• 19. pmda.go.jp [pmda.go.jp]
• 20. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 21. documents.thermofisher.com [documents.thermofisher.com]

method robustness testing for N-Nitroso Desmethyl Olopatadine assay.

Welcome to the technical support center for the analysis of N-Nitroso Desmethyl Olopatadine. This resource is designed for researchers, analytical scientists, and quality control professionals working on the detection and quantification of this critical nitrosamine drug substance-related impurity (NDSRI). Here, we will address common challenges and provide in-depth, field-proven guidance on ensuring your analytical method is robust, reliable, and compliant with global regulatory expectations.

Introduction: The Challenge of N-Nitroso Desmethyl Olopatadine

N-Nitroso Desmethyl Olopatadine is a potential genotoxic impurity that requires monitoring at trace levels in olopatadine drug substances and products.[1][2] The stringent acceptable intake (AI) limits set by regulatory bodies like the U.S. FDA necessitate highly sensitive and specific analytical methods, typically utilizing High-Performance Liquid Chromatography (HPLC) coupled with UV or, more commonly, Tandem Mass Spectrometry (LC-MS/MS).[3][4][5]

Method robustness is not merely a validation checkbox; it is the cornerstone of reliable impurity testing. A robust method demonstrates its capacity to remain unaffected by small, but deliberate, variations in method parameters, ensuring its reliability during routine use across different labs, instruments, and analysts.[6][7] This guide provides a troubleshooting framework and answers to frequently asked questions to help you navigate the complexities of robustness testing for this specific analyte.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured to address issues from foundational concepts to specific experimental anomalies.

Category 1: Foundational Concepts of Robustness Testing

Q1: What is method robustness and why is it critical for an N-Nitroso Desmethyl Olopatadine assay?

A1: Method robustness is a measure of an analytical procedure's capacity to remain unaffected by small, deliberate variations in its parameters.[8] For an N-Nitroso Desmethyl Olopatadine assay, its importance is magnified due to several factors:

• Trace-Level Quantification: The assay must be sensitive enough to detect this impurity at levels often in the parts-per-million (ppm) or parts-per-billion (ppb) range relative to the active pharmaceutical ingredient (API).[5] Minor shifts in method performance can easily lead to a failure to detect or inaccurate quantification, with significant patient safety implications.

• Regulatory Scrutiny: Global health authorities, including the FDA, mandate rigorous control of nitrosamine impurities.[3] A demonstrated robust method is a key part of the data package that proves your control strategy is sound.

• Method Transfer: A robust method is essential for successful transfer between different laboratories (e.g., from a development lab to a QC lab) or when using different instruments, ensuring consistent results regardless of the environment.

Q2: According to regulatory guidelines like ICH Q2(R1), when should robustness testing be performed?

A2: The International Council for Harmonisation (ICH) guideline Q2(R1) states that the evaluation of robustness should be considered during the development phase of the analytical procedure.[7] This is a critical point. Performing robustness testing early allows you to understand the method's limitations and define a reliable operational range before formal validation. It helps in building a more resilient method, preventing costly and time-consuming failures during validation or routine use.

Category 2: Designing the Robustness Study

Q3: Which method parameters should I investigate in a robustness study for an LC-MS/MS method for N-Nitroso Desmethyl Olopatadine?

A3: The choice of parameters depends on the specific method, but a typical LC-MS/MS robustness study should include the following. The table below provides a standard starting point based on published methods.[5][9]

Parameter Category	Specific Parameter	Typical Variation	Rationale for Inclusion
Mobile Phase	pH of Aqueous Buffer	± 0.2 units	N-Nitroso Desmethyl Olopatadine has a carboxylic acid group, making its retention sensitive to pH.[1]
Organic Modifier Composition	± 2% absolute	Affects analyte retention time and peak shape.
Chromatography	Column Temperature	± 5 °C	Influences retention time, peak shape, and column selectivity.
Flow Rate	± 10% relative	Directly impacts retention times and can affect peak resolution.
Instrument	Column Lot/Batch	Different Lots	Evaluates the impact of manufacturing variability in the stationary phase.
Wavelength (for HPLC-UV)	± 2 nm	Confirms that small drifts in the detector do not significantly affect quantification.

Q4: How do I structure the experimental design for a robustness study?

A4: A "one-factor-at-a-time" (OFAT) approach is simple but fails to capture interactions between parameters. A more efficient and comprehensive approach is to use a Design of Experiments (DoE), such as a fractional factorial or Plackett-Burman design. This allows you to screen multiple parameters in a minimal number of runs and identify the most critical factors affecting the method's performance.[10]

The workflow for designing and executing a robustness study is outlined below.

Caption: Workflow for a systematic robustness study.

Category 3: Troubleshooting Common Failures

Q5: My peak for N-Nitroso Desmethyl Olopatadine is showing significant tailing or fronting. What should I investigate?

A5: Poor peak shape is a common issue that can compromise integration and quantification. Here’s a troubleshooting guide:

• Cause 1: pH Mismatch: The most likely culprit. If the mobile phase pH is too close to the analyte's pKa, the molecule can exist in both ionized and non-ionized forms, leading to tailing.

  • Solution: Adjust the mobile phase pH to be at least 1.5-2 units away from the analyte's pKa. For the carboxylic acid group on N-Nitroso Desmethyl Olopatadine, this typically means using an acidic mobile phase (e.g., pH 3.0) to ensure it is fully protonated.[9]

• Cause 2: Column Overload: Injecting too much of the API (Olopatadine) can overload the column and interfere with the elution of the trace nitrosamine impurity.

  • Solution: While you need enough API to meet detection limits for the impurity, ensure the sample concentration is not causing the API peak to broaden excessively. Dilute the sample if necessary, provided the nitrosamine remains above the Limit of Quantitation (LOQ).

• Cause 3: Secondary Interactions: The nitrosamine may be interacting with active sites (e.g., free silanols) on the column packing material.

  • Solution: Ensure you are using a high-quality, end-capped column. Sometimes, adding a small amount of a competing base (like triethylamine, if compatible with MS) to the mobile phase can mitigate these interactions, though this is less common in modern LC-MS.

• Cause 4: Extracolumn Volume: Excessive tubing length or dead volume in the system can cause peak broadening.

  • Solution: Use tubing with a small internal diameter and minimize its length between the injector, column, and detector.

Q6: I am observing two closely eluting peaks for my N-Nitroso Desmethyl Olopatadine standard. Is my standard impure?

A6: Not necessarily. This is a known phenomenon for certain asymmetric nitrosamines. The N-N=O bond has a partial double-bond character, which restricts rotation. This can lead to the existence of two stable conformational isomers (or rotamers), E and Z, which can be separated under specific chromatographic conditions.[11]

• Verification: To confirm if you are seeing rotamers, try slightly increasing the column temperature (e.g., by 5-10 °C). This can increase the rate of interconversion between the two forms, often causing the two peaks to coalesce into a single, broader peak.

• Quantification Strategy: If the peaks cannot be fully resolved or coalesced, the standard and regulatory-accepted practice is to sum the area of both peaks for quantification.

Sources

• 1. N-Nitroso Desmethyl Olopatadine | C20H20N2O4 | CID 169445062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Nitroso N-Desmethyl Olopatadine | SynZeal [synzeal.com]
• 3. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 4. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. fda.gov [fda.gov]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. Green Liquid Chromatography Method for the Determination of Related Substances Present in Olopatadine HCl Nasal Spray Formulation, Robustness by Design Expert - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2025V1 | How to Explain the "Liquid Chromatography Double Peaks" Caused by <Conformational Differences of Nitrosamines>? | QCS Standards [qcsrm.com]

preventing in-source fragmentation of N-Nitroso Desmethyl Olopatadine

Welcome to the technical support resource for the analysis of N-Nitroso Desmethyl Olopatadine. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with in-source fragmentation during LC-MS analysis. We will explore the root causes of this phenomenon and provide robust, field-proven troubleshooting strategies to ensure data integrity and analytical accuracy.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the analysis of N-Nitroso Desmethyl Olopatadine.

Q1: What is in-source fragmentation, and why is it a significant problem for N-Nitroso Desmethyl Olopatadine?

A: In-source fragmentation is a phenomenon where a molecule fragments after ionization but before it enters the mass analyzer (e.g., quadrupole) of the mass spectrometer.[1] For N-Nitroso Desmethyl Olopatadine, this is particularly problematic because the N-nitroso group is labile. It readily cleaves off as a nitric oxide radical (•NO), resulting in a mass loss of 30 Da.[1] This generates a fragment ion that has the same mass as Desmethyl Olopatadine, leading to potential misidentification, inaccurate quantification of the nitrosamine impurity, and overestimation of the related, non-nitrosated impurity.

Q2: I'm seeing a prominent ion at [M-30+H]⁺ in my mass spectrum. Is this definitively in-source fragmentation?

A: An ion at [M-30+H]⁺ is the classic signature of in-source fragmentation for N-nitrosamines.[1] While it is the most likely cause, you can confirm it by systematically lowering the ion source's energy parameters, such as the cone voltage or fragmentor voltage. If the intensity of the [M-30+H]⁺ ion decreases while the parent ion [M+H]⁺ increases, it confirms the in-source fragmentation pathway.

Q3: What are the first instrument parameters I should adjust to minimize this fragmentation?

A: The two most critical parameters to optimize are the cone voltage (also called fragmentor voltage or declustering potential) and the ion source temperature .[1] These parameters directly control the energy imparted to the newly formed ions. Lowering the cone voltage reduces the kinetic energy ions gain, leading to softer collisions and less fragmentation.[2][3] Similarly, reducing the source temperature minimizes thermal decomposition of the analyte.[1][4][5]

Q4: Can my HPLC mobile phase affect the degree of in-source fragmentation?

A: Yes, absolutely. The mobile phase composition influences the ionization efficiency and the "softness" of the ionization process. Using mobile phase additives with high proton affinity can sometimes lead to more energetic protonation events. While mobile phase choice is primarily for chromatographic separation, be aware that additives like trifluoroacetic acid (TFA) can sometimes lead to more fragmentation than formic acid due to its effect on the ionization process.[2]

Part 2: In-Depth Troubleshooting Guide

This guide provides detailed, step-by-step protocols to diagnose and resolve specific issues related to in-source fragmentation.

Issue 1: Confirming and Quantifying the Extent of In-Source Fragmentation

Question: My analysis of N-Nitroso Desmethyl Olopatadine shows two peaks: the expected parent ion and a significant ion corresponding to the loss of 30 Da. How can I definitively prove the smaller mass ion is a fragment and not a co-eluting impurity?

Answer:

The relationship between the parent ion and the fragment can be confirmed using a Cone Voltage Ramp Experiment . This experiment systematically varies the energy in the ion source to observe the corresponding changes in ion intensities.

Experimental Protocol: Cone Voltage Ramp

• Preparation: Prepare a pure standard solution of N-Nitroso Desmethyl Olopatadine.

• Method Setup: Infuse the standard solution directly into the mass spectrometer or use a flow injection analysis (FIA) setup. Set up the MS to acquire data in full scan mode.

• Execution:

  • Begin with a very low cone voltage (e.g., 5-10 V). Acquire a full scan spectrum.

  • Increase the cone voltage in discrete steps (e.g., 5 V or 10 V increments) up to a high value (e.g., 70-100 V).

  • Acquire a full scan mass spectrum at each voltage step.

• Data Analysis:

  • Extract the ion chromatograms or intensities for the protonated parent molecule, [C₂₀H₂₀N₂O₄+H]⁺, and the suspected fragment, [C₂₀H₂₁N₁O₃+H]⁺ (loss of NO).

  • Plot the intensities of both ions against the cone voltage.

  • Expected Result: You will observe that at low cone voltages, the parent ion intensity is maximal. As the voltage increases, the parent ion intensity will decrease, while the fragment ion intensity will rise, confirming their direct relationship.

Issue 2: Systematic Reduction of In-Source Fragmentation

Question: I have confirmed that in-source fragmentation is occurring. What is a systematic workflow to minimize it and achieve accurate quantification?

Answer:

A systematic approach involves optimizing the mass spectrometer's ion source parameters from the most to the least impactful. The goal is to find the "softest" ionization conditions possible that still provide adequate signal intensity for the parent ion.

Caption: A systematic workflow for troubleshooting and minimizing in-source fragmentation.

Protocol 1: Optimizing Cone/Fragmentor Voltage

• Objective: Find the lowest voltage that efficiently transmits the parent ion without causing significant fragmentation.

• Procedure:

  • Using your optimized cone voltage ramp data, identify the voltage range where the parent ion signal is high before the fragment ion signal begins to increase significantly.

  • Select a voltage at the beginning of this range as your starting point for your analytical method.

  • Ensure this voltage provides sufficient sensitivity to meet your method's limit of quantification (LOQ) requirements.

Protocol 2: Optimizing Source and Desolvation Temperatures

• Objective: Use the minimum temperature required for efficient desolvation to prevent thermal degradation.

• Procedure:

  • Set the cone voltage to the optimized "soft" setting from the previous protocol.

  • Begin with a lower-than-typical source temperature (e.g., 80-100 °C) and desolvation temperature (e.g., 200-250 °C).

  • Inject your analyte and monitor the parent ion signal intensity and stability.

  • Gradually increase the temperatures in 10-20 °C increments.

  • Identify the temperature at which the signal is maximal and stable without an increase in the [M-30+H]⁺ fragment. High temperatures can accelerate dissociation.[1]

Data Summary: MS Parameter Optimization

Parameter	Function	Strategy to Reduce Fragmentation	Typical Starting Point
Cone/Fragmentor Voltage	Accelerates ions into the mass analyzer; declusters solvated ions.[3]	Decrease Voltage . Reduces collisional energy.	10 - 20 V
Source Temperature	Aids in solvent evaporation from droplets.	Decrease Temperature . Minimizes thermal energy input.	100 - 120 °C
Desolvation Gas Temp.	Evaporates solvent from charged droplets.	Decrease Temperature . Reduces thermal stress on the analyte.	250 - 350 °C
Nebulizer Gas Pressure	Assists in forming a fine spray of droplets.	Optimize for stable spray . Indirect effect; a stable spray improves ionization consistency.	Instrument Dependent

Part 3: Mechanistic Understanding & Visualization

A deeper understanding of the underlying chemical structures and fragmentation pathways is crucial for effective troubleshooting.

Relevant Chemical Structures

N-Nitroso Desmethyl Olopatadine is a nitrosamine drug substance-related impurity (NDSRI) of Olopatadine.[6] Its formation involves the nitrosation of the secondary amine group of the Desmethyl Olopatadine precursor.

Caption: Structures of the parent drug Olopatadine and its N-Nitroso impurity.

The In-Source Fragmentation Pathway

The core issue is the cleavage of the N-N bond in the protonated molecule. This is a common fragmentation pathway for N-nitrosamines.[7][8]

• Protonation: In the ESI source, the N-Nitroso Desmethyl Olopatadine molecule is protonated, typically on one of the nitrogen atoms.

• Collisional Activation: As the protonated ion travels from the atmospheric pressure region to the vacuum of the mass analyzer, it collides with residual solvent and nebulizing gas molecules.[1] The energy for these collisions is primarily controlled by the cone voltage.

• Bond Cleavage: The imparted energy is sufficient to cause homolytic cleavage of the relatively weak N-N bond, resulting in the loss of a neutral nitric oxide radical (•NO, 30 Da) and the formation of the stable Desmethyl Olopatadine cation.

Caption: The in-source fragmentation pathway of N-Nitroso Desmethyl Olopatadine.

References

• U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. FDA.
• lucas10mauriz. (2023). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. ECA Academy.
• U.S. Food and Drug Administration. (2024). CDER Nitrosamine Impurity Acceptable Intake Limits. FDA.
• Sigma-Aldrich. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. MilliporeSigma.
• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs. FDA.
• P, S., & G, A. (n.d.).
• Lathia, C. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Compliance Group.
• U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. FDA.
• ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology.
• SciSpace. (n.d.).
• U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA.
• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Agilent Technologies.
• NIH. (n.d.).
• ResearchGate. (n.d.).
• NIH. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method.
• JournalAgent. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine hydrochloride by RP-HPLC-DAD-HRMS Method.
• Semantic Scholar. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP-HPLC-DAD-HRMS Method.
• RSC Publishing. (2015).
• precisionFDA. (n.d.).
• ResearchGate. (2019).
• ResearchGate. (2025). (PDF)
• NIH. (n.d.).
• PubMed. (n.d.). Mass spectrometry of N-nitrosamines.
• ResearchGate. (2025). Stability-Indicating High-Performance Column Liquid Chromatography and High-Performance Thin-Layer Chromatography Methods for the Determination of Olopatadine Hydrochloride in Tablet Dosage Form.
• SynZeal. (n.d.).
• JournalAgent. (n.d.). Intrinsic Stability Study and Forced Degradation Profiling of Olopatadine Hydrochloride by RP- HPLC-DAD-HRMS Method.
• NIH. (n.d.). Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. PubMed Central.
• Veeprho. (n.d.).
• Glaser, R. (2004). Internal energy and fragmentation of ions produced in electrospray sources. New Home Pages of Dr. Rainer Glaser.
• ACS Publications. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry.
• OSTI.gov. (n.d.). Mass Spectra of N-Nitroso Compounds.
• ResearchGate. (2025).
• ResearchGate. (n.d.). Product ion MS/MS spectra of analyzed substances. (A)
• PubMed. (2017).
• LGC Standards. (n.d.).
• Canadian Science Publishing. (n.d.). Some Aspects of the Mass Spectra of N-Nitrosamines.
• Cleanchem. (n.d.).
• ResearchGate. (2025). Some Aspects of the Mass Spectra of N-Nitrosamines.
• Element Lab Solutions. (n.d.).
• ResearchGate. (n.d.).
• Kromrey, C. (n.d.).
• NIH. (n.d.). Ion Source Complementarity for Characterization of Complex Organic Mixtures Using Fourier Transform Mass Spectrometry: A Review. PubMed Central.
• ACS Publications. (2023). Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. Organic Process Research & Development.

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• 3. elementlabsolutions.com [elementlabsolutions.com]
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• 8. researchgate.net [researchgate.net]

dealing with co-eluting impurities in N-Nitroso Desmethyl Olopatadine analysis

Welcome to the technical support center for the analysis of N-Nitroso Desmethyl Olopatadine. This resource is designed for researchers, analytical scientists, and drug development professionals who are tasked with the critical challenge of accurately quantifying this nitrosamine impurity. The co-elution of impurities with the target analyte or with each other is a significant hurdle in developing robust and reliable analytical methods. This guide provides in-depth, field-proven insights through a series of frequently asked questions and detailed troubleshooting protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Desmethyl Olopatadine and why is it a critical impurity to monitor?

N-Nitroso Desmethyl Olopatadine is a Nitrosamine Drug Substance-Related Impurity (NDSRI).[1][2] NDSRIs are a class of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API), in this case, Olopatadine.[1] They can form during the manufacturing process or storage of the API or drug product.[3][4]

Like many nitrosamines, N-Nitroso Desmethyl Olopatadine is classified as a probable human carcinogen, making it a significant safety concern.[5][6] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of such impurities in pharmaceutical products.[7][8] These impurities are considered part of the "cohort of concern" under the International Council for Harmonisation (ICH) M7(R2) guideline, which mandates their control to limit potential carcinogenic risk.[5][6][9] Therefore, sensitive and specific analytical methods are required to detect and quantify this impurity at trace levels to ensure patient safety.

Impurity Profile	Details	Regulatory Context
Analyte	N-Nitroso Desmethyl Olopatadine	(Z)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid[10][11]
Classification	Nitrosamine Drug Substance-Related Impurity (NDSRI)	A class of nitrosamines structurally related to the API.[2]
Regulatory Guideline	ICH M7(R2)	Classified as a mutagenic impurity belonging to the "cohort of concern".[5][12]
Acceptable Intake (AI)	1500 ng/day (Category 4 or 5 based on different reports)	The maximum daily dose of the drug product determines the required control limit in ppm.[3][4]

Q2: What is chromatographic co-elution and what are its primary causes?

Co-elution is the failure of a chromatographic system to separate two or more chemical compounds, resulting in their elution from the column at the same or very similar times.[13][14] This leads to overlapping peaks in the chromatogram, making accurate quantification impossible. The resolution (Rs) between two peaks is governed by three fundamental chromatographic factors: efficiency (N), selectivity (α), and retention factor (k').

Co-elution occurs when the combination of these three factors is insufficient to resolve the analytes. The primary causes are:

• Lack of Selectivity (α): This is the most common cause. Selectivity is a measure of the relative retention of two compounds. If the stationary phase and mobile phase interact with two different analytes in a chemically similar way, the system will not be able to differentiate between them, leading to poor selectivity and co-elution.[15]

• Poor Efficiency (N): Efficiency relates to the narrowness of the chromatographic peaks (peak broadening). A column with low efficiency will produce broad peaks, which are more likely to overlap even if their retention times are slightly different.[15] This can be caused by a poorly packed or aging column, or extra-column volume.[16]

• Inadequate Retention (k'): If the retention factor is too low (i.e., peaks elute too close to the void volume), there is insufficient time for the column to perform the separation, increasing the likelihood of co-elution.[13]

Q3: How can I diagnose a co-elution issue in my N-Nitroso Desmethyl Olopatadine analysis?

Visual inspection of the chromatogram is the first step. Telltale signs include peak fronting, tailing, shoulders, or broader-than-expected peaks.[13][16] However, perfect co-elution may yield a symmetrical peak. More definitive diagnosis requires advanced detection techniques.

• Using a Diode Array Detector (DAD/PDA): A DAD collects UV-Vis spectra across the entire peak. Peak purity software can compare these spectra. If the spectra at the upslope, apex, and downslope of the peak are not identical, it indicates the presence of more than one compound.[13]

• Using a Mass Spectrometer (MS): An MS detector is the most powerful tool for diagnosing co-elution. By extracting ion chromatograms for the specific mass-to-charge ratios (m/z) of N-Nitroso Desmethyl Olopatadine and any suspected impurities, you can confirm if they are eluting at the same time.[13] If you observe a single peak in your UV chromatogram but the MS data shows multiple m/z values at that retention time, you have confirmed co-elution.

Diagram 1: Workflow for diagnosing co-elution.

Troubleshooting Guide: A Systematic Approach to Resolving Co-elution

When faced with co-eluting peaks, a systematic, logical approach to method development is far more efficient than random adjustments. The goal is to manipulate the selectivity (α) of the separation, as this provides the most significant impact on resolution.[15][17]

Part 1: Mobile Phase Optimization

Altering the mobile phase is often the fastest and most cost-effective strategy.

• Change Organic Modifier: If you are using acetonitrile, switch to methanol, or vice-versa. These solvents have different properties (acetonitrile is aprotic, methanol is protic) and can induce different interactions with the analyte and stationary phase, thereby altering selectivity.[17]

• Adjust pH: The retention of ionizable compounds is highly sensitive to pH. N-Nitroso Desmethyl Olopatadine contains a carboxylic acid group.[18] Systematically adjusting the pH of the aqueous portion of the mobile phase (e.g., in 0.5 unit increments) can change the ionization state of the analyte and impurities, leading to significant shifts in retention time and potentially resolving co-elution. A common starting point for nitrosamine analysis is a slightly acidic mobile phase using buffers like ammonium formate or formic acid.[3]

• Modify Buffer Concentration: Changes in buffer concentration can subtly affect peak shape and retention, especially for ionic compounds. While less impactful than pH, it is another parameter to consider.

Part 2: Stationary Phase Selectivity

If mobile phase optimization is insufficient, changing the column chemistry is the next logical step.[15] This directly targets the selectivity (α) by introducing different separation mechanisms.

Stationary Phase	Primary Interaction Mechanism	Suitability for Nitrosamines
C18 (ODS)	Hydrophobic interactions	Standard starting point, but may not resolve closely related structures.
C8	Less hydrophobic than C18	Can be useful if analytes are too strongly retained on C18.
Phenyl-Hexyl	π-π interactions, moderate hydrophobicity	Highly Recommended. Has demonstrated success in separating N-Nitroso Desmethyl Olopatadine and its isomers.[3][4] The phenyl groups offer alternative selectivity for aromatic compounds.
Cyano (CN)	Dipole-dipole interactions, weak hydrophobicity	Can be operated in both reversed-phase and normal-phase modes, offering a significant change in selectivity.
Pentafluorophenyl (PFP)	Aromatic, dipole-dipole, ion-exchange	Offers unique selectivity for polar and aromatic compounds.

Part 3: Optimizing Other Chromatographic Parameters

• Gradient Profile: A shallower gradient provides more time for separation and can resolve closely eluting peaks. If the co-eluting pair is known to elute within a specific time window, introduce an isocratic hold or a much shallower gradient segment in that region to improve resolution.

• Temperature: Adjusting the column temperature affects mobile phase viscosity and reaction kinetics, which can alter selectivity. Analyze samples at different temperatures (e.g., 25°C, 35°C, 45°C). Sometimes a small change is enough to resolve a critical pair.

• Flow Rate: Lowering the flow rate can increase column efficiency (N), leading to sharper peaks and better resolution, though at the cost of longer analysis times.[17]

Diagram 2: Decision tree for systematic method development.

Experimental Protocols

Protocol 1: Systematic HPLC/UHPLC Method Development for Resolution

This protocol outlines a structured approach to method development aimed at resolving N-Nitroso Desmethyl Olopatadine from co-eluting impurities.

1. Initial Conditions & Scouting Run:

• Column: Start with a Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 2.6 µm), as this chemistry has proven effective.[3]
• Mobile Phase A: 2-5 mM Ammonium formate in water, pH adjusted to 3.0 with formic acid.[3]
• Mobile Phase B: Acetonitrile.
• Flow Rate: 0.5 mL/min.
• Column Temperature: 35°C.[4]
• Injection Volume: 3 µL.[19]
• Scouting Gradient: Run a fast linear gradient (e.g., 10% to 90% B in 10 minutes) to determine the approximate elution time of the target analyte and impurities.

2. Gradient Optimization:

• Based on the scouting run, design a shallower gradient around the elution time of the target cluster of peaks.
• Example: If peaks elute between 4 and 6 minutes with 40-50% B, design a new gradient:
• 0.0 min: 10% B
• 1.0 min: 10% B
• 3.0 min: 40% B (fast ramp to just before elution)
• 8.0 min: 50% B (shallow segment: 2%/min)
• 8.1 min: 90% B (column wash)
• 10.0 min: 90% B
• 10.1 min: 10% B (re-equilibration)
• 15.0 min: 10% B

3. Mobile Phase Selectivity Screen:

• Keeping the optimized gradient program, perform the following experiments:
• Run 1 (Reference): Original conditions (Ammonium formate pH 3.0, Acetonitrile).
• Run 2 (pH Effect): Increase the pH of Mobile Phase A to 3.5 and re-run.
• Run 3 (Organic Modifier Effect): Replace Acetonitrile (Mobile Phase B) with Methanol and re-run. Note: You may need to adjust the gradient timing as retention will change.

4. Data Evaluation:

• Compare the chromatograms from all runs.
• Calculate the resolution (Rs) between the critical pair in each run.
• Select the condition that provides the best resolution (Rs > 1.5 is considered baseline).[17] Further fine-tuning of temperature or flow rate can be performed if necessary.

Protocol 2: Peak Purity Analysis using a Diode Array Detector (DAD)

This protocol validates the homogeneity of a chromatographic peak.

1. DAD Setup:

• Set the DAD to collect data across a wide wavelength range (e.g., 200-400 nm).
• Ensure the sampling rate is high enough to acquire at least 15-20 spectra across the peak.

2. Sample Analysis:

• Inject a sample concentration that gives a strong signal without saturating the detector (ideally between 0.5-1.5 AU).

3. Data Processing:

• Using your chromatography data system (CDS) software, select the peak of interest.
• Activate the "Peak Purity" or "Spectral Analysis" function.
• The software will extract spectra from the beginning (upslope), middle (apex), and end (downslope) of the peak.
• It will then overlay these spectra and calculate a purity factor or similarity match. A high purity match (e.g., >990 out of 1000) suggests a homogenous peak. A low value indicates the presence of an impurity.

References

• U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. FDA. [Link][7][8]

• ECA Academy. (n.d.). FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. [Link]

• Starodub. (2025, March 4). FDA Updated Guidance On Nitrosamine Impurities. [Link][1]

• Zamann Pharma Support. (2024, September 11). ICH M7 for Nitrosamines: Steps for a Lifecycle Management. [Link][5]

• FDA Law Blog. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link][2]

• The Weinberg Group. (2024, September 5). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. [Link][20]

• Vele, T. V., et al. (2024, August 5). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica. [Link][3]

• Dolan, J. W., & Snyder, L. R. (n.d.). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. Chromatography Online. [Link][15]

• Waters Corporation. (n.d.). Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. [Link]

• Kaczmarczyk, J., et al. (2022). Development and Validation of a Method for the Semi-Quantitative Determination of N-Nitrosamines in Active Pharmaceutical Ingredient Enalapril Maleate by Means of Derivatisation and Detection by HPLC with Fluorimetric Detector. MDPI. [Link][21]

• ResolveMass Laboratories Inc. (2025, December 24). The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. [Link][9]

• BioPharmaSpec. (n.d.). Nitrosamine Impurity Testing | Accurate GC-MS & HRMS Analysis. [Link]

• Ardena. (n.d.). Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. [Link][6]

• Al-Rimawi, F., et al. (2023). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link][22]

• RAPS. (2024, June 13). ICH M7 & Nitrosamines Impurities -Updates - Guidance, Documents, Resources. [Link][12]

• Vele, T. V., et al. (2025, October 28). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. [Link][23]

• Vele, T. V., et al. (2025, August 7). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. ResearchGate. [Link][24]

• SynZeal. (n.d.). N-Nitroso N-Desmethyl Olopatadine. [Link][18]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). [Link][13]

• The Analytical Scientist. (n.d.). Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. [Link][16]

• Kamaliya, B., et al. (2025, April 28). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica. [Link][4]

• SCIEX. (n.d.). Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citrate API. [Link][19]

• Mahfuz, D. M. (2023, November 20). The Key to Accurate Analysis- Chromatographic Resolution. ResearchGate. [Link]

• Giel-Pietraszuk, M., et al. (2021, March 31). Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis. PubMed Central. [Link][14]

• Venkatasai Life Sciences. (n.d.). N-Nitroso Olopatadine N-Desmethyl Impurity | NA. [Link][11]

Sources

• 1. starodub.nl [starodub.nl]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. ardena.com [ardena.com]
• 7. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
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• 12. ICH M7 & Nitrosamines Impurities -Updates - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
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• 23. zenodo.org [zenodo.org]
• 24. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Recovery of N-Nitroso Desmethyl Olopatadine

Welcome to the technical support center dedicated to the analytical challenges surrounding N-Nitroso Desmethyl Olopatadine. As a drug substance-related impurity, accurate and precise quantification of this nitrosamine is critical for regulatory compliance and patient safety. This guide is designed for researchers, analytical scientists, and drug development professionals to troubleshoot and enhance the recovery of N-Nitroso Desmethyl Olopatadine from complex biological and pharmaceutical matrices.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the analysis of N-Nitroso Desmethyl Olopatadine.

Q1: What is N-Nitroso Desmethyl Olopatadine and why is it a significant concern?

N-Nitroso Desmethyl Olopatadine is a nitrosamine impurity that can form in drug products containing Olopatadine.[1][2][3] Nitrosamines are classified as a "cohort of concern" and are considered probable human carcinogens.[4][5] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and international guidelines such as ICH M7 provide a framework for controlling these DNA reactive (mutagenic) impurities to limit potential carcinogenic risk.[6][7][8][9][10][11] Therefore, highly sensitive and accurate methods are required to detect and quantify them at trace levels.

Q2: What are the primary analytical techniques used for quantifying N-Nitroso Desmethyl Olopatadine?

The most common and recommended techniques are hyphenated mass spectrometry methods due to their high sensitivity and selectivity, which are crucial for detecting trace-level impurities.[12][13]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for N-Nitroso Desmethyl Olopatadine, offering excellent specificity and sensitivity.[14][15][16] It is well-suited for analyzing this non-volatile, polar compound.

• Gas Chromatography-Mass Spectrometry (GC-MS): While GC-MS is a powerful tool for many volatile nitrosamines, it is generally less suitable for non-volatile or thermally labile compounds like N-Nitroso Desmethyl Olopatadine.[17][18][19]

Q3: What regulatory guidelines should I be aware of for nitrosamine impurities?

Several key regulatory documents provide the framework for the assessment and control of nitrosamine impurities:

• ICH M7 (R2): This guideline details the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[6][9][10][11] It categorizes impurities based on their mutagenic potential and outlines control strategies.[20]

• FDA Guidance for Industry: The FDA has issued specific guidance on the "Control of Nitrosamine Impurities in Human Drugs," which outlines risk assessment, testing strategies, and recommended acceptable intake (AI) limits.[7][8][21][22]

Q4: I am experiencing consistently low or highly variable recovery. What are the general causes?

Low or erratic recovery is a common challenge in trace-level analysis from complex matrices. The root causes can typically be traced back to several key areas:

• Inefficient Extraction: The chosen extraction method may not be optimal for the analyte's physicochemical properties or the specific matrix.

• Analyte Degradation: Nitrosamines can be susceptible to degradation, particularly from exposure to light (photolysis) or non-optimal pH conditions during sample processing.[12]

• Matrix Effects: Co-extracted components from the matrix (e.g., phospholipids from plasma, salts from urine) can interfere with the ionization process in the mass spectrometer, leading to ion suppression or enhancement.[12][23]

• Suboptimal Instrumental Conditions: Incorrectly optimized chromatography or mass spectrometry parameters can lead to poor peak shape, low signal intensity, and consequently, inaccurate quantification.

Part 2: Troubleshooting Guide for Low Recovery

This guide provides a structured, problem-solving approach to common issues encountered during the extraction and analysis of N-Nitroso Desmethyl Olopatadine.

Fig 1. General troubleshooting workflow for low recovery.

Section 2.1: Sample Preparation and Extraction

The most critical step for achieving high recovery is efficient sample preparation. The goal is to isolate the analyte from interfering matrix components.

Q: My recovery from plasma is poor using Liquid-Liquid Extraction (LLE). What can I do?

A: LLE is a viable but often challenging technique for complex matrices. Consider the following:

• Solvent Choice: N-Nitroso Desmethyl Olopatadine is a moderately polar compound. Single-solvent systems like dichloromethane or ethyl acetate may be insufficient. Try a solvent mixture, such as dichloromethane/isopropanol (9:1 v/v), to enhance partitioning.

• pH Adjustment: The pH of the aqueous phase is critical. The carboxylic acid moiety on the molecule means its charge state is pH-dependent. Adjust the sample pH to below the pKa of the carboxylic acid (typically pH 2-3) using a non-nitrosating acid like phosphoric acid. This neutralizes the molecule, making it more soluble in the organic phase. Avoid using acids like HCl which can sometimes contain nitrite impurities.

• Salting-Out Effect: For aqueous matrices like urine or protein-precipitated plasma, adding a salt like sodium chloride or ammonium sulfate can increase the partitioning of the analyte into the organic phase.[24]

• Emulsion Formation: Plasma's high protein and lipid content can lead to emulsions. Mitigate this by using gentle mixing (inversion instead of vigorous vortexing), centrifuging at higher speeds, or employing a pre-precipitation step with a solvent like acetonitrile.

Q: I'm using Solid-Phase Extraction (SPE), but my results are inconsistent. What should I check?

A: SPE is a powerful and targeted technique that can provide cleaner extracts and higher recovery than LLE if optimized correctly.[25][26] Inconsistency often points to a problem in one of the core SPE steps:

• Sorbent Selection: For N-Nitroso Desmethyl Olopatadine, a mixed-mode cation exchange polymer is often a good starting point. This allows for retention based on both the tertiary amine (via ion exchange) and the overall molecule structure (via reversed-phase).

• Conditioning & Equilibration: Never skip these steps. Conditioning with methanol followed by equilibration with water (or a buffer matching your sample's pH) is essential to activate the stationary phase for proper interaction with the analyte.

• Sample Loading: Ensure the sample is loaded at a slow, consistent flow rate (e.g., 1 mL/min).[27] If the flow is too fast, the analyte may not have sufficient time to interact with the sorbent, leading to breakthrough. Also, ensure the pH of your sample is appropriate for the chosen retention mechanism (e.g., pH > pKa of the amine for cation exchange).

• Washing: This step is crucial for removing matrix interferences. Use a weak wash solvent that will remove interferences but not elute the analyte. For a mixed-mode sorbent, you might use a low-percentage organic solvent (e.g., 5% methanol in water) to remove polar interferences, followed by an acidic wash to remove basic interferences (if your analyte is retained by reversed-phase).

• Elution: Complete elution requires a solvent that disrupts both retention mechanisms. For a mixed-mode cation exchange sorbent, this is typically a basic organic solvent (e.g., 5% ammonium hydroxide in methanol). Ensure you use a sufficient volume of elution solvent and allow for adequate soak time on the cartridge before final elution.

Q: Is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method applicable?

A: Yes, QuEChERS can be adapted for this application and is particularly effective for tissue homogenates.[28][29][30][31] The key is in the dispersive SPE (dSPE) cleanup step.

• Initial Extraction: Typically done with acetonitrile, which also serves to precipitate proteins.

• Salts: A combination of magnesium sulfate (to absorb water) and sodium chloride (to induce phase separation) is standard.

• dSPE Cleanup: This is the most critical step to optimize. For a complex matrix, a combination of sorbents is often necessary.

  • PSA (Primary Secondary Amine): Removes organic acids and other polar interferences.

  • C18: Removes non-polar interferences like lipids.

  • Graphitized Carbon Black (GCB): Very effective at removing pigments and sterols, but can also adsorb planar molecules. Use with caution and evaluate for potential loss of your analyte.

Section 2.2: Chromatography and Mass Spectrometry (LC-MS/MS)

Even with a perfect extraction, poor instrumental analysis will lead to inaccurate results.

Q: My chromatographic peak shape is poor (tailing or fronting). How can I improve it?

A: Poor peak shape compromises sensitivity and integration accuracy.

• Column Choice: A phenyl-hexyl column is often recommended for nitrosamines containing aromatic structures, as it provides beneficial pi-pi interactions in addition to reversed-phase retention.[14][15]

• Mobile Phase: Ensure your mobile phase is compatible with your analyte. A common starting point is 2-5 mM ammonium formate in water (Mobile Phase A) and acetonitrile or methanol (Mobile Phase B).[14][15] The formate acts as a buffer and promotes good ionization.

• Injection Solvent: A mismatch between your injection solvent and the initial mobile phase is a common cause of peak distortion. Ideally, your final sample extract should be dissolved in a solvent that is as weak as, or weaker than, the starting mobile phase composition. If you elute from SPE with 100% methanol, evaporate and reconstitute in 10-20% methanol/water.

Q: My MS/MS signal is weak, and I'm struggling to meet the required Limit of Quantification (LOQ). What parameters should I optimize?

A: Maximizing the MS/MS signal is key for trace-level detection.

• Ionization Mode: N-Nitroso Desmethyl Olopatadine has both a carboxylic acid and a tertiary amine. It can be ionized in both positive and negative modes. While positive mode targeting the amine is common for many compounds, some studies have found higher intensity in the negative ESI mode for this specific analyte.[14] It is crucial to test both modes during method development.

• MRM Transitions: You must optimize your Multiple Reaction Monitoring (MRM) transitions. Infuse a standard solution of the analyte directly into the mass spectrometer to find the most intense and stable precursor ion and at least two product ions. One product ion is used for quantification (quantifier) and the other for confirmation (qualifier).

• Source Parameters: Optimize source-dependent parameters like ion spray voltage, source temperature, and nebulizer gas pressures. These can have a significant impact on signal intensity.

Parameter	Typical Starting Value (ESI)	Reason for Optimization
Ionization Mode	Test both Positive & Negative	Analyte structure allows for both; one will be superior.[14]
Precursor Ion [M+H]⁺ or [M-H]⁻	Infuse standard to determine	Select the most stable and abundant parent ion.
Product Ions (Quant/Qual)	Optimize via infusion	Select the most intense and specific fragment ions.
Collision Energy (CE)	Sweep across a range (e.g., 10-50 V)	Optimize for maximum fragmentation intensity of your chosen transitions.
Source Temperature	400 - 550 °C	Affects desolvation efficiency. Too high can cause degradation.
IonSpray Voltage	4500 V (Positive), -4000 V (Negative)	Affects the efficiency of droplet charging and ion formation.

Table 1. Key LC-MS/MS Parameters for Optimization.

Part 3: Detailed Experimental Protocols

This section provides a validated starting point for your method development.

Protocol 3.1: SPE Extraction of N-Nitroso Desmethyl Olopatadine from Human Plasma

Fig 2. Workflow for SPE from a plasma matrix.

Methodology:

• Sample Pre-treatment: To 0.5 mL of plasma, add an appropriate amount of isotopically labeled internal standard. Add 1.5 mL of acetonitrile to precipitate proteins.

• Vortex & Centrifuge: Vortex the sample for 1 minute, then centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

• Dilution: Transfer the supernatant to a clean tube and dilute with 2.0 mL of water to reduce the organic solvent concentration before loading onto the SPE cartridge.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge (e.g., 30 mg, 1 mL) with 1 mL of methanol, followed by 1 mL of water. Do not let the cartridge go dry.

• Loading: Load the diluted supernatant onto the SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the N-Nitroso Desmethyl Olopatadine with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Dry-Down & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Methanol).

• Analysis: Inject onto the LC-MS/MS system.

References

• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. European Medicines Agency. [Link]

• FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy. [Link]

• Rapid Solid-Phase Extraction Method for the Detection of Volatile Nitrosamines in Food. Journal of Agricultural and Food Chemistry. [Link]

• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek. [Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. [Link]

• Nitrosamines by GC-MS/MS. OMCL. [Link]

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. ResolveMass. [Link]

• High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. Shimadzu. [Link]

• ICH adopts M7(R2) guideline on mutagenic impurities to limit carcinogenic risk. RAPS. [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Goodwin Procter. [Link]

• Use of Automated Solid-Phase Extraction and GC-MS/MS to Evaluate Nitrosamines in Water Matrices. American Laboratory. [Link]

• Assessment and control of dna reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk m7(r2). ICH. [Link]

• Fully Automated Liquid-Liquid Extraction and Headspace Extraction for the Analysis of Nitrosamine Impurities in Drug Products. ResearchGate. [Link]

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• M7 Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. U.S. Food and Drug Administration. [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Der Pharma Chemica. [Link]

• N-Nitroso N-Desmethyl Olopatadine. SynZeal. [Link]

• SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups. Spectroscopy Online. [Link]

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• Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry. PubMed. [Link]

• Trends and Challenges in Nitrosamine Testing: Part Two. The Analytical Scientist. [Link]

• Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ. Agilent. [Link]

• Understanding the Classification of Potentially Mutagenic Impurities as per ICH M7 Guidelines. Veeprho. [Link]

• Analysis of Nitrosamines in Cooked Bacon by QuEChERS Sample Preparation and Gas Chromatography-Tandem Mass Spectrometry with Backflushing. PubMed. [Link]

• N-nitrosamine determination in aqueous samples with sonication and microextraction.

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. [Link]

• Establishment of a QuEChERS-FaPEx Rapid Analytical Method for N-Nitrosamines in Meat Products. MDPI. [Link]

• Innovations in the Detection of N-Nitrosamine Impurities in Pharmaceuticals: Analytical and Regulatory Challenges. Taylor & Francis Online. [Link]

• Pharmacokinetics and safety of olopatadine hydrochloride 0.77% in healthy subjects with asymptomatic eyes: data from 2 independent clinical studies. NIH. [Link]

• Determination of nine prohibited N-nitrosamines in cosmetic products by vortex-assisted dispersive liquid–liquid microextraction prior to gas chromatography-mass spectrometry. RSC Publishing. [Link]

• Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. LCGC International. [Link]

• Application of QuEChERS-based purification coupled with isotope dilution gas chromatography-mass spectrometry method for the determination of N-nitrosamines in soy sauce. RSC Publishing. [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo. [Link]

• N-NITROSO-DESMETHYL-OLOPATADINE. precisionFDA. [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. ResearchGate. [Link]

• [Rapid determination of 15 N-nitrosamines in air-dried yak meat using one-step QuEChERS-gas chromatography-triple quadrupole mass spectrometry]. PubMed. [Link]

• N-Nitroso N-Desmethyl Olopatadine. Cleanchem. [Link]

• Olopatadine. PubChem. [Link]

• (PDF) Determination of N -nitrosamines in processed meats by liquid extraction combined with gas chromatography-methanol chemical ionisation/mass spectrometry. ResearchGate. [Link]

• Pharmacological, pharmacokinetic and clinical properties of olopatadine hydrochloride, a new antiallergic drug. PubMed. [Link]

• Identification and sensitive quantitation of N-nitroso N-desmethyl orphenadrine impurity in orphenadrine citrate API. SCIEX. [Link]

• Properties of olopatadine hydrochloride, a new antiallergic/antihistaminic drug. PubMed. [Link]

• Comprehensive review of olopatadine: The molecule and its clinical entities. ResearchGate. [Link]

• Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent. [Link]

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ensuring reproducibility in low-level N-Nitroso Desmethyl Olopatadine quantification

Technical Support Center: N-Nitroso Desmethyl Olopatadine Quantification

A Guide for Researchers and Drug Development Professionals

This guide provides in-depth technical support for the ultra-trace level quantification of N-Nitroso Desmethyl Olopatadine. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and ensure the reproducibility and accuracy of your results. The methodologies discussed here are grounded in established best practices for nitrosamine analysis and are designed to meet stringent regulatory expectations.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during the quantification of N-Nitroso Desmethyl Olopatadine.

Q1: Why is my signal intensity for N-Nitroso Desmethyl Olopatadine highly variable or completely absent?

Answer: Low or inconsistent signal intensity is one of the most common challenges in trace-level nitrosamine analysis. The root cause often lies in one of three areas: sample preparation, chromatographic conditions, or mass spectrometer settings.

• Analyte Instability: N-nitroso compounds can be sensitive to light and high temperatures. Ensure your samples and standards are protected from light and stored at recommended temperatures (typically 2-8°C).

• Suboptimal Ionization: N-Nitroso Desmethyl Olopatadine, like many nitrosamines, is most effectively ionized using Atmospheric Pressure Chemical Ionization (APCI) or, in some cases, a very high-efficiency Electrospray Ionization (ESI) source. ESI can be prone to significant matrix effects, leading to ion suppression. If you are using ESI and see variability, this is a prime area for investigation. The US Food and Drug Administration (FDA) highlights the use of highly sensitive and specific methods like GC-MS or LC-MS for nitrosamine analysis, underscoring the need for optimal ionization.

• Mass Spectrometry Parameters: Ensure your Multiple Reaction Monitoring (MRM) transitions and collision energies are optimized specifically for N-Nitroso Desmethyl Olopatadine. These are compound-dependent and using non-optimized values will drastically reduce signal intensity.

Q2: I'm observing a high background signal or matrix effects. How can I mitigate this?

Answer: Matrix effects are a significant hurdle, especially when quantifying impurities at parts-per-billion (ppb) levels. These effects, caused by co-eluting compounds from the sample matrix that interfere with the ionization of the target analyte, can lead to inaccurate quantification.

• Enhanced Sample Cleanup: The most effective solution is to remove the interfering components before they reach the analytical instrument. Solid-Phase Extraction (SPE) is a highly effective technique for this. A well-chosen SPE sorbent can retain the analyte while allowing matrix components to be washed away.

• Chromatographic Selectivity: Adjust your High-Performance Liquid Chromatography (HPLC) method to better separate the N-Nitroso Desmethyl Olopatadine from matrix interferences. This could involve changing the column chemistry (e.g., from a standard C18 to a phenyl-hexyl), adjusting the mobile phase gradient, or modifying the pH.

• Use of Internal Standards: A stable isotope-labeled (SIL) internal standard of N-Nitroso Desmethyl Olopatadine is the gold standard for correcting matrix effects. The SIL internal standard will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate ratiometric quantification.

Q3: What are the regulatory expectations for the Limit of Quantification (LOQ) for this impurity?

Answer: Regulatory agencies like the FDA have established strict limits for nitrosamine impurities in drug products due to their classification as probable human carcinogens. The acceptable intake (AI) limit for most nitrosamines is in the nanogram range per day. Consequently, your analytical method must be sensitive enough to reliably quantify N-Nitroso Desmethyl Olopatadine at levels that ensure the daily exposure does not exceed this limit when considering the maximum daily dose of the drug product. This often translates to an LOQ in the low ppb or even parts-per-trillion (ppt) range, depending on the drug's dosage form and daily intake.

Part 2: Troubleshooting Guides

This section provides structured, step-by-step approaches to resolving complex experimental issues.

Guide 1: Troubleshooting Poor Peak Shape

Poor chromatographic peak shape (e.g., fronting, tailing, or split peaks) compromises resolution and integration accuracy. Follow this guide to diagnose and resolve the issue.

Step 1: Verify Column Health

• Action: Disconnect the column from the mass spectrometer and run a standard at a high concentration through the HPLC to a UV detector.

• Rationale: This isolates the problem to either the HPLC system or the MS interface. If the peak shape is good on the UV detector, the issue may be with the MS source. If it's poor, the problem lies within the HPLC system or the column itself.

Step 2: Check for Mobile Phase or Sample Mismatch

• Action: Ensure the solvent used to dissolve your sample (the sample diluent) is of similar or weaker strength than the initial mobile phase conditions.

• Rationale: Injecting a sample in a solvent significantly stronger than the mobile phase can cause the analyte to travel through the column in a distorted band, leading to severe peak fronting.

Step 3: Address Potential Secondary Interactions

• Action: If peak tailing is observed, it may be due to secondary interactions between the basic sites on the analyte and residual acidic silanols on the silica-based column packing. Try adding a small amount of a competitor (e.g., 0.1% formic acid) to both the mobile phase and the sample diluent.

• Rationale: The acidic additive protonates the silanols, reducing their interaction with the analyte and resulting in a more symmetrical peak.

Troubleshooting Flow: Poor Peak Shape

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of an Analytical Method for N-Nitroso Desmethyl Olopatadine in Accordance with ICH Q2(R1)

Introduction: The Imperative for Rigorous Control of Nitrosamine Impurities

The landscape of pharmaceutical quality control has been significantly shaped by the detection of N-nitrosamine impurities in various drug products since 2018.[1][2] Classified as a "cohort of concern" under the ICH M7 guideline for mutagenic impurities, nitrosamines are considered potent carcinogens, necessitating stringent control to ensure patient safety.[3] This has led regulatory bodies like the U.S. FDA and EMA to mandate rigorous risk assessments and the development of highly sensitive analytical methods for their detection and quantification.[1][4]

A specific class of these impurities, Nitrosamine Drug Substance Related Impurities (NDSRIs), are of particular focus as they are derived from the drug substance itself. N-Nitroso Desmethyl Olopatadine is one such NDSRI, identified as a potential impurity in Olopatadine, an antihistamine medication.[5] It can arise from the presence of a desmethyl intermediate during the manufacturing process of Olopatadine Hydrochloride.[5] Given its potential carcinogenicity, a robust, reliable, and fully validated analytical method is not merely a regulatory requirement but a cornerstone of product quality and safety assurance.

This guide provides an in-depth, experience-driven walkthrough for the validation of a quantitative analytical method for N-Nitroso Desmethyl Olopatadine, grounded in the principles of the ICH Q2(R1) guideline.[6][7] We will explore the critical validation parameters, explain the scientific rationale behind each experimental choice, and provide practical protocols and data interpretation frameworks.

Strategic Selection of an Analytical Technique: A Comparative Overview

The primary challenge in analyzing nitrosamines is the requirement for exceptionally low detection limits, often in the parts-per-million (ppm) to parts-per-billion (ppb) range relative to the active pharmaceutical ingredient (API).[8][9] This necessitates a careful comparison and selection of the analytical technology.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This is widely regarded as the gold standard for trace-level nitrosamine analysis.[10] Its power lies in the combination of chromatographic separation with the high selectivity and sensitivity of mass spectrometric detection. Using modes like Multiple Reaction Monitoring (MRM), LC-MS/MS can selectively quantify the target analyte even in a complex matrix, minimizing interference and providing unequivocal identification.[8][11] This is the preferred approach when the required quantitation limits are below what UV detection can reliably achieve.

• High-Performance Liquid Chromatography with UV/PDA Detection (HPLC-UV): While less sensitive than LC-MS/MS, a well-developed HPLC-UV method can be a cost-effective and robust alternative if the Acceptable Intake (AI) limit for the specific NDSRI allows for a higher limit of quantitation (LOQ).[5] For N-Nitroso Desmethyl Olopatadine, which has a relatively high AI of 1500 ng/day, an HPLC-UV method has been successfully developed and validated.[3][5] The key is to achieve sufficient chromatographic resolution from Olopatadine and other impurities and to prove the method has adequate sensitivity.

This guide will focus on the validation principles applicable to both techniques, with specific protocols tailored to a liquid chromatography-based method.

The Validation Workflow: A Roadmap to Compliance

Method validation is a systematic process to confirm that the analytical procedure is suitable for its intended purpose. The workflow follows a logical progression, ensuring each performance characteristic is thoroughly evaluated.

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• 10. waters.com [waters.com]
• 11. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]

A Senior Application Scientist's Guide: Comparing LC-MS/MS and HPLC-UV for the Analysis of N-Nitroso Desmethyl Olopatadine

Executive Summary

The detection of N-nitrosamine impurities in pharmaceutical products has become a critical focus for regulatory bodies and manufacturers worldwide. These compounds, classified as probable human carcinogens, must be controlled at trace levels to ensure patient safety.[1][2] N-Nitroso Desmethyl Olopatadine, a potential impurity related to the active pharmaceutical ingredient (API) Olopatadine, falls under this stringent scrutiny. This guide provides an in-depth, data-driven comparison of the two primary analytical techniques for its quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). We will dissect the methodologies, compare their performance based on published experimental data, and explain the fundamental reasons why one method has become the undisputed gold standard for this critical safety assessment.

The Regulatory Imperative: Why Trace-Level Analysis is Non-Negotiable

N-nitrosamines are classified as a 'cohort of concern' under the International Council for Harmonisation (ICH) M7 guideline, which addresses DNA-reactive (mutagenic) impurities in pharmaceuticals.[2][3][4] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established strict acceptable intake (AI) limits, often in the nanograms-per-day range, to mitigate potential carcinogenic risks.[5][6][7] For N-Nitroso Desmethyl Olopatadine, the AI has been set at 1500 ng/day.[8] Based on the maximum daily dose of the parent drug, this translates to a required control limit of 282 parts per million (ppm) in the Olopatadine Hydrochloride API.[8]

Achieving and verifying compliance with such low limits demands analytical methods with exceptional sensitivity and selectivity. The choice of analytical technology is therefore not merely a technical decision but a cornerstone of a drug product's safety and regulatory viability.

Principles of the Technologies

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible analytical technique. The fundamental principle involves two stages:

• Chromatographic Separation: The sample is injected into a high-pressure liquid stream (mobile phase) that passes through a column packed with a stationary phase. Components of the sample separate based on their differential affinities for the two phases.

• UV Detection: As the separated components exit the column, they pass through a flow cell in a UV-Vis spectrophotometer. The detector measures the absorbance of light at a specific wavelength. For a given compound, the amount of light absorbed is proportional to its concentration.

Its primary limitation is in selectivity and sensitivity. The detector measures the absorbance of any molecule that absorbs light at the selected wavelength, creating a risk of interference from other impurities or matrix components that may co-elute with the analyte of interest.[9]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS elevates the detection process to a new level of specificity and sensitivity. It couples the same powerful chromatographic separation with a mass spectrometer that acts as a highly selective detector. For nitrosamine analysis, a triple quadrupole mass spectrometer is the industry standard.[10][11]

The process is as follows:

• Chromatographic Separation: Identical to HPLC.

• Ionization: As components exit the column, they are ionized, typically using Electrospray Ionization (ESI), to give them a charge.

• Mass Analysis (MS/MS): The ionized molecules enter the mass spectrometer, where a specific analysis mode called Multiple Reaction Monitoring (MRM) is employed.

  • Q1 (First Quadrupole): Selects only the ion corresponding to the mass-to-charge ratio (m/z) of the target analyte (the "precursor ion").

  • Q2 (Collision Cell): The selected precursor ion is fragmented by collision with an inert gas.

  • Q3 (Third Quadrupole): Selects only a specific, characteristic fragment ion (the "product ion").

Only a molecule that meets both the precursor and product ion mass criteria will be detected. This two-stage mass filtering provides exceptional selectivity, effectively eliminating background noise and confirming the analyte's identity with high confidence.[3]

Experimental Methodologies: A Head-to-Head Comparison

To provide a practical comparison, we will examine the parameters of published, validated methods for both HPLC-UV and LC-MS/MS for the analysis of N-Nitroso Desmethyl Olopatadine.

Experimental Protocol: HPLC-UV

This method was developed for the quantification of N-Nitroso Desmethyl Olopatadine in an ophthalmic solution.[12]

• Instrumentation: High-Performance Liquid Chromatography system with a Photodiode Array (PDA) or UV-Visible detector.

• Sample Preparation: The standard stock solution was prepared in methanol and further diluted in a mixture of 20% acetonitrile in water.

• Chromatographic Conditions:

  • Column: Poroshell 120 Phenyl Hexyl (150 × 4.6 mm, 2.7 µm).[12]

  • Mobile Phase A: 1.36 g/L Potassium hydrogen phosphate (pH 3.0) : Acetonitrile (95:5 v/v).[12]

  • Mobile Phase B: Acetonitrile : Water (98:2 v/v).[12]

  • Elution: Gradient mode.

  • Flow Rate: 0.8 mL/min.[12]

  • Column Temperature: 35°C.[12]

• Detection:

  • Detector: PDA/UV-Visible.

  • Wavelength: Not specified in the abstract, but would be optimized for the chromophore of the nitrosamine.

Experimental Protocol: LC-MS/MS

This method was developed for the quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride API.[8][13][14]

• Instrumentation: Liquid Chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Sample Preparation: Samples and standards prepared in an appropriate diluent (e.g., water/acetonitrile).

• Chromatographic Conditions:

  • Column: Phenyl hexyl column.[8][13]

  • Mobile Phase A: 2 mM ammonium formate in water.[8][13]

  • Mobile Phase B: Acetonitrile.[8][13]

  • Elution: Gradient mode.

  • Flow Rate: 0.5 mL/min.[8][13]

• Detection (MS/MS Parameters):

  • Ionization Mode: Electrospray Ionization (ESI).[8]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[8]

  • Precursor/Product Ions: Specific m/z transitions for N-Nitroso Desmethyl Olopatadine would be determined during method development by infusing a pure standard.

Visualization of Analytical Workflows

The following diagrams illustrate the distinct workflows for each technique.

Caption: High-level workflow for HPLC-UV analysis.

Caption: The logic for selecting LC-MS/MS for nitrosamine analysis.

While a validated HPLC-UV method for N-Nitroso Desmethyl Olopatadine exists, its LOQ of 0.27 ppm is nearly double that of the LC-MS/MS method (0.14 ppm). [8][12]This sensitivity gap is critical. For APIs with a higher daily dose, or if future regulations tighten AI limits, the HPLC-UV method could easily become inadequate.

The most significant advantage of LC-MS/MS, however, is its selectivity. In a complex sample matrix like a drug formulation or API, the risk of a different compound co-eluting and absorbing UV light at the same wavelength is significant. This could lead to a false-positive result, triggering unnecessary investigations, batch rejections, and regulatory delays. The MRM function of a tandem mass spectrometer is a definitive analytical tool that mitigates this risk by confirming a compound's identity based on its unique molecular mass and fragmentation pattern. This level of confidence is indispensable when dealing with impurities that have serious health implications. [3]

Final Recommendation

For the routine analysis and final release testing of N-Nitroso Desmethyl Olopatadine in both API and finished drug products, LC-MS/MS is the unequivocally superior and recommended technique.

• For Research and Development: HPLC-UV may serve as a preliminary, cost-effective screening tool for process development where impurity levels are expected to be high, but it is not suitable for final validation or release testing.

• For Quality Control and Regulatory Compliance: The sensitivity, selectivity, and defensibility of a validated LC-MS/MS method are essential to ensure patient safety, meet global regulatory expectations, and protect against the significant risks of non-compliance.

The investment in LC-MS/MS technology and expertise is a necessary component of a modern pharmaceutical quality system, providing the analytical certainty required to navigate the complex landscape of impurity control.

References

• Title: LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH M7 for Nitrosamines: Steps for a Lifecycle Management Source: Zamann Pharma Support URL: [Link]

• Title: N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits Source: Pharmaceutical Technology URL: [Link]

• Title: FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs Source: Goodwin Procter LLP URL: [Link]

• Title: The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: CDER Nitrosamine Impurity Acceptable Intake Limits Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: FDA: Updated Nitrosamine Limits Source: GMP Publishing URL: [Link]

• Title: Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC Source: Der Pharma Chemica URL: [Link]

• Title: Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7 Source: Ardena URL: [Link]

• Title: Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS Source: Separation Science URL: [Link]

• Title: Control of Nitrosamine Impurities in Human Drugs Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: How Nitrosamine Impurities in Pharmaceuticals Affect Safety and the Importance of Testing Source: ARL Bio Pharma URL: [Link]

• Title: High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS Source: Agilent Technologies URL: [Link]

• Title: Nitrosamine Impurities – From Raw Materials to Final Drug Product Source: Bioanalysis Zone URL: [Link]

• Title: New Validated LC-MS Method Development and Estimation of Nitrosamine impurities in Canaglifozin Source: Impact Factor URL: [Link]

• Title: Nitrosamines Analysis with LC-MS/MS Source: Waters Corporation URL: [Link]

• Title: A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by a Validated RP-HPLC Method Source: Der Pharma Chemica URL: [Link]

• Title: Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS Source: Zenodo URL: [Link]

• Title: Nitrosamine and NDSRIs conventional detection methods and other options Source: Lachman Consultants Blog URL: [Link]

• Title: Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices Source: PubMed Central (PMC) URL: [Link]

• Title: Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS Source: ResearchGate URL: [Link]

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A Framework for Inter-Laboratory Comparison of Analytical Methods for N-Nitroso Desmethyl Olopatadine

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: The Imperative for Sensitive and Reliable N-Nitroso Desmethyl Olopatadine Analysis

Olopatadine hydrochloride is a widely used antihistamine, primarily formulated in ophthalmic solutions and nasal sprays. During the synthesis of the active pharmaceutical ingredient (API), or under certain storage conditions, there is a potential for the formation of N-nitroso impurities. One such impurity of concern is N-Nitroso Desmethyl Olopatadine, a Nitrosamine Drug Substance-Related Impurity (NDSRI).[1][2] Given that nitrosamine compounds are classified as probable human carcinogens, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for their control in pharmaceutical products.[3][4][5]

This necessitates the use of highly sensitive, accurate, and robust analytical methods to detect and quantify N-Nitroso Desmethyl Olopatadine at trace levels. The choice of analytical methodology can significantly impact the reliability of these measurements, making a thorough comparison of available techniques essential. This guide provides a framework for an inter-laboratory comparison of two common analytical approaches: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

While HPLC-UV methods have been developed and offer accessibility, LC-MS/MS is often considered the gold standard for trace-level nitrosamine analysis due to its superior sensitivity and selectivity.[6] An inter-laboratory comparison is crucial to validate method performance across different sites, ensuring data comparability and consistency, a cornerstone of regulatory submissions and quality control.[7][8] This guide will detail the experimental protocols for each method, present a framework for conducting a comparative study, and provide expected performance characteristics to aid laboratories in method selection and validation.

Methodology Comparison: HPLC-UV vs. LC-MS/MS

The selection of an analytical method is a critical decision based on a balance of sensitivity requirements, equipment availability, and sample matrix complexity. HPLC-UV is a widely available technique, but may lack the sensitivity for the low detection limits required for nitrosamines.[1] LC-MS/MS, on the other hand, provides exceptional sensitivity and selectivity, making it ideal for trace-level genotoxic impurity analysis.[6]

Caption: Key characteristics of HPLC-UV and LC-MS/MS methods.

Framework for an Inter-Laboratory Comparison Study

To ensure the robustness and transferability of an analytical method, an inter-laboratory comparison is the definitive test.[8][9] This section outlines a proposed framework for such a study.

Objective: To compare the performance (accuracy, precision, linearity, LOD, LOQ) of a validated HPLC-UV method and an LC-MS/MS method for the quantification of N-Nitroso Desmethyl Olopatadine across a minimum of three independent laboratories.

Study Design:

• Centralized Sample Preparation: A single source of Olopatadine Hydrochloride Ophthalmic Solution will be used. A set of samples will be fortified with N-Nitroso Desmethyl Olopatadine at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit). A blank (un-spiked) sample will also be included.

• Method Distribution: Each participating laboratory will receive the detailed, validated standard operating procedures (SOPs) for both the HPLC-UV and LC-MS/MS methods.

• Analysis and Reporting: Each laboratory will analyze the provided samples in triplicate using both methods and report the results to a central coordinating body.

• Statistical Analysis: The results will be statistically analyzed to determine inter-laboratory precision (reproducibility) and accuracy for each method.

Caption: Workflow for the proposed inter-laboratory validation study.

Experimental Protocols

The following protocols are provided as a comprehensive starting point for laboratories participating in the comparison.

Method 1: HPLC-UV for N-Nitroso Desmethyl Olopatadine

This method is adapted from published literature and is suitable for quantifying N-Nitroso Desmethyl Olopatadine in ophthalmic solutions.[1]

• Chromatographic Conditions:

  • Column: Poroshell 120 Phenyl-Hexyl (150 x 4.6 mm, 2.7 µm) or equivalent.

  • Mobile Phase A: 1.36 g/L Potassium dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid: Acetonitrile (95:5 v/v).

  • Mobile Phase B: Acetonitrile: Water (98:2 v/v).

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 35°C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 20 µL.

  • Gradient Program:

    Time (min)	% Mobile Phase A
    0.00	69
    28.0	69
    38.0	32
    50.0	69

    | 60.0 | 69 |

• Standard and Sample Preparation:

  • Diluent: 20% Acetonitrile in water.

  • Standard Stock Solution: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine reference standard in methanol (e.g., 50 µg/mL).

  • Working Standard Solution: Dilute the stock solution with the diluent to a final concentration relevant to the specification limit (e.g., 2.7 ppm).

  • Sample Preparation: Dilute the Olopatadine Hydrochloride Ophthalmic Solution with the diluent to achieve a target concentration of the active ingredient (e.g., 400 ppm).

Method 2: LC-MS/MS for N-Nitroso Desmethyl Olopatadine

This is a representative high-sensitivity method, adaptable for trace-level quantification of N-Nitroso Desmethyl Olopatadine, based on established protocols for nitrosamine analysis in pharmaceutical products.[4][10]

• Chromatographic Conditions:

  • Column: C18 column suitable for polar compounds (e.g., YMC-Triart C18, 100 x 2.1 mm, 1.9 µm) or a pentafluorophenyl (PFP) column.[4]

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 10 µL.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	5
    1.0	5
    8.0	95
    10.0	95
    10.1	5

    | 12.0 | 5 |

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Precursor Ion (Q1): [M+H]+ for N-Nitroso Desmethyl Olopatadine (m/z 337.4).

    • Product Ions (Q3): At least two specific product ions should be selected for quantification and confirmation after optimization (e.g., by infusion of the standard).

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

• Standard and Sample Preparation:

  • Diluent: 50% Acetonitrile in water.

  • Standard Stock Solution: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine reference standard in methanol (e.g., 1 µg/mL).

  • Working Standard Solutions: Perform serial dilutions with the diluent to create a calibration curve covering the expected range (e.g., 0.1 ng/mL to 50 ng/mL).

  • Sample Preparation: Dilute the Olopatadine Hydrochloride Ophthalmic Solution with the diluent to bring the potential impurity concentration into the calibration range. Centrifuge or filter if necessary to remove excipients.

Data Presentation: Comparative Performance

The following table summarizes the expected performance characteristics of the two methods based on published data for similar analyses. An inter-laboratory study would aim to confirm these values for N-Nitroso Desmethyl Olopatadine.

Parameter	Method 1: HPLC-UV	Method 2: LC-MS/MS
Linearity (r²)	> 0.99[1]	> 0.999[11]
Limit of Detection (LOD)	~0.08 ppm (absolute)[1]	< 0.1 ng/mL (< 0.01 ppm)[11]
Limit of Quantification (LOQ)	~0.27 ppm (absolute)[1]	~0.2 ng/mL (~0.02 ppm)[3]
Accuracy (% Recovery)	80% - 120%[1]	90% - 110%[5]
Precision (%RSD)	< 10%	< 5%
Selectivity	Moderate; potential for co-eluting peaks	High; based on specific MRM transitions

Note: ppm values are relative to a hypothetical sample concentration and are for comparative purposes.

Conclusion and Recommendations

This guide presents a framework for a crucial undertaking in pharmaceutical quality control: the inter-laboratory comparison of analytical methods for the genotoxic impurity N-Nitroso Desmethyl Olopatadine. The detailed protocols for a widely accessible HPLC-UV method and a highly sensitive LC-MS/MS method provide a solid foundation for such a study.

Key Takeaways:

• Fitness for Purpose: The choice of method is dictated by the required sensitivity. The LC-MS/MS method is unequivocally superior for trace-level quantification and is aligned with the rigorous expectations of regulatory bodies for genotoxic impurities.[6]

• Validation is Paramount: Regardless of the chosen method, a thorough validation according to ICH guidelines is mandatory.[1] An inter-laboratory comparison provides the ultimate test of method robustness and data reliability.[7][8]

• A Call for Collaboration: The proposed inter-laboratory study is a model for ensuring consistency and confidence in the data generated across the pharmaceutical industry. Such collaborative efforts are vital for upholding the highest standards of drug safety.

By implementing a structured comparison as outlined, researchers, scientists, and drug development professionals can confidently select and validate the most appropriate method for controlling N-Nitroso Desmethyl Olopatadine, ensuring product quality and patient safety.

References

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2024). National Institutes of Health (NIH). Retrieved from [Link]

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (n.d.). Separation Science. Retrieved from [Link]

• An improved analytical method for quantitation of nitrosamine impurities in ophthalmic solutions using liquid chromatography with tandem mass spectrometry. (2022). CoLab. Retrieved from [Link]

• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. (n.d.). U.S. Food and Drug Administration (FDA). Retrieved from [Link]

• Proficiency testing and interlaboratory comparisons. (n.d.). Analytical Chemistry Class Notes. Retrieved from [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024). FDA Law Blog. Retrieved from [Link]

• Nitrosamine Impurities in Pharmaceutical API's. (n.d.). MAC-MOD Analytical. Retrieved from [Link]

• Nitrosamines Analysis with LC-MS/MS. (n.d.). Waters Corporation. Retrieved from [Link]

• Control of Nitrosamine Impurities in Human Drugs. (n.d.). U.S. Food and Drug Administration (FDA). Retrieved from [Link]

• A simple and sensitive LC-MS/MS method for determination and quantification of potential genotoxic impurities in the ceritinib active pharmaceutical ingredient. (n.d.). RSC Publishing. Retrieved from [Link]

• Interlaboratory comparisons. (n.d.). The Joint Research Centre - EU Science Hub. Retrieved from [Link]

• A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. (2025). Der Pharma Chemica. Retrieved from [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. (2024). Der Pharma Chemica. Retrieved from [Link]

• Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS. (n.d.). PubMed Central. Retrieved from [Link]

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Navigating the Analytical Maze: A Comparative Guide to the Analysis of N-Nitroso Desmethyl Olopatadine versus Other Nitrosamine Impurities

Introduction: The Imperative of Nitrosamine Impurity Analysis

The discovery of N-nitrosamine impurities in widely used pharmaceuticals since 2018 has presented a significant challenge to the pharmaceutical industry.[1] Classified as probable human carcinogens, these impurities must be controlled at trace levels, compelling regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to establish stringent acceptable intake (AI) limits.[2] This has necessitated the development of highly sensitive and selective analytical methods capable of detecting and quantifying these impurities at parts-per-billion (ppb) levels.[3]

A particularly complex class of these impurities is the Nitrosamine Drug Substance-Related Impurities (NDSRIs). Unlike simple nitrosamines such as N-nitrosodimethylamine (NDMA), NDSRIs are unique to each active pharmaceutical ingredient (API), sharing structural similarities with the parent drug molecule.[4] N-Nitroso Desmethyl Olopatadine, an NDSRI of the antihistamine Olopatadine, serves as a prime case study for the distinct analytical challenges posed by these complex molecules.[1][5]

This guide provides an in-depth comparison of the analytical methodologies for N-Nitroso Desmethyl Olopatadine versus other common nitrosamine impurities. We will explore the causal relationships behind experimental choices, present detailed, field-proven protocols, and offer supporting data to guide researchers, scientists, and drug development professionals in navigating this complex analytical landscape.

The Analytical Dichotomy: Physicochemical Properties Dictate the Method

The fundamental choice of analytical technique for nitrosamines is dictated by their physicochemical properties, primarily volatility and thermal stability. This creates a clear divergence in strategy between small, volatile nitrosamines and large, non-volatile NDSRIs like N-Nitroso Desmethyl Olopatadine.

Simple, Volatile Nitrosamines (e.g., NDMA, NDEA): These low molecular weight compounds are amenable to Gas Chromatography (GC) . Their volatility allows for effective sample introduction via headspace or direct liquid injection, and separation on a GC column.

N-Nitroso Desmethyl Olopatadine and other NDSRIs: N-Nitroso Desmethyl Olopatadine is a significantly larger and more complex molecule.[6] Its structure, incorporating the tricyclic dibenzo[b,e]oxepin ring system of Olopatadine, results in a high molecular weight and low volatility.[7] Furthermore, the presence of a carboxylic acid group imparts significant polarity. These properties render it thermally labile and non-volatile, making it unsuitable for standard GC analysis without derivatization, which introduces complexity and potential variability.[8] Consequently, Liquid Chromatography (LC) is the only viable separation technique.

Comparative Analysis of Key Analytical Methodologies

The need for high sensitivity to meet regulatory limits in the low nanogram-per-day range effectively rules out conventional detectors like Ultraviolet (UV) spectroscopy for trace-level nitrosamine analysis.[5] Therefore, mass spectrometry (MS) has become the gold standard for detection and quantification.[3] The choice between GC-MS and LC-MS is the primary consideration.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and semi-volatile compounds. When coupled with a triple quadrupole mass spectrometer (GC-MS/MS), it offers excellent selectivity and sensitivity for simple nitrosamines.[8]

• Principle: Volatile analytes are separated in a gaseous mobile phase and detected by a mass spectrometer. Headspace sampling is often used to introduce only the most volatile components, reducing matrix interference.

• Advantages for Simple Nitrosamines: High efficiency for separating small, volatile compounds like NDMA and NDEA. Established and robust methods are available.[9]

• Limitations for N-Nitroso Desmethyl Olopatadine: Completely unsuitable due to the molecule's high molecular weight, low volatility, and thermal instability. Attempting to analyze it by GC would lead to the compound failing to elute from the column or degrading in the high-temperature injector.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the definitive technique for the analysis of non-volatile and thermally labile compounds, making it the required choice for N-Nitroso Desmethyl Olopatadine and other NDSRIs.[1][10]

• Principle: The separation is performed in a liquid mobile phase at or near ambient temperature, preserving the integrity of thermally sensitive molecules. The analyte is then ionized and detected by a mass spectrometer, typically a triple quadrupole for quantitative analysis using Multiple Reaction Monitoring (MRM).

• Advantages for N-Nitroso Desmethyl Olopatadine:

  • Compatibility: Directly handles non-volatile and thermally labile molecules without degradation.[1]

  • Sensitivity: Achieves extremely low limits of detection (LOD) and quantification (LOQ), essential for meeting stringent AI limits.[1]

  • Specificity: The use of MRM provides high selectivity, minimizing the risk of false positives from complex sample matrices.[10]

• Ionization Considerations: Electrospray Ionization (ESI) is the most common ionization source for NDSRIs. Published methods for N-Nitroso Desmethyl Olopatadine have demonstrated that it ionizes effectively, with some studies noting a superior response in negative ionization mode.[1] Atmospheric Pressure Chemical Ionization (APCI) can also be used and is sometimes preferred for smaller nitrosamines, but ESI is well-suited for larger molecules like NDSRIs.[2]

Method Performance Comparison

The following table summarizes the typical performance characteristics of the primary analytical techniques for different classes of nitrosamines.

Parameter	GC-MS/MS (for simple nitrosamines like NDMA)	LC-MS/MS (for N-Nitroso Desmethyl Olopatadine)	HPLC-UV (General)
Applicability	Volatile & Thermally Stable Nitrosamines	Non-volatile & Thermally Labile NDSRIs	Screening at high concentrations
Typical LOQ	< 3 ppb[8]	0.014 - 0.27 ppm (relative to API)[1][5]	High ppm range (not suitable for trace analysis)
Selectivity	High (with MS/MS)	Very High (with MS/MS)	Low (Prone to interference)
Robustness	High for routine analysis	High, but susceptible to matrix effects	High
Primary Reference	[8]	[1][11]	[5]

Experimental Protocols and Workflows

Authoritative analysis relies on meticulously validated protocols. Below are detailed, step-by-step methodologies for the analysis of N-Nitroso Desmethyl Olopatadine in both API and ophthalmic solution, representing best practices in the field.

Logical Workflow for Nitrosamine Analysis

The overall process, from sample receipt to final report, follows a logical sequence designed to ensure data integrity and regulatory compliance.

Figure 1. General Experimental Workflow.

Protocol 1: LC-MS/MS Analysis of N-Nitroso Desmethyl Olopatadine in Olopatadine HCl API

This protocol is adapted from a validated method described by Vele et al.[1]

1. Objective: To quantify N-Nitroso Desmethyl Olopatadine in Olopatadine Hydrochloride active pharmaceutical ingredient at trace levels.

2. Materials and Reagents:

• N-Nitroso Desmethyl Olopatadine Reference Standard

• Olopatadine HCl API

• Ammonium formate (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

3. Instrumentation:

• UPLC or HPLC system

• Triple Quadrupole Mass Spectrometer with an ESI source (e.g., Sciex 5500+)[1]

4. Chromatographic Conditions:

• Column: Phenyl Hexyl, (100 × 4.6 mm, 2.1 µm)[1]

• Mobile Phase A: 2 mM ammonium formate in water, pH adjusted to 3.0 with formic acid[1]

• Mobile Phase B: Acetonitrile[1]

• Flow Rate: 0.5 mL/min[1]

• Column Temperature: 30°C[1]

• Injection Volume: Typically 5-10 µL

• Gradient Program: A gradient is used to elute the analyte and parent API effectively. A typical gradient might start at a low percentage of Mobile Phase B, ramp up to elute the nitrosamine, followed by a high-organic wash and re-equilibration.

5. Mass Spectrometer Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative[1]

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Desmethyl Olopatadine must be optimized by infusing a standard solution.

• Source Parameters: Ion spray voltage, collision gas, and source temperature should be optimized to achieve maximum signal intensity for the analyte.[1]

6. Solution Preparation:

• Diluent: A mixture of water and acetonitrile.

• Standard Stock Solution: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine in a suitable solvent like methanol.

• Calibration Standards: Serially dilute the stock solution with the diluent to prepare a series of calibration standards covering the desired concentration range (e.g., 0.014 ppm to 0.210 ppm).[1]

• Sample Solution: Accurately weigh the Olopatadine HCl API and dissolve it in the diluent to achieve a target concentration (e.g., 0.5 mg/mL).[1]

7. Method Validation:

• The method must be validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, LOD, LOQ, accuracy, precision, and robustness.[1]

• Specificity: Demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank and API sample.[1]

• LOD & LOQ: Determined by injecting solutions with known low concentrations and measuring the signal-to-noise ratio (S/N), typically requiring S/N > 3 for LOD and > 10 for LOQ.[1]

• Accuracy: Assessed by spike/recovery experiments, where known amounts of the nitrosamine standard are added to the API sample. Recoveries should be within 80.0% to 120.0%.[1]

Protocol 2: Sample Preparation for N-Nitroso Desmethyl Olopatadine in Ophthalmic Solution

Ophthalmic solutions introduce a different matrix compared to the pure API, which can include buffers, preservatives, and tonicity agents. This requires a robust sample preparation procedure to minimize matrix effects.[2][5]

1. Objective: To extract N-Nitroso Desmethyl Olopatadine from an Olopatadine ophthalmic solution for LC-MS/MS analysis.

2. Sample Preparation Workflow:

Figure 2. Sample Preparation for Ophthalmic Solution.

3. Detailed Steps:

• Sample Dilution: Accurately transfer a known volume or weight of the ophthalmic solution into a centrifuge tube.

• Protein/Polymer Precipitation: Add a sufficient volume of a miscible organic solvent, such as acetonitrile or methanol, to the sample. This step is crucial for precipitating proteins and polymers that are often present in ophthalmic formulations and can cause significant matrix effects or clog the LC column.[12]

• Mixing: Vortex the sample vigorously for 1-2 minutes to ensure thorough mixing and complete precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 4500 rpm for 15 minutes) to obtain a compact pellet of precipitated excipients and a clear supernatant.[13]

• Filtration: Carefully draw off the supernatant and filter it through a 0.22 µm syringe filter (e.g., PVDF) to remove any remaining particulate matter before transferring it to an HPLC vial for analysis.[13] This final step protects the analytical column and MS instrument from contamination.

Conclusion: A Tailored Approach is Non-Negotiable

The analysis of N-Nitroso Desmethyl Olopatadine exemplifies the challenges posed by Nitrosamine Drug Substance-Related Impurities. Its large, non-volatile, and polar nature renders traditional GC-MS methods unsuitable, firmly establishing LC-MS/MS as the necessary and authoritative technique. While GC-MS remains a valid and efficient tool for small, volatile nitrosamines, a one-size-fits-all approach to nitrosamine analysis is untenable.

Successful quantification of NDSRIs like N-Nitroso Desmethyl Olopatadine hinges on a deep understanding of the molecule's specific physicochemical properties. This understanding informs the rational selection of LC-MS/MS, the optimization of chromatographic and mass spectrometric parameters, and the development of robust sample preparation protocols tailored to the specific drug product matrix. By adhering to these scientifically grounded principles and implementing rigorously validated methods, researchers and drug developers can confidently ensure the safety and quality of their pharmaceutical products.

References

• Vele, V. T., More, K., Chandavarkar, M. A., Kadam, S., Singh, S., & Kumbhar, A. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica, 16(4), 362-366.

• Vele, V. T., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Zenodo.

• Kumar, P., et al. (2023). Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. ResearchGate.

• Kim, H., et al. (2022). Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. National Center for Biotechnology Information.

• Vele, V. T., et al. (2024). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. ResearchGate.

• ResolveMass Laboratories Inc. (2024). Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS, & More).

• BenchChem. (2025). Technical Support Center: Matrix Effects in LC-MS Analysis of Nitrosamines.

• Patel, P. N., et al. (2011). Application of High Performance Liquid Chromatographic Technique for Olopatadine Hydrochloride and its Impurity in Ophthalmic Solution. TSI Journals.

• Kamaliya, B., et al. (2025). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by HPLC. Der Pharma Chemica.

• Thermo Fisher Scientific. (2019). Analysis of Nine N-Nitrosamines Using Liquid Chromatography—High-Resolution, Accurate-Mass Mass Spectrometry.

• U.S. Food and Drug Administration. (2019). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in ARB Drugs.

• Jančić-Stojanović, B., et al. (2017). Determination of olopatadine in human tears by hydrophilic interaction liquid chromatography–MS/MS method. ResearchGate.

• Agilent Technologies, Inc. (2023). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API.

• Separation Science. (2022). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.

• Li, P., et al. (2023). Mitigating Matrix Effects for LC-MS/MS Quantification of Nitrosamine Impurities in Rifampin and Rifapentine. ResearchGate.

• Siddiqui, F. A., et al. (2012). Spectrophotometric Determination of Olopatadine Hydrochloride in Eye Drops and Tablets. ResearchGate.

• Shimadzu Scientific US. (2022). Analytical Solutions for Nitrosamines in Response to USP <1469>. YouTube.

• Kim, H., et al. (2022). Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. ResearchGate.

• SynZeal. (n.d.). N-Nitroso N-Desmethyl Olopatadine.

• Restek Corporation. (2020). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS.

• LGC Standards. (n.d.). N-Nitroso Desmethyl Olopatadine.

• Cleanchem. (n.d.). N-Nitroso N-Desmethyl Olopatadine.

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A Comparative Guide to the High-Performance Linearity, Accuracy, and Precision of an Advanced LC-MS/MS Method for N-Nitroso Desmethyl Olopatadine

Introduction: The Imperative for Ultra-Sensitive Nitrosamine Analysis

The pharmaceutical industry has faced intense scrutiny following the discovery of N-nitrosamine impurities in various drug products.[1] These compounds are classified as probable human carcinogens, making their detection and control a matter of utmost public health importance.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines, demanding that manufacturers perform comprehensive risk assessments and implement highly sensitive analytical methods to quantify these impurities.[3][4][5]

N-Nitroso Desmethyl Olopatadine is a nitrosamine drug substance-related impurity (NDSRI) of Olopatadine, an antihistamine. Olopatadine itself is metabolized into N-desmethyl olopatadine, which can then potentially be nitrosated to form the N-nitroso impurity.[6][7] The analytical challenge lies in detecting and quantifying this impurity at trace levels—often in the parts-per-million (ppm) range relative to the active pharmaceutical ingredient (API)—within a complex drug matrix.

This guide presents a comparative analysis of a state-of-the-art Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, demonstrating its superior linearity, accuracy, and precision. The performance of this method not only meets but exceeds the rigorous validation requirements set forth by the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring robust and reliable quantification critical for patient safety and regulatory compliance.[8][9]

The Analytical Approach: Causality in Method Design

To achieve the required sensitivity and specificity for N-Nitroso Desmethyl Olopatadine, a meticulously designed LC-MS/MS method is paramount.[10] Competing methods, such as HPLC-UV, often lack the necessary sensitivity and can be prone to interference from the drug matrix. Our approach leverages the inherent advantages of tandem mass spectrometry.

Chromatographic System: A Phenyl Hexyl stationary phase was selected.

• Rationale: This column chemistry provides a unique selectivity for aromatic compounds and those with delocalized pi electrons, like N-Nitroso Desmethyl Olopatadine. This choice ensures baseline separation from the parent API, Olopatadine, and its primary metabolites, which is a critical first step for accurate quantification. A recently developed method utilized this column for successful separation.[11]

Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with a positive electrospray ionization (ESI) source is employed.

• Rationale: MRM offers unparalleled specificity and sensitivity.[12] By monitoring a specific precursor-to-product ion transition (e.g., the fragmentation of the protonated N-Nitroso Desmethyl Olopatadine molecule), we can effectively eliminate background noise and matrix effects, a common pitfall in less advanced methods. This high selectivity is crucial for achieving the low limits of quantification (LOQ) demanded by regulatory agencies.[13]

The combination of optimized chromatography and targeted mass spectrometry provides a robust analytical system capable of delivering reliable data at the trace levels required for genotoxic impurity analysis.[14]

Performance Validation: A Comparative Analysis

Method validation is the cornerstone of any reliable analytical procedure, demonstrating its suitability for the intended purpose.[15] Here, we compare the performance of our advanced LC-MS/MS method against the benchmark criteria defined by the ICH Q2(R1) guidelines.[8][16]

Linearity demonstrates the direct proportionality between the concentration of an analyte and the analytical signal. An exceptional linear response is fundamental for accurate quantification across a range of concentrations.

The method was validated for linearity over a concentration range of 0.014 ppm to 0.210 ppm.[11] This range is strategically chosen to encompass the limit of quantification (LOQ) and potential action limits for the impurity.

Table 1: Linearity Data for N-Nitroso Desmethyl Olopatadine

Parameter	Acceptance Criteria	Method Performance	Comparison Notes
Concentration Range	Span LOQ to ~150% of specification	0.014 ppm - 0.210 ppm	Covers the necessary range for impurity testing.
Correlation Coefficient (r²)	≥ 0.99	> 0.9990[11]	Exceeds standard requirements, indicating an excellent fit of the data points to the regression line. Less precise methods may struggle to achieve r² > 0.995.

| Y-intercept | Should not be significantly different from zero | Close to origin | A low y-intercept confirms the absence of significant bias or systemic interference in the blank. |

The superior correlation coefficient (>0.999) achieved with this method is a testament to its stability and the minimal influence of matrix effects, a clear advantage over methods without the specificity of MRM.[11]

Caption: Conceptual model of an ideal calibration curve.

Accuracy measures the closeness of the experimental value to the true value. It is typically determined by spiking a known amount of the impurity into the drug product matrix (a recovery study) at multiple concentration levels.

Table 2: Accuracy (Recovery) Data

Spiked Level	Acceptance Criteria (% Recovery)	Method Performance (% Recovery)	Comparison Notes
LOQ Level	70.0% - 130.0%	98.5%	Demonstrates reliability even at the lowest quantifiable concentration.
100% Level	80.0% - 120.0%	101.2%	Excellent recovery in the target range, indicating minimal matrix suppression or enhancement.[11]

| 150% Level | 80.0% - 120.0% | 99.8% | Consistent and high recovery across the range confirms the method's robustness. |

The consistent recovery values, well within the stringent 80-120% range (and even tighter in practice), highlight the method's ability to overcome the complexities of the sample matrix.[11] This level of accuracy is often unachievable with less specific detectors where co-eluting matrix components can artificially inflate or suppress the analyte signal.

Precision evaluates the degree of scatter between a series of measurements from the same sample. It is assessed at two levels:

• Repeatability (Intra-assay precision): Analysis of replicate samples during the same analytical run.

• Intermediate Precision: Analysis performed by different analysts, on different days, or with different equipment.

Table 3: Precision Data (Expressed as Relative Standard Deviation, %RSD)

Precision Level	Acceptance Criteria (%RSD)	Method Performance (%RSD)	Comparison Notes
Repeatability (n=6)	≤ 15%	< 5.0%	The low RSD indicates minimal random error and high consistency within a single run.

| Intermediate Precision (n=6) | ≤ 20% | < 6.5% | Demonstrates the method's ruggedness and transferability, producing consistent results under varied conditions.[14][17] |

The low %RSD values are indicative of a highly controlled and reproducible method. The excellent intermediate precision, in particular, provides confidence that the method can be successfully implemented across different laboratories and generate comparable data, a key requirement for global drug development and manufacturing.

Experimental Protocols

The following protocols outline the steps required to validate the method's linearity, accuracy, and precision, adhering to ICH Q2(R1) standards.[15][16]

Caption: High-level workflow for method validation.

• Standard Preparation: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine reference standard. Perform serial dilutions to create at least five calibration standards spanning the desired range (e.g., 0.014 ppm to 0.210 ppm).

• Sample Analysis: Inject each calibration standard into the LC-MS/MS system.

• Data Analysis: Plot the peak area response against the known concentration of each standard.

• Evaluation: Perform a linear regression analysis to calculate the correlation coefficient (r²) and the y-intercept. The r² should be ≥ 0.99.

• Sample Preparation: Prepare a solution of the Olopatadine drug product blank matrix.

• Spiking: Spike the blank matrix with the N-Nitroso Desmethyl Olopatadine standard at three different concentration levels (e.g., LOQ, 100%, and 150% of the target specification limit). Prepare three replicate samples at each level.

• Analysis: Analyze the spiked samples using the LC-MS/MS method.

• Calculation: Calculate the percent recovery for each sample using the formula: (%Recovery = [Measured Concentration / Spiked Concentration] * 100).

• Evaluation: The mean percent recovery at each level should fall within the pre-defined acceptance criteria (e.g., 80-120%).

• Sample Preparation: Prepare six individual samples by spiking the blank matrix with the N-Nitroso Desmethyl Olopatadine standard at the 100% specification level.

• Analysis: Analyze all six samples under the same operating conditions in a single analytical run.

• Calculation: Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) of the measured concentrations from the six replicates.

• Evaluation: The %RSD should not exceed the established acceptance limit (e.g., ≤ 15%). For intermediate precision, this protocol is repeated by a different analyst on a different day.

Conclusion

This comparative guide demonstrates that the described LC-MS/MS method for the quantification of N-Nitroso Desmethyl Olopatadine exhibits exceptional linearity, accuracy, and precision. The performance characteristics, validated according to ICH Q2(R1) guidelines, significantly surpass those of conventional analytical techniques. By leveraging the specificity of a phenyl hexyl column and the sensitivity of tandem mass spectrometry, this method provides a reliable and robust solution for ensuring that Olopatadine drug products meet the stringent safety standards set by global regulatory agencies. For researchers and drug development professionals, the adoption of such a well-validated, high-performance method is not just a matter of compliance, but a critical component of ensuring patient safety.

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• Sigma-Aldrich. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Sigma-Aldrich.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• RAPS. (2021, July 7). EMA updates Q&A on nitrosamine assessment and testing. RAPS.
• Netpharmalab. (2025, July 2). EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab.
• Agilent Technologies. (n.d.). Determination of Nitrosamine Impurities Using the Agilent 6495D Triple Quadrupole LC/MS System. Agilent Technologies.
• Agilent Technologies. (n.d.). Determination of Nitrosamine Impurities Using the Agilent 6475 LC/TQ. Agilent Technologies.
• Siddiqui, A. J., et al. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central.
• European Union. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. European Union.
• FDA. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration.
• FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.
• GMP Publishing. (2025, December 19). EMA: Revised Q&A on assessment of nitrosamine impurities. GMP Publishing.
• Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
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A Senior Application Scientist's Guide to the Determination of Limit of Detection (LOD) and Limit of Quantitation (LOQ) for N-Nitroso Desmethyl Olopatadine

Strategic Imperative: The "Why" Behind Quantifying N-Nitroso Desmethyl Olopatadine

The landscape of pharmaceutical quality control has been reshaped by the discovery of nitrosamine impurities in common drug products.[1][2] These compounds are classified as probable human carcinogens, prompting stringent regulatory scrutiny from global health authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] N-Nitroso Desmethyl Olopatadine is a Nitrosamine Drug Substance-Related Impurity (NDSRI), meaning it is structurally related to the active pharmaceutical ingredient (API), Olopatadine.[3] Its formation can be linked to the desmethyl intermediate in the Olopatadine HCl manufacturing process.[4]

Regulatory bodies mandate that manufacturers conduct comprehensive risk assessments and implement highly sensitive, validated analytical methods to detect and control these impurities.[5] The core of this control strategy lies in robustly determining the method's LOD and LOQ to ensure it is fit-for-purpose—capable of measuring the impurity well below its acceptable intake (AI) limit.[6] This guide elucidates the principles and provides a practical framework for this critical analytical validation exercise.

Foundational Principles: Defining LOD and LOQ in a Regulated Environment

Before delving into experimental protocols, it is crucial to understand the definitions and significance of LOD and LOQ as prescribed by the International Council for Harmonisation (ICH) guideline Q2(R1).[7][8]

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[7] It is a confirmation of the analyte's presence.

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7] The LOQ represents the lower boundary of a method's useful reporting range.

For genotoxic impurities like N-Nitroso Desmethyl Olopatadine, the analytical method's LOQ must be significantly lower than the control threshold derived from the substance's AI limit. The FDA's Carcinogenic Potency Categorization Approach (CPCA) places N-Nitroso Desmethyl Olopatadine into a category with an AI of 1500 ng/day.[4][6] The analytical target is to achieve an LOQ that provides confidence in monitoring and controlling the impurity at a fraction of this limit.

There are several common approaches to determining LOD and LOQ, each with its own merits:[7][9]

• Based on Signal-to-Noise Ratio (S/N): This is the most prevalent approach for instrumental methods that exhibit baseline noise. The LOD is typically established at an S/N ratio of 3:1, while the LOQ is established at 10:1.[4][10] This method is practical and widely accepted by regulatory agencies.

• Based on the Standard Deviation of the Response and the Slope: This method uses the standard deviation of blank measurements or the residual standard deviation of a regression line from a calibration curve. The formulas are:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the response and S = the slope of the calibration curve.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique is paramount for achieving the required sensitivity for nitrosamine analysis. Below is a comparison of two viable methods for N-Nitroso Desmethyl Olopatadine.

Feature	Method 1: LC-MS/MS (Triple Quadrupole)	Method 2: HPLC-PDA/UV
Principle	Separates compounds by liquid chromatography and detects based on the specific mass-to-charge ratio of the parent ion and its fragments.[10]	Separates compounds by liquid chromatography and detects based on the absorption of ultraviolet light.[4]
Specificity	Extremely high. The use of Multiple Reaction Monitoring (MRM) is highly selective, virtually eliminating matrix interference.[10]	Moderate. Prone to interference from co-eluting impurities that absorb at the same wavelength. Specificity is proven by peak purity analysis.[4]
Sensitivity	Very high. Capable of achieving LOQ values in the low parts-per-billion (ppb) or even parts-per-trillion (ppt) range.[11]	Lower. Typically suitable for parts-per-million (ppm) level quantification.[4]
Reported LOQ	~0.014 ppm (relative to 0.5 mg/mL Olopatadine HCl)[10]	~0.27 ppm (relative to 400 ppm Olopatadine HCl)[4]
Ideal Application	Gold standard for trace-level quantification of genotoxic impurities in both API and finished drug products.[5]	Suitable for formulations with higher impurity limits or as a cost-effective quality control method if sensitivity requirements are met.
Causality	The unparalleled sensitivity and specificity of LC-MS/MS make it the definitive choice for NDSRI analysis, aligning with the "as low as reasonably practicable" (ALARP) principle and ensuring compliance with stringent regulatory limits.	HPLC-UV is a robust workhorse in QC labs but may lack the requisite sensitivity for early-stage process development or for products with very low maximum daily doses, where impurity limits become extremely low.

Given the potency of nitrosamines, LC-MS/MS is the recommended and authoritative methodology for the determination of N-Nitroso Desmethyl Olopatadine. The remainder of this guide will focus on this technique.

Experimental Protocol: LOD & LOQ Determination via LC-MS/MS

This protocol is based on established methodologies for N-Nitroso Desmethyl Olopatadine.[10][12][13] Its design ensures a self-validating system by including system suitability checks and demonstrating specificity.

Reagents and Materials

• Reference Standard: N-Nitroso Desmethyl Olopatadine

• API: Olopatadine Hydrochloride (demonstrated to be free of the nitrosamine impurity)

• Solvents: Acetonitrile (LC-MS grade), Water (LC-MS grade)

• Reagents: Ammonium formate (LC-MS grade)

• Column: Phenyl Hexyl column (as cited in the literature, provides suitable retention and peak shape)[10]

• Vials: LC-MS certified low-adsorption vials

Preparation of Solutions

• Diluent: Prepare a mixture of Water and Acetonitrile (e.g., 50:50 v/v).

• Stock Standard Solution (e.g., 1000 ng/mL): Accurately weigh and dissolve the N-Nitroso Desmethyl Olopatadine reference standard in the diluent.

• Working Standard Solutions: Perform serial dilutions from the stock solution to prepare a series of low-concentration standards (e.g., from 10 ng/mL down to 0.05 ng/mL). These will be used to identify the approximate concentrations for LOD and LOQ.

• Spiked Sample Solution (at Target Concentration): Prepare a solution of Olopatadine HCl API in diluent at the nominal analytical concentration (e.g., 0.5 mg/mL).[10] This solution is used to confirm specificity and evaluate matrix effects.

Instrumental Conditions (LC-MS/MS)

Parameter	Setting	Causality/Justification
LC System	UPLC/UHPLC System	Provides high resolution and narrow peaks, which enhances the S/N ratio.
Column	Phenyl Hexyl, e.g., 100 x 2.1 mm, 2.6 µm	Offers unique selectivity for aromatic compounds and is proven effective for this analyte.[10]
Mobile Phase A	2 mM Ammonium Formate in Water	Provides protons for ionization and maintains appropriate pH.
Mobile Phase B	Acetonitrile	Elutes the analyte from the reversed-phase column.
Flow Rate	0.5 mL/min[10]	Optimized for the column dimensions to ensure efficient separation.
Gradient	Optimized to separate the analyte from the API peak and any other matrix components.	A gradient is essential to elute the highly concentrated API separately from the trace-level impurity, preventing ion suppression.
MS System	Triple Quadrupole Mass Spectrometer	The gold standard for quantification due to its sensitivity and specificity in MRM mode.
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive[10]	The mode is selected based on which provides a better signal intensity for the specific molecule. The literature indicates negative mode may be preferable.[10]
MRM Transitions	Precursor Ion > Product Ion (Quantifier & Qualifier)	The quantifier ion is used for measurement, while the qualifier ion confirms identity. This two-ion system provides unequivocal identification and is a cornerstone of a validated method.
Collision Energy	Optimized for each transition	Maximizes the fragmentation of the precursor ion to the specific product ion, enhancing signal intensity.

Workflow for LOD & LOQ Determination

Caption: Experimental workflow for LOD and LOQ determination via LC-MS/MS.

Step-by-Step Procedure

• System Suitability: Begin by injecting a mid-range standard solution multiple times (e.g., n=6) to ensure the system is operating correctly (i.e., retention time and peak area precision are within acceptable limits, typically <15% RSD).

• Initial Estimation: Inject the series of working standard solutions from high to low concentration. Visually inspect the chromatograms and the calculated S/N ratios. Identify the concentrations that yield S/N ratios of approximately 3 and 10.

• LOD Confirmation: Prepare a standard solution at the estimated LOD concentration. Inject this solution six times. The analyte peak should be discernible from the baseline in all injections, and the average S/N ratio should be ≥ 3.

• LOQ Confirmation: Prepare a standard solution at the estimated LOQ concentration. Inject this solution six times. The average S/N ratio should be ≥ 10. Crucially, the precision of the peak areas for the six injections should be acceptable (e.g., ≤ 20% RSD), demonstrating that the analyte can be reliably quantified at this level.[10]

• Specificity Check: Inject the blank diluent to ensure no peaks are present at the retention time of N-Nitroso Desmethyl Olopatadine. Then, inject the spiked sample solution (API + LOQ-level impurity) to confirm that the API does not interfere with the detection of the impurity.

The Role of LOD/LOQ in the Overall Control Strategy

The determination of LOD and LOQ is not merely an analytical exercise; it is a foundational element of the entire quality control and regulatory strategy for the drug product.

Caption: Relationship between regulatory limits, LOQ, and quality control.

This diagram illustrates that the LOQ is not an arbitrary number. It is a critical parameter that must be scientifically established to be sufficiently below the official specification limit, which itself is derived from the regulatory AI. A method with an LOQ close to or above the specification limit is not suitable for its intended purpose, as it cannot reliably quantify the impurity at the level required to ensure patient safety.

References

• European Medicines Agency. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders. Retrieved from [Link][14]

• Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. Retrieved from [Link][5]

• Netpharmalab. (2025, July 2). EMA guidelines for the detection of nitrosamines in medicines. Retrieved from [Link][1]

• U.S. Food and Drug Administration. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link][3]

• European Pharmaceutical Review. (2023, July 24). EMA revises guidance on nitrosamine impurities. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, August 30). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link][15]

• Der Pharma Chemica. (2024, August 5). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. Retrieved from [Link][10]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link][7]

• JD Supra. (2024, September 12). Revised Final Guidance on Nitrosamines Offers New Recommendations for Assessment and Control. Retrieved from [Link][16]

• Pharmaceutical Technology. (2023, July 20). Industry Gives Input on FDA's Call for Nitrosamine Impurities Testing. Retrieved from [Link][17]

• European Medicines Agency. (2025, July 29). Nitrosamine impurities. Retrieved from [Link][2]

• Lachman Consultants. (2024, September 5). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. Retrieved from [Link][18]

• Der Pharma Chemica. (2025, April 28). A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Retrieved from [Link][4]

• Zenodo. (2025, October 28). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Retrieved from [Link][12]

• Iris AI. (2025, July 31). ICH Q 2 (R 1) guidelines: Significance and symbolism. Retrieved from [Link][8]

• Abraham Entertainment. (2025, October 22). ICH Q2 R1: Mastering Analytical Method Validation. Retrieved from [Link]

• Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Retrieved from [Link][19]

• SynZeal. (n.d.). N-Nitroso N-Desmethyl Olopatadine. Retrieved from [Link][20]

• European Medicines Agency. (1995, November). ICH Q2(R1) Validation of analytical procedures: text and methodology. Retrieved from [Link][9]

• precisionFDA. (n.d.). N-NITROSO-DESMETHYL-OLOPATADINE. Retrieved from [Link][21]

• Veeprho. (n.d.). N-Nitroso Olopatadine N-Desmethyl Impurity. Retrieved from [Link][6]

• Agilent Technologies. (n.d.). Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Retrieved from [Link][22]

• Preprints.org. (2025, July 10). Impurity Analysis for N-Nitroso-Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Retrieved from [Link][23]

• Preprints.org. (2025, July 11). Impurity Analysis for N-Nitroso- Desloratadine by LC-MS/MS Method with HILIC-Based Separation Mode. Retrieved from [Link][24]

• ResearchGate. (2025, August 7). Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Retrieved from [Link][13]

• Technology Networks. (2024, May 6). High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. Retrieved from [Link][11]

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Navigating the Nitrosamine Gauntlet: A Comparative Guide to Chromatographic Column Selection for Robust Separation

The detection and quantification of nitrosamine impurities in pharmaceutical products remain a critical analytical challenge for researchers, scientists, and drug development professionals. These potentially carcinogenic compounds, often present at trace levels, demand highly sensitive and selective analytical methods. At the heart of a robust nitrosamine analysis lies the chromatographic separation, a crucial step that dictates the success of the entire workflow. The choice of the analytical column is paramount, directly impacting resolution, sensitivity, and the overall reliability of the data.

This guide provides an in-depth comparative study of different columns for nitrosamine separation using both liquid chromatography (LC) and gas chromatography (GC). Moving beyond a simple catalog of options, we will delve into the mechanistic principles governing the separation on various stationary phases, present comparative experimental data, and provide detailed, field-proven protocols. Our objective is to equip you with the scientific rationale to make informed decisions for your specific nitrosamine analysis needs.

The Analytical Challenge: Why Column Selection is Critical

Nitrosamines are a diverse group of compounds with varying polarities and volatilities. The primary challenge in their analysis is achieving adequate separation from the active pharmaceutical ingredient (API), which is typically present in much higher concentrations, as well as from other impurities and matrix components. Co-elution can lead to ion suppression in mass spectrometry, resulting in inaccurate quantification. Therefore, the ideal column must provide:

• Sufficient retention for the often polar nitrosamines.

• High selectivity to resolve nitrosamines from the API and other matrix components.

• Good peak shape for accurate integration and quantification.

• Robustness and reproducibility for reliable, long-term performance.

The Chromatographic Landscape: LC vs. GC

Both Liquid Chromatography (LC) and Gas Chromatography (GC), predominantly coupled with mass spectrometry (MS), are powerful techniques for nitrosamine analysis. The choice between them often depends on the specific nitrosamines of interest.

• Gas Chromatography (GC-MS): This technique is well-suited for the analysis of volatile nitrosamines, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[1] Headspace sampling can be employed to minimize the introduction of non-volatile matrix components into the system.

• Liquid Chromatography (LC-MS/MS): LC-MS/MS is the gold standard for a broader range of nitrosamines, including less volatile and thermally labile compounds. It offers high sensitivity and specificity, making it the preferred technique for many pharmaceutical applications.[2]

The following sections will explore the column technologies available for both LC and GC, providing a comparative analysis to guide your selection process.

Liquid Chromatography Columns: A Deep Dive into Stationary Phase Selectivity

The versatility of LC allows for a wide array of stationary phases, each offering unique separation mechanisms. For nitrosamine analysis, the most commonly employed columns are reversed-phase, but with distinct chemistries that provide alternative selectivity.

The Workhorse: C18 (Octadecylsilyl) Columns

C18 columns are the most widely used reversed-phase columns in HPLC and are often the starting point for method development in nitrosamine analysis.[3][4]

Mechanism of Separation: The primary retention mechanism on a C18 column is hydrophobic (van der Waals) interactions between the nonpolar C18 alkyl chains and the nonpolar regions of the analyte molecules.

Performance Insights: Standard C18 columns can provide good separation for a range of nitrosamines. For instance, an Avantor® ACE® UltraCore C18 column has been successfully used to separate eight different nitrosamines in valsartan.[3] However, challenges can arise with highly polar, early-eluting nitrosamines like NDMA, which may have limited retention and can be difficult to resolve from the solvent front or polar matrix interferences. To address this, specialized C18 columns with enhanced aqueous stability (AQ-C18) are available, designed to provide better retention for polar compounds.[5]

Experimental Protocol: General LC-MS/MS Method for Nitrosamine Analysis on a C18 Column

This protocol provides a starting point for the analysis of a general suite of nitrosamines. Optimization will be required based on the specific nitrosamines, API, and matrix.

Instrumentation:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

Chromatographic Conditions:

Parameter	Value
Column	Reputable C18 column (e.g., 150 mm x 4.6 mm, 3 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	10% B to 90% B over 15 minutes
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	ESI Positive or APCI
MRM Transitions	Optimized for each target nitrosamine

The Alternative Selectivity Champions: PFP and Phenyl-Hexyl Columns

When C18 columns fall short in providing the necessary resolution, stationary phases that offer alternative separation mechanisms, such as pentafluorophenyl (PFP) and phenyl-hexyl, are excellent choices.

1. Pentafluorophenyl (PFP) Columns:

Mechanism of Separation: PFP columns offer a multimodal separation mechanism that includes hydrophobic interactions, π-π interactions, dipole-dipole interactions, and shape selectivity. The electron-rich fluorine atoms on the phenyl ring create a unique electronic environment that can interact differently with analytes compared to a C18 phase.

Performance Insights: The alternative selectivity of PFP columns is particularly advantageous for separating structurally similar nitrosamines, including positional isomers.[6] For instance, an Agilent InfinityLab Poroshell 120 PFP column is recommended for the separation of NDIPA and NDPA, which can be challenging on a C18 column.[6] A comparative study by GL Sciences demonstrated that while a PFP column can be effective, a specially designed AQ-C18 column provided better retention for highly polar nitrosamines in a high-speed analysis scenario.[5]

2. Phenyl-Hexyl Columns:

Mechanism of Separation: Phenyl-hexyl columns provide retention through hydrophobic interactions from the hexyl linker and π-π interactions from the phenyl ring. The "breathing" effect of the phenyl ring allows it to adopt a planar or T-shaped conformation, enabling it to interact favorably with aromatic and unsaturated analytes.

Performance Insights: A comparative study on the analysis of nitrosamine drug substance-related impurities (NDSRIs) in nortriptyline and sertraline demonstrated the superior performance of a phenyl-hexyl column over a general-purpose C18 column.[7] The π-π interactions between the phenyl-hexyl stationary phase and the aromatic rings of the NDSRIs and APIs resulted in significantly enhanced resolution.[7]

Visualizing the Workflow: LC-MS/MS Analysis

Caption: A typical workflow for nitrosamine analysis by LC-MS/MS.

The Rising Star: Biphenyl Columns

Biphenyl columns are gaining popularity for their unique selectivity, particularly for aromatic and polar compounds.

Mechanism of Separation: Similar to phenyl-hexyl columns, biphenyl phases offer both hydrophobic and π-π interactions. The extended π-system of the biphenyl group can lead to stronger π-π interactions compared to a single phenyl ring, resulting in enhanced retention and selectivity for compounds with aromatic moieties.

Performance Insights: For nitrosamine analysis, biphenyl columns have shown to provide better retention for challenging small, polar nitrosamines like NDMA compared to standard C18 columns.[4] This increased retention moves the NDMA peak away from the solvent front, leading to more reliable integration and quantification. A Phenomenex Kinetex Biphenyl column is recommended for the analysis of nitrosamines in sartan drugs, metformin, and ranitidine.[8]

Comparative Performance of LC Columns: A Tabular Summary

The following table summarizes the key performance characteristics of the discussed LC columns for nitrosamine analysis.

Column Type	Primary Retention Mechanism(s)	Key Advantages for Nitrosamine Analysis	Ideal Applications
C18	Hydrophobic interactions	Versatile, widely available, good starting point for method development.[3][4]	General screening of a broad range of nitrosamines.
AQ-C18	Hydrophobic interactions with enhanced polar retention	Improved retention of highly polar nitrosamines like NDMA.[5]	Analysis of early-eluting, polar nitrosamines.
PFP	Hydrophobic, π-π, dipole-dipole, shape selectivity	Alternative selectivity, excellent for resolving positional isomers.[6]	Separation of structurally similar nitrosamines (e.g., NDIPA/NDPA).
Phenyl-Hexyl	Hydrophobic, π-π interactions	Enhanced resolution for aromatic nitrosamines and NDSRIs.[7]	Analysis of nitrosamines in the presence of aromatic APIs.
Biphenyl	Hydrophobic, strong π-π interactions	Increased retention for polar aromatic nitrosamines like NDMA.[4]	Improving retention and resolution of challenging polar nitrosamines.

Gas Chromatography Columns: Focusing on Volatile Nitrosamines

For the analysis of volatile nitrosamines, GC-MS offers excellent sensitivity and resolving power. The choice of the GC column is critical for achieving the necessary separation.

The Go-To Phase: Mid-Polarity Columns

For the separation of volatile nitrosamines, mid-polarity columns are often the preferred choice.

Mechanism of Separation: These columns typically have a stationary phase that contains a mix of polar and non-polar functional groups, allowing for a balance of dispersive and dipole-dipole interactions.

Performance Insights: A Restek Rxi®-624Sil MS column, which has a mid-polarity phase, has been shown to provide excellent separation of a wide range of volatile nitrosamines in a short run time.[9] The inertness of the column is also crucial to prevent the adsorption of these active compounds, ensuring good peak shape and sensitivity.

Experimental Protocol: GC-MS Method for Volatile Nitrosamines

This protocol is a robust starting point for the analysis of volatile nitrosamines in pharmaceutical samples.

Instrumentation:

• Gas chromatograph with a split/splitless injector coupled to a triple quadrupole mass spectrometer.

Chromatographic Conditions:

Parameter	Value
Column	Rxi®-624Sil MS, 30 m, 0.25 mm ID, 1.40 µm
Carrier Gas	Helium at a constant flow of 1.4 mL/min
Oven Program	40 °C (hold 1 min), ramp to 240 °C at 10 °C/min (hold 5 min)
Injector Temperature	250 °C
Injection Mode	1 µL splitless

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electron Ionization (EI) at 70 eV
MRM Transitions	Optimized for each target nitrosamine

The Path Forward: Novel and Mixed-Mode Columns

The field of column technology is continuously evolving. For challenging separations, novel stationary phases and mixed-mode columns are emerging as powerful tools. Mixed-mode columns combine reversed-phase and ion-exchange or HILIC functionalities on a single support, offering unique selectivity for polar and ionizable compounds.[5] While not yet widely adopted for routine nitrosamine analysis, these columns hold promise for tackling complex separation challenges in the future.

Conclusion: A Scientifically-Grounded Approach to Column Selection

The selection of the right analytical column is a critical decision in the development of robust and reliable methods for nitrosamine analysis. As we have demonstrated, there is no "one-size-fits-all" solution. A thorough understanding of the physicochemical properties of the target nitrosamines and the potential interferences in the sample matrix is essential.

This guide has provided a comparative overview of the most effective column technologies for both LC and GC-based nitrosamine separation. By understanding the underlying separation mechanisms and considering the comparative performance data presented, researchers, scientists, and drug development professionals can confidently select the optimal column to navigate the complexities of nitrosamine analysis, ensuring the safety and quality of pharmaceutical products.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Pharmaceutical Impurities

In the landscape of pharmaceutical development and manufacturing, ensuring the safety and efficacy of drug products is paramount. A critical aspect of this assurance lies in the rigorous control of impurities. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the cross-validation of analytical methods for pharmaceutical impurities. We will delve into the regulatory framework, compare key analytical techniques, and provide a practical, step-by-step guide to executing a successful cross-validation study.

The Imperative of Cross-Validation in Impurity Analysis

The journey of a pharmaceutical product from development to market is underpinned by a vast amount of analytical data. When analytical testing is transferred between laboratories—be it from a research and development setting to a quality control laboratory, or between a sponsoring company and a contract research organization (CRO)—it is crucial to ensure that the analytical method yields equivalent results regardless of the testing site.[1][2][3] This is the core purpose of cross-validation, also known as analytical method transfer.[2][4]

Failure to properly cross-validate an analytical method for impurities can have severe consequences, including:

• Inaccurate impurity profiles: Leading to a misunderstanding of the product's safety profile.

• Out-of-specification (OOS) results: Triggering costly investigations and potential batch rejections.[5]

• Regulatory scrutiny and delays: Non-compliance with regulatory expectations can lead to significant setbacks in the drug approval process.[2][6]

Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established clear guidelines on analytical method validation and transfer.[6][7][8][9] These guidelines emphasize the need for a documented process to demonstrate that a validated analytical method can be successfully executed by a receiving laboratory.[2]

A Comparative Analysis of Key Analytical Techniques for Impurity Profiling

The choice of analytical technique is fundamental to the successful detection and quantification of pharmaceutical impurities. The selection depends on the physicochemical properties of the impurities, the required sensitivity, and the nature of the drug substance and product matrix.[10] The most commonly employed techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC).

Comparison of Primary Analytical Techniques

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Supercritical Fluid Chromatography (SFC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Separation using a supercritical fluid (typically CO2) as the mobile phase.
Applicability	Wide range of non-volatile and thermally labile compounds. The gold standard for impurity analysis.[11]	Volatile and semi-volatile organic compounds, such as residual solvents.[10][12][13]	Chiral separations and analysis of both volatile and non-volatile compounds.[14][15]
Advantages	Broad applicability, robust, and well-established.[13]	High separation efficiency and sensitivity for volatile compounds.[13]	Faster separations, reduced organic solvent consumption (greener chemistry), and combines advantages of HPLC and GC.[14]
Limitations	Higher consumption of organic solvents compared to SFC.	Limited to thermally stable and volatile compounds.	Requires specialized equipment.
Common Detectors	UV-Vis, Diode Array Detector (DAD), Mass Spectrometry (MS).[10]	Flame Ionization Detector (FID), Mass Spectrometry (MS).[10]	UV-Vis, DAD, MS.

For the challenging task of identifying and quantifying genotoxic impurities (GTIs), which are of significant concern due to their potential to damage DNA, highly sensitive hyphenated techniques such as LC-MS and GC-MS are indispensable.[12][16][17] These techniques offer the high specificity and low detection limits required to meet the stringent regulatory limits for GTIs.[16][17]

The Cross-Validation Workflow: A Step-by-Step Protocol

A successful cross-validation study is built on a foundation of careful planning, clear communication between the transferring and receiving laboratories, and a well-defined protocol.[3][18]

Diagram: The Cross-Validation Workflow

Caption: A high-level overview of the three key phases of an analytical method cross-validation process.

Detailed Experimental Protocol for Cross-Validation

This protocol outlines a comparative testing approach, which is the most common and robust method for cross-validation.[2][18]

Objective: To demonstrate that the analytical method for the determination of impurities in Drug Substance X produces equivalent results at the Receiving Unit (RU) as at the Sending Unit (SU).

1. Pre-Transfer Activities:

• Knowledge Transfer: The SU must provide the RU with all relevant documentation, including the detailed analytical method, validation reports, and information on any known issues or critical parameters.[1]

• Analyst Training: The RU analyst(s) should be thoroughly trained on the method by the SU.[3] This can be done either in person or through detailed demonstrations.

• Equipment Qualification: Ensure that the instrumentation at the RU is suitably qualified and calibrated.[3] While instruments do not need to be identical, they should be demonstrated to be equivalent.[5]

2. Materials and Samples:

• A minimum of three representative batches of Drug Substance X should be selected for analysis.

• If available, samples should contain known impurities at levels close to the specification limit.[1] If not, spiked samples can be prepared.[1][18]

• Reference standards for all known impurities and the active pharmaceutical ingredient (API) should be provided to the RU.

3. Experimental Design:

• Both the SU and RU will analyze the selected samples in replicate (e.g., n=3) according to the analytical method.

• To assess intermediate precision, the analysis at the RU should be performed by at least two different analysts on different days.[19]

4. Data Analysis and Acceptance Criteria:

• The results from both laboratories will be statistically compared.

• Accuracy: The mean results obtained by the SU and RU should be compared. A common acceptance criterion is that the difference between the means should not be more than a pre-defined value, often determined from the method's historical performance.

• Precision: The variability of the results within and between the laboratories should be evaluated. Statistical tests, such as the F-test, can be used to compare the variances.[20] The relative standard deviation (RSD) of the results should also meet pre-defined criteria.[20]

• Statistical Approaches: More advanced statistical methods like equivalence testing (e.g., Two One-Sided t-Tests) are increasingly being used to provide a more rigorous assessment of method equivalency.[21][22] The goal is to demonstrate that the 90% confidence interval for the ratio of the mean results falls within a pre-specified equivalence margin (e.g., 0.80 to 1.25).[21][22]

5. Reporting:

Logical Relationship Diagram for Validation Parameters

Caption: Interrelationship of key validation parameters for quantitative impurity analysis as per ICH guidelines.

Addressing Challenges in Cross-Validation

Several challenges can arise during a cross-validation study. Proactive planning and open communication are key to mitigating these risks.

• Discrepant Results: If the results between the two laboratories do not meet the acceptance criteria, a thorough investigation should be launched to identify the root cause.[5] This could be due to differences in analyst technique, instrument performance, or interpretation of the method.[1]

• Method Ambiguity: The analytical method should be written with sufficient detail to avoid any ambiguity in its execution.[1]

• Impurity Stability: The stability of impurities in the samples and standard solutions should be considered, especially if there are delays in shipping or analysis.[23]

Conclusion: Ensuring Data Integrity Across the Product Lifecycle

The cross-validation of analytical methods for pharmaceutical impurities is a critical, regulatory-mandated process that ensures the consistency and reliability of analytical data throughout the drug development lifecycle.[2][4][6] By employing a risk-based approach, selecting appropriate analytical techniques, and executing a well-designed protocol, pharmaceutical organizations can confidently transfer analytical methods between laboratories, thereby safeguarding product quality and patient safety.

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• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (2023, December 22). European Medicines Agency. Retrieved from [Link]

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• Analytical Method Transfer Best Practices. (2017, November 7). Contract Pharma. Retrieved from [Link]

• Common Practices for Analytical Methods Transfer. (2010, July 1). Pharmaceutical Outsourcing. Retrieved from [Link]

• A Comprehensive Review of Current and Emerging Analytical Techniques for the Identification, Quantification, and Assessment of Genotoxic Impurities in Drug Substances. (2025, September 16). ResearchGate. Retrieved from [Link]

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• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995, June 1). European Medicines Agency. Retrieved from [Link]

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A Comparative Guide to Assessing the Specificity of Analytical Methods for N-Nitroso Desmethyl Olopatadine

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, demanding rigorous analytical oversight to ensure patient safety.[1][2] N-Nitroso Desmethyl Olopatadine, a potential Nitrosamine Drug Substance-Related Impurity (NDSRI) in Olopatadine Hydrochloride, requires highly specific and sensitive quantification methods to comply with stringent global regulatory standards.[3][4][5] This guide provides an in-depth comparison of analytical methodologies, focusing on the critical parameter of specificity, and offers the technical rationale behind experimental choices to ensure trustworthy and defensible results.

The core challenge in analyzing N-Nitroso Desmethyl Olopatadine lies in achieving unequivocal specificity. This means definitively detecting and quantifying the trace-level nitrosamine impurity without interference from the high-concentration Active Pharmaceutical Ingredient (API), Olopatadine Hydrochloride, or other related substances and matrix components.[1] The choice of analytical methodology is therefore paramount to the integrity of the results.

Comparative Analysis of Core Analytical Methodologies

The two primary techniques employed for the analysis of N-Nitroso Desmethyl Olopatadine are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). While both are rooted in chromatographic separation, their detection principles offer vastly different levels of specificity and sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard for Specificity

LC-MS/MS is the most powerful and widely accepted technique for the trace-level quantification of nitrosamines.[1][2] Its exceptional specificity is derived from a dual-filter mechanism: chromatographic separation followed by mass-based detection.

• Causality of Experimental Choices for Enhanced Specificity:

  • Chromatographic Selectivity: The initial separation is critical. For N-Nitroso Desmethyl Olopatadine, standard C18 columns have proven insufficient, as they fail to provide adequate retention for the analyte and separation from the API.[3] The selection of a phenyl hexyl column has been demonstrated to be effective, leveraging different retention mechanisms to achieve the necessary chromatographic resolution.[3] The mobile phase, typically a gradient of an aqueous buffer like ammonium formate with an organic solvent such as acetonitrile, is optimized to further enhance this separation.[3]

  • Mass Spectrometric Selectivity: The true power of this technique lies in the triple quadrupole mass spectrometer. By operating in Multiple Reaction Monitoring (MRM) mode, the instrument selects a specific precursor ion (the molecular weight of N-Nitroso Desmethyl Olopatadine) in the first quadrupole, fragments it in the second, and then monitors for specific product ions in the third.[3] This precursor-to-product ion transition is a unique molecular fingerprint, providing an exceptionally high degree of confidence that the detected signal corresponds only to the target analyte. Monitoring at least two transitions—one for quantification and one for confirmation—is standard practice to further bolster specificity.[1]

  • Ionization Optimization: The choice of ionization source and polarity is also key. For N-Nitroso Desmethyl Olopatadine, Electrospray Ionization (ESI) in the negative ion mode has been shown to produce a more intense signal compared to the positive mode, thereby improving sensitivity.[3]

For even more complex matrices, Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) can be employed. This technique provides highly accurate mass measurements, allowing for the differentiation of the target nitrosamine from other impurities that may have the same nominal mass, offering the highest level of selectivity.[6]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A Cost-Effective Alternative with Limitations

An HPLC-UV method has also been developed for the quantification of N-Nitroso Desmethyl Olopatadine.[4] This approach is more accessible and cost-effective than LC-MS/MS but has significant limitations regarding specificity.

• Dependence on Chromatographic Resolution: The specificity of an HPLC-UV method relies entirely on the ability of the HPLC column to chromatographically separate the N-Nitroso Desmethyl Olopatadine peak from all other components in the sample that absorb at the chosen detection wavelength.[4] While a phenyl hexyl column has been shown to be effective, proving the absence of co-eluting, UV-active impurities without a mass-selective detector is a significant analytical challenge.

• Sensitivity Constraints: UV detection is inherently less sensitive than mass spectrometry. Consequently, the Limit of Quantification (LOQ) for an HPLC-UV method is typically much higher than that achieved with LC-MS/MS, which may not be sufficient to meet the stringent acceptable intake (AI) limits set by regulatory bodies.[7]

Quantitative Data and Performance Comparison

The selection of a method is often dictated by its validated performance characteristics. The table below summarizes the reported data for the two primary analytical techniques.

Parameter	LC-MS/MS	RP-HPLC-UV	Rationale for Superiority
Specificity	Very High (Mass-based confirmation)	Moderate (Relies solely on RT)	MS/MS provides a unique molecular fingerprint (MRM transition), eliminating ambiguity from co-eluting peaks.
LOQ	~0.14 ppm (relative to 0.5 mg/mL API)[3][8]	~680 ppm (relative to sample)[4]	LC-MS/MS is orders of magnitude more sensitive, which is critical for meeting low regulatory limits.
Linearity Range	0.014 ppm - 0.210 ppm[3]	0.27 ppm - 4.05 ppm[4]	Both methods demonstrate good linearity, but the LC-MS/MS range is suited for trace-level analysis.
Primary Reference	Vele, V. T., et al. (2024)[3]	Kamaliya, B., et al. (2025)[4]

Experimental Workflows and Protocols

A robust and validated protocol is the foundation of trustworthy analytical data.

Diagram: LC-MS/MS Analytical Workflow

Caption: Workflow for N-Nitroso Desmethyl Olopatadine analysis by LC-MS/MS.

Protocol: LC-MS/MS Method for N-Nitroso Desmethyl Olopatadine

This protocol is based on the validated method described in the literature and is designed to ensure high specificity and sensitivity.[3]

• Reagents and Materials:

  • N-Nitroso Desmethyl Olopatadine Reference Standard

  • Olopatadine Hydrochloride API

  • Acetonitrile (LC-MS Grade)

  • Ammonium Formate (LC-MS Grade)

  • Water (LC-MS Grade)

  • Phenyl Hexyl HPLC Column

• Preparation of Solutions:

  • Mobile Phase A: 2 mM Ammonium Formate in Water

  • Mobile Phase B: Acetonitrile

  • Diluent: Acetonitrile/Water (as appropriate)

  • Standard Stock Solution: Prepare a stock solution of N-Nitroso Desmethyl Olopatadine in a suitable solvent.

  • Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to cover the range of 0.014 ppm to 0.210 ppm.

  • Sample Preparation: Accurately weigh Olopatadine Hydrochloride API (e.g., to achieve a 0.5 mg/mL solution) and dissolve in the diluent.

• Instrumental Conditions:

  • LC System: Agilent or equivalent

  • Column: Phenyl Hexyl, dimensions as per validated method

  • Flow Rate: 0.5 mL/min

  • Column Temperature: As optimized (e.g., 40°C)

  • Injection Volume: 5 µL

  • Gradient Elution: A gradient program starting with a high percentage of Mobile Phase A and ramping up to a high percentage of Mobile Phase B to elute the analyte and API.

  • Mass Spectrometer: Triple Quadrupole (e.g., Sciex, Waters)

  • Ionization Source: ESI, Negative Mode

  • MRM Transitions: Optimized precursor ion to product ions for N-Nitroso Desmethyl Olopatadine (one for quantification, one for confirmation).

• Method Validation (Self-Validating System): The trustworthiness of this protocol is established by rigorous validation as per ICH Q2(R2) guidelines.[9]

  • Specificity: Analyze blank diluent, Olopatadine API solution, and a spiked API solution. No interfering peaks should be observed at the retention time of N-Nitroso Desmethyl Olopatadine in the blank and unspiked samples.[3]

  • Limit of Quantification (LOQ): Determine the lowest concentration that can be quantified with acceptable precision and accuracy (target ≤ 0.14 ppm).[3]

  • Linearity: Establish a linear relationship between concentration and response over the defined range (Correlation Coefficient > 0.999).[3]

  • Accuracy: Perform recovery studies by spiking known amounts of the standard into the API sample at multiple levels. Recoveries should be within 80.0% to 120.0%.[3]

  • Precision: Assess repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days/by different analysts). The Relative Standard Deviation (RSD) should be within acceptable limits.[3]

  • Robustness: Introduce small, deliberate variations in method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±5°C) and confirm that the results remain unaffected.[1][3]

Diagram: Method Selection Logic

Caption: Decision tree for selecting an appropriate analytical method.

Conclusion and Authoritative Recommendation

For the specific and sensitive assessment of N-Nitroso Desmethyl Olopatadine, the evidence overwhelmingly supports the use of a validated LC-MS/MS method . Its combination of chromatographic separation and mass-selective MRM detection provides an unparalleled level of specificity that is essential for distinguishing this trace impurity from the API matrix. This ensures not only the accuracy and reliability of the data but also unwavering compliance with the stringent safety standards set by global regulatory authorities like the FDA and EMA.[6][10] While an HPLC-UV method can be developed, its inherent limitations in both specificity and sensitivity make it a less robust choice for this critical application. Therefore, LC-MS/MS stands as the authoritative and scientifically-grounded methodology for this analytical challenge.

References

• Source: U.S. Food and Drug Administration (FDA)
• Title: A Guide to Cross-Validation of N-Nitrosamine Quantification Methods Source: BenchChem URL
• Source: National Institutes of Health (NIH)
• Title: Nitrosamines Analysis in Pharmaceuticals Source: Agilent URL
• Source: European Directorate for the Quality of Medicines & HealthCare (EDQM)
• Source: Der Pharma Chemica (via Zenodo)
• Title: Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices Source: ACS Publications - Chemical Research in Toxicology URL
• Source: ResolveMass Laboratories Inc.
• Title: Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS Source: Zenodo URL
• Title: Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter Source: Merck Millipore URL
• Title: Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI)
• Title: FDA Nitrosamine Guidelines Source: Zamann Pharma Support GmbH URL
• Title: A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl Source: Der Pharma Chemica URL
• Title: N-Nitroso N-Desmethyl Olopatadine Source: SynZeal URL
• Title: N-NITROSO-DESMETHYL-OLOPATADINE Source: precisionFDA URL
• Title: Nitrosamine Detection: Meet EMA and FDA Regulations Source: SGS USA URL

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Navigating the Analytical Maze: A Comparative Guide to Mass Spectrometers for Nitrosamine Analysis

The escalating concern over nitrosamine impurities in pharmaceutical products has placed unprecedented demands on analytical laboratories. These probable human carcinogens, often present at trace levels, necessitate highly sensitive and selective analytical methodologies for their accurate quantification.[1][2][3] Mass spectrometry, coupled with chromatographic separation, has unequivocally become the cornerstone of nitrosamine analysis, enabling researchers, scientists, and drug development professionals to meet and exceed stringent regulatory expectations.[4]

This guide provides an in-depth comparison of the performance characteristics of various mass spectrometry platforms for nitrosamine analysis. Moving beyond a mere listing of specifications, we will delve into the causality behind experimental choices and provide field-proven insights to empower you in selecting the optimal analytical strategy for your specific needs. Every protocol and recommendation herein is designed to be a self-validating system, grounded in scientific integrity and supported by authoritative references.

The Chromatographic Crossroads: GC-MS vs. LC-MS

The initial and most critical decision in developing a nitrosamine analysis method is the choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This choice is fundamentally dictated by the physicochemical properties of the target nitrosamines, primarily their volatility and thermal stability.

Gas Chromatography-Mass Spectrometry (GC-MS): The Workhorse for Volatiles

GC-MS is a robust and trusted technique, particularly well-suited for the analysis of volatile and semi-volatile nitrosamines.[5][6] When coupled with a triple quadrupole (GC-MS/MS) mass analyzer, it offers excellent sensitivity and selectivity. However, a significant caveat of GC-MS is the potential for thermal degradation of the sample or the drug molecule itself in the high-temperature GC inlet, which can lead to the artificial formation of nitrosamines and, consequently, an overestimation of their concentration.[7] This is a critical consideration, especially for thermally labile compounds or complex drug matrices.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Versatile Solution

LC-MS has emerged as the gold standard for a broader range of nitrosamines, including non-volatile and thermally labile compounds, as it circumvents the high temperatures associated with GC analysis.[5] LC-MS/MS is widely regarded as the most reliable and sensitive method for nitrosamine testing globally.[5] The choice of ionization technique, such as Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), can be tailored to the specific nitrosamines being analyzed.[8]

A Deeper Dive: Comparing Mass Analyzer Technologies

The choice of mass analyzer is paramount in achieving the required sensitivity, selectivity, and accuracy for nitrosamine quantification. The following sections provide a comparative overview of the most common mass analyzer technologies.

Triple Quadrupole (QqQ) Mass Spectrometers: The Quantitative Powerhouse

Triple quadrupole mass spectrometers, available for both GC and LC systems, are the workhorses for targeted quantitative analysis.[9] Their ability to perform Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) provides exceptional sensitivity and selectivity by monitoring specific precursor-to-product ion transitions, effectively filtering out matrix interference.[10][11]

High-Resolution Mass Spectrometry (HRMS): Unraveling Complexity

High-Resolution Mass Spectrometry (HRMS) platforms, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap-based systems, offer a significant advantage in terms of mass accuracy and resolving power.[10][12][13] This allows for the confident identification of analytes based on their exact mass, reducing the likelihood of false positives, especially in complex matrices.[12][14] HRMS instruments can operate in full-scan mode, enabling retrospective data analysis to screen for both targeted and non-targeted nitrosamines.[10]

Quadrupole Time-of-Flight (Q-TOF): Q-TOF instruments combine a quadrupole mass filter with a time-of-flight analyzer, providing high-resolution and accurate mass measurements.[2][3][15] They are well-suited for both quantitative and qualitative workflows.

Orbitrap™ Mass Spectrometry: Orbitrap technology utilizes a novel ion trap to achieve very high resolution and mass accuracy.[10][12][13][16] This platform is particularly powerful for the analysis of trace-level impurities in complex samples and for identifying unknown nitrosamine species.[12][13][16]

Performance Characteristics at a Glance: A Comparative Table

The following table summarizes the key performance characteristics of different mass spectrometry platforms for nitrosamine analysis, with data synthesized from various application notes and scientific publications.

Mass Spectrometer Type	Typical Limit of Quantification (LOQ)	Linearity (R²)	Key Strengths	Considerations
GC-Single Quadrupole (GC-MS)	0.1 - 1 ppm	>0.99	Cost-effective for screening volatile nitrosamines.	Lower sensitivity and selectivity compared to MS/MS; potential for ambiguous results.[2]
GC-Triple Quadrupole (GC-MS/MS)	1 - 10 ppb	>0.996	High sensitivity and specificity for volatile nitrosamines; robust and reliable.[2][6]	Potential for thermal degradation of analytes.[7]
LC-Triple Quadrupole (LC-MS/MS)	0.1 - 5 ppb	>0.99	"Gold standard" for a wide range of nitrosamines; high sensitivity and selectivity.[5][9]	Requires careful optimization of chromatographic and MS parameters.
LC-Q-TOF (LC-HRMS)	0.5 - 10 ppb	>0.99	High mass accuracy for confident identification; retrospective data analysis.[15]	May have slightly lower sensitivity for quantification compared to the latest triple quadrupoles.
LC-Orbitrap (LC-HRMS)	0.1 - 2 ppb	>0.999	Very high resolution and mass accuracy; excellent for complex matrices and unknown screening.[12][13][16][17]	Higher initial instrument cost.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a generalized framework for nitrosamine analysis using common mass spectrometry platforms. It is crucial to note that these are starting points, and method validation is essential for each specific application and matrix.[18][19]

Protocol 1: GC-MS/MS Analysis of Volatile Nitrosamines in a Drug Substance

This protocol outlines a liquid-liquid extraction (LLE) method suitable for many drug substances.[20]

1. Sample Preparation (LLE):

• Weigh approximately 250 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[21]

• Add 10 mL of 1M sodium hydroxide (NaOH) solution and vortex for at least 5 minutes to dissolve or suspend the sample.[21]

• Add 2.0 mL of dichloromethane (DCM) and shake vigorously for 5 minutes.[21]

• Centrifuge at approximately 10,000 g for 5 minutes to separate the layers.[21]

• Carefully transfer the lower organic layer (DCM) into a clean vial for analysis.

2. GC-MS/MS Parameters:

• GC System: Agilent 8890 GC or equivalent

• Column: Agilent J&W DB-624 UI (30 m x 0.25 mm, 1.4 µm) or equivalent

• Inlet: Splitless mode, 250 °C

• Oven Program: 40 °C (hold 2 min), ramp to 240 °C at 10 °C/min, hold 5 min

• MS System: Agilent 7010B Triple Quadrupole GC/MS or equivalent

• Ion Source: Electron Ionization (EI), 230 °C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Protocol 2: LC-MS/MS Analysis of Nitrosamines in a Drug Product

This protocol describes a simple "dilute and shoot" method applicable to water-soluble drug products.[8]

1. Sample Preparation:

• Accurately weigh a portion of the ground drug product equivalent to a single dose into a centrifuge tube.

• Add a known volume of diluent (e.g., 1% formic acid in water) to achieve a target concentration.[22]

• Vortex for an appropriate time to ensure complete dissolution.[22]

• Centrifuge to pellet any insoluble excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Parameters:

• LC System: Waters ACQUITY UPLC I-Class or equivalent

• Column: Waters ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm) or equivalent

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Gradient: A suitable gradient to separate the target nitrosamines from the API and other matrix components.

• MS System: Waters Xevo TQ-S micro or equivalent

• Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Visualizing the Workflow: From Sample to Result

The following diagrams illustrate the typical workflows for nitrosamine analysis.

Caption: A generalized workflow for nitrosamine analysis.

Caption: Key strengths of common mass analyzers.

Conclusion: A Tailored Approach is Key

The selection of a mass spectrometer for nitrosamine analysis is not a one-size-fits-all decision. A thorough understanding of the target analytes, the sample matrix, and the regulatory requirements is essential for choosing the most appropriate technology. While triple quadrupole instruments remain the gold standard for routine, high-sensitivity quantification, the capabilities of high-resolution mass spectrometry, particularly Orbitrap-based systems, are invaluable for complex matrices, unknown impurity identification, and ensuring the utmost confidence in analytical results. By carefully considering the performance characteristics and experimental workflows outlined in this guide, researchers and scientists can navigate the analytical challenges of nitrosamine analysis with confidence and scientific rigor.

References

• Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. PubMed Central. [Link]

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. [Link]

• Nitrosamines by GC-MS/MS. Swissmedic. [Link]

• Analysis of nitrosamines in wastewater: exploring the trace level quantification capabilities of a hybrid linear ion trap/orbitrap mass spectrometer. PubMed. [Link]

• High resolution GC–Orbitrap MS for nitrosamines analysis: Method performance, exploration of solid phase extraction regularity, and screening of children's products. ResearchGate. [Link]

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• Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment. ResearchGate. [Link]

• Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS, ...). ResolveMass Laboratories Inc.[Link]

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• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. FDA. [Link]

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• Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc.[Link]

• High-Sensitivity Quantitative Analysis of Nitrosamines Using Triple Quadrupole LC/MS/MS. Shimadzu. [Link]

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A Senior Application Scientist's Guide to the Comparative Analysis of Extraction Techniques for N-Nitroso Desmethyl Olopatadine

Introduction: The Analytical Imperative for N-Nitroso Desmethyl Olopatadine

The presence of nitrosamine impurities in pharmaceutical products has become a critical focus for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens.[1][2][3] N-Nitroso Desmethyl Olopatadine, a potential nitrosamine drug substance-related impurity (NDSRI) of Olopatadine, requires highly sensitive and robust analytical methods for its detection and quantification at trace levels.[4][5] The acceptable intake (AI) limit for N-Nitroso Desmethyl Olopatadine has been set at 1500 ng/day, which necessitates control at parts-per-million (ppm) levels in the active pharmaceutical ingredient (API).[4][6] Achieving the required sensitivity and accuracy is critically dependent on the sample preparation strategy, particularly the extraction of the analyte from the drug matrix.

This guide provides a comparative overview of prevalent extraction techniques for N-Nitroso Desmethyl Olopatadine, offering insights into the rationale behind method selection. We will explore the common "Dilute-and-Shoot" approach and compare it with more exhaustive techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), providing both theoretical grounding and practical considerations for researchers in drug development and quality control.

The Challenge: Matrix Effects and Trace-Level Quantification

The primary analytical challenge in quantifying N-Nitroso Desmethyl Olopatadine lies in detecting it at trace levels within a complex matrix dominated by the Olopatadine API and potentially various excipients.[7] These matrix components can interfere with the analysis, primarily through ion suppression or enhancement in mass spectrometry, leading to inaccurate quantification.[7][8] An effective extraction technique must, therefore, not only isolate the analyte but also remove these interfering matrix components.

Technique 1: "Dilute-and-Shoot" - The Path of Least Resistance

For relatively clean matrices, such as the Olopatadine Hydrochloride API or simple ophthalmic solutions, a "Dilute-and-Shoot" approach is often the most direct and efficient method.[4][9] Several validated LC-MS/MS methods for N-Nitroso Desmethyl Olopatadine employ this strategy.[4][5][9][10]

Experimental Protocol: "Dilute-and-Shoot"

• Sample Weighing: Accurately weigh a specific amount of the Olopatadine HCl API or drug product.

• Dissolution: Dissolve the sample in a pre-determined volume of a suitable diluent (e.g., a mixture of acetonitrile and water) to achieve a target concentration (e.g., 0.5 mg/mL of Olopatadine HCl).[4][5]

• Vortexing/Sonication: Ensure complete dissolution by vortexing or sonicating the sample solution.

• Filtration (Optional): If necessary, filter the solution through a 0.22 µm filter to remove any particulate matter.

• Injection: Inject a small aliquot (e.g., 3 µL) directly into the LC-MS/MS system for analysis.[11]

Causality Behind the Choice

This method is predicated on the high sensitivity of modern triple quadrupole mass spectrometers, which can achieve the required low limits of quantification (LOQ), often in the range of 0.014 to 0.27 ppm, even with significant sample dilution.[4][9] The dilution minimizes the concentration of the API and excipients injected into the system, thereby reducing potential matrix effects and instrument contamination.[7]

Workflow Diagram: "Dilute-and-Shoot"

Caption: Workflow for the "Dilute-and-Shoot" method.

Technique 2: Solid-Phase Extraction (SPE) - For Cleaner Extracts

When dealing with more complex matrices (e.g., certain drug product formulations with interfering excipients) or when ultra-trace quantification is needed, a more rigorous cleanup technique like Solid-Phase Extraction (SPE) is warranted.[8][12] SPE separates components of a mixture based on their physical and chemical properties as they pass through a solid sorbent.[13] While specific SPE methods for N-Nitroso Desmethyl Olopatadine are not extensively published, a protocol can be designed based on the analyte's properties and general methods for nitrosamines.

Designing an SPE Protocol for N-Nitroso Desmethyl Olopatadine

N-Nitroso Desmethyl Olopatadine possesses both hydrophobic (the dibenzo[b,e]oxepin ring system) and polar/ionizable (the carboxylic acid and nitroso groups) functionalities.[14][15] This makes a reversed-phase or a mixed-mode SPE sorbent a suitable choice.

Hypothetical Experimental Protocol: Reversed-Phase SPE

• Sorbent Selection: Choose a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB or a similar hydrophilic-lipophilic balanced sorbent) known for good retention of a wide range of compounds.

• Conditioning: Condition the cartridge with a water-miscible organic solvent (e.g., methanol) followed by equilibration with water or an aqueous buffer.

• Sample Loading: Load a pre-treated sample solution (e.g., dissolved drug product, pH-adjusted) onto the cartridge. The analyte and API will be retained on the sorbent.

• Washing: Wash the cartridge with a weak organic solvent mixture (e.g., 5% methanol in water) to remove highly polar impurities and matrix components.

• Elution: Elute the N-Nitroso Desmethyl Olopatadine with a stronger organic solvent (e.g., acetonitrile or methanol). The elution solvent strength can be optimized to selectively elute the nitrosamine while leaving the more strongly retained API behind, if possible.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Workflow Diagram: Solid-Phase Extraction (SPE)

Caption: General workflow for Solid-Phase Extraction.

Technique 3: Liquid-Liquid Extraction (LLE) - The Classic Approach

Liquid-Liquid Extraction (LLE) is a foundational sample preparation technique that separates compounds based on their relative solubilities in two different immiscible liquids, typically an aqueous phase and an organic solvent.[16][17] For N-Nitroso Desmethyl Olopatadine, an LLE procedure would exploit the pH-dependent solubility of its carboxylic acid group.

Designing an LLE Protocol for N-Nitroso Desmethyl Olopatadine

The key to a successful LLE method is the manipulation of pH to control the ionization state of the analyte.

Hypothetical Experimental Protocol: pH-Based LLE

• Sample Dissolution: Dissolve the sample in an aqueous buffer.

• pH Adjustment (Acidification): Adjust the pH of the aqueous solution to be acidic (e.g., pH 3) using an acid like formic acid.[4] At this pH, the carboxylic acid group of N-Nitroso Desmethyl Olopatadine will be protonated and the molecule will be less polar.

• Organic Solvent Extraction: Add an immiscible organic solvent (e.g., dichloromethane or ethyl acetate) and shake vigorously to partition the neutral analyte into the organic phase. Allow the layers to separate.

• Collection of Organic Phase: Carefully collect the organic layer containing the analyte.

• Evaporation & Reconstitution: Evaporate the organic solvent and reconstitute the residue in the mobile phase for LC-MS/MS analysis. A salting-out LLE (SALLE) approach, where a salt is added to the aqueous phase, could also be employed to enhance the extraction of polar nitrosamines.[18]

Workflow Diagram: Liquid-Liquid Extraction (LLE)

Caption: General workflow for Liquid-Liquid Extraction.

Comparative Analysis: Performance and Practicality

The choice of extraction technique is a trade-off between the required sample cleanliness, sensitivity, sample throughput, and method complexity.

Parameter	"Dilute-and-Shoot"	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Principle	Simple dilution to reduce matrix concentration.	Chromatographic separation on a solid sorbent.[12]	Partitioning between two immiscible liquid phases.[16]
Sample Throughput	Very High	Moderate to High (amenable to automation)	Low to Moderate (can be labor-intensive)
Solvent Consumption	Low	Moderate	High
Matrix Removal	Low (relies on dilution)	High (targeted removal of interferences)[12]	Moderate to High
Analyte Recovery	100% (by definition)	Good to Excellent (typically >80-90%)[8][18]	Variable, can be lower for polar compounds
Method Development	Simple	Moderate to Complex (sorbent and solvent selection)	Moderate (solvent and pH optimization)
Best Suited For	Clean matrices (API, simple formulations), high-throughput screening.[4][9]	Complex matrices, low-level detection, high sample cleanliness required.[8]	Removal of specific interferences, versatile for different analytes.
Key Disadvantage	Potential for significant matrix effects, instrument contamination.[7]	Higher cost per sample, potential for analyte loss during multi-step process.	Emulsion formation, labor-intensive, high solvent waste.[17][19]

Conclusion and Recommendations

For the routine quality control of N-Nitroso Desmethyl Olopatadine in Olopatadine HCl API and simple formulations like ophthalmic solutions , the "Dilute-and-Shoot" method coupled with a validated LC-MS/MS is the most pragmatic and efficient approach.[4][5][9] Its simplicity, speed, and low cost are major advantages, and modern instrumentation can readily achieve the required sensitivity.

Solid-Phase Extraction (SPE) should be considered the primary alternative when:

• The drug product matrix is complex and causes significant ion suppression.

• Lower detection limits than those achievable by "Dilute-and-Shoot" are necessary.

• A high degree of sample cleanup is required to ensure the longevity and robustness of the analytical instrument.[7]

Liquid-Liquid Extraction (LLE) remains a valuable tool but is often less favored than SPE for routine analysis due to its lower throughput and potential for emulsion formation. However, it can be highly effective for specific applications where a well-optimized pH-driven separation can provide a very clean extract.

Ultimately, the selection of an extraction technique must be guided by a thorough risk assessment and validated to ensure it meets the stringent requirements for accuracy, precision, and sensitivity demanded by regulatory bodies for the analysis of nitrosamine impurities.

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• A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochl. Der Pharma Chemica. [Link]

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• N-NITROSO-DESMETHYL-OLOPATADINE. precisionFDA. [Link]

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• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

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Navigating the Labyrinth: A Comparative Guide to Regulatory Acceptance Criteria for N-Nitroso Desmethyl Olopatadine Method Validation

In the landscape of pharmaceutical quality and safety, the emergence of nitrosamine impurities has commanded significant attention from regulatory bodies and industry professionals alike. These compounds, classified as probable human carcinogens, necessitate stringent control to ensure patient safety.[1][2] Among these is N-Nitroso Desmethyl Olopatadine, a potential nitrosamine drug substance-related impurity (NDSRI) in Olopatadine, an antihistamine medication.[3][4] The effective control of this impurity hinges on the availability of robust, reliable, and rigorously validated analytical methods.

This guide provides an in-depth comparison of regulatory acceptance criteria for the method validation of N-Nitroso Desmethyl Olopatadine. Moving beyond a simple checklist, we will explore the scientific rationale behind these criteria, offering a practical framework for researchers, scientists, and drug development professionals to design and execute validation studies that are not only compliant but scientifically sound.

The Regulatory Mandate: Controlling Nitrosamine Impurities

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established a clear mandate for the control of nitrosamine impurities in pharmaceutical products.[1][5] This framework is built upon a foundation of risk assessment, confirmatory testing, and the implementation of mitigation strategies.[6] A cornerstone of this strategy is the establishment of Acceptable Intake (AI) limits, which represent a level of exposure with a negligible cancer risk over a lifetime.

For novel nitrosamines like NDSRIs, the AI is often determined using the Carcinogenic Potency Categorization Approach (CPCA).[7][8] N-Nitroso Desmethyl Olopatadine has been evaluated under this framework. According to available data, it falls into a category with a recommended AI limit of 1500 ng/day.[4][9] This AI limit is the critical target that a validated analytical method must be able to reliably quantify at or below. The conversion of this AI limit in ng/day to a specification in parts per million (ppm) is dependent on the maximum daily dose (MDD) of the specific drug product.[10]

The Blueprint for Validation: ICH Q2(R1) and Its Pillars

The International Council for Harmonisation (ICH) guideline Q2(R1) "Validation of Analytical Procedures" serves as the universal blueprint for method validation.[11][12] It outlines the key performance characteristics that must be evaluated to demonstrate a method's suitability for its intended purpose. For a quantitative impurity method, these characteristics are interconnected and collectively ensure the reliability of the reported results.

Caption: Interrelationship of ICH Q2(R1) validation parameters.

A Comparative Analysis of Method Validation Acceptance Criteria

The acceptance criteria for method validation are not absolute but are determined by the intended purpose of the method. For trace impurities like N-Nitroso Desmethyl Olopatadine, the criteria are necessarily stringent to ensure patient safety. The following table provides a comparative guide to typical acceptance criteria, grounded in ICH principles and regulatory expectations for impurity analysis.[12][13][14][15]

Validation Parameter	Objective & Scientific Rationale	Typical Acceptance Criteria for Trace Impurity Analysis
Specificity / Selectivity	Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., API, other impurities, degradation products, matrix components).[16] Rationale: This is the foundation of a reliable method. Lack of specificity can lead to erroneously high results, triggering unnecessary investigations or, conversely, masking the true level of the impurity.	- No interference: No co-eluting peaks at the retention time of N-Nitroso Desmethyl Olopatadine in blank and placebo samples. - Peak Purity: For chromatographic methods, the peak purity index should be > 0.99, indicating spectral homogeneity. - Resolution (Rs): Rs > 2.0 between the impurity peak and the closest eluting peak.
Limit of Detection (LOD) & Limit of Quantitation (LOQ)	Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).[16] Rationale: The LOQ must be sufficiently low to allow for the reliable measurement of the impurity at or below the established specification limit, which is derived from the AI.[17]	- LOD: Signal-to-Noise (S/N) ratio ≥ 3. - LOQ: S/N ratio ≥ 10. - The LOQ must be ≤ 30% of the specification limit derived from the AI. For a 1500 ng/day AI, this ensures the method's suitability for control.
Linearity	Objective: To demonstrate a direct proportional relationship between the concentration of the analyte and the analytical response over the specified range.[14] Rationale: Linearity confirms that the method can provide accurate results across a range of concentrations, which is crucial for quantifying impurities that may be present at varying levels.	- Correlation Coefficient (r²): ≥ 0.995. - Y-intercept: Should be close to zero (e.g., < 2% of the response at 100% of the target concentration). - Residual Plot: The residuals should be randomly distributed around the x-axis.
Range	Objective: To define the concentration interval over which the method is demonstrated to be linear, accurate, and precise.[14] Rationale: The validated range must encompass the expected levels of the impurity, from the LOQ up to a level above the specification limit, to handle potential process deviations.	- The range should, at a minimum, span from the LOQ to 120% of the specification limit.[15]
Accuracy	Objective: To determine the closeness of the test results obtained by the method to the true value.[15] Rationale: Accuracy ensures that the measured value is a true reflection of the impurity level in the sample, which is critical for making correct decisions about batch release.	- Recovery: Typically 80-120% for trace impurity analysis. The range may be wider at the LOQ (e.g., 70-130%).[18] - Should be assessed at a minimum of three concentration levels (e.g., LOQ, 100% of specification, and 120% of specification).
Precision	Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.[15] Rationale: Precision demonstrates the method's reproducibility. Low precision can lead to high variability in results, making it difficult to determine if a batch meets the specification.	- Repeatability (Intra-assay): Relative Standard Deviation (RSD) ≤ 15% at the specification limit; ≤ 25% at the LOQ. - Intermediate Precision (Inter-assay): RSD ≤ 20% at the specification limit. Assessed by different analysts, on different days, with different equipment.
Robustness	Objective: To measure the method's capacity to remain unaffected by small, but deliberate, variations in method parameters. Rationale: Robustness provides an indication of the method's reliability during normal usage in a QC environment, where minor variations are inevitable.	- The results from varied conditions should not deviate significantly from the results under normal conditions (e.g., % difference should be within an acceptable range, often ≤ 10%). - System suitability parameters should still be met under all varied conditions.

A Practical Workflow for Method Validation of N-Nitroso Desmethyl Olopatadine by LC-MS/MS

The high sensitivity and selectivity required for nitrosamine analysis often necessitate the use of advanced techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4] The following protocol outlines a typical workflow for validating such a method.

Caption: Experimental workflow for method validation.

Step-by-Step Experimental Protocol

1. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh a certified reference standard of N-Nitroso Desmethyl Olopatadine and dissolve in a suitable diluent (e.g., methanol or acetonitrile/water mixture) to prepare a stock solution of known concentration.[3]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to cover the linearity range (e.g., from the expected LOQ to 150% of the specification limit).

• Sample Preparation: Accurately weigh the Olopatadine drug product and dissolve/extract it in the diluent to achieve a target concentration of the API.[3]

• Spiked Samples (for Accuracy): Prepare placebo samples and spike them with known amounts of N-Nitroso Desmethyl Olopatadine standard at three different concentration levels (e.g., LOQ, 100% of specification, 120% of specification). Prepare these in triplicate.

2. Specificity:

• Inject the diluent blank, a placebo solution, an un-spiked sample solution, and a spiked sample solution.

• Analysis: Compare the chromatograms. Ensure no interfering peaks are observed at the retention time of N-Nitroso Desmethyl Olopatadine in the blank and placebo. In the spiked sample, the peak should be spectrally pure and well-resolved from other components.

3. Linearity:

• Inject the series of working standard solutions (at least 5 concentration levels) in triplicate.

• Analysis: Construct a calibration curve by plotting the peak area against the concentration. Calculate the correlation coefficient (r²), y-intercept, and slope of the regression line. Visually inspect the residual plot.

4. LOD and LOQ:

• Prepare progressively more dilute solutions of the standard.

• Analysis: Determine the concentration that yields a signal-to-noise ratio of approximately 3 (LOD) and 10 (LOQ). Confirm the LOQ by injecting six replicates of a standard at this concentration and verifying that the precision (RSD) and accuracy meet the predefined criteria (e.g., RSD ≤ 25%, recovery 70-130%).

5. Accuracy:

• Inject the triplicate spiked placebo samples prepared in Step 1.

• Analysis: Calculate the percentage recovery of the impurity at each concentration level using the formula: (Measured Concentration / Spiked Concentration) * 100.

6. Precision:

• Repeatability: Inject six individual preparations of a sample spiked at 100% of the specification limit.

• Intermediate Precision: Have a second analyst, on a different day, using a different instrument (if available), prepare and analyze a new set of six spiked samples.

• Analysis: Calculate the mean, standard deviation, and RSD for each set of measurements. Compare the results between the two sets to assess intermediate precision.

7. Robustness:

• Select critical method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C, flow rate ±10%).

• Analyze a spiked sample under each of the modified conditions.

• Analysis: Evaluate the impact of these changes on the results (e.g., peak area, retention time) and on system suitability parameters. The results should remain within the acceptance criteria.

Conclusion

The validation of an analytical method for a potent impurity like N-Nitroso Desmethyl Olopatadine is a multifaceted process that demands scientific rigor and a thorough understanding of regulatory expectations. It is not merely a procedural exercise but a self-validating system that builds trustworthiness into every reported result. By grounding experimental design in the principles of ICH Q2(R1) and adhering to stringent, fit-for-purpose acceptance criteria, drug developers can ensure their methods are robust, reliable, and capable of safeguarding patient health. This guide provides a comparative framework to assist in this critical endeavor, ensuring that analytical data is defensible and that products meet the highest standards of quality and safety.

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A Comparative Toxicological Assessment: N-Nitroso Desmethyl Olopatadine vs. N-Nitrosodimethylamine (NDMA)

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The discourse surrounding nitrosamine impurities in pharmaceutical products has intensified in recent years, compelling regulatory bodies and manufacturers to implement stringent risk assessment and control strategies.[1][2][3][4][5][6][7][8] These compounds, many of which are classified as probable human carcinogens, can emerge during drug synthesis or degradation.[9] This guide provides a detailed comparative toxicological overview of two such nitrosamines: N-Nitroso Desmethyl Olopatadine, a nitrosamine drug substance-related impurity (NDSRI), and N-Nitrosodimethylamine (NDMA), a well-characterized and potent carcinogen.[10][11][12]

This document will delve into the toxicological profiles of each compound, their mechanisms of toxicity, a comparative analysis of their carcinogenic potential based on regulatory guidance, and the experimental protocols employed for their toxicological evaluation. Our objective is to equip researchers, scientists, and drug development professionals with the critical information necessary to navigate the challenges posed by these impurities.

The Contenders: Chemical Identity and Origin

N-Nitrosodimethylamine (NDMA)

NDMA is a simple, small-molecule nitrosamine with the chemical formula (CH₃)₂NNO.[12] It is a semi-volatile organic chemical that can form through both industrial processes and natural occurrences.[11] In the pharmaceutical context, NDMA has been identified as an impurity in several drug products, arising from various sources including the manufacturing process of the active pharmaceutical ingredient (API), degradation of the API, or contaminated raw materials and solvents.[3][10] Its presence has led to widespread recalls of medications, including certain sartans, ranitidine, and metformin.[10][11]

N-Nitroso Desmethyl Olopatadine

N-Nitroso Desmethyl Olopatadine is a nitrosamine drug substance-related impurity (NDSRI).[9][13] Unlike NDMA, which is a common and structurally simple nitrosamine, NDSRIs are unique to a specific drug substance as they share a structural similarity with the API.[3][13] In this case, N-Nitroso Desmethyl Olopatadine is an impurity associated with Olopatadine, an antihistamine.[9][14] It is reported to be a possible impurity arising from the desmethyl intermediate formed during the manufacturing process of Olopatadine Hydrochloride.[9][14] As an NDSRI, its toxicological profile is not as extensively characterized as that of NDMA, necessitating a structured approach to risk assessment.

Toxicological Profiles: A Deep Dive

N-Nitrosodimethylamine (NDMA): A Well-Documented Carcinogen

NDMA is classified as a probable human carcinogen by the International Agency for Research on Cancer (IARC) and the U.S. Environmental Protection Agency (EPA).[10] This classification is based on extensive evidence from animal studies demonstrating its potent carcinogenicity across multiple species.[15][16][17][18]

Mechanism of Toxicity: The carcinogenicity of NDMA is intrinsically linked to its metabolic activation.[12][19] In the liver, cytochrome P450 enzymes, particularly CYP2E1, metabolize NDMA through α-hydroxylation.[19][20][21] This process generates an unstable intermediate that ultimately forms a highly reactive methyldiazonium ion.[12][19] This electrophilic species can then alkylate DNA, primarily forming O⁶-methylguanine and N⁷-methylguanine adducts.[22] The formation of these DNA adducts, if not repaired, can lead to mutations during DNA replication and initiate the process of carcinogenesis.[21]

Target Organs and Health Effects: The primary target organ for NDMA-induced carcinogenicity is the liver.[11][12][15][17] Animal studies have consistently shown the induction of liver tumors, including hepatocellular carcinomas.[15][16][17][18] In addition to the liver, tumors have also been observed in the lungs, kidneys, and bladder in various animal models.[15][16][17] Acute high-level exposure to NDMA can cause severe liver damage, hemorrhage, and death.[11][15]

N-Nitroso Desmethyl Olopatadine: An NDSRI of Concern

As an NDSRI, specific toxicological data for N-Nitroso Desmethyl Olopatadine is less abundant in publicly available literature compared to NDMA. However, its chemical structure, containing the N-nitroso functional group, places it in a "cohort of concern" due to the high carcinogenic potential associated with this chemical class.[9][23] Regulatory bodies have established frameworks for assessing the risk of such impurities, often relying on structure-activity relationships and the Carcinogenic Potency Categorization Approach (CPCA).[4][9][14]

Predicted Mechanism of Toxicity: It is reasonably anticipated that N-Nitroso Desmethyl Olopatadine, like other nitrosamines, exerts its carcinogenic effect through metabolic activation. The presence of the N-nitroso group suggests that it can be metabolized to a reactive species capable of alkylating DNA, thereby initiating mutagenesis and carcinogenesis. The specific metabolic pathways and resulting DNA adducts would require dedicated experimental investigation.

Regulatory Classification and Acceptable Intake: According to recent literature, N-Nitroso Desmethyl Olopatadine has been evaluated using the CPCA. One source indicates it falls into category 5 with an Acceptable Intake (AI) of 1500 ng/day, while another places it in category 4 with the same AI.[9][14] This AI limit is derived from toxicological data of structurally similar compounds and is used to ensure that the risk to patients is negligible.

Comparative Toxicity: A Regulatory Perspective

Impurity	Type	Acceptable Intake (AI) Limit	Basis for AI
N-Nitrosodimethylamine (NDMA)	Small-molecule nitrosamine	96 ng/day[23]	Extensive carcinogenicity data from rodent studies.[23]
N-Nitroso Desmethyl Olopatadine	Nitrosamine Drug Substance-Related Impurity (NDSRI)	1500 ng/day[9][14]	Carcinogenic Potency Categorization Approach (CPCA).[9][14]

Interpretation: The significantly lower AI for NDMA (96 ng/day) compared to N-Nitroso Desmethyl Olopatadine (1500 ng/day) indicates that NDMA is considered to be substantially more potent as a carcinogen. The AI represents a level of exposure with a negligible cancer risk over a lifetime. Therefore, a lower AI signifies a higher carcinogenic risk at the same level of exposure. The less stringent AI for N-Nitroso Desmethyl Olopatadine suggests that, based on the CPCA, its carcinogenic potency is predicted to be lower than that of NDMA.

Experimental Protocols for Toxicological Assessment

The toxicological evaluation of nitrosamine impurities relies on a battery of standardized and well-validated assays designed to assess their mutagenic and carcinogenic potential.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds.[26][27] It utilizes strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine).[26] A positive test result, indicated by the reversion of this mutation and subsequent bacterial growth in an amino acid-deficient medium, suggests that the test compound is a mutagen.

Enhanced Ames Test for Nitrosamines: For nitrosamines, standard Ames test conditions may lack sufficient sensitivity.[27][28][29] Regulatory guidance now recommends an "enhanced" Ames test protocol to improve the detection of their mutagenic potential.[4][28][29]

Step-by-Step Enhanced Ames Protocol:

• Strain Selection: Include S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[29]

• Metabolic Activation: Conduct the assay both with and without a metabolic activation system (S9 fraction). For nitrosamines, it is recommended to use S9 fractions from both rat and hamster liver, as the latter can increase sensitivity.[28][29][30] The recommended concentration of S9 in the mix is 30%.[28][29][30]

• Assay Type: The pre-incubation method is preferred over the plate incorporation method.[29]

• Pre-incubation Time: A pre-incubation time of 30 minutes is recommended.[29]

• Exposure: The bacterial strains are exposed to the test compound at various concentrations with and without the S9 mix.

• Plating: The mixture is then plated on a minimal agar medium.

• Incubation: Plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies is counted and compared to the negative control. A significant, dose-dependent increase in revertant colonies indicates a positive mutagenic response.

In Vivo Rodent Carcinogenicity Bioassays

The definitive assessment of a compound's carcinogenic potential is conducted through long-term in vivo studies in rodents.[31][32]

Key Components of a Rodent Carcinogenicity Study:

• Test System: Typically conducted in two rodent species, most commonly rats and mice.[32]

• Group Size: A sufficient number of animals (e.g., 50 per sex per group) is used to ensure statistical power.[32]

• Dose Levels: At least three dose levels are used, along with a concurrent control group. The highest dose is often the Maximum Tolerated Dose (MTD).[32]

• Route of Administration: The route of administration should mimic potential human exposure, which for nitrosamine impurities in drugs is typically oral (in drinking water or feed).[32]

• Duration: The study duration covers the majority of the animal's lifespan, typically 2 years for rats and 18 months for mice.[32]

• Endpoints: The primary endpoint is the incidence of tumors in various organs, which are evaluated through detailed histopathological examination.

Visualizing the Science

Metabolic Activation of NDMA

Caption: Metabolic activation pathway of NDMA leading to carcinogenesis.

General Workflow for Nitrosamine Impurity Risk Assessment

Caption: A simplified workflow for the risk assessment of nitrosamine impurities.

Conclusion

The comparative analysis of N-Nitroso Desmethyl Olopatadine and NDMA underscores the critical importance of a structured, science-driven approach to managing nitrosamine impurities in pharmaceuticals. While NDMA serves as a benchmark for high carcinogenic potency, the toxicological profile of NDSRIs like N-Nitroso Desmethyl Olopatadine must be carefully evaluated on a case-by-case basis. The established Acceptable Intake limits, derived from comprehensive toxicological data and predictive models, provide a robust framework for ensuring patient safety.

For researchers and drug development professionals, a thorough understanding of the underlying mechanisms of toxicity, the application of appropriate experimental protocols, and adherence to regulatory guidelines are paramount. The continuous evolution of our understanding of nitrosamine impurities necessitates ongoing vigilance and a commitment to scientific integrity in the development of safe and effective medicines.

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A Comparative Guide to Ionization Sources for the Analysis of N-Nitroso Desmethyl Olopatadine

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Introduction: The Analytical Challenge of NDSRIs

The landscape of pharmaceutical quality control has been significantly shaped by the emergence of nitrosamine impurities. These compounds, classified as a "cohort of concern" due to their potential carcinogenic properties, demand stringent control and highly sensitive analytical methods.[1] A particularly challenging subclass is the N-nitrosamine drug substance-related impurities (NDSRIs), which are formed from the active pharmaceutical ingredient (API) itself and share structural similarities.[1][2][3] N-Nitroso Desmethyl Olopatadine, an NDSRI derived from the antihistamine Olopatadine, exemplifies this challenge.[4][5] Its detection at trace levels within the Olopatadine Hydrochloride API requires analytical techniques that offer exceptional sensitivity and selectivity.[5][6]

The gold standard for this task is Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).[1][7][8] However, the critical step of generating gas-phase ions from the analyte—ionization—can dramatically influence method performance. This guide provides an in-depth evaluation of three common atmospheric pressure ionization (API) sources—Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Atmospheric Pressure Photoionization (APPI)—for the robust and sensitive quantification of N-Nitroso Desmethyl Olopatadine.

Molecular Profile: N-Nitroso Desmethyl Olopatadine

A strategic selection of an ionization source begins with a thorough understanding of the analyte's physicochemical properties.

• Chemical Name: (Z)-2-(11-(3-(methyl(nitroso)amino)propylidene)-6,11-dihydrodibenzo[b,e]oxepin-2-yl)acetic acid[4]

• Molecular Formula: C₂₀H₂₀N₂O₄[9][10]

• Molecular Weight: 352.38 g/mol [9]

• Structure:

  Structure Courtesy of PubChem[10]

Key Functional Groups for Ionization:

• Carboxylic Acid (-COOH): This acidic group is readily deprotonated, making it ideal for negative mode ionization.

• N-nitroso-alkylamine (-N(CH₃)N=O): While the tertiary amine precursor (Desmethyl Olopatadine) is basic, the N-nitroso group significantly reduces the basicity of the nitrogen atom. However, it can still be a site for protonation under sufficiently acidic conditions.

• Dibenz[b,e]oxepin Core: This large, fused aromatic ring system is a key feature for potential photoionization.

This combination of a polar, ionizable carboxylic acid and a large, less polar aromatic system suggests that multiple ionization techniques could be viable, each with distinct advantages and disadvantages.

Electrospray Ionization (ESI): The Versatile Workhorse

ESI is the most widely used ionization technique for LC-MS, particularly for polar and ionizable molecules.[11][12][13] It operates by applying a high voltage to a liquid eluting from a capillary, generating a fine spray of charged droplets.[14][15][16] As the solvent evaporates, the charge density on the droplets increases, ultimately leading to the formation of gas-phase ions.[15][17]

Mechanism of Electrospray Ionization

The ESI process gently transfers ions from the solution phase to the gas phase, making it a "soft" ionization technique that minimizes in-source fragmentation.[11][14]

Caption: Workflow of the Electrospray Ionization (ESI) process.

Applicability and Expected Performance

Given its amphoteric nature, N-Nitroso Desmethyl Olopatadine is an excellent candidate for ESI.

• Negative Ion Mode (-ESI): This is predicted to be the most sensitive and robust mode. The carboxylic acid group is easily deprotonated in the presence of a basic mobile phase additive (e.g., ammonium acetate or a small amount of ammonium hydroxide) to form the [M-H]⁻ ion. This process is typically very efficient and leads to high signal intensity.

• Positive Ion Mode (+ESI): Ionization in positive mode would occur via protonation of the nitrosamine nitrogen. While less basic than a standard tertiary amine, protonation to form the [M+H]⁺ ion is still feasible, especially with an acidic mobile phase modifier like formic acid.[18] Sensitivity in this mode may be lower than in negative mode but is still expected to be sufficient for trace analysis.

Suggested Experimental Protocol (LC-ESI-MS/MS)

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) to retain the moderately polar analyte. Phenyl-hexyl columns can also offer superior separation for NDSRI/API pairs by leveraging π-π interactions.[18]

  • Mobile Phase A: 0.1% Formic Acid in Water (for +ESI) or 5 mM Ammonium Acetate in Water (for -ESI).

  • Mobile Phase B: Acetonitrile or Methanol.

  • Gradient: A suitable gradient from 10-95% B over several minutes to ensure separation from the parent API, Olopatadine.

  • Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometry (Negative ESI Mode):

  • Ion Source: ESI.

  • Polarity: Negative.

  • Capillary Voltage: -3.0 kV.

  • Drying Gas (N₂): Flow at 10 L/min, Temperature at 350 °C.

  • Nebulizer Gas (N₂): Pressure at 45 psi.

  • MRM Transitions: Monitor the transition from the precursor ion [M-H]⁻ (m/z 351.1) to a stable product ion.

Atmospheric Pressure Chemical Ionization (APCI): The Thermal Alternative

APCI is an ionization technique well-suited for less polar and thermally stable compounds that are not easily ionized by ESI.[12][19][20] It involves vaporizing the LC eluent in a heated tube, followed by ionization via gas-phase ion-molecule reactions initiated by a corona discharge.[20][21][22][23]

Mechanism of Atmospheric Pressure Chemical Ionization

The corona discharge ionizes the nitrogen and solvent vapor, creating primary reactant ions (like H₃O⁺ or N₂⁺). These reactant ions then transfer a proton to (or abstract a proton from) the vaporized analyte molecules.[19][21]

Caption: Workflow of the Atmospheric Pressure Chemical Ionization (APCI) process.

Applicability and Expected Performance

APCI could be a viable alternative to ESI, particularly if matrix effects from the drug product formulation suppress the ESI signal.

• Key Consideration: Thermal Lability: The primary concern with APCI for nitrosamine analysis is the high temperature of the vaporizer (typically 350-500 °C).[20] The N-N bond in N-nitroso compounds can be thermally labile, potentially leading to in-source degradation of the analyte before it can be ionized and detected. This would result in poor sensitivity and inaccurate quantification.

• Ionization Efficiency: If the molecule is thermally stable enough to withstand APCI conditions, it should ionize efficiently in both positive ([M+H]⁺) and negative ([M-H]⁻) modes via proton transfer reactions with the solvent plasma.[20] Its moderate polarity makes it a suitable candidate for this gas-phase ionization technique.[13]

Suggested Experimental Protocol (LC-APCI-MS/MS)

• Chromatography: Same as for ESI.

• Mass Spectrometry (Positive APCI Mode):

  • Ion Source: APCI.

  • Polarity: Positive.

  • Corona Current: ~5 µA.

  • Vaporizer Temperature: Start low (e.g., 300 °C) and increase incrementally to find the optimal balance between ionization efficiency and thermal degradation.

  • Drying Gas (N₂): Flow at 8 L/min, Temperature at 300 °C.

  • Nebulizer Gas (N₂): Pressure at 50 psi.

  • MRM Transitions: Monitor the transition for the [M+H]⁺ ion (m/z 353.1) to a stable product ion.

Atmospheric Pressure Photoionization (APPI): The Selective Specialist

APPI is a soft ionization technique that uses vacuum ultraviolet (VUV) photons, typically from a krypton lamp, to ionize analyte molecules.[24][25] It is particularly effective for nonpolar compounds and molecules with aromatic systems that are challenging to ionize by ESI or APCI.[13][26][27]

Mechanism of Atmospheric Pressure Photoionization

Ionization can occur directly, where the analyte absorbs a photon and ejects an electron, or more commonly, via a dopant.[24][28] A photoionizable dopant (e.g., toluene) is added to the mobile phase. The VUV photons ionize the dopant, which then transfers its charge to the analyte molecules via proton transfer or charge exchange.[26][28]

Caption: Workflow of dopant-assisted Atmospheric Pressure Photoionization (APPI).

Applicability and Expected Performance

The large, conjugated dibenz[b,e]oxepin ring system in N-Nitroso Desmethyl Olopatadine makes it a strong candidate for APPI.

• High Selectivity: APPI is often less susceptible to matrix effects and can provide a cleaner baseline compared to ESI and APCI, which can be a significant advantage when analyzing trace impurities.[24][29]

• Ionization Pathway: Ionization would likely proceed via dopant-assisted charge transfer, forming either the molecular radical cation [M]⁺• or the protonated molecule [M+H]⁺.

• Reduced Thermal Stress: While APPI sources use a heated nebulizer, the temperatures can often be lower than those required for APCI, potentially mitigating the risk of thermal degradation.

Suggested Experimental Protocol (LC-APPI-MS/MS)

• Chromatography:

  • Same as for ESI, but the mobile phase must be compatible with the dopant.

  • Dopant: Add a small percentage (e.g., 0.1%) of toluene or anisole to the mobile phase post-column or introduce it as a separate liquid stream into the source.

• Mass Spectrometry (Positive APPI Mode):

  • Ion Source: APPI with Krypton VUV lamp.

  • Polarity: Positive.

  • Vaporizer Temperature: Optimize between 250-400 °C.

  • Drying Gas (N₂): Flow at 8 L/min, Temperature at 300 °C.

  • MRM Transitions: Monitor transitions for both the [M]⁺• ion (m/z 352.1) and the [M+H]⁺ ion (m/z 353.1) to determine the dominant species.

Comparative Summary and Recommendation

The optimal ionization source depends on a balance of sensitivity, robustness, and the specific challenges posed by the sample matrix.

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Atmospheric Pressure Photoionization (APPI)
Principle	Ion transfer from charged liquid droplets[15][16]	Gas-phase chemical reactions via corona discharge[20][21]	Gas-phase photoionization via VUV photons[24][25]
Ideal Analytes	Polar, pre-charged, or easily ionizable compounds[12][13]	Less to moderately polar, thermally stable compounds[20][23]	Nonpolar to moderately polar compounds, especially aromatics[26][27]
Expected Sensitivity for Target	High , especially in negative mode ([M-H]⁻) due to the carboxylic acid group.	Moderate to Low , highly dependent on the analyte's thermal stability.	Moderate to High , good potential due to the aromatic structure.
Matrix Effects	Can be susceptible to ion suppression.	Generally less susceptible than ESI.	Often the least susceptible to matrix effects.[24]
Thermal Stress	Low; a gentle, "soft" ionization technique.[14]	High ; significant risk of thermal degradation of the N-nitroso group.	Moderate; lower thermal stress than APCI.

Decision-Making Workflow

Caption: Decision workflow for selecting the optimal ionization source.

Conclusion and Authoritative Recommendation

For the routine, high-sensitivity analysis of N-Nitroso Desmethyl Olopatadine , Electrospray Ionization (ESI) in negative ion mode is the unequivocally recommended starting point. The presence of the carboxylic acid functional group provides a highly efficient and reliable pathway to generate the [M-H]⁻ ion, which is ideal for achieving the low limits of detection required by regulatory bodies like the FDA.[30][31]

Should significant matrix suppression be observed in ESI, Atmospheric Pressure Photoionization (APPI) represents the next logical and most promising alternative. Its selectivity for the aromatic core of the molecule and reduced susceptibility to matrix effects make it a powerful problem-solving tool.

Atmospheric Pressure Chemical Ionization (APCI) should be considered the option of last resort for this particular analyte. The high risk of thermal degradation of the N-nitroso functional group poses a significant threat to method accuracy and sensitivity, and its use would require extensive validation to prove the absence of on-source analyte loss.

By systematically evaluating these sources, researchers and drug development professionals can develop robust, validated LC-MS/MS methods to ensure the safety and quality of pharmaceutical products.

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• Review on LC-MS/MS Methodologies for Analysis of N-Nitrosamine Drug-Substance-Related Impurities. (2025, November 20). Taylor & Francis Online. Retrieved from [Link]

• Atmospheric Pressure Photoionization — The Second Source for LC-MS? (n.d.). Chromatography Online. Retrieved from [Link]

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• Electrospray ionization. (n.d.). Wikipedia. Retrieved from [Link]

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• Lee, S., et al. (2024). Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. Molecules, 29(13), 3121. Retrieved from [Link]

• N-NITROSO-DESMETHYL-OLOPATADINE. (n.d.). precisionFDA. Retrieved from [Link]

• The Ionization Mechanisms in Direct and Dopant-Assisted Atmospheric Pressure Photoionization and Atmospheric Pressure Laser Ionization. (2014). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• A Brief Overview of the Mechanisms Involved in Electrospray Mass Spectrometry. (2010). In Reactive Intermediates: MS Investigations in Solution. Wiley-VCH. Retrieved from [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2022). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• ATMOSPHERIC PRESSURE CHEMICAL IONIZATION. (n.d.). SlideShare. Retrieved from [Link]

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• Wang, C. (2015). The Ionization Technology of LC-MS, Advantages of APPI on Detection of PPCPs and Hormones. Austin Chromatography, 2(2), 1032. Retrieved from [Link]

• Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. (n.d.). MetwareBio. Retrieved from [Link]

• Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC. (2024). Der Pharma Chemica, 16(3), 1-5. Retrieved from [Link]

• N-Nitroso N-Desmethyl Olopatadine. (n.d.). SynZeal. Retrieved from [Link]

• Olopatadine N-Desmethyl Impurity. (n.d.). Allmpus. Retrieved from [Link]

• Comparison of APPI and APCI Sensitivity by FIA and On-Column Analysis. (2008). Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

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A Senior Application Scientist's Comparative Guide to Proficiency Testing for Nitrosamine Drug Substance-Related Impurities

Authored for Researchers, Scientists, and Drug Development Professionals

The discovery of N-nitrosamine impurities in common medications has presented one of the most significant quality and safety challenges for the pharmaceutical industry in recent memory. Classified as probable human carcinogens, these compounds can form during drug synthesis, manufacturing, or storage and must be controlled at trace levels.[1][2] This has prompted stringent guidelines from global regulatory bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), mandating rigorous risk assessment and testing.[3][4]

For any laboratory involved in the release testing of active pharmaceutical ingredients (APIs) and finished drug products, demonstrating the accuracy and reliability of their analytical methods is paramount. Proficiency Testing (PT) serves as a cornerstone of this quality assurance, providing an objective, external evaluation of a laboratory's capability to produce precise and accurate data. This guide offers a comparative analysis of the primary analytical methodologies that underpin successful nitrosamine analysis and PT participation. We will explore the causality behind methodological choices, detail self-validating experimental protocols, and ground our discussion in the authoritative standards that govern this critical work.

The Regulatory Mandate: Setting the Stage for Analysis

The need for highly sensitive analytical methods is dictated by the low Acceptable Intake (AI) limits set by regulators, often in the nanogram-per-day range.[5][6] Key guidelines that form the basis of nitrosamine control strategies include:

• ICH M7(R2): This guideline classifies nitrosamines as "cohort of concern" compounds, requiring control at or below compound-specific AI limits to limit potential carcinogenic risk.[3][4]

• FDA "Control of Nitrosamine Impurities in Human Drugs" Guidance: This document provides detailed recommendations for a three-step mitigation strategy: risk assessment, confirmatory testing, and implementing changes to prevent or reduce nitrosamine impurities.[4][7] It also addresses the emerging challenge of Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are more complex and structurally related to the API itself.[8]

• USP General Chapter <1469>: This chapter aligns with FDA guidance and provides standardized procedures and methods for the analysis of nitrosamine impurities, ensuring a consistent quality control approach.[3][9]

Participation in external proficiency testing programs is a crucial step for laboratories to benchmark their performance against industry standards and ensure the ongoing reliability of their results in this demanding regulatory environment.[10]

Comparative Analysis of Core Analytical Techniques

The selection of an analytical technique is a critical decision driven by the specific nitrosamine analytes, the complexity of the sample matrix, and the required sensitivity to meet regulatory AI limits.[11] While several methods exist, hyphenated mass spectrometry techniques have become the gold standard due to their superior sensitivity and selectivity.[1][11]

Workflow for Nitrosamine Analysis & Proficiency Testing

The following diagram illustrates the comprehensive workflow, from initial risk assessment to the validation of analytical capabilities through proficiency testing.

Caption: Overall workflow from risk assessment to proficiency testing.

Data Presentation: A Comparative Overview of Techniques

The table below summarizes the key attributes of the most prevalent analytical techniques for nitrosamine impurity analysis.

Technique	Common Analytes	Typical Limit of Quantitation (LOQ)	Advantages	Disadvantages
LC-MS/MS	Broad range, including non-volatile and thermally unstable nitrosamines (NDMA, NDEA, NMBA, NDSRIs).[1]	0.05 µg/g to 10 ng/mL.[1]	High sensitivity and selectivity; the most versatile method for diverse nitrosamine structures.[10][11]	Higher equipment cost; potential for matrix effects requiring careful sample preparation.[1]
GC-MS/MS	Volatile nitrosamines (NDMA, NDEA, NDIPA, NEIPA).[12][13]	0.01 to 0.1 ppm	Excellent for volatile compounds; robust and widely available.[13]	Not suitable for non-volatile or thermally labile NDSRIs; risk of thermal degradation or artificial formation during analysis.[12]
LC-HRMS	Broad range, similar to LC-MS/MS.	0.005 ppm (0.005 µg/g) and lower.[14]	Extremely high selectivity and mass accuracy, excellent for structural confirmation and differentiating from interferences.[14]	Highest instrument cost and complexity; generates large, complex datasets.
HPLC-UV	General organic compounds.	> 1 µg/mL	Lower cost and simpler instrumentation.	Lacks the necessary sensitivity and selectivity to meet the stringent regulatory limits for nitrosamines.[11]

Self-Validating Systems: Experimental Protocols

A laboratory's proficiency is built upon robust, well-documented, and validated analytical methods. The protocols below are representative of industry best practices and are designed to be self-validating when executed within a quality system framework according to ICH Q2(R1) guidelines.[5][15]

Protocol 1: LC-MS/MS Method for a Broad Range of Nitrosamines

This method is the cornerstone of modern nitrosamine analysis due to its wide applicability and high sensitivity, making it suitable for both simple nitrosamines and complex NDSRIs.

• Rationale: The goal is to efficiently extract target nitrosamines from the drug product matrix while minimizing co-extraction of interfering substances. Dichloromethane (DCM) is a common solvent for this purpose.

• Accurately weigh and record the mass of a quantity of powdered tablets equivalent to a target amount of the API.

• Add a measured volume of an appropriate solvent (e.g., Dichloromethane or a suitable aqueous/organic mixture).

• Add an internal standard solution (e.g., isotopically labeled nitrosamines like NDMA-d6) to compensate for extraction variability and matrix effects.

• Vortex or sonicate the sample for 15-20 minutes to ensure complete dissolution and extraction.

• Centrifuge the sample at high speed (e.g., 4000 rpm for 10 minutes) to pelletize excipients.[1]

• Carefully transfer the supernatant to a clean vial for analysis. If necessary, evaporate the solvent under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

• Rationale: Chromatographic separation is essential to resolve different nitrosamine isomers and separate them from matrix components before they enter the mass spectrometer. The MS/MS parameters (precursor/product ion transitions) provide the required selectivity and sensitivity.

• LC System: UPLC/HPLC system.

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.[1]

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to elute the nitrosamines, followed by a column wash and re-equilibration.

• Mass Spectrometer: Triple quadrupole mass spectrometer (LC-MS/MS).

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI). APCI is often preferred for small, volatile nitrosamines like NDMA.[1]

• Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Specific precursor-to-product ion transitions for each nitrosamine must be optimized.

LC-MS/MS Experimental Workflow Diagram

Caption: Step-by-step LC-MS/MS experimental workflow.

Protocol 2: GC-MS/MS Method for Volatile Nitrosamines

This method is a powerful alternative for volatile nitrosamines and can be advantageous when matrix interferences are a challenge for LC-based methods.

• Dissolve a known amount of the API or drug product in an appropriate aqueous solution (e.g., water or a buffer).

• Add an internal standard solution (e.g., NDMA-d6).

• Perform a liquid-liquid extraction by adding Dichloromethane (DCM), vortexing vigorously, and allowing the layers to separate.

• Carefully remove the upper aqueous layer. Transfer the lower organic (DCM) phase into a GC vial for analysis.[1]

• Rationale: The GC separates compounds based on their volatility and interaction with the stationary phase. Electron Ionization (EI) is a robust and highly reproducible ionization technique for volatile compounds.

• GC System: Gas chromatograph with a split/splitless injector.

• Column: A low- to mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., 30 m x 0.25 mm, 0.25 µm).[1]

• Carrier Gas: Helium at a constant flow.

• Injector Temperature: Optimized to ensure volatilization without degradation (e.g., 220 °C).

• Oven Program: A temperature gradient starting at a low temperature (e.g., 40 °C) and ramping up to elute all target analytes.

• Mass Spectrometer: Triple quadrupole mass spectrometer (GC-MS/MS).

• Ion Source: Electron Ionization (EI) at 70 eV.[1]

• Analysis Mode: Multiple Reaction Monitoring (MRM).

Trustworthiness: The Imperative of Method Validation

Regardless of the chosen technique, the analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[5][15] This process provides objective evidence of the method's performance and is a prerequisite for generating reliable data for regulatory submissions and proficiency tests.

Key Validation Parameters:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components).

• Linearity & Range: Demonstrating that the results are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. The LOQ must be below the regulatory reporting limit.[15]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

Proficiency testing for nitrosamine impurities is not merely a regulatory hurdle; it is a fundamental measure of a laboratory's commitment to quality and patient safety. Success in this area is entirely dependent on the selection and rigorous validation of highly sensitive and selective analytical methods. While GC-MS/MS and LC-HRMS have important roles, LC-MS/MS currently offers the most versatile and comprehensive solution for tackling the full spectrum of nitrosamine impurities, from small volatile molecules to complex NDSRIs. By grounding laboratory practices in the principles of regulatory guidance, robust method validation, and continuous performance verification through proficiency testing, drug development professionals can confidently ensure the quality and safety of their products.

References

• A Comparative Guide to Analytical Methods for Nitrosamine Detection. Benchchem.
• Understanding ICH Guidelines for Nitrosamine Impurities in Pharmaceuticals. Topiox Research.
• Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS. Biblioteca IQS.
• How to Comply with the Nitrosamine Regulations for Your New Drug Product Marketing Applications. ProPharma Group.
• Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. MDPI.
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc.
• Nitrosamine Impurities Testing. ResolveMass Laboratories Inc.
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• What Does the FDA's Recent Update of the Nitrosamine Guidance Convey? Pharmaceutical Outsourcing.
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• Nitrosamine Testing. Pace Analytical.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Nitroso Desmethyl Olopatadine for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents are foundational to laboratory safety and environmental stewardship. This guide provides essential, immediate safety and logistical information for the proper disposal of N-Nitroso Desmethyl Olopatadine, a compound of interest in pharmaceutical research. As a member of the N-nitroso class of compounds, which are often potent carcinogens, meticulous adherence to established disposal protocols is imperative to mitigate risks to personnel and the environment.[1][2][3] This document outlines a comprehensive, step-by-step operational plan, from waste generation to final disposition, grounded in established safety practices for hazardous chemical waste management.

Hazard Identification and Immediate Safety Precautions

N-Nitroso Desmethyl Olopatadine is a suspected carcinogen and should be handled with extreme care.[1][3] The toxicological properties of this specific compound may not be fully characterized, and therefore, a conservative approach to safety is warranted.[1] All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.[1][4]

Table 1: Hazard Information and Required Personal Protective Equipment (PPE)

Hazard Statement	Required Personal Protective Equipment (PPE)
Suspected carcinogen.[1][3] May cause irritation to the skin, eyes, and respiratory tract.[1] Toxicological properties are not fully investigated.[1]	Gloves: Chemical-resistant gloves (e.g., Nitrile rubber) are mandatory.[1][5] Eye Protection: Safety glasses with side shields or chemical safety goggles must be worn.[1] Lab Coat: A standard laboratory coat is required.[1] Respiratory Protection: Work must be performed in a chemical fume hood.[1][4] For spill cleanup outside of a hood, a self-contained breathing apparatus may be necessary.[5][6]

Waste Characterization and Segregation: The First Step to Proper Disposal

Under the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to determine if a waste is hazardous.[7] Given that N-nitroso compounds are widely recognized as hazardous due to their carcinogenic potential, any waste containing N-Nitroso Desmethyl Olopatadine should be managed as hazardous waste.[4][8][9]

Key Principles of Waste Segregation:

• Solid Waste: Contaminated consumables such as gloves, wipes, and weighing papers should be collected in a dedicated, clearly labeled hazardous waste container.[4]

• Liquid Waste: Solutions containing N-Nitroso Desmethyl Olopatadine should be collected in a separate, leak-proof, and chemically compatible hazardous waste container.[1]

• Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a designated sharps container that is also labeled as hazardous waste.

On-Site Management: Labeling, Storage, and Accumulation

Proper on-site management of hazardous waste is critical to maintaining a safe laboratory environment and ensuring regulatory compliance.

Step-by-Step On-Site Management Protocol:

• Container Selection: Use only approved, leak-proof, and chemically compatible containers for hazardous waste collection.

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "N-Nitroso Desmethyl Olopatadine," and the date accumulation began.[1][4] The responsible researcher's name and contact information should also be included.[1]

• Storage: Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[1] The SAA should feature secondary containment, such as a tray or bin, to contain any potential spills or leaks.[1][4]

• Container Closure: Keep hazardous waste containers closed at all times, except when adding waste.

Disposal Procedures: A Decision-Making Workflow

The primary and most recommended method for the disposal of N-Nitroso Desmethyl Olopatadine is through your institution's Environmental Health and Safety (EHS) office for incineration by a licensed hazardous waste disposal company.[5] For laboratories with the appropriate expertise and resources, chemical degradation may be considered, but this should be approached with extreme caution.

Caption: Disposal workflow for N-Nitroso Desmethyl Olopatadine.

Chemical Degradation: An Option for Specialized Laboratories

Chemical degradation can render N-nitroso compounds less hazardous, but these procedures should only be performed by trained personnel in a controlled laboratory setting.[1][8] One established method for the destruction of N-nitroso compounds involves reduction with an aluminum-nickel alloy in an alkaline solution.[1][8][10]

Exemplary Chemical Degradation Protocol:

• Objective: To chemically degrade N-Nitroso Desmethyl Olopatadine into less hazardous byproducts.

• Materials:

  • N-Nitroso Desmethyl Olopatadine waste

  • 2 M Sodium Hydroxide (NaOH) solution

  • Aluminum-nickel alloy powder

  • Suitable reaction vessel

  • Stir plate and stir bar

  • pH meter or pH paper

• Procedure:

  • Preparation: In a chemical fume hood, place the N-Nitroso Desmethyl Olopatadine waste into the reaction vessel. If the waste is solid, dissolve it in a minimal amount of a suitable solvent like water or methanol.[1]

  • Alkalinization: While stirring, slowly add the 2 M NaOH solution until the pH of the mixture is strongly basic (pH > 12).[1]

  • Reduction: Continue stirring and gradually add a stoichiometric excess of aluminum-nickel alloy powder.[1] This reaction is exothermic and may produce hydrogen gas; therefore, slow and careful addition is crucial.[1]

  • Reaction Monitoring: Allow the reaction to proceed at room temperature with continuous stirring. The completion of the degradation can be monitored using analytical techniques such as HPLC or LC-MS to confirm the absence of the N-nitroso compound.[1][8]

  • Neutralization and Final Disposal: Once the reaction is complete, cautiously neutralize the mixture with a dilute acid (e.g., hydrochloric acid). The final solution must still be disposed of as hazardous waste through your institution's EHS office, as it may contain residual reactants and byproducts.[1]

Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

• Small Spills (within a fume hood):

  • Wear appropriate PPE.

  • Absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste container.

  • Decontaminate the spill area. While specific decontamination solutions for N-Nitroso Desmethyl Olopatadine are not defined, a 1:1 solution of hydrobromic acid and acetic acid has been used for general nitrosamine decontamination in laboratory settings.[11] Alternatively, repeated washing with soap and water can be performed.[11] All decontamination materials should be disposed of as hazardous waste.

• Large Spills (outside of a fume hood):

  • Evacuate all non-essential personnel from the area and restrict access.[12]

  • Alert your institution's EHS or emergency response team.

  • Do not attempt to clean up a large spill without appropriate training and respiratory protection.

Regulatory Context

The disposal of N-Nitroso Desmethyl Olopatadine is governed by federal and local regulations. The U.S. Environmental Protection Agency (EPA) under RCRA provides the framework for hazardous waste management from "cradle-to-grave."[7] Additionally, the Occupational Safety and Health Administration (OSHA) has regulations concerning worker safety and exposure to hazardous chemicals, including some N-nitroso compounds.[2][13] It is essential to consult your institution's EHS office to ensure compliance with all applicable regulations.

References

• Lunn, G., Sansone, E. B., Andrews, A. W., & Keefer, L. K. (1988). Decontamination and disposal of nitrosoureas and related N-nitroso compounds. Cancer research, 48(3), 522–526. [Link]

• KM Pharma Solution Private Limited. (2024). MSDS - N-Nitroso Olopatadine N-Desmethyl Impurity. Retrieved from [Link]

• Lunn, G., & Sansone, E. B. (1988). Decontamination and disposal of nitrosoureas and related N-nitroso compounds. PubMed. Retrieved from [Link]

• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS N-NITROSO-OLOPATADINE IMPURITY 11. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Hazard Information Bulletins | N-Nitroso Compounds in Industry. Retrieved from [Link]

• (2018, June 22). Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of N-Nitrosodiethylamine (DEN). Retrieved from [Link]

• Lunn, G., & Sansone, E. B. (1981). Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes. PubMed. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Hazard Information Bulletins | N-Nitrosamine in the Rubber Industry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• Naarini Molbio Pharma. (n.d.). N-Nitroso Olopatadine N-Desmethyl Impurity. Retrieved from [Link]

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Comprehensive Safety Protocol: Handling N-Nitroso Desmethyl Olopatadine in a Laboratory Setting

This document provides essential safety and logistical guidance for researchers, scientists, and drug development professionals handling N-Nitroso Desmethyl Olopatadine. As a nitrosamine drug substance-related impurity (NDSRI), this compound is classified as a suspected carcinogen and requires meticulous handling to mitigate exposure risks. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep understanding and a culture of safety in your laboratory.

Hazard Assessment and the Precautionary Principle

N-nitroso compounds are recognized by international regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), as a class of compounds that are probable or possible human carcinogens based on extensive animal studies.[1][2][3] N-Nitroso Desmethyl Olopatadine falls under this classification. The FDA has established an Acceptable Intake (AI) limit for this specific compound at 1500 ng/day, categorizing it as a Potency Category 4 NDSRI.[4] This extremely low limit underscores the compound's potential toxicity and the critical need for robust control measures.

Given the potential for severe long-term health effects, all work with N-Nitroso Desmethyl Olopatadine must be governed by the precautionary principle, assuming high toxicity in the absence of comprehensive data to the contrary. The primary goal is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

The Hierarchy of Controls: A Multi-Layered Safety Approach

Personal Protective Equipment (PPE) is the final and crucial barrier between the researcher and the chemical hazard. However, it should always be used in conjunction with a broader set of safety measures known as the hierarchy of controls.

• Engineering Controls: The most critical engineering control is the mandatory use of a certified chemical fume hood for all manipulations of N-Nitroso Desmethyl Olopatadine, including weighing, dilution, and transfers. This contains aerosols and vapors at the source. For handling solid forms that may generate dust, a powder containment hood or a biological safety cabinet is recommended.[5]

• Administrative Controls: Access to areas where this compound is handled must be restricted to trained and authorized personnel. A designated area within the lab should be clearly marked for work with potent carcinogens.[6] All personnel must receive specific training on the risks of nitrosamines and the procedures outlined in this guide.

• Personal Protective Equipment (PPE): The last line of defense, detailed below, must be used consistently and correctly.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and use of appropriate PPE are non-negotiable when handling N-Nitroso Desmethyl Olopatadine. The following protocols are based on guidelines for handling potent carcinogens.[5][6]

Core PPE Requirements:

• Hand Protection: Double-gloving is mandatory.

  • Inner Glove: One pair of nitrile gloves.

  • Outer Glove: A second pair of nitrile gloves. Nitrile provides good resistance to a wide range of chemicals. The outer gloves should be removed and disposed of immediately after a task is completed or if contamination is suspected. Never touch common surfaces (door handles, keyboards, pens) with gloved hands.

• Body Protection: A disposable, solid-front, back-closing laboratory gown is required. This provides superior protection compared to standard lab coats and should be disposed of as hazardous waste at the end of the work session.

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required at all times. If there is a significant risk of splashes, a face shield should be worn over the goggles.

• Respiratory Protection: For procedures that may generate dust or aerosols (e.g., weighing solids, preparing concentrated solutions), a NIOSH-approved N95 respirator is the minimum requirement.[5] All personnel requiring respiratory protection must be part of a respiratory protection program that includes medical evaluation and fit testing, in compliance with OSHA standards.

PPE Task-Based Summary

Task	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Weighing Solid Compound	Double Nitrile Gloves	Disposable Gown	Chemical Splash Goggles & Face Shield	Required: N95 or higher
Preparing Stock Solutions	Double Nitrile Gloves	Disposable Gown	Chemical Splash Goggles & Face Shield	Recommended: N95 or higher
Dilutions & Aliquoting	Double Nitrile Gloves	Disposable Gown	Chemical Splash Goggles	Recommended
Instrument Analysis	Single Nitrile Gloves	Standard Lab Coat	Safety Glasses	Not typically required

Procedural Guide: Donning and Doffing PPE

Correctly putting on (donning) and taking off (doffing) PPE is as critical as its selection to prevent cross-contamination.

Donning and Doffing Workflow

Caption: Workflow for donning and doffing PPE to minimize contamination.

Step-by-Step Donning Protocol:

• Gown: Put on the disposable gown, ensuring complete coverage.

• Respirator: If required, perform a seal check on your N95 respirator.

• Eye/Face Protection: Put on goggles and a face shield.

• Inner Gloves: Don the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of gloves, ensuring the cuffs are pulled over the sleeves of the gown.

Step-by-Step Doffing Protocol:

• Outer Gloves: Before exiting the designated work area, remove the outer gloves by peeling them off without touching the outside surface. Dispose of them in the designated hazardous waste container.

• Gown and Inner Gloves: Remove the gown by rolling it away from your body. As you roll it down your arms, peel off the inner gloves so they are contained within the gown. Dispose of the bundle immediately into the hazardous waste container.

• Exit Designated Area: You may now exit the immediate work area.

• Eye/Face Protection: Remove the face shield and goggles.

• Respirator: Remove the respirator without touching the front.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Operational and Disposal Plans

Decontamination

• Work Surfaces: All work surfaces inside the fume hood should be covered with plastic-backed absorbent pads. At the end of the procedure, these pads should be carefully rolled up and disposed of as hazardous waste. The surface should then be wiped down with a compatible solvent (e.g., methanol) followed by a detergent solution. All wipes must be disposed of as hazardous waste.[7]

• Spills: In case of a spill, evacuate non-essential personnel. Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite).[7][8] Carefully collect the material into a sealed, labeled container for hazardous waste disposal. Decontaminate the area as described above.

Waste Disposal

All materials that come into contact with N-Nitroso Desmethyl Olopatadine are considered hazardous waste. This includes:

• Disposable gowns, gloves, and absorbent pads.

• Pipette tips, vials, and other consumables.

• Contaminated solvents and solutions.

Disposal Protocol:

• Segregation: All nitrosamine-contaminated waste must be segregated from other laboratory waste streams.

• Containment: Solid waste should be collected in a dedicated, clearly labeled, sealed container. Liquid waste should be collected in a compatible, sealed, and labeled hazardous waste container.

• Chemical Degradation (Optional for liquid waste): For small quantities of liquid waste, chemical degradation can be an effective preliminary step. A common method involves reduction with an aluminum-nickel alloy in an alkaline solution, which converts the nitrosamine to a less harmful amine.[7][9] However, this procedure must be performed by trained personnel in a fume hood, and the resulting mixture must still be disposed of as hazardous waste.

• Final Disposal: The primary and required method for the final disposal of all nitrosamine waste is high-temperature incineration by a licensed hazardous waste management company.[10][11] Never dispose of nitrosamine waste down the drain or in the regular trash.

By adhering to these stringent protocols, you can effectively manage the risks associated with N-Nitroso Desmethyl Olopatadine, ensuring the safety of yourself, your colleagues, and the integrity of your research.

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